F-CRI1

Core Science & Biosynthesis

The Role of F-CRI1 (FCAMR) in Innate Immunity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Fc alpha/mu receptor (FCAMR), also known as F-CRI1 or CD351, is a pivotal component of the innate immune system, acting as a high-affinity receptor for Immunoglobulin M (IgM) and a lower-affinity receptor for IgA.[1][2][3] Expressed on a variety of immune cells, including B lymphocytes, macrophages, and follicular dendritic cells, FCAMR plays a crucial role in the initial defense against microbial pathogens.[3][4] Its engagement triggers a cascade of intracellular signaling events, leading to critical effector functions such as phagocytosis, cytokine production, and antigen presentation. This document provides an in-depth technical overview of the function of F-CRI1 in innate immunity, detailing its expression, signaling pathways, and key experimental methodologies for its study.

F-CRI1 (FCAMR) Expression and Ligand Binding

F-CRI1 is constitutively expressed on the majority of B-lymphocytes and macrophages, particularly in the spleen and at the center of secondary lymphoid follicles.[3] In humans, its expression has also been noted on intestinal lamina propria cells, Paneth cells, and follicular dendritic cells in tonsils.[2] The receptor exhibits a notable binding preference for polymeric forms of its ligands.

Table 1: Ligand Binding Affinity and Cellular Expression of F-CRI1 (FCAMR)

Ligand	Affinity (Kd)	Key Expressing Cells	References
Polymeric IgM	High (nanomolar range)	B lymphocytes, Macrophages, Follicular Dendritic Cells	[1][5]
Dimeric IgA	Moderate (tenfold lower than IgM)	B lymphocytes, Macrophages, Follicular Dendritic Cells	[1][5]
Monomeric IgA/IgM	No significant binding	-	[1]

F-CRI1 Signaling Pathways

Upon ligand binding and cross-linking, F-CRI1 initiates a signaling cascade that is crucial for its effector functions. While F-CRI1 itself does not possess intrinsic signaling motifs, it is predicted to be involved in signal transduction.[6][7] It is thought to associate with a signaling adaptor protein, likely the FcR γ-chain, which contains an Immunoreceptor Tyrosine-based Activation Motif (ITAM).

The canonical signaling pathway is as follows:

• Receptor Clustering and ITAM Phosphorylation: Binding of opsonized pathogens or immune complexes leads to the clustering of F-CRI1, bringing the associated FcR γ-chains into proximity. This allows for the phosphorylation of the tyrosine residues within the ITAMs by Src family kinases.[8][9]

• Syk Kinase Recruitment and Activation: The phosphorylated ITAMs serve as docking sites for the Spleen tyrosine kinase (Syk).[8][9][10] The binding of Syk to the dual phosphotyrosine motif within the ITAM leads to a conformational change and activation of Syk.[11]

• Downstream Signaling Cascade: Activated Syk phosphorylates a multitude of downstream effector molecules, leading to the activation of several signaling pathways, including:

  • Phospholipase C (PLC) pathway: Leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein Kinase C (PKC).

  • Phosphoinositide 3-kinase (PI3K) pathway: Important for membrane trafficking and cytoskeletal rearrangements necessary for phagocytosis.[12]

  • Mitogen-activated protein kinase (MAPK) pathways (e.g., ERK): Involved in cell proliferation, differentiation, and cytokine production.[8]

• Cellular Response: The culmination of these signaling events results in various cellular responses, including phagocytosis, the release of inflammatory mediators, and antigen presentation.

F-CRI1 (FCAMR) Signaling Pathway

Core Functions in Innate Immunity

Phagocytosis

F-CRI1 is a key player in the phagocytosis of IgM- and IgA-opsonized pathogens. The process is initiated by the binding of the opsonized particle to F-CRI1, which triggers the signaling cascade described above, leading to actin cytoskeleton rearrangement and engulfment of the particle. The efficiency of phagocytosis can be quantified using a phagocytic index, which is typically determined by flow cytometry or microscopy.[12][13]

Table 2: F-CRI1-Mediated Phagocytosis

Function	Description	Key Downstream Effectors	References
Phagocytosis	Internalization of IgM/IgA-opsonized particles.	Syk, PI3K, Actin Cytoskeleton	[9][12]

Cytokine Production

Engagement of F-CRI1, often in conjunction with other pattern recognition receptors like Toll-like receptors (TLRs), can lead to the production of various pro-inflammatory cytokines.[7][14] This cytokine release is critical for orchestrating the broader immune response to infection. The specific cytokine profile can vary depending on the cell type and the nature of the stimulus.

Table 3: Cytokine Production Profile upon F-CRI1 Engagement

Cytokine	General Role	References
TNF-α	Pro-inflammatory, induces cell death in tumor cells	[4][15]
IL-1β	Pro-inflammatory, mediates fever and inflammation	[15]
IL-6	Pro- and anti-inflammatory roles, involved in acute phase response	[4][15]
GM-CSF	Stimulates production of granulocytes and monocytes	[4]

Antigen Presentation

By internalizing immune complexes, F-CRI1 can facilitate the processing and presentation of antigens to T cells, thereby bridging the innate and adaptive immune responses.[1][6][16] The internalized antigen is trafficked to endosomal compartments where it is degraded into peptides and loaded onto MHC class II molecules for presentation to CD4+ T helper cells.

Role in Disease Models

Studies using F-CRI1 (also referred to as FcμR in some mouse models) knockout mice have provided valuable insights into its in vivo functions. These studies have shown that a deficiency in this receptor can lead to altered B cell development, increased susceptibility to certain bacterial infections, and dysregulated immune responses.[17][18] For instance, FcμR-deficient mice have been shown to be more susceptible to sepsis induced by Citrobacter rodentium.[17]

Experimental Protocols

Immunoprecipitation of F-CRI1

This protocol describes the immunoprecipitation of F-CRI1 from macrophage cell lysates.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Anti-F-CRI1 antibody

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., low pH glycine (B1666218) buffer or SDS-PAGE sample buffer)

Procedure:

• Cell Lysis: Lyse macrophages expressing F-CRI1 with ice-cold lysis buffer.

• Pre-clearing: Incubate the cell lysate with protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with an anti-F-CRI1 antibody.

• Immune Complex Capture: Add protein A/G beads to the lysate-antibody mixture to capture the immune complexes.

• Washing: Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using elution buffer.

• Analysis: Analyze the eluted proteins by SDS-PAGE and Western blotting.[19][20][21]

Immunoprecipitation Workflow for F-CRI1

Flow Cytometry for F-CRI1 Expression

This protocol outlines the steps for quantifying the cell surface expression of F-CRI1 on neutrophils.

Materials:

• FACS buffer (PBS with 1% BSA and 0.1% sodium azide)

• Fc block (e.g., human IgG)

• Fluorochrome-conjugated anti-F-CRI1 antibody

• Isotype control antibody

Procedure:

• Cell Preparation: Isolate neutrophils from peripheral blood.

• Fc Receptor Blocking: Incubate the cells with Fc block to prevent non-specific antibody binding.

• Staining: Stain the cells with a fluorochrome-conjugated anti-F-CRI1 antibody or an isotype control.

• Washing: Wash the cells with FACS buffer to remove unbound antibodies.

• Data Acquisition: Acquire the data on a flow cytometer.

• Analysis: Analyze the data to determine the percentage of F-CRI1 positive cells and the mean fluorescence intensity.[22][23][24]

Conclusion

F-CRI1 (FCAMR) is a multifaceted receptor that plays a critical role in the innate immune response to pathogens. Its ability to bind both IgM and IgA allows it to recognize a broad range of opsonized targets, leading to their clearance through phagocytosis and the initiation of an inflammatory response through cytokine production. The signaling pathways downstream of F-CRI1 are complex and involve key kinases such as Syk, which orchestrate the cellular machinery required for these effector functions. A thorough understanding of F-CRI1 biology is essential for the development of novel therapeutic strategies that target the innate immune system for the treatment of infectious and inflammatory diseases. Further research into the quantitative aspects of F-CRI1-mediated responses and its cross-talk with other immune receptors will undoubtedly uncover new avenues for therapeutic intervention.

References

• 1. rupress.org [rupress.org]
• 2. researchgate.net [researchgate.net]
• 3. A Restricted Role of FcγR in the Regulation of Adaptive Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of FcγR1 on monocytes triggers differentiation into immature dendritic cells that induce autoreactive T cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phagocytosis mediated by three distinct Fc gamma receptor classes on human leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fc Gamma Receptors and Their Role in Antigen Uptake, Presentation, and T Cell Activation [pubmed.ncbi.nlm.nih.gov]
• 7. Cross-Talk between TLR4 and FcγReceptorIII (CD16) Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Syk Protein Tyrosine Kinase Is Essential for Fcγ Receptor Signaling in Macrophages and Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. babraham.ac.uk [babraham.ac.uk]
• 10. Frontiers | Role of the IgM Fc Receptor in Immunity and Tolerance [frontiersin.org]
• 11. Mast Cell Signaling: the Role of Protein Tyrosine Kinase Syk, its Activation and Screening methods for New Pathway Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Coordination of Fc receptor signaling regulates cellular commitment to phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Macrophage Polarization Modulates FcγR- and CD13-Mediated Phagocytosis and Reactive Oxygen Species Production, Independently of Receptor Membrane Expression [frontiersin.org]
• 14. Fc receptors act as innate immune receptors during infection? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Control of Cytokine Production by Human Fc Gamma Receptors: Implications for Pathogen Defense and Autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fc Gamma Receptors and Their Role in Antigen Uptake, Presentation, and T Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fcµ Receptor Promotes the Survival and Activation of Marginal Zone B Cells and Protects Mice against Bacterial Sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Functional Roles of the IgM Fc Receptor in the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Immunoprecipitation Protocol: Novus Biologicals [novusbio.com]
• 20. Immunoprecipitation (IP) and co-immunoprecipitation protocol | Abcam [abcam.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. There Is (Scientific) Strength in Numbers: A Comprehensive Quantitation of Fc Gamma Receptor Numbers on Human and Murine Peripheral Blood Leukocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Making sure you're not a bot! [dukespace.lib.duke.edu]
• 24. Optimization of a flow cytometric assay to evaluate the human neutrophil ability to phagocytose immune complexes via Fcγ and complement receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

role of F-CRI1 in complement regulation

An In-depth Technical Guide on the Role of F-CRI1 in Immune Regulation

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The direct role of Fc receptor-like 1 (F-CRI1) in the regulation of the complement system is not a well-established area of scientific literature. F-CRI1 is primarily characterized as a modulator of B-cell receptor (BCR) signaling. This guide provides a comprehensive overview of the known functions of F-CRI1 and explores its potential, though currently hypothetical, interactions with the complement system based on its biological context. It further provides detailed experimental protocols that could be employed to investigate these potential interactions.

Fc receptor-like 1 (F-CRI1), also known as FCRL1, FCRH1, CD307a, or IRTA5, is a type I transmembrane glycoprotein (B1211001) and a member of the immunoglobulin receptor superfamily.[1][2] In humans, its structure consists of three extracellular immunoglobulin (Ig)-like domains, a transmembrane segment containing a charged glutamic acid residue, and a cytoplasmic tail with two immunoreceptor tyrosine-based activation motif (ITAM)-like sequences.[1][3][4] Unlike classical Fc receptors, F-CRI1 does not appear to bind immunoglobulins (Ig).[1] Its primary and most well-documented role is as a signaling co-receptor for the B-cell receptor (BCR), where it can paradoxically exert both activating and inhibitory functions.[3][5]

F-CRI1 is preferentially expressed on B-lymphocytes and is considered a pan-B cell marker in circulation.[1] Its expression is dynamically regulated throughout B-cell development and is aberrantly expressed in various B-cell malignancies, making it a potential biomarker and therapeutic target.[6][7][8]

Cellular Expression of F-CRI1

F-CRI1 expression is tightly regulated during B-cell differentiation. It is first detected on precursor B-cells in the bone marrow and its levels increase with maturation.[1][6] The highest expression is observed on naive and memory B-cells, while it is downregulated in germinal center (GC) B-cells and plasma cells.[1][7] This distinct expression pattern suggests a role in maintaining the function of resting B-cells and in the regulation of memory responses.

Table 1: Relative Expression of F-CRI1 on Human B-cell Subsets

B-cell Subset	Location	Surface Markers	F-CRI1 Expression Level	Reference(s)
Pre-B Cells	Bone Marrow	B220loVpreB+CD24+	Low / Begins	[3][4]
Immature B-cells	Spleen	B220+AA4.1+	High	[3]
Naïve B-cells	Tonsil / Spleen	IgD+CD38-	Peak / Highest	[1][4][7]
Pre-GC B-cells	Tonsil	IgD+CD38+	Intermediate / Decreasing	[1][7]
GC B-cells	Tonsil / Spleen	IgD-CD38+	Low / Downregulated	[1][3][7]
Memory B-cells	Tonsil	IgD-CD38-	High / Re-emerges	[1][7]
Plasma Cells	Tonsil / Spleen	IgD-CD38hi / CD138++	Very Low / Negative	[1][3][6]

Molecular Signaling Pathways

The cytoplasmic tail of F-CRI1 contains tyrosine residues within ITAM-like motifs that are critical for its function.[6][9] Upon co-ligation with the BCR, these tyrosines can be phosphorylated, creating docking sites for various SH2-domain-containing proteins. This initiates a complex signaling cascade that modulates the primary signals from the BCR.

F-CRI1 signaling can diverge into multiple downstream pathways:

• Positive Regulation: It can enhance BCR-induced calcium mobilization and B-cell proliferation.[1][4] One proposed mechanism involves a tyrosine phosphorylation-dependent interaction with c-Abl, which promotes the recruitment of key signaling molecules like pSyk, pBLNK, and pPI3K to the immune synapse.[1][8]

• Negative Regulation: Paradoxically, F-CRI1 has also been shown to suppress the MAPK/ERK pathway. This is mediated by the direct binding of the adapter protein GRB2 to phosphorylated tyrosine Y281, which in turn recruits the SHIP1 phosphatase and the guanine (B1146940) nucleotide exchange factor SOS1.[1][3]

• PI3K/AKT & NF-κB Pathways: Knockdown studies in human B-cell lymphoma lines have demonstrated that F-CRI1 can promote cell survival by upregulating the PI3K/p-AKT pathway and increasing the activity of the p65 subunit of NF-κB.[6][10] This leads to increased expression of anti-apoptotic proteins like Bcl-2 and decreased expression of pro-apoptotic proteins like Bid and Bax.[5][6]

Caption: F-CRI1 signaling as a co-receptor for the BCR.

Potential Role in Complement Regulation

While direct evidence is lacking, several lines of reasoning suggest F-CRI1 could indirectly influence or be affected by the complement system. The complement system is a critical part of innate immunity that can be activated via classical, lectin, and alternative pathways, leading to opsonization, inflammation, and cell lysis.[11][12][13]

Hypothetical Interactions:

• Modulation of Antibody Production: By regulating BCR signaling, B-cell activation, and differentiation, F-CRI1 indirectly influences the quantity and quality of antibodies produced by B-cells and plasma cells.[1] Since the classical complement pathway is initiated by antibodies (IgM and IgG) binding to antigens, any receptor that fine-tunes antibody responses could be considered an indirect regulator of this pathway.[11][14]

• Crosstalk with Complement Receptors: B-cells co-express F-CRI1 with canonical complement receptors such as CR1 (CD35) and CR2 (CD21).[12][15] It is plausible that F-CRI1, through its role in organizing the immune synapse and modulating signaling thresholds, could influence the function or spatial organization of these complement receptors, thereby affecting how B-cells respond to opsonized antigens.

• Role in Cancer and CDC: F-CRI1 is expressed on various B-cell malignancies.[7][16] Many therapeutic monoclonal antibodies used in cancer treatment rely on complement-dependent cytotoxicity (CDC) for their efficacy.[14][17] The expression level and signaling activity of F-CRI1 on a malignant B-cell could potentially modulate the cell's susceptibility to CDC by altering membrane protein organization or by activating survival pathways (like PI3K/AKT) that counteract pro-lytic signals.[6]

Experimental Protocols to Investigate F-CRI1 and Complement

To elucidate the potential role of F-CRI1 in complement regulation, specific biochemical and cell-based assays are required. The following sections detail the methodologies for key experiments.

Surface Plasmon Resonance (SPR) for Binding Analysis

This protocol describes how to test for a direct binding interaction between recombinant F-CRI1 and a purified complement component (e.g., C3b, C1q).

Objective: To determine if F-CRI1 directly binds to key complement proteins and to quantify the affinity (KD) and kinetics (ka, kd) of this interaction.

Methodology:

• Materials:

  • SPR instrument (e.g., Biacore).

  • Sensor Chip CM5 (carboxymethylated dextran).

  • Recombinant human F-CRI1 extracellular domain (ligand) with a purification tag (e.g., His-tag).

  • Anti-His antibody for capture coupling.

  • Purified human complement protein, e.g., C3b or C1q (analyte).

  • Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).

  • Immobilization Buffers: Amine coupling kit (EDC, NHS, ethanolamine).

  • Regeneration Solution: 10 mM Glycine-HCl, pH 1.5.

• Procedure:

  • Surface Preparation: Immobilize the anti-His antibody onto all flow cells of the CM5 sensor chip using standard amine coupling chemistry. Flow cell 1 serves as a reference.

  • Ligand Capture: Inject a solution of His-tagged F-CRI1 (e.g., 10 µg/mL in running buffer) over flow cells 2, 3, and 4 to achieve different ligand densities (e.g., 200 RU, 500 RU, 1000 RU).

  • Analyte Injection: Prepare a serial dilution of the analyte (e.g., C3b) in running buffer, typically ranging from low nM to µM concentrations (e.g., 0, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM).

  • Binding Measurement: Inject each analyte concentration (including a buffer-only blank) over all flow cells at a constant flow rate (e.g., 30 µL/min). Allow for an association phase (e.g., 180 seconds) followed by a dissociation phase (e.g., 300 seconds).

  • Regeneration: After each cycle, inject the regeneration solution to strip the captured ligand and bound analyte, preparing the surface for the next cycle.

  • Data Analysis: Subtract the reference flow cell (Fc1) signal from the active flow cells (Fc2, Fc3, Fc4). Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Caption: Workflow for a hypothetical SPR experiment.

Flow Cytometry for Complement Deposition

This protocol describes how to measure the deposition of complement components (e.g., C3b) on the surface of F-CRI1-positive cells.

Objective: To determine if the presence of F-CRI1 on a cell surface influences its susceptibility to complement opsonization.

Methodology:

• Materials:

  • F-CRI1-positive B-cell line (e.g., Ramos) and an F-CRI1-negative control line.

  • Normal Human Serum (NHS) as a source of complement. Heat-inactivated serum (56°C for 30 min) as a negative control.

  • Sensitizing antibody (e.g., anti-CD20, Rituximab) to activate the classical pathway.

  • FACS Buffer: PBS with 1% BSA and 0.1% sodium azide.

  • Fluorochrome-conjugated antibodies:

    • Anti-F-CRI1 (e.g., PE-conjugated).

    • Anti-C3b/iC3b (e.g., FITC-conjugated).

    • Viability dye (e.g., 7-AAD or DAPI).

• Procedure:

  • Cell Preparation: Harvest 1x10^6 cells per condition. Wash with a serum-free buffer.

  • Sensitization: Incubate cells with the sensitizing antibody (e.g., 10 µg/mL) for 20 minutes on ice to allow binding.

  • Complement Activation: Add NHS (e.g., 20% final concentration) or heat-inactivated serum to the cells. Incubate for 30 minutes at 37°C to allow complement activation and deposition.

  • Stopping Reaction: Stop the reaction by adding ice-cold FACS buffer and centrifuging the cells.

  • Staining: Resuspend cells in 100 µL of FACS buffer. Add the anti-F-CRI1-PE and anti-C3b-FITC antibodies. Incubate for 30 minutes on ice in the dark.

  • Washing: Wash cells twice with cold FACS buffer.

  • Viability Staining: Resuspend cells in buffer containing the viability dye just before analysis.

  • Data Acquisition: Acquire data on a flow cytometer. Gate on live, single cells.

  • Data Analysis: Analyze the Mean Fluorescence Intensity (MFI) of C3b-FITC on the F-CRI1-positive population. Compare C3b deposition between cells treated with NHS vs. heat-inactivated serum, and between F-CRI1-positive and negative cell lines.

Caption: Workflow for a complement deposition flow cytometry assay.

Conclusion and Future Directions

F-CRI1 is a complex immunoregulatory receptor with a well-defined role in modulating B-cell signaling. While a direct link to the complement system has not been established, its function at the heart of the humoral immune response suggests that indirect interactions are plausible and warrant investigation. Its influence on antibody production, its potential to crosstalk with canonical complement receptors, and its expression on malignant cells susceptible to CDC all represent compelling avenues for future research.

The experimental protocols outlined in this guide provide a clear framework for researchers to begin exploring this potential connection. Elucidating whether F-CRI1 plays a role in complement regulation could provide new insights into the control of humoral immunity and may identify novel therapeutic strategies for B-cell malignancies and autoimmune diseases.

References

• 1. FCRL1 immunoregulation in B cell development and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FCRL1 Fc receptor like 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 3. FCRL1 regulates BCR-induced ERK activation through GRB2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FcRH1: an activation coreceptor on human B cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Fc Receptor-Like 1 as a Promising Target for Immunotherapeutic Interventions of B-Cell-Related Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. FcRL1, a New B-Cell-Activating Co-Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Complement regulation: physiology and disease relevance [e-cep.org]
• 12. Overview of Complement Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Activation of the complement system sensitizes immune checkpoint blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Complement receptor 1 - Wikipedia [en.wikipedia.org]
• 16. Elevation of soluble CD307 (IRTA2/FcRH5) protein in the blood and expression on malignant cells of patients with multiple myeloma, chronic lymphocytic leukemia, and mantle cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. www2.egr.uh.edu [www2.egr.uh.edu]

F-CRI1 Gene Polymorphisms and Disease Susceptibility: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The high-affinity IgE receptor, FcεRI, is a critical component of the allergic inflammatory cascade and plays a role in various immune responses. The genes encoding its subunits, particularly FCER1A (alpha chain) and FCER1G (gamma chain), harbor polymorphisms that have been implicated in susceptibility to a range of diseases, including allergic disorders and autoimmune conditions. This technical guide provides a comprehensive overview of the current understanding of FCER1A and FCER1G gene polymorphisms and their association with disease. We present a synthesis of quantitative data from key association studies, detailed experimental protocols for genotyping, and a visualization of the FcεRI signaling pathway to facilitate further research and therapeutic development in this area.

Introduction

The high-affinity receptor for IgE (FcεRI) is a multimeric complex responsible for initiating allergic responses upon binding of IgE-allergen complexes.[1][2] It is primarily expressed on the surface of mast cells and basophils.[3] The receptor is composed of an alpha (α) chain, a beta (β) chain, and a dimer of two gamma (γ) chains.[4][5] The α-chain is responsible for IgE binding, while the β and γ chains are involved in signal transduction.[2]

Genetic variations within the genes encoding these subunits can alter receptor expression and function, thereby influencing an individual's susceptibility to diseases with an immunological basis. This guide focuses on polymorphisms within the FCER1A and FCER1G genes, which encode the α and γ chains of the receptor, respectively.

FCER1A Polymorphisms and Disease Association

Polymorphisms in the FCER1A gene have been extensively studied in relation to allergic diseases. Several single nucleotide polymorphisms (SNPs) in the promoter region of FCER1A have been shown to influence gene expression and are associated with elevated serum IgE levels, a key feature of atopic diseases.[3][6]

Key Polymorphisms and Associated Diseases

Two of the most studied FCER1A polymorphisms are rs2251746 and rs2427837. These SNPs are located in the promoter region and have been linked to susceptibility to asthma, atopic dermatitis, and allergic rhinitis, primarily through their influence on total serum IgE levels.[4][6][7]

Quantitative Data Summary

The following tables summarize the findings from various case-control studies investigating the association between FCER1A polymorphisms and disease susceptibility.

Table 1: Association of rs2251746 Polymorphism with Allergic Diseases

Disease	Population	Cases (n)	Controls (n)	Genotype (Case)	Genotype (Control)	Allele (Case)	Allele (Control)	Odds Ratio (95% CI)	p-value	Reference
Atopic Dermatitis	Han Chinese	97	-	-	-	A vs. G	-	-	Significant	[6]
Asthma	Han Chinese	286	-	TC vs. TT	-	-	-	-	< 0.05	[6]
Chronic Urticaria	Turkish	100	50	TT, CT, CC	TT, CT, CC	T, C	T, C	Not Significant	> 0.05	[8]
Allergic Rhinitis	Han Chinese	378	288	-	-	-	-	Not Significant	-	[9]

Table 2: Association of rs2427837 Polymorphism with Allergic Diseases

Disease	Population	Cases (n)	Controls (n)	Genotype (Case)	Genotype (Control)	Allele (Case)	Allele (Control)	Odds Ratio (95% CI)	p-value	Reference
Atopic Dermatitis	Han Chinese	97	-	-	-	A vs. G	-	-	Significant	[6]
Asthma	Han Chinese	286	-	GA vs. GG	-	-	-	-	< 0.05	[6]
Allergic Sensitization	European	>9,000	-	-	-	-	-	-	1.95x10-3	[7]

FCER1G Polymorphisms and Disease Association

While less extensively studied for its polymorphisms compared to FCER1A, the FCER1G gene has been implicated in autoimmune diseases. The gamma chain of the FcεRI receptor is also a component of other Fc receptors, suggesting a broader role in immune regulation.[5]

FCER1G and Rheumatoid Arthritis

Recent research has highlighted a link between the epigenetic regulation of FCER1G and rheumatoid arthritis (RA). Specifically, hypomethylation of the FCER1G gene has been observed in RA patients compared to healthy controls, suggesting a potential role for this gene in the pathogenesis of the disease.[10][11]

Table 3: FCER1G Methylation in Rheumatoid Arthritis

Condition	Number of Participants	Methylation Level (Median)	Comparison	p-value	Reference
Rheumatoid Arthritis (RA) Patients	50	0.98	RA Patients vs. Healthy Controls	< 0.0001	[10]
Healthy Controls	24	1.96

Experimental Protocols

Genotyping of FCER1A Polymorphisms using PCR-RFLP

Polymerase Chain Reaction-Restriction Fragment Length Polymorphism (PCR-RFLP) is a common and cost-effective method for genotyping known SNPs.

Principle: This technique involves the amplification of a DNA segment containing the SNP of interest, followed by digestion with a restriction enzyme that specifically recognizes and cuts one of the allelic variants. The resulting DNA fragments are then separated by gel electrophoresis to determine the genotype.[12]

Detailed Methodology:

• DNA Extraction: Genomic DNA is extracted from whole blood samples using a standard DNA extraction kit.

• Primer Design: Design PCR primers flanking the SNP of interest (e.g., rs2251746). The primers should be specific to the target sequence and optimized for PCR amplification.

• PCR Amplification:

  • Prepare a PCR master mix containing DNA polymerase, dNTPs, PCR buffer, and the designed primers.

  • Add the extracted genomic DNA to the master mix.

  • Perform PCR using the following cycling conditions (example):

    • Initial denaturation: 95°C for 5 minutes

    • 35 cycles of:

      • Denaturation: 95°C for 30 seconds

      • Annealing: 60°C for 30 seconds (temperature may need optimization)

      • Extension: 72°C for 45 seconds

    • Final extension: 72°C for 7 minutes

• Restriction Digestion:

  • Select a restriction enzyme that has a recognition site that is either created or abolished by the SNP.

  • Incubate the PCR product with the chosen restriction enzyme at the optimal temperature and for the recommended duration as per the manufacturer's instructions.

• Gel Electrophoresis:

  • Prepare a 2-3% agarose (B213101) gel containing a DNA stain (e.g., ethidium (B1194527) bromide).

  • Load the digested PCR products into the wells of the gel.

  • Run the gel at a constant voltage until the fragments are adequately separated.

• Visualization and Genotype Determination:

  • Visualize the DNA fragments under UV light.

  • Determine the genotype based on the pattern of the DNA bands. For example, a homozygous individual for the allele with the restriction site will show two smaller bands, a homozygous individual for the allele without the site will show one larger band (the undigested PCR product), and a heterozygous individual will show all three bands.

Case-Control Study Design for Genetic Association

A case-control study is an observational study design used to investigate the association between a specific exposure (e.g., a genetic polymorphism) and an outcome (e.g., a disease).[13]

Methodology:

• Define the Research Question: Clearly state the hypothesis to be tested, for example, "Is the 'T' allele of the rs2251746 SNP in the FCER1A gene associated with an increased risk of asthma?"

• Case and Control Selection:

  • Cases: Identify a group of individuals who have the disease of interest (e.g., clinically diagnosed asthmatics). The diagnostic criteria should be stringent and well-defined to ensure a homogenous case group.[14]

  • Controls: Select a group of individuals who do not have the disease. Controls should be drawn from the same population as the cases to minimize the risk of confounding due to population stratification.[14] They should be matched to the cases on key demographic variables such as age, sex, and ethnicity.

• Genotyping: Perform genotyping for the SNP of interest on all cases and controls using a reliable method such as PCR-RFLP, TaqMan SNP genotyping, or DNA sequencing.

• Data Collection: Collect relevant demographic and clinical data from all participants, including potential confounding factors.

• Statistical Analysis:

  • Calculate the genotype and allele frequencies for the SNP in both the case and control groups.

  • Use a chi-square test or Fisher's exact test to compare the allele and genotype frequencies between the two groups.

  • Calculate the odds ratio (OR) with a 95% confidence interval (CI) to estimate the strength of the association between the polymorphism and the disease.

  • Perform logistic regression analysis to adjust for potential confounding variables.

  • A p-value of less than 0.05 is typically considered statistically significant.

Signaling Pathways and Experimental Workflows

FcεRI Signaling Pathway

The aggregation of FcεRI receptors by IgE-allergen complexes on the surface of mast cells and basophils initiates a complex signaling cascade. This ultimately leads to the release of inflammatory mediators, such as histamine (B1213489) and cytokines, which are responsible for the symptoms of allergic reactions.[1][2]

Caption: FcεRI signaling cascade in mast cells.

Experimental Workflow for a Genetic Association Study

The following diagram illustrates the typical workflow for a case-control genetic association study.

Caption: Workflow of a case-control genetic study.

Conclusion and Future Directions

The study of FCER1A and FCER1G polymorphisms has significantly advanced our understanding of the genetic basis of allergic and autoimmune diseases. The associations identified, particularly between FCER1A promoter SNPs and elevated IgE levels, provide a mechanistic link between genetic variation and disease predisposition. The emerging role of FCER1G in autoimmunity opens new avenues for research.

Future research should focus on:

• Larger, multi-ethnic cohort studies: To confirm and refine the observed associations and to identify novel, population-specific variants.

• Functional studies: To elucidate the precise molecular mechanisms by which these polymorphisms influence gene expression and protein function.

• Gene-environment interactions: To understand how environmental factors modify the effects of these genetic variants on disease risk.

• Pharmacogenomics: To investigate whether these polymorphisms can predict response to targeted therapies, such as anti-IgE monoclonal antibodies.

A deeper understanding of the role of F-CRI1 gene polymorphisms in disease will be instrumental in the development of personalized medicine approaches for the diagnosis, prevention, and treatment of allergic and autoimmune disorders.

References

• 1. Common variants in FCER1A influence total serum IgE levels from cord blood up to six years of life - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. FcepsilonRIalpha gene (FCER1A) promoter polymorphisms and total serum IgE levels in Japanese atopic dermatitis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Different FCER1A polymorphisms influence IgE levels in asthmatics and non-asthmatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of the high affinity IgE receptor genes reveals epistatic effects of FCER1A variants on eczema risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Association of polymorphisms in the promoter region of FCER1A gene with atopic dermatitis, chronic uticaria, asthma, and serum immunoglobulin E levels in a Han Chinese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Genome-wide scan on total serum IgE levels identifies FCER1A as novel susceptibility locus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The relationship between Fc epsilon receptor-1α and β (FCER1A and FCER1B) gene polymorphisms in patients with chronic urticaria using omalizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SNPs in the FCER1A Gene Region Show No Association with Allergic Rhinitis in a Han Chinese Population - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FCER1G Gene Hypomethylation in Patients with Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. FCER1G Gene Hypomethylation in Patients with Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. statismed.com [statismed.com]
• 14. Designing candidate gene and genome-wide case-control association studies - PMC [pmc.ncbi.nlm.nih.gov]

structural domains of the F-CRI1 protein

An In-Depth Technical Guide to the Structural Domains of CR1, FcεRI, and CRY1

Introduction

The protein designation "F-CRI1" does not correspond to a standard nomenclature in major protein databases. It is likely a typographical error or a non-standard abbreviation. Based on the query, this guide provides a comprehensive analysis of three proteins that bear a resemblance to the queried term: Complement Receptor Type 1 (CR1), the high-affinity IgE receptor (FcεRI), and Cryptochrome (B1237616) 1 (CRY1). This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the structural domains, quantitative data, experimental methodologies, and signaling pathways associated with each of these critical proteins.

Complement Receptor Type 1 (CR1)

Complement Receptor Type 1 (CR1 or CD35) is a transmembrane glycoprotein (B1211001) that plays a crucial role in the innate immune system by regulating the complement cascade and facilitating the clearance of immune complexes.[1][2][3][4]

Structural Domains of CR1

The structure of human CR1 is characterized by a large extracellular domain, a transmembrane segment, and a short cytoplasmic tail.[1][2][5]

• Extracellular Domain : This is the largest portion of the protein and is composed of a series of tandemly arranged Short Consensus Repeats (SCRs), also known as Complement Control Protein (CCP) repeats or sushi domains.[1][2][5] Each SCR consists of approximately 60-70 amino acids.[1][4] The most common allotype of human CR1 contains 30 SCRs. These are organized into four larger domains called Long Homologous Repeats (LHRs), designated LHR-A, LHR-B, LHR-C, and LHR-D.[3][5] Each LHR is composed of seven SCRs.[3][5]

  • LHR-A (SCRs 1-7) : Contains a binding site for C4b within SCRs 1-3.[6][7][8] This region is also associated with decay-accelerating activity for C3 convertases.[6][7]

  • LHR-B (SCRs 8-14) : Contains a primary binding site for C3b within SCRs 8-10.[6][7][8]

  • LHR-C (SCRs 15-21) : Nearly identical to LHR-B, it also contains a C3b binding site within SCRs 15-17.[6][7][8]

  • LHR-D (SCRs 22-28) : This region has been shown to bind to C1q and mannose-binding lectin (MBL).[6][8]

• Transmembrane Domain : A sequence of 25 hydrophobic amino acids that anchors the protein in the cell membrane.[1][3][5]

• Cytoplasmic Domain : A short C-terminal tail of 43 amino acids that resides inside the cell.[1][5]

Quantitative Data for CR1

The following tables summarize key quantitative data for the structural and functional aspects of CR1.

Table 1: Structural Properties of Human CR1 (Most Common Allotype)

Feature	Value	Reference
Total Amino Acids	2,039	[1]
Signal Peptide	47 residues	[1]
Extracellular Domain	1,930 residues	[1]
Transmembrane Domain	25 residues	[1][5]
Cytoplasmic Domain	43 residues	[1][5]
Number of SCRs	30	[2][5]
Number of LHRs	4	[5]
Molecular Weight (Predicted)	~220 kDa	[1][2]

Table 2: Ligand Binding Sites and Affinities for CR1

Ligand	Binding Site (SCRs)	Affinity (Kd)	Reference
C4b	1-3	High	[3][6][7]
C3b	8-10 and 15-17	High	[3][6][7]
C1q	22-28	Moderate	[6][8]
MBL	22-28	Moderate	[6][8]
iC3b	-	Low	[3]

Experimental Protocols for CR1 Analysis

1.3.1 Purification of CR1 from Erythrocytes

This protocol describes a general method for isolating CR1 from human red blood cells, which are a readily available source.[9]

• Erythrocyte Preparation : Obtain whole blood collected in an anticoagulant. Centrifuge to pellet the red blood cells (RBCs) and remove the plasma and buffy coat. Wash the RBCs multiple times with cold phosphate-buffered saline (PBS).

• Membrane Extraction : Lyse the washed RBCs in a hypotonic buffer. Centrifuge the lysate at high speed to pellet the erythrocyte ghosts (membranes). Wash the ghosts to remove hemoglobin.

• Solubilization : Resuspend the membranes in a buffer containing a non-ionic detergent (e.g., Triton X-100 or NP-40) to solubilize the membrane proteins.

• Affinity Chromatography : Pass the solubilized membrane protein solution over an affinity column. The column matrix should be coupled with a monoclonal antibody specific for CR1.

• Elution : After extensive washing of the column to remove non-specifically bound proteins, elute the bound CR1 using a low pH buffer or a buffer containing a high concentration of a competing ligand.

• Dialysis and Concentration : Immediately neutralize the eluted fractions and dialyze against a suitable buffer to remove the elution buffer components. Concentrate the purified CR1 using ultrafiltration.

1.3.2 CR1 Functional Assay: Cofactor Activity

This assay measures the ability of CR1 to act as a cofactor for Factor I in the cleavage of C3b.[10]

• Reagents : Purified C3b, Factor I, and the CR1 sample to be tested.

• Reaction Setup : Incubate a fixed amount of C3b with Factor I in the presence and absence of the CR1 sample in a suitable buffer at 37°C.

• Analysis of Cleavage : Stop the reaction at various time points by adding SDS-PAGE sample buffer. Analyze the reaction products by SDS-PAGE under reducing conditions.

• Detection : Visualize the protein bands by Coomassie blue staining or Western blotting using an antibody that detects the alpha-chain of C3b. Cleavage of C3b by Factor I in the presence of CR1 will result in the appearance of specific cleavage fragments (e.g., iC3b). The rate of appearance of these fragments is a measure of the cofactor activity of CR1.

CR1 Signaling and Regulatory Pathway

CR1 does not have intrinsic signaling activity in its resting state.[3] However, it plays a critical role in regulating the complement system.

Caption: CR1's dual role in complement regulation.

High-Affinity IgE Receptor (FcεRI)

FcεRI is a multi-subunit receptor complex that binds the Fc portion of immunoglobulin E (IgE) with high affinity.[11][12] It is a key player in allergic responses, particularly on mast cells and basophils.[12][13]

Structural Domains of FcεRI

FcεRI typically exists as a tetrameric complex (αβγ₂) on mast cells and basophils, and as a trimeric complex (αγ₂) on other cells like antigen-presenting cells.[11][12][13][14]

• α-subunit : This subunit is responsible for binding IgE.[13][15] Its extracellular portion contains two Ig-like domains.[16]

• β-subunit : This subunit spans the membrane four times and is involved in amplifying the downstream signal.[12][16] Its cytoplasmic domains contain Immunoreceptor Tyrosine-based Activation Motifs (ITAMs).[17]

• γ-subunits : These exist as a disulfide-linked homodimer. Each γ-chain has a single transmembrane domain and a cytoplasmic tail containing an ITAM, which is crucial for initiating the signaling cascade.[15][16][17]

Quantitative Data for FcεRI

Table 3: Subunit Composition of Tetrameric FcεRI

Subunit	Number of Chains	Key Domains	Function	Reference
α (alpha)	1	2 extracellular Ig-like domains	IgE binding	[15][16]
β (beta)	1	4 transmembrane domains, ITAM	Signal amplification	[12][16][17]
γ (gamma)	2 (homodimer)	ITAM	Signal initiation	[15][16][17]

Table 4: IgE Binding Kinetics for FcεRI

Parameter	Value	Reference
Association rate constant (kₐ)	~10⁵ M⁻¹s⁻¹	[16]
Dissociation rate constant (kd)	<10⁻⁵ s⁻¹	[16]
Affinity (Kd)	~10⁻¹⁰ M	[16]

Experimental Protocols for FcεRI Analysis

2.3.1 Generation of Bone Marrow-Derived Mast Cells (BMMCs)

This is a standard method for obtaining a homogenous population of mast cells for in vitro studies of FcεRI signaling.[18]

• Bone Marrow Isolation : Euthanize a mouse and isolate the femurs and tibias. Flush the bone marrow from the bones using a syringe with cell culture medium.

• Cell Culture : Culture the bone marrow cells in a complete medium supplemented with Interleukin-3 (IL-3) and Stem Cell Factor (SCF). These cytokines are essential for the differentiation and proliferation of mast cells.

• Maturation : Culture the cells for 4-6 weeks, changing the medium every 5-7 days. The maturity of the BMMCs can be assessed by flow cytometry for the surface expression of FcεRI and c-Kit (the receptor for SCF).

2.3.2 Analysis of FcεRI-mediated Cell Activation (Degranulation Assay)

This protocol measures the release of β-hexosaminidase, an enzyme stored in mast cell granules, as an indicator of degranulation.

• Sensitization : Sensitize BMMCs by incubating them with an antigen-specific IgE overnight. This allows the IgE to bind to FcεRI on the cell surface.

• Stimulation : Wash the cells to remove unbound IgE. Then, stimulate the cells with the specific multivalent antigen for 30-60 minutes at 37°C. Include a negative control (no antigen) and a positive control (e.g., cell lysis with detergent).

• Sample Collection : Centrifuge the cells to pellet them. Collect the supernatant, which contains the released granule contents. Lyse the cell pellet to measure the total cellular content of β-hexosaminidase.

• Enzyme Assay : In a 96-well plate, mix the supernatant or cell lysate with a substrate solution containing p-nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG). Stop the reaction with a high pH buffer.

• Quantification : Measure the absorbance at 405 nm. The percentage of degranulation is calculated as the amount of β-hexosaminidase in the supernatant divided by the total amount in the supernatant plus the cell pellet, multiplied by 100.

FcεRI Signaling Pathway

The cross-linking of IgE-bound FcεRI by a multivalent antigen initiates a signaling cascade that leads to mast cell degranulation.[17][19]

Caption: FcεRI signaling cascade in mast cells.

Cryptochrome 1 (CRY1)

Cryptochromes are flavoproteins that are involved in the circadian clock and in blue-light-dependent responses in plants and animals.[20] In mammals, CRY1 is a core component of the negative feedback loop of the circadian clock.[21]

Structural Domains of CRY1

Mammalian CRY1 consists of two main domains: an N-terminal Photolyase Homology Region (PHR) and a more variable C-terminal tail.[22][23]

• Photolyase Homology Region (PHR) : This domain is highly conserved and is structurally similar to photolyase enzymes, though it lacks DNA repair activity.[23][24] The PHR domain is responsible for binding to other core clock proteins, such as CLOCK and BMAL1.[25] A specific region within the PHR, from amino acids 313 to 426, has been identified as critical for the repressive function of CRY1.[22][26]

• C-terminal Tail (CCT) : This domain is intrinsically disordered and its sequence is less conserved than the PHR.[22][25][27] The C-terminal tail is involved in regulating the activity of the PHR domain and can influence the period and amplitude of circadian rhythms.[22][25] It can interact directly with the PHR domain, modulating its affinity for CLOCK:BMAL1.[25]

Quantitative Data for CRY1

Table 5: Key Structural Regions of Human CRY1

Domain/Region	Approximate Amino Acid Range	Key Function	Reference
PHR Domain	~1-487	Binds to CLOCK:BMAL1, FAD cofactor binding	[23][25]
CRY1-PHR(313-426)	313-426	Critical for repressive function	[22][26]
C-terminal Tail	~488-end	Modulates PHR activity, regulates circadian period	[22][25]

Experimental Protocols for CRY1 Analysis

3.3.1 Yeast Two-Hybrid (Y2H) Assay for Protein-Protein Interactions

The Y2H system is commonly used to study the interactions between CRY1 and other clock proteins.

• Plasmid Construction : Clone the coding sequence for CRY1 into a "bait" vector (e.g., containing a DNA-binding domain like GAL4-BD). Clone the coding sequence for the potential interacting protein (e.g., CLOCK or BMAL1) into a "prey" vector (e.g., containing a transcriptional activation domain like GAL4-AD).

• Yeast Transformation : Co-transform a suitable yeast strain with both the bait and prey plasmids.

• Selection : Plate the transformed yeast on a selective medium that lacks certain nutrients (e.g., leucine (B10760876) and tryptophan) to select for yeast cells that have taken up both plasmids.

• Interaction Assay : Plate the selected yeast on a more stringent selective medium (e.g., lacking histidine and adenine) and/or a medium containing a substrate for a reporter gene (e.g., X-gal for the lacZ gene).

• Analysis : Growth on the stringent medium or the development of a blue color indicates that the bait and prey proteins are interacting, bringing the DNA-binding and activation domains of GAL4 together to drive the expression of the reporter genes.

3.3.2 Co-immunoprecipitation (Co-IP)

Co-IP is used to verify protein-protein interactions within a cellular context.[24]

• Cell Lysis : Lyse cells expressing the proteins of interest in a non-denaturing lysis buffer to preserve protein complexes.

• Immunoprecipitation : Add an antibody specific to one of the proteins (the "bait," e.g., CRY1) to the cell lysate and incubate to allow the antibody to bind to its target.

• Complex Capture : Add protein A/G-conjugated beads to the lysate. The beads will bind to the antibody, thus capturing the entire protein complex.

• Washing : Wash the beads several times to remove non-specifically bound proteins.

• Elution and Analysis : Elute the protein complex from the beads. Analyze the eluted proteins by Western blotting using an antibody against the other protein of interest (the "prey," e.g., CLOCK) to confirm its presence in the complex.

CRY1 Signaling Pathway in the Circadian Clock

CRY1 is a key negative regulator in the core transcriptional-translational feedback loop of the mammalian circadian clock.

References

• 1. Complement receptor 1 - Wikipedia [en.wikipedia.org]
• 2. Complement_receptor_1 [chemeurope.com]
• 3. sinobiological.com [sinobiological.com]
• 4. Structure-function relationships of complement receptor type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Complement Receptors of Complement System: CR1 - Creative Biolabs [creative-biolabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Structural biology of complement receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of complement receptor 1 (CR1; CD35) on epithelial cells: A model for understanding complement-mediated damage in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Complement Receptor 1 (CR1/CD35) Purification Protocol - Creative Biolabs [creative-biolabs.com]
• 10. CR1/CD35 Functional Assay Protocol - Creative Biolabs [creative-biolabs.com]
• 11. FCER1 - Wikipedia [en.wikipedia.org]
• 12. Fc epsilon receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 13. cusabio.com [cusabio.com]
• 14. Deciphering the structure and function of FcεRI/mast cell axis in the regulation of allergy and anaphylaxis: a functional genomics paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sinobiological.com [sinobiological.com]
• 16. Type I high affinity IgE receptor (FcεRI) – EMBRN – European Mast Cell and Basophil Research Network [embrn.eu]
• 17. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 18. Basic techniques to study FcεRI signaling in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. FcεRI: A Master Regulator of Mast Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Blue-light-dependent interaction of cryptochrome 1 with SPA1 defines a dynamic signaling mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Structure/Function Analysis of Xenopus Cryptochromes 1 and 2 Reveals Differential Nuclear Localization Mechanisms and Functional Domains Important for Interaction with and Repression of CLOCK-BMAL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Identification of a Novel Cryptochrome Differentiating Domain Required for Feedback Repression in Circadian Clock Function - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The roles of Cryptochrome-1: the circadian clock as a control point in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The Signaling Mechanism of Arabidopsis CRY1 Involves Direct Interaction with COP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The human CRY1 tail controls circadian timing by regulating its association with CLOCK:BMAL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 26. CRY1 cryptochrome circadian regulator 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 27. Frontiers | Structural and Chemical Biology Approaches Reveal Isoform-Selective Mechanisms of Ligand Interactions in Mammalian Cryptochromes [frontiersin.org]

An In-depth Technical Guide to F-CRI1 (FcεRI) Expression on Different Cell Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the high-affinity IgE receptor, FcεRI (F-CRI1), detailing its expression across various immune and non-immune cell types, the methodologies to quantify its presence, and the intricate signaling pathways it governs. This document is intended to serve as a critical resource for professionals involved in allergy, immunology, and the development of therapeutics targeting IgE-mediated pathways.

Introduction to FcεRI

The high-affinity receptor for immunoglobulin E, FcεRI, is a cornerstone of the allergic inflammatory response. Its cross-linking by allergen-bound IgE on the surface of effector cells initiates a cascade of intracellular events, culminating in the release of potent inflammatory mediators.[1] The receptor's structure and cellular distribution are critical determinants of its function, varying between cell types.

Receptor Structure: FcεRI typically exists in two isoforms:

• Tetrameric (αβγ₂): Found predominantly on mast cells and basophils, this complex consists of an IgE-binding α-chain, a signal-amplifying β-chain, and a dimer of signal-initiating γ-chains.[2]

• Trimeric (αγ₂): This form, lacking the β-subunit, is expressed on other cell types, including antigen-presenting cells.[3]

Quantitative Expression of FcεRI on Various Cell Types

The expression level of FcεRI is a key factor in determining a cell's responsiveness to IgE-mediated stimuli. These levels can be modulated by factors such as serum IgE concentrations and the local cytokine environment. Below are tables summarizing the quantitative expression of FcεRI on various human cell types, compiled from flow cytometry and other quantitative methods.

Table 1: FcεRI Expression on Hematopoietic Cells

Cell Type	Subpopulation	Condition	Expression Level (Method)	Reference(s)
Mast Cells	Human Lung	-	High levels of FcεRI	[4]
Basophils	Peripheral Blood	Healthy	FcεRI expression correlates with serum IgE	[5]
Atopic	Elevated FcεRI expression
Eosinophils	Peripheral Blood	Healthy	Very low to undetectable surface expression	[6]
Bullous Pemphigoid	Surface expression detected	[7]
Atopic Rhinitis	Increased FcεRIα mRNA with IL-4 stimulation	[8]
Neutrophils	Peripheral Blood	Healthy	~5% FcεRI+ (MFI: 0.65 ± 0.3)	[5][9]
Allergic (Non-asthmatic)	~8% FcεRI+ (MFI: 3.54 ± 2.3)	[9]
Allergic Asthmatic	~48% FcεRI+ (MFI: 49.5 ± 12.37)	[9][10]
Monocytes	Peripheral Blood	Non-atopic	Variable: 2.2% to 40.0% FcεRI+ (Mean: 11.6% ± 11%)	[11]
CD2^high^	-	Significantly greater expression than CD2^low^ subset	[12]
Dendritic Cells	Plasmacytoid (pDC)	Allergic Asthmatic	Increased expression (Mean MESF: 21,307)	[13]
Healthy Control	Lower expression (Mean MESF: 12,063)	[13]
Conventional (cDC)	Children	Expression correlates with serum IgE levels	[14]

MFI: Mean Fluorescence Intensity; MESF: Molecules of Equivalent Soluble Fluorochrome.

Table 2: FcεRI Expression on Non-Hematopoietic Cells

Cell Type	Tissue of Origin	Condition	Expression Evidence	Reference(s)
Airway Smooth Muscle Cells	Bronchial/Tracheal	Normal & Asthmatic	FcεRI demonstrated in vitro and in vivo	[15]
Intestinal Epithelial Cells	Colon	Colon Cancer	Positive in 8 of 11 specimens (IHC)	[3][16][17][18]
GI Inflammation	Positive in 5 of 11 specimens (IHC)	[3][16][17][18]

Experimental Protocols for FcεRI Analysis

Accurate quantification and localization of FcεRI are crucial for research and clinical studies. Below are detailed methodologies for key experiments.

Flow Cytometry for Cell Surface FcεRI Staining

This protocol provides a framework for quantifying FcεRI on immune cells in suspension.

Materials:

• Phosphate Buffered Saline (PBS)

• Cell Staining Buffer (e.g., PBS with 0.5% BSA and 0.05% Sodium Azide)[19]

• Fc Receptor Blocking Reagent (e.g., Human TruStain FcX™)[8]

• Fluorochrome-conjugated anti-human FcεRIα monoclonal antibody (e.g., clone CRA-1 or 22E7)

• Fluorochrome-conjugated isotype control antibody

• Viability Dye (e.g., 7-AAD or DAPI)

• FACS Tubes (12 x 75mm)

• Centrifuge

• Flow Cytometer

Procedure:

• Sample Preparation: Prepare a single-cell suspension from whole blood, bone marrow, or tissue. If using whole blood, perform a red blood cell (RBC) lysis step. Wash cells with Cell Staining Buffer and adjust the concentration to 5-10 x 10⁶ cells/mL.[8][19]

• Fc Receptor Blocking: To prevent non-specific antibody binding, add an Fc receptor blocking reagent to the cell suspension and incubate for 10 minutes at room temperature.[19] Do not wash after this step.

• Antibody Staining: Add the pre-titrated fluorochrome-conjugated anti-FcεRIα antibody to the cells. For a negative control, add the corresponding isotype control to a separate tube. Incubate for 20-30 minutes at 4°C in the dark.

• Washing: Wash the cells twice by adding 2 mL of Cell Staining Buffer, centrifuging at 350 x g for 5 minutes, and decanting the supernatant.[20]

• Viability Staining: Resuspend the cell pellet in a viability dye solution according to the manufacturer's instructions to allow for the exclusion of dead cells from the analysis.

• Data Acquisition: Acquire the samples on a flow cytometer. Gate on the cell population of interest based on forward and side scatter properties and specific cell surface markers. Analyze FcεRI expression based on the fluorescence intensity of the specific antibody compared to the isotype control.[5]

Caption: Workflow for FcεRI analysis by flow cytometry.

Immunohistochemistry (IHC) for FcεRI in Tissue

This protocol outlines the general steps for detecting FcεRI in paraffin-embedded tissue sections.

Materials:

• Formalin-fixed, paraffin-embedded tissue sections on charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 80%)

• Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0)[21]

• Protein Block Solution (e.g., universal protein block)

• Primary antibody against FcεRIα

• Biotinylated secondary antibody

• Enzyme conjugate (e.g., Streptavidin-HRP)

• Chromogen substrate (e.g., DAB)

• Counterstain (e.g., Hematoxylin)

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Immerse slides in xylene (2 x 5 min), followed by a graded ethanol series (100%, 95%, 80%; 3 min each), and finally rinse in running tap water.

• Antigen Retrieval: To unmask the antigen epitope, incubate slides in antigen retrieval buffer at 95-100°C for 10-20 minutes. Allow slides to cool for 20 minutes.[21][22]

• Blocking: Apply a protein block solution and incubate for 20 minutes at room temperature to block non-specific binding sites.[21]

• Primary Antibody Incubation: Apply the primary anti-FcεRIα antibody diluted in antibody diluent and incubate for at least 60 minutes at 37°C in a humidified chamber.

• Secondary Antibody Incubation: After rinsing with a wash buffer (e.g., PBS or TBST), apply the biotinylated secondary antibody and incubate for 30 minutes at room temperature.[21]

• Detection: Rinse and apply the enzyme conjugate (e.g., Streptavidin-HRP) for 30 minutes. After another wash, apply the chromogen substrate (e.g., DAB) until the desired color intensity develops.[22]

• Counterstaining and Mounting: Lightly counterstain with hematoxylin (B73222) to visualize nuclei. Dehydrate the slides through a graded ethanol series and xylene, and then coverslip using a permanent mounting medium.[22]

Western Blot for FcεRI Subunits

This protocol is for the detection of FcεRI α, β, and γ subunits in cell lysates.

Materials:

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Sample Buffer (e.g., 2X Laemmli buffer)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking Buffer (e.g., 3-5% BSA or non-fat milk in TBST)

• Primary antibodies specific for FcεRIα, FcεRIβ, and FcεRIγ

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation: Lyse cells in ice-cold lysis buffer. Determine protein concentration using a standard assay (e.g., BCA). Mix the lysate with sample buffer and boil at 100°C for 5 minutes to denature the proteins.[12]

• Gel Electrophoresis: Load equal amounts of protein (20-30 µg) into the wells of an SDS-PAGE gel. Run the gel at 100-150V until the dye front reaches the bottom.[12]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a semi-dry or wet transfer system.[23]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[18]

• Antibody Incubation: Incubate the membrane with the primary antibody (specific for α, β, or γ subunit) overnight at 4°C with gentle agitation.[23]

• Washing and Secondary Antibody: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

• Detection: Wash the membrane again with TBST. Apply the chemiluminescent substrate and capture the signal using an imaging system.[23]

FcεRI Signaling Pathways

The aggregation of FcεRI by allergen-IgE complexes initiates a complex and well-orchestrated signaling cascade. This network of interactions ultimately dictates the cellular response, from the immediate release of pre-formed mediators to the de novo synthesis of cytokines and chemokines.

Upon receptor cross-linking, the Src family kinase Lyn phosphorylates the Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the cytoplasmic tails of the β and γ subunits.[24] This creates docking sites for Spleen Tyrosine Kinase (Syk), which is subsequently activated and phosphorylates key adaptor proteins like Linker for Activation of T cells (LAT) and SLP-76.[25][26]

This initial signaling complex nucleates several downstream pathways:

• PLCγ Pathway and Calcium Mobilization: Activated LAT recruits and facilitates the activation of Phospholipase Cγ (PLCγ).[27] PLCγ cleaves PIP₂ into IP₃ and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium stores, a critical step for degranulation.[28]

• PI3K/Akt Pathway: Phosphoinositide 3-kinase (PI3K) is activated downstream of FcεRI, leading to the activation of Akt. This pathway is involved in cell survival and the regulation of cytokine production.[29]

• MAPK Pathways: The formation of the LAT signaling complex leads to the activation of Ras and subsequent phosphorylation of the Mitogen-Activated Protein Kinase (MAPK) cascades, including ERK, p38, and JNK. These pathways are crucial for the transcription of genes encoding cytokines and chemokines.[25]

• NF-κB Activation: FcεRI signaling also leads to the activation of the transcription factor NF-κB, a master regulator of inflammatory gene expression, contributing to the sustained production of pro-inflammatory cytokines.

These pathways converge to orchestrate the full spectrum of the allergic response, including immediate degranulation and the late-phase reaction characterized by cytokine and chemokine release.[29]

Caption: Key signaling events downstream of FcεRI cross-linking.

Conclusion

The expression of FcεRI is not limited to mast cells and basophils but extends to a variety of immune and non-immune cells, implicating it in a broader range of physiological and pathological processes than traditionally appreciated. Understanding the quantitative differences in receptor expression and the cell-specific signaling pathways is paramount for the development of targeted therapies for allergic and inflammatory diseases. The methodologies and data presented in this guide offer a foundational resource for researchers and drug development professionals aiming to dissect and manipulate the complex biology of the IgE-FcεRI axis.

References

• 1. FcεRI: A Master Regulator of Mast Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FCER1 - Wikipedia [en.wikipedia.org]
• 3. Type I high affinity IgE receptor (FcεRI) – EMBRN – European Mast Cell and Basophil Research Network [embrn.eu]
• 4. The role of FcεRI expressed in dendritic cells and monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expression of the High Affinity IgE Receptor by Neutrophils of Individuals with Allergic Asthma is Both Minimal and Insensitive to Regulation by Serum IgE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IHC-F Protocol [protocols.io]
• 7. Cell Surface Flow Cytometry Staining Protocol [protocols.io]
• 8. Regulation of the High Affinity IgE Receptor (FcεRI) in Human Neutrophils: Role of Seasonal Allergen Exposure and Th-2 Cytokines | PLOS One [journals.plos.org]
• 9. Regulation of the High Affinity IgE Receptor (FcεRI) in Human Neutrophils: Role of Seasonal Allergen Exposure and Th-2 Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. docs.abcam.com [docs.abcam.com]
• 12. Counterregulation between the FcεRI Pathway and Antiviral Responses in Human Plasmacytoid Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Expression of High-Affinity IgE Receptor on Human Peripheral Blood Dendritic Cells in Children - PMC [pmc.ncbi.nlm.nih.gov]
• 14. New Mechanistic Advances in FcεRI-Mast Cell–Mediated Allergic Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Western blot protocol | Abcam [abcam.com]
• 16. Mast cell - Wikipedia [en.wikipedia.org]
• 17. bio-rad.com [bio-rad.com]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. Flow Cytometry Protocol | Abcam [abcam.com]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 22. Western Blot Protocol | R&D Systems Quality Control: R&D Systems [rndsystems.com]
• 23. cusabio.com [cusabio.com]
• 24. Immunoglobulin E Receptor Signaling and Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 25. SLP-76 deficiency impairs signaling via the high-affinity IgE receptor in mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 26. High resolution mapping of mast cell membranes reveals primary and secondary domains of FcεRI and LAT - PMC [pmc.ncbi.nlm.nih.gov]
• 27. FcεRI-Mediated Mast Cell Migration: Signaling Pathways and Dependence on Cytosolic Free Ca2+ Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]
• 29. researchgate.net [researchgate.net]

The Gatekeeper of Immunity: An In-depth Technical Guide to the Mechanism of FcγRI in Immune Complex Clearance

For Researchers, Scientists, and Drug Development Professionals

Introduction

The clearance of immune complexes (ICs) is a critical process for maintaining immune homeostasis and preventing the tissue damage that can result from their deposition. At the forefront of this crucial surveillance mechanism is the high-affinity Fc gamma receptor I (FcγRI), also known as CD64. This receptor, primarily expressed on myeloid cells, serves as a vital link between the humoral and cellular branches of the immune system. By binding the Fc portion of immunoglobulin G (IgG) within ICs, FcγRI initiates a cascade of intracellular events culminating in the phagocytosis and subsequent degradation of these complexes. This technical guide provides a comprehensive overview of the molecular mechanisms underpinning FcγRI-mediated IC clearance, detailing the receptor's characteristics, the intricate signaling pathways it governs, and the experimental methodologies employed to elucidate its function.

FcγRI: Molecular Characteristics and Ligand Binding

FcγRI is a transmembrane glycoprotein (B1211001) belonging to the immunoglobulin superfamily. It is constitutively expressed on monocytes and macrophages and can be induced on neutrophils and eosinophils by pro-inflammatory cytokines such as interferon-gamma (IFN-γ) and tumor necrosis factor-alpha (TNF-α).[1] A key feature that distinguishes FcγRI from other Fcγ receptors is its high affinity for monomeric IgG, with a dissociation constant (Kd) in the range of 10⁻⁸ to 10⁻⁹ M.[2][3] This high affinity ensures that FcγRI is typically saturated with monomeric IgG in circulation. However, the cross-linking of multiple FcγRI molecules by multivalent immune complexes is the crucial trigger for initiating a potent downstream signaling cascade.

Table 1: Quantitative Data on Human FcγRI

Parameter	Value	Cell Type(s)	Reference(s)
Binding Affinity (Kd) for monomeric IgG1	~10⁻⁹ - 10⁻¹⁰ M	Monocytes, Macrophages	[3]
Binding Affinity (Kd) for IgG Immune Complexes	Enhanced avidity due to multivalency	Monocytes, Macrophages	[4][5]
Receptor Expression (sites per cell)
Classical Monocytes	10,000 - 40,000	Human Peripheral Blood	[6]
Non-classical Monocytes	~6,000	Human Peripheral Blood	[6]
Neutrophils (unstimulated)	Low to negligible	Human Peripheral Blood	[6][7]
Neutrophils (IFN-γ stimulated)	Significantly upregulated	Human Peripheral Blood	[7]
Macrophages	Variable, generally high	Various tissues	[8]

The FcγRI Signaling Cascade: A Step-by-Step Activation

The clearance of immune complexes via FcγRI is an active process driven by a well-orchestrated signaling pathway. The binding of an immune complex to multiple FcγRI molecules brings them into close proximity, initiating a series of phosphorylation events.

Caption: FcγRI signaling pathway leading to immune complex clearance.

• Receptor Clustering and ITAM Phosphorylation: The process begins with the cross-linking of FcγRI by an immune complex. FcγRI itself does not have intrinsic signaling motifs in its cytoplasmic tail. Instead, it associates with a homodimer of the common γ-chain, which contains Immunoreceptor Tyrosine-based Activation Motifs (ITAMs).[9] Upon receptor clustering, Src family kinases, such as Lyn and Hck, are recruited to the intracellular domain of the receptor complex and phosphorylate the tyrosine residues within the ITAMs.

• Recruitment and Activation of Syk: The phosphorylated ITAMs serve as docking sites for the tandem SH2 domains of the Spleen tyrosine kinase (Syk).[10] This recruitment to the plasma membrane and binding to the phosphorylated ITAMs leads to a conformational change in Syk, resulting in its activation through autophosphorylation.

• Downstream Signaling and Phagocytosis: Activated Syk is a critical node in the signaling cascade, phosphorylating a variety of downstream effector molecules. These include phospholipase C-gamma (PLCγ), phosphoinositide 3-kinase (PI3K), and Vav. The activation of these molecules triggers a cascade of events leading to the rearrangement of the actin cytoskeleton. This cytoskeletal reorganization drives the extension of pseudopods that engulf the immune complex, forming a phagosome. The phagosome then matures through fusion with lysosomes, leading to the enzymatic degradation of the immune complex.

Experimental Protocols for Studying FcγRI-Mediated Immune Complex Clearance

A variety of experimental techniques are employed to investigate the mechanism of FcγRI in immune complex clearance. Below are detailed methodologies for key experiments.

Antibody-Dependent Cellular Phagocytosis (ADCP) Assay

This assay quantifies the ability of phagocytic cells to engulf antibody-opsonized target cells or beads.

Caption: Experimental workflow for an Antibody-Dependent Cellular Phagocytosis (ADCP) assay.

Methodology:

• Preparation of Target Particles: Target cells (e.g., a cancer cell line) or beads are labeled with a fluorescent dye. pH-sensitive dyes like pHrodo are particularly useful as they only fluoresce brightly in the acidic environment of the phagosome, thus distinguishing between bound and internalized targets.[11][12]

• Opsonization: The labeled target particles are incubated with a specific antibody to coat their surface.

• Co-culture: FcγRI-expressing effector cells (e.g., primary human monocytes or a cell line like THP-1) are co-cultured with the opsonized target particles for a defined period (e.g., 1-4 hours) at 37°C.

• Analysis: The co-culture is then analyzed by flow cytometry to quantify the percentage of effector cells that have phagocytosed the fluorescent targets. Alternatively, confocal microscopy can be used to visualize the internalization of the targets.[13][14][15][16][17]

Immunoprecipitation and Western Blotting for Signaling Analysis

This technique is used to study the phosphorylation of signaling molecules following FcγRI engagement.

Methodology:

• Cell Stimulation: FcγRI-expressing cells are stimulated with cross-linked IgG or immune complexes for various time points.

• Cell Lysis: The cells are lysed in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.

• Immunoprecipitation: The protein of interest (e.g., the γ-chain or Syk) is immunoprecipitated from the cell lysate using a specific primary antibody conjugated to agarose (B213101) or magnetic beads.[18][19][20][21][22]

• SDS-PAGE and Western Blotting: The immunoprecipitated proteins are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane.

• Detection: The membrane is probed with a primary antibody specific for the phosphorylated form of the protein of interest (e.g., anti-phosphotyrosine). A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is then used for detection via chemiluminescence.

In Vivo Immune Complex Clearance Assay

This assay measures the rate at which immune complexes are cleared from the circulation in a living organism, typically a mouse model.

Caption: Workflow for an in vivo immune complex clearance assay.

Methodology:

• Preparation of Immune Complexes: Soluble immune complexes are formed using a radiolabeled (e.g., with ¹²⁵I) or fluorescently labeled antigen and a corresponding antibody.[23][24][25]

• Animal Model: The immune complexes are injected intravenously into mice. To specifically study the role of FcγRI, one can use knockout mice lacking other Fcγ receptors or block other receptors with specific monoclonal antibodies.[24][26]

• Sample Collection: Blood samples are collected at various time points after injection. At the end of the experiment, organs such as the liver and spleen, which are major sites of IC clearance, are harvested.[23]

• Quantification: The amount of radioactivity or fluorescence remaining in the circulation and accumulated in the organs is measured.

• Data Analysis: The clearance rate of the immune complexes from the blood is calculated, and the organ distribution is determined to identify the primary sites of clearance.

Conclusion

FcγRI plays a non-redundant and critical role in the clearance of immune complexes, thereby protecting the host from the pathological consequences of their deposition. Its high affinity for IgG and the potent signaling cascade it initiates upon cross-linking ensure the efficient removal of opsonized pathogens and cellular debris. A thorough understanding of the molecular mechanisms governing FcγRI function, facilitated by the experimental approaches detailed in this guide, is paramount for the development of novel therapeutic strategies. Modulating FcγRI activity holds promise for enhancing the efficacy of antibody-based therapies in oncology and for dampening the inflammatory responses in autoimmune diseases driven by immune complex deposition. The continued exploration of this key immune receptor will undoubtedly pave the way for innovative treatments for a wide range of human diseases.

References

• 1. Targeting the high affinity receptor, FcγRI, in autoimmune disease, neuropathy, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structural basis for binding of human IgG1 to its high-affinity human receptor FcγRI - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytokine-induced immune complex binding to the high-affinity IgG receptor, FcγRI, in the presence of monomeric IgG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. There Is (Scientific) Strength in Numbers: A Comprehensive Quantitation of Fc Gamma Receptor Numbers on Human and Murine Peripheral Blood Leukocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]
• 8. mdpi.com [mdpi.com]
• 9. bioline.ru [bioline.ru]
• 10. The Syk Protein Tyrosine Kinase Is Essential for Fcγ Receptor Signaling in Macrophages and Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Method for Measurement of Antibody-Dependent Cellular Phagocytosis | Springer Nature Experiments [experiments.springernature.com]
• 12. sartorius.com [sartorius.com]
• 13. Time-lapse 3D Imaging of Phagocytosis by Mouse Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Visualizing the Early Stages of Phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. onesearch.nihlibrary.ors.nih.gov [onesearch.nihlibrary.ors.nih.gov]
• 18. ulab360.com [ulab360.com]
• 19. Immunoprecipitation Protocol For Native Proteins | Cell Signaling Technology [cellsignal.com]
• 20. scbt.com [scbt.com]
• 21. Immunoprecipitation Procedure [sigmaaldrich.com]
• 22. med.emory.edu [med.emory.edu]
• 23. Immune complex processing in C1q-deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The blockade of Fc receptor-mediated clearance of immune complexes in vivo by a monoclonal antibody (2.4G2) directed against Fc receptors on murine leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. A study of in vivo immune complex formation and clearance in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Targeted Fcγ Receptor (FcγR)-mediated Clearance by a Biparatopic Bispecific Antibody - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Crossroads of B-Cell Activation: An In-Depth Technical Guide to FcεRII (CD23) Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The intricate signaling networks within B-lymphocytes are pivotal in orchestrating humoral immunity. While the high-affinity IgE receptor, FcεRI, is the canonical trigger of allergic responses in mast cells and basophils, its role in B-cells is not well-established. In contrast, the low-affinity IgE receptor, FcεRII, also known as CD23, is prominently expressed on B-lymphocytes and plays a crucial, multifaceted role in B-cell activation, IgE synthesis, and antigen presentation. This technical guide provides a comprehensive exploration of the core FcεRII (CD23) signaling pathways in B-lymphocytes. It is designed to be an essential resource for researchers and professionals in immunology and drug development, offering detailed molecular insights, quantitative data, and robust experimental protocols to facilitate further investigation and therapeutic innovation in this critical area of immune regulation.

Introduction: FcεRI vs. FcεRII in B-Lymphocytes - A Clarification

While the user's query specified "F-CRI1" signaling, it is presumed this was a typographical error for FcεRI. The high-affinity IgE receptor, FcεRI, is the primary mediator of IgE-triggered immediate hypersensitivity reactions. It is predominantly expressed on mast cells and basophils.[1][2] Although some studies have suggested the presence of FcεRI components in other cell types, a functional signaling pathway for FcεRI in B-lymphocytes is not well-documented in the current scientific literature.

Conversely, B-lymphocytes are well-characterized by their expression of the low-affinity IgE receptor, FcεRII or CD23.[3][4] CD23 is a C-type lectin that plays a significant role in the regulation of IgE synthesis and B-cell differentiation.[3][5] Given the prominent and functionally significant role of CD23 in B-cell biology, this guide will focus on the signaling pathways emanating from this receptor.

The Core FcεRII (CD23) Signaling Pathway in B-Lymphocytes

Cross-linking of CD23 on the surface of B-lymphocytes, typically by IgE-antigen complexes, initiates a signaling cascade that modulates B-cell function. This pathway shares some components with the B-cell receptor (BCR) signaling cascade but also exhibits distinct features that lead to different functional outcomes.

Upon engagement, CD23 aggregation is thought to activate Src-family kinases, such as Lyn .[6][7] Lyn, in turn, is implicated in the phosphorylation of downstream signaling molecules. A key player in this cascade is the Spleen tyrosine kinase (Syk ). Cross-linking of CD23 has been shown to induce the phosphorylation and activation of Syk in B-cells.[6][8]

Activated Syk can then propagate the signal downstream, leading to the activation of the mitogen-activated protein kinase (MAPK) pathway, specifically the phosphorylation of ERK1/2 (Extracellular signal-regulated kinases 1 and 2).[6][8] The activation of the Lyn-Syk-ERK1/2 axis is a central component of the CD23 signaling pathway.

Interestingly, unlike BCR signaling, CD23 activation does not appear to lead to the phosphorylation of the B-cell linker protein (BLNK), a critical scaffold protein in the BCR pathway.[6][8] Furthermore, CD23 signaling can lead to a reduction in the basal levels of phosphorylated Bruton's tyrosine kinase (BTK).[6][8] This divergence from the canonical BCR signaling pathway highlights the unique regulatory role of CD23.

The functional consequences of CD23 signaling are context-dependent. Co-cross-linking of CD23 with the BCR can lead to the inhibition of B-cell proliferation and the induction of apoptosis, suggesting a negative regulatory role.[9] However, CD23 is also critically involved in IgE-facilitated antigen presentation, where it captures IgE-allergen complexes for processing and presentation to T-cells, thereby potentially augmenting immune responses.[3][10] Moreover, soluble forms of CD23 can influence IgE synthesis, with trimeric forms generally promoting it.[11]

Visualization of the Core FcεRII (CD23) Signaling Pathway

Core FcεRII (CD23) Signaling Cascade in B-Lymphocytes.

Quantitative Data on FcεRII (CD23) in B-Lymphocytes

Quantitative analysis is essential for a precise understanding of signaling dynamics. The following table summarizes key quantitative parameters related to FcεRII (CD23) in B-lymphocytes.

Parameter	Value	Cell Type/Condition	Reference
Binding Affinity (KD) of IgE to CD23	~10-7 – 10-8 M	Human B-cells	[12]
Binding Affinity (KA) of IgE to CD23 (monomeric)	105 – 106 M-1	B-cells	[1]
CD23 Surface Density on Naive IgD+ B-cells	Correlates with total IgE levels (RS = 0.53)	Allergic Patients	[10]
Inhibition of IgE Production by high CD23 levels	Up to 95%	In vitro co-culture with CD23-expressing cells	[13]

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the FcεRII (CD23) signaling pathway in B-lymphocytes.

Immunoprecipitation of CD23 from B-Cell Lysates

This protocol is for the isolation of CD23 and its associated proteins from B-cell lysates.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or a B-cell line (e.g., Ramos)

• RosetteSep™ Human B Cell Enrichment Cocktail (or similar for primary B-cell isolation)

• Anti-CD23 antibody for immunoprecipitation

• Protein A/G magnetic beads

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., Glycine-HCl, pH 2.5)

• Neutralization Buffer (e.g., 1M Tris-HCl, pH 8.5)

Procedure:

• B-Cell Isolation: Isolate B-cells from human PBMCs using a negative selection kit according to the manufacturer's instructions. For cell lines, ensure a sufficient number of cells (e.g., 107 cells per IP).

• Cell Lysis: Wash cells with ice-cold PBS and lyse in ice-cold Lysis Buffer for 30 minutes on ice with occasional vortexing.

• Clarification of Lysate: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new pre-chilled tube.

• Pre-clearing of Lysate (Optional but Recommended): Add Protein A/G magnetic beads to the lysate and incubate for 1 hour at 4°C with rotation to reduce non-specific binding. Remove the beads using a magnetic stand.

• Immunoprecipitation: Add the anti-CD23 antibody to the pre-cleared lysate and incubate overnight at 4°C with gentle rotation.

• Capture of Immune Complexes: Add pre-washed Protein A/G magnetic beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C with rotation.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads three times with ice-cold Wash Buffer.

• Elution: Elute the bound proteins from the beads by adding Elution Buffer and incubating for 5-10 minutes at room temperature. Pellet the beads and collect the supernatant containing the eluted proteins.

• Neutralization: Immediately neutralize the eluate by adding Neutralization Buffer.

• Analysis: The eluted proteins can be analyzed by Western blotting or mass spectrometry.

Western Blot Analysis of Phosphorylated Syk and ERK in B-Cells

This protocol details the detection of phosphorylated Syk (pSyk) and ERK (pERK) in B-cells following CD23 cross-linking.

Materials:

• Isolated B-cells

• Stimulating agent: Anti-CD23 antibody or IgE-antigen complexes

• Lysis Buffer (as in 4.1)

• SDS-PAGE gels

• PVDF membrane

• Blocking Buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-Syk, anti-total-Syk, anti-phospho-ERK1/2, anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Stimulation: Stimulate isolated B-cells with anti-CD23 antibody or IgE-antigen complexes for various time points (e.g., 0, 5, 15, 30 minutes) at 37°C. Include an unstimulated control.

• Cell Lysis and Protein Quantification: Immediately lyse the cells in Lysis Buffer. Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-pSyk) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Stripping and Reprobing: The membrane can be stripped and reprobed with antibodies against the total forms of the proteins (total Syk, total ERK) to confirm equal loading.

Calcium Mobilization Assay in B-Lymphocytes

This protocol describes how to measure changes in intracellular calcium concentration in B-cells upon CD23 stimulation using a fluorescent calcium indicator.

Materials:

• Isolated B-cells

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM or Fura-2 AM)

• Pluronic F-127

• HBSS (Hank's Balanced Salt Solution) with and without calcium and magnesium

• Stimulating agent: Anti-CD23 antibody or IgE-antigen complexes

• Ionomycin (B1663694) (positive control)

• EGTA (for chelating extracellular calcium)

• Fluorometer or flow cytometer or fluorescence microscope

Procedure:

• Cell Loading: Resuspend B-cells in HBSS without calcium and magnesium. Load the cells with Fluo-4 AM (and Pluronic F-127 to aid dispersion) for 30-60 minutes at 37°C in the dark.

• Washing: Wash the cells twice with HBSS without calcium and magnesium to remove excess dye.

• Resuspension: Resuspend the cells in HBSS with calcium and magnesium.

• Measurement:

  • Fluorometer/Plate Reader: Place the cell suspension in a cuvette or a multi-well plate. Establish a baseline fluorescence reading.

  • Flow Cytometer: Acquire baseline fluorescence data for the cell population.

  • Microscopy: Image the cells to establish a baseline fluorescence.

• Stimulation: Add the stimulating agent (anti-CD23 antibody or IgE-antigen complexes) and continuously record the fluorescence intensity over time.

• Controls: At the end of the experiment, add ionomycin to determine the maximum calcium influx, followed by EGTA to chelate calcium and determine the minimum fluorescence.

• Data Analysis: The change in fluorescence intensity over time reflects the change in intracellular calcium concentration. For ratiometric dyes like Fura-2, the ratio of fluorescence at two excitation wavelengths is calculated.

Flow Cytometry for CD23 Expression and Intracellular Phosphorylated ERK

This protocol allows for the quantification of CD23 surface expression and intracellular levels of phosphorylated ERK (pERK) at a single-cell level.

Materials:

• Isolated B-cells

• Stimulating agent: Anti-CD23 antibody

• Fixation Buffer (e.g., 4% paraformaldehyde)

• Permeabilization Buffer (e.g., ice-cold methanol (B129727) or a saponin-based buffer)

• Fluorochrome-conjugated antibodies: anti-CD19 (B-cell marker), anti-CD23, anti-phospho-ERK1/2

• Isotype control antibodies

• Flow Cytometer

Procedure:

• Cell Stimulation: Stimulate B-cells as described in 4.2.

• Surface Staining: Wash the cells and stain with fluorochrome-conjugated anti-CD19 and anti-CD23 antibodies for 30 minutes on ice in the dark.

• Fixation: Wash the cells and fix with Fixation Buffer for 10-15 minutes at room temperature.

• Permeabilization: Wash the cells and permeabilize with Permeabilization Buffer. For pERK, permeabilization with ice-cold methanol is often effective.

• Intracellular Staining: Wash the cells and stain with the fluorochrome-conjugated anti-phospho-ERK1/2 antibody for 30-60 minutes at room temperature in the dark.

• Acquisition: Wash the cells and acquire the data on a flow cytometer.

• Data Analysis: Gate on the CD19+ B-cell population and analyze the expression of CD23 and the mean fluorescence intensity (MFI) of pERK.

Logical and Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for investigating FcεRII (CD23) signaling in B-lymphocytes.

Workflow for studying FcεRII (CD23) signaling in B-cells.

Conclusion

The FcεRII (CD23) signaling pathway in B-lymphocytes represents a critical regulatory hub in humoral immunity, influencing everything from IgE synthesis to antigen presentation and B-cell fate. A thorough understanding of this pathway is paramount for the development of novel therapeutic strategies for allergic and autoimmune diseases. This technical guide provides a foundational resource for researchers, offering a detailed overview of the core signaling cascade, essential quantitative data, and robust experimental protocols. By leveraging this information and the provided methodologies, scientists are better equipped to dissect the complexities of FcεRII signaling and pave the way for innovative immunomodulatory therapies.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Expression, regulation and function of human Fc epsilon RII (CD23) antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. files-profile.medicine.yale.edu [files-profile.medicine.yale.edu]
• 6. IgE binds asymmetrically to its B cell receptor CD23 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Induction of B cell apoptosis by co-cross-linking CD23 and sIg involves aberrant regulation of c-myc and is inhibited by bcl-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CD23 surface density on B cells is associated with IgE levels and determines IgE-facilitated allergen uptake, as well as activation of allergen-specific T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Soluble CD23 Controls IgE Synthesis and Homeostasis in Human B Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The structure of human CD23 and its interactions with IgE and CD21 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. B cell activation and Ig, especially IgE, production is inhibited by high CD23 levels in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and History of Complement Receptor Type 1 (CR1/CD35): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Complement Receptor Type 1 (CR1), also known as CD35, is a pivotal transmembrane glycoprotein (B1211001) that plays a crucial role in the innate immune system. It functions as a receptor for complement components C3b and C4b, mediating the clearance of immune complexes and pathogens, and as a key regulator of the complement cascade. This in-depth technical guide provides a comprehensive overview of the discovery, history, and core functional aspects of CR1, tailored for researchers, scientists, and drug development professionals.

Historical Perspective and Key Discoveries

The journey to understanding CR1 began with the observation of a phenomenon termed "immune adherence"[1][2]. This timeline highlights the key milestones in the discovery and characterization of CR1:

• 1953: R.A. Nelson first describes the "immune adherence" phenomenon, where microorganisms treated with antibody and complement adhere to erythrocytes[1][2]. This observation laid the groundwork for understanding the role of complement receptors in immune clearance.

• 1979: Douglas T. Fearon identifies a 205,000 Dalton glycoprotein on human erythrocytes as the receptor for C3b, the immune adherence receptor, which he and his colleagues would later name Complement Receptor Type 1 (CR1)[3]. This marked the formal discovery of CR1.

• 1980s: The molecular and genetic characterization of CR1 progresses rapidly. Researchers including Fearon, K. Frank Austen, Victor Nussenzweig, and Kazuaki Iida make significant contributions to purifying the receptor, elucidating its functions, and cloning its gene[3][4][5][6].

• Late 1980s - 1990s: The gene for CR1 is mapped to chromosome 1, and its complex structure with long homologous repeats (LHRs) is unraveled. The various polymorphic forms of CR1 and their association with disease susceptibility, particularly in relation to erythrocyte expression levels, become a major area of research[7][8][9][10].

Biochemical and Genetic Properties

CR1 is a large, single-chain transmembrane glycoprotein and a member of the regulators of complement activation (RCA) family of proteins[9][11].

Property	Description	References
Aliases	CD35, C3b/C4b receptor, Immune adherence receptor, Knops blood group antigen	[7][8][10]
Gene Location	Chromosome 1q32.2	[9][10]
Molecular Weight	Polymorphic, with common variants of ~190 kDa to ~250 kDa	[4][12]
Structure	Composed of 30-50 short consensus repeats (SCRs) organized into four long homologous repeats (LHRs): LHR-A, -B, -C, and -D. Contains a transmembrane domain and a short cytoplasmic tail.	[9][13]
Ligands	C3b, C4b, C1q, Mannose-Binding Lectin (MBL)	[4][13][14]

Genetic Polymorphisms

The CR1 gene exhibits significant polymorphism, leading to variations in the size of the expressed protein and the number of receptors on cell surfaces, particularly erythrocytes. These polymorphisms are associated with differential susceptibility to various diseases, including malaria and systemic lupus erythematosus[7][15].

Polymorphism Type	Description	Associated Alleles/Phenotypes	References
Structural (Size)	Variation in the number of Long Homologous Repeats (LHRs) within the extracellular domain.	Common allotypes include F (fast) and S (slow) based on electrophoretic mobility, differing by one LHR.	[16][17]
Quantitative (Expression Level)	Variation in the number of CR1 molecules expressed on erythrocytes, linked to restriction fragment length polymorphisms (RFLPs).	High (H) and Low (L) expression alleles.	[12]
Knops Blood Group	Antigens of the Knops blood group system are located on CR1.	Sla/Slb, McCa/McCb	[4][15]

Quantitative Data

Ligand Binding Affinities

The binding of CR1 to its ligands is crucial for its function. The following table summarizes the reported dissociation constants (Kd) for these interactions.

Ligand	Dissociation Constant (Kd)	Method	References
C4Ab (dimer)	~1.4 x 10-7 M	Radioligand Assay	[14][16]
C4Bb (dimer)	~4.8 x 10-7 M	Radioligand Assay	[14][16]
C1q	~3.9 nM	Surface Plasmon Resonance	[18]
C3b	Varies with oligomeric state (stronger for multimers)	Surface Plasmon Resonance	[13][19][20]

Cellular Expression Levels

CR1 is expressed on a variety of hematopoietic cells and on glomerular podocytes. The expression levels can vary significantly between cell types and among individuals[11][12][21][22].

Cell Type	Approximate CR1 Molecules per Cell	References
Erythrocytes	100 - 1,000 (genetically determined)	[12]
Neutrophils	5,000 - 20,000 (upregulated upon activation)	[21][22]
Monocytes	10,000 - 40,000	[22]
B Lymphocytes	5,000 - 15,000	[22]
T Lymphocytes (subset)	~3,700 on CR1+ cells	[23]
Glomerular Podocytes	Expressed	[11]

Key Experimental Protocols

Isolation of CR1 from Human Erythrocytes

This protocol is based on methods developed in the early 1980s for the purification of CR1.

Materials:

• Packed human erythrocytes

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., hypotonic phosphate (B84403) buffer)

• Non-ionic detergent (e.g., Nonidet P-40 or Triton X-100)

• Affinity chromatography matrix (e.g., C3b-Sepharose)

• Elution buffer (e.g., high salt or chaotropic agent)

• Dialysis tubing and buffer

Procedure:

• Erythrocyte Lysis: Wash packed erythrocytes extensively with cold PBS. Lyse the cells in a hypotonic buffer to prepare erythrocyte ghosts (membranes).

• Membrane Solubilization: Resuspend the erythrocyte ghosts in a buffer containing a non-ionic detergent (e.g., 1% NP-40 in PBS with protease inhibitors) to solubilize membrane proteins.

• Clarification: Centrifuge the solubilized membrane preparation at high speed (e.g., 100,000 x g) to remove insoluble material.

• Affinity Chromatography: Apply the clarified supernatant to a C3b-Sepharose affinity column. C3b is covalently coupled to the Sepharose beads and will specifically bind CR1.

• Washing: Wash the column extensively with the solubilization buffer to remove non-specifically bound proteins.

• Elution: Elute the bound CR1 from the column using a high salt buffer or a chaotropic agent that disrupts the CR1-C3b interaction.

• Dialysis: Dialyze the eluted fractions against PBS to remove the elution buffer components.

• Purity Assessment: Analyze the purity of the isolated CR1 by SDS-PAGE.

Erythrocyte-Antibody-Complement (EAC) Rosette Assay

This assay was historically used to identify and quantify cells bearing complement receptors[2][8][24][25].

Materials:

• Sheep red blood cells (SRBCs)

• Anti-SRBC IgM antibody

• C5-deficient serum (as a source of complement components C1, C4, C2, and C3)

• Lymphocyte suspension

• Hanks' Balanced Salt Solution (HBSS)

• Ficoll-Hypaque

Procedure:

• Preparation of Antibody-Coated Erythrocytes (EA): Incubate SRBCs with a sub-agglutinating dilution of anti-SRBC IgM antibody to create EA.

• Preparation of EAC: Incubate the EA with C5-deficient serum. This allows for the activation of the classical complement pathway and the deposition of C3b on the erythrocyte surface, forming EAC.

• Lymphocyte Isolation: Isolate lymphocytes from peripheral blood using Ficoll-Hypaque density gradient centrifugation.

• Rosette Formation: Mix the isolated lymphocytes with the EAC suspension. Centrifuge the mixture at a low speed to facilitate cell-cell contact and incubate on ice.

• Quantification: Gently resuspend the cell pellet and count the percentage of lymphocytes that have bound three or more EAC under a light microscope. These are considered rosette-forming cells.

Signaling and Functional Mechanisms

CR1-Mediated Phagocytosis

CR1 on phagocytes can mediate the binding of C3b-opsonized particles. While CR1 itself is a weak trigger for phagocytosis, it acts in concert with other receptors and signaling pathways to promote internalization[18][26][27].

CR1-mediated phagocytosis signaling pathway.

Cofactor Activity

CR1 acts as a cofactor for the serine protease Factor I, which cleaves and inactivates C3b and C4b. This is a critical mechanism for regulating complement activation[1][11][28][29].

Mechanism of CR1 cofactor activity.

Decay-Accelerating Activity

CR1 accelerates the decay of the C3 and C5 convertases of both the classical and alternative complement pathways, thereby downregulating complement amplification[1][26][28][30][31].

Mechanism of CR1 decay-accelerating activity.

Conclusion

The discovery and characterization of Complement Receptor Type 1 have been instrumental in advancing our understanding of the complement system and its role in immunity and disease. From its initial association with the immune adherence phenomenon to its detailed molecular and genetic elucidation, CR1 has emerged as a molecule with multifaceted functions in both immune surveillance and regulation. For researchers and drug development professionals, a thorough understanding of CR1's history, structure, and function is essential for harnessing its therapeutic potential in a variety of complement-mediated disorders.

References

• 1. Cofactor Activity Assay Protocol - Creative Biolabs [creative-biolabs.com]
• 2. Regulation of phagocytosis by Rho GTPases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Molecular Mechanisms of Complement Receptor 1—It Is Complicated - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Complement Receptor 1: Disease associations and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purification of the human complement control protein C3b inactivator - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Properdin: binding to C3b and stabilization of the C3b-dependent C3 convertase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CR1 complement C3b/C4b receptor 1 (Knops blood group) [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 8. genecards.org [genecards.org]
• 9. Evolution of the complement system: from defense of the single cell to guardian of the intravascular space - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Complement receptor 1 - Wikipedia [en.wikipedia.org]
• 11. The complement system: history, pathways, cascade and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Human complement receptors for C3b (CR1) and C3d (CR2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Complement C3b interactions studied with surface plasmon resonance technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. CR1/CD35 Functional Assay Protocol - Creative Biolabs [creative-biolabs.com]
• 15. CR1 variants contribute to FSGS susceptibility across multiple populations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Analysis of Binding Sites on Complement Factor I That Are Required for Its Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. CR1 protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 18. Frontiers | Phagocytosis: Our Current Understanding of a Universal Biological Process [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Expression of the complement receptors CR1 and CR3 and the type III Fc gamma receptor on neutrophils from newborn infants and from fetuses with Rh disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Decreased expression of the C3b/C4b receptor (CR1) and the C3d receptor (CR2) on B lymphocytes and of CR1 on neutrophils of patients with systemic lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Mechanistic insights into complement pathway inhibition by CR1 domain duplication - PMC [pmc.ncbi.nlm.nih.gov]
• 24. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 25. Erythrocyte rosetting - Wikipedia [en.wikipedia.org]
• 26. Decay-Accelerating Activity Assay Protocol by Monitoring C3a Generation - Creative Biolabs [creative-biolabs.com]
• 27. researchgate.net [researchgate.net]
• 28. Functional Analyses of Complement Convertases Using C3 and C5-Depleted Sera | PLOS One [journals.plos.org]
• 29. Functional evaluation of complement factor I variants by immunoassays and SDS-PAGE - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Decay accelerating activity of complement receptor type 1 (CD35). Two active sites are required for dissociating C5 convertases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Decay acceleration of the complement alternative pathway C3 convertase - PubMed [pubmed.ncbi.nlm.nih.gov]

The intricate dance of immune surveillance: A technical guide to the interaction of Complement Receptor 1 (CR1) with C3b and C4b

For the attention of researchers, scientists, and drug development professionals, this document provides an in-depth examination of the critical interaction between Complement Receptor 1 (CR1) and the complement components C3b and C4b. This guide offers a comprehensive overview of the binding kinetics, experimental methodologies, and signaling sequelae of this essential immunological synapse.

A note on nomenclature: The term "F-CRI1" as specified in the query is not a standard designation in peer-reviewed literature. Based on the context of the interaction with C3b and C4b, this guide will focus on Complement Receptor 1 (CR1), also known as CD35, which is the primary receptor for these complement fragments.

Quantitative Analysis of CR1 Interaction with C3b and C4b

The affinity of CR1 for its ligands, C3b and C4b, is a crucial determinant of its biological function, including immune complex clearance and regulation of the complement cascade. The following table summarizes the quantitative data from various studies, primarily determined by Surface Plasmon Resonance (SPR).

Ligand	Analyte	Dissociation Constant (Kd)	Association Rate Constant (ka) (M⁻¹s⁻¹)	Dissociation Rate Constant (kd) (s⁻¹)	Experimental Method	Reference
C3b	Soluble CR1 (sCR1)	~1.4 x 10⁻⁷ M	Not Specified	Not Specified	Erythrocyte binding assay	[1]
C4b (C4A isotype)	Soluble CR1 (sCR1)	~1.4 x 10⁻⁷ M	Not Specified	Not Specified	Erythrocyte binding assay	[1]
C4b (C4B isotype)	Soluble CR1 (sCR1)	~4-8 x 10⁻⁷ M	Not Specified	Not Specified	Erythrocyte binding assay	[1]
C3b	Vaccinia Virus Complement Control Protein (VCP)	Not specified (Bivalent analyte model fit)	Not specified	Not specified	Surface Plasmon Resonance (SPR)	[2]
C4b	Vaccinia Virus Complement Control Protein (VCP)	Not specified (Bivalent analyte model fit)	Not specified	Not specified	Surface Plasmon Resonance (SPR)	[2]
C3dg	Vaccinia Virus Complement Control Protein (VCP)	0.18 µM	Not specified	Not specified	Surface Plasmon Resonance (SPR)	[2]
C4c	Vaccinia Virus Complement Control Protein (VCP)	0.15 µM	Not specified	Not specified	Surface Plasmon Resonance (SPR)	[2]

Note: The binding of sCR1 to C3b and C4b often does not follow a simple 1:1 binding model, suggesting more complex interactions, potentially involving bivalency.[2][3]

Experimental Protocols

The characterization of the CR1-C3b/C4b interaction relies on a variety of sophisticated experimental techniques. Below are detailed methodologies for two of the most common approaches.

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a powerful, label-free technique used to measure biomolecular interactions in real-time.[4][5][6]

Objective: To determine the association and dissociation rate constants and the equilibrium dissociation constant for the binding of CR1 to C3b and C4b.

Materials:

• Biacore™ system (or equivalent SPR instrument)

• Sensor chip (e.g., CM5, or a streptavidin-coated chip if using biotinylated ligands)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Ligand (e.g., purified C3b or C4b)

• Analyte (e.g., soluble CR1) at various concentrations

• Running buffer (e.g., PBS, pH 7.4)

• Regeneration solution (e.g., low pH glycine (B1666218) or high salt solution)

Methodology:

• Sensor Chip Preparation and Ligand Immobilization:

  • Activate the carboxymethylated dextran (B179266) surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).

  • Inject the ligand (C3b or C4b) in immobilization buffer over the activated surface. The protein will be covalently coupled to the surface via its amine groups.

  • Deactivate any remaining active esters on the surface by injecting ethanolamine.

  • Alternatively, for biotinylated ligands, inject the ligand over a streptavidin-coated sensor chip.[2]

• Analyte Injection and Association Phase:

  • Inject a continuous flow of running buffer over the sensor surface to establish a stable baseline.

  • Inject the analyte (sCR1) at a specific concentration over the surface for a defined period. The binding of the analyte to the immobilized ligand will cause a change in the refractive index at the surface, which is detected as an increase in the SPR signal (measured in Resonance Units, RU).

• Dissociation Phase:

  • Switch back to the flow of running buffer. The analyte will begin to dissociate from the ligand, resulting in a decrease in the SPR signal.

• Regeneration:

  • Inject the regeneration solution to remove all bound analyte from the ligand, preparing the surface for the next injection cycle.

• Data Analysis:

  • Repeat the injection cycles with a range of analyte concentrations.

  • The resulting sensorgrams (plots of RU versus time) are globally fitted to a suitable binding model (e.g., 1:1 Langmuir, bivalent analyte) using the instrument's software to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).[2][3]

Enzyme-Linked Immunosorbent Assay (ELISA) for Binding Analysis

ELISA is a plate-based assay technique designed for detecting and quantifying substances such as proteins.[7][8]

Objective: To qualitatively or semi-quantitatively assess the binding of CR1 to C3b or C4b.

Materials:

• 96-well high-binding microtiter plates

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Ligand (e.g., purified C3b or C4b)

• Blocking buffer (e.g., 5% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Analyte (e.g., soluble CR1)

• Primary antibody against CR1

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-IgG)

• Substrate for the enzyme (e.g., TMB for HRP)

• Stop solution (e.g., 2 M H₂SO₄)

• Microplate reader

Methodology:

• Coating:

  • Dilute the ligand (C3b or C4b) in coating buffer and add 100 µL to each well of the microtiter plate.

  • Incubate overnight at 4°C.

• Blocking:

  • Wash the plate three times with wash buffer.

  • Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Analyte Incubation:

  • Wash the plate three times.

  • Add 100 µL of diluted analyte (sCR1) to each well and incubate for 2 hours at room temperature.

• Primary Antibody Incubation:

  • Wash the plate three times.

  • Add 100 µL of the primary antibody against CR1 to each well and incubate for 1-2 hours at room temperature.

• Secondary Antibody Incubation:

  • Wash the plate three times.

  • Add 100 µL of the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Detection:

  • Wash the plate five times.

  • Add 100 µL of the substrate to each well and incubate in the dark until a color change is observed.

• Measurement:

  • Add 100 µL of stop solution to each well.

  • Read the absorbance at the appropriate wavelength using a microplate reader. The absorbance is proportional to the amount of bound CR1.

Signaling Pathways and Experimental Workflows

The interaction of CR1 with C3b and C4b is central to its role in regulating the complement system.

CR1-Mediated Regulation of Complement Convertases

CR1 acts as a potent regulator of the C3 and C5 convertases of both the classical and alternative pathways.[9][10][11] It does so through two main mechanisms: decay-accelerating activity and cofactor activity for Factor I.[11][12]

References

• 1. Quantitative analysis of C4Ab and C4Bb binding to the C3b/C4b receptor (CR1, CD35) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Analysis of the Interactions between Vaccinia Virus Complement Control Protein and Human Complement Proteins C3b and C4b - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Complement C3b interactions studied with surface plasmon resonance technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cytivalifesciences.com [cytivalifesciences.com]
• 6. youtube.com [youtube.com]
• 7. Sandwich ELISA Protocol | Hello Bio [hellobio.com]
• 8. mabtech.com [mabtech.com]
• 9. researchgate.net [researchgate.net]
• 10. Complement System Part I – Molecular Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Role of complement receptor 1 (CR1; CD35) on epithelial cells: A model for understanding complement-mediated damage in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]

The Role of Soluble Complement Receptor 1 (sCR1) in Plasma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Soluble Complement Receptor 1 (sCR1 or CD35) is a potent, naturally occurring regulator of the complement system found in human plasma. Derived from the extracellular domain of the membrane-bound Complement Receptor 1, sCR1 plays a crucial role in modulating the inflammatory response by inhibiting the classical and alternative complement pathways. Its ability to bind to C3b and C4b fragments prevents the formation and accelerates the decay of C3 and C5 convertases, key enzymatic complexes in the complement cascade. This inhibitory function has positioned sCR1 as a promising therapeutic agent for a range of complement-mediated inflammatory and autoimmune diseases. This guide provides an in-depth overview of the structure, function, and therapeutic potential of sCR1, with a focus on its role in plasma. It includes detailed signaling pathways, experimental protocols for its quantification and functional assessment, and a summary of its plasma concentrations in various physiological and pathological states.

Introduction to Soluble Complement Receptor 1 (sCR1)

Complement Receptor 1 (CR1) is a transmembrane glycoprotein (B1211001) that is a member of the regulators of complement activation (RCA) family of proteins.[1] A soluble form of CR1 (sCR1) is present in human plasma and is structurally and functionally intact.[2] This soluble form is believed to be generated through proteolytic cleavage of the membrane-bound receptor from circulating leukocytes.[3] sCR1 is a potent inhibitor of both the classical and alternative pathways of the complement system.[4] Its primary function is to bind to the complement fragments C3b and C4b, which are deposited on surfaces during complement activation.[4] By binding to these fragments, sCR1 acts as a cofactor for Factor I-mediated cleavage of C3b and C4b and also accelerates the decay of the C3 and C5 convertases, thereby downregulating the complement cascade.[1][5]

Molecular Structure and Function

The extracellular domain of CR1, which constitutes sCR1, is composed of a series of short consensus repeats (SCRs), also known as complement control protein repeats (CCPs).[1] The most common allotype consists of 30 SCRs.[1] These SCRs are organized into four long homologous repeats (LHRs), designated LHR-A, -B, -C, and -D.[1] The binding sites for C3b and C4b are located within these LHRs, with SCRs 1-3 (within LHR-A) and SCRs 8-10 (within LHR-B) being critical for its inhibitory activities.[6][7]

sCR1 exerts its regulatory function through two primary mechanisms:

• Decay-Accelerating Activity (DAA): sCR1 binds to C4b within the classical pathway C3 convertase (C4b2a) and to C3b within the alternative pathway C3 convertase (C3bBb), causing the dissociation of the catalytic subunits (C2a and Bb, respectively).[5][8] This leads to the irreversible inactivation of the convertases.

• Cofactor Activity (CFA): sCR1 serves as a cofactor for the serine protease Factor I in the enzymatic cleavage of C3b into iC3b, C3c, and C3dg, and of C4b into C4c and C4d.[6][9] These cleavage products are unable to participate in the formation of new convertases.

Signaling Pathways and Mechanisms of Action

The inhibitory effect of sCR1 on the complement cascade is a critical mechanism for controlling inflammation and preventing tissue damage. The following diagrams illustrate the key signaling pathways regulated by sCR1.

Figure 1: Mechanism of Complement Inhibition by sCR1. sCR1 inhibits the classical, lectin, and alternative pathways by accelerating the decay of C3 and C5 convertases and acting as a cofactor for Factor I-mediated cleavage of C3b and C4b.

Quantitative Data on sCR1 in Plasma

The concentration of sCR1 in plasma can vary depending on the physiological or pathological state of an individual. The following tables summarize quantitative data from various studies.

Condition	sCR1 Concentration (ng/mL)	Reference
Healthy Controls	13 - 81	[2]
Healthy Indian Adults	44.6 ± 12.2	[10]
Blood Donors	33.2 ± 11	[3]

Table 1: sCR1 Plasma Concentrations in Healthy Individuals.

Disease	Patient Group	sCR1 Concentration (ng/mL)	Control Group (ng/mL)	p-value	Reference
Chronic Liver Disease	[3]
Chronic Hepatitis	58.7 ± 18.6	33.2 ± 11	<0.05	[3]
Liver Cirrhosis	77.2 ± 44.1	33.2 ± 11	<0.05	[3]
Child-Pugh A	57.7 ± 23.6	33.2 ± 11	<0.05	[3]
Child-Pugh B	77.1 ± 35.7	33.2 ± 11	<0.05	[3]
Child-Pugh C	98.1 ± 57	33.2 ± 11	<0.05	[3]
Hepatocellular Carcinoma	86.2 ± 47.7	33.2 ± 11	<0.05	[3]
Nephropathies	Patients with Nephropathies	Significantly higher	50 healthy individuals	Not specified	[5]
Acute Myocardial Infarction	Patients receiving thrombolysis	6 ± 3.6	44.6 ± 12.2	<0.00001	[10]
Adverse in-hospital outcome	3.8 ± 2.0	-	0.01	[10]
Uneventful course	7.1 ± 3.8	-	0.01	[10]
Systemic Lupus Erythematosus (SLE)	SLE Patients	Similar range to normals	13 - 81	Not significant	[2]
Alzheimer's Disease	AD Patients	31.60 ± 22.86	21.96 ± 18.71	0.002	[11]

Table 2: sCR1 Plasma Concentrations in Various Disease States.

Experimental Protocols

Accurate quantification and functional assessment of sCR1 are crucial for research and clinical applications. The following are detailed protocols for key experiments.

Quantification of sCR1 by Sandwich ELISA

This protocol describes a standard sandwich Enzyme-Linked Immunosorbent Assay (ELISA) for the quantification of sCR1 in plasma samples.[5][10][12][13][14][15][16]

Materials:

• 96-well microtiter plate

• Capture antibody (monoclonal anti-human CR1)

• Detection antibody (biotinylated monoclonal or polyclonal anti-human CR1)

• Recombinant human sCR1 standard

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• TMB (3,3’,5,5’-tetramethylbenzidine) substrate

• Stop solution (e.g., 2N H₂SO₄)

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking buffer (e.g., PBS with 1% BSA)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Plate reader

Procedure:

• Coating: Dilute the capture antibody in coating buffer and add 100 µL to each well of the microtiter plate. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Sample and Standard Incubation: Prepare serial dilutions of the sCR1 standard. Add 100 µL of standards and plasma samples (appropriately diluted in blocking buffer) to the wells. Incubate for 2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Detection Antibody Incubation: Add 100 µL of the diluted biotinylated detection antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Streptavidin-HRP Incubation: Add 100 µL of diluted Streptavidin-HRP conjugate to each well. Incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well. Incubate for 15-30 minutes at room temperature in the dark.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Reading: Measure the optical density at 450 nm using a plate reader.

• Calculation: Generate a standard curve by plotting the absorbance versus the concentration of the sCR1 standards. Determine the concentration of sCR1 in the samples from the standard curve.

Figure 2: Sandwich ELISA Workflow for sCR1 Quantification. A step-by-step workflow for the quantification of soluble Complement Receptor 1 in plasma samples.

Functional Assessment of sCR1: Hemolytic Assay (CH50)

The CH50 assay measures the total functional activity of the classical complement pathway. It can be adapted to assess the inhibitory activity of sCR1 by pre-incubating serum with sCR1 before performing the assay.[2][3][4][17][18][19]

Materials:

• Sheep red blood cells (SRBCs)

• Anti-sheep red blood cell antibody (hemolysin)

• Veronal buffered saline (VBS) containing Ca²⁺ and Mg²⁺ (GVB²⁺)

• Human serum with known complement activity

• sCR1 (for inhibition assay)

• Spectrophotometer

Procedure:

• Sensitization of SRBCs: Wash SRBCs with VBS. Incubate the washed SRBCs with an optimal dilution of hemolysin to create antibody-sensitized SRBCs (EA).

• Serum Dilutions: Prepare serial dilutions of the human serum in GVB²⁺.

• sCR1 Inhibition (Optional): To test the inhibitory activity of sCR1, pre-incubate the serum dilutions with varying concentrations of sCR1 for a defined period (e.g., 30 minutes at 37°C).

• Hemolysis Reaction: Add a standardized amount of sensitized SRBCs to each serum dilution (with or without sCR1).

• Incubation: Incubate the mixture for 30-60 minutes at 37°C to allow for complement-mediated lysis.

• Stopping the Reaction: Stop the reaction by adding cold VBS-EDTA.

• Centrifugation: Centrifuge the tubes to pellet the intact SRBCs.

• Measurement of Hemolysis: Transfer the supernatant to a new plate or cuvette and measure the absorbance of the released hemoglobin at 415 nm or 540 nm.

• Calculation: Determine the serum dilution that causes 50% hemolysis (the CH50 unit). For the inhibition assay, calculate the percentage of inhibition of hemolysis at each sCR1 concentration.

Therapeutic Potential and Clinical Applications

The potent complement-inhibitory properties of sCR1 have made it an attractive candidate for therapeutic development in a variety of diseases where complement activation is a key pathogenic driver. A recombinant form of sCR1, known as TP-10, has been investigated in several clinical trials.

Areas of Therapeutic Interest:

• Rheumatoid Arthritis (RA): In animal models of RA, sCR1 has been shown to delay the onset and reduce the severity of the disease.[4]

• Ischemia-Reperfusion Injury: sCR1 has demonstrated protective effects in models of myocardial infarction and lung transplantation by reducing complement-mediated tissue damage.[20]

• Xenotransplantation: sCR1 can significantly delay hyperacute rejection in xenotransplantation models by inhibiting the recipient's complement attack on the transplanted organ.

• Autoimmune Diseases: sCR1 has shown therapeutic potential in models of myasthenia gravis and is being investigated for C3 glomerulopathy.[21]

• Systemic Lupus Erythematosus (SLE): While plasma levels of sCR1 may not be significantly altered in SLE, the dysregulated complement activation in this disease makes it a potential therapeutic target for sCR1.[2]

Clinical Trials:

A recombinant soluble form of human CR1 (TP-10) has undergone clinical investigation. Phase I trials demonstrated that TP-10 has a half-life of approximately 69 hours, and doses above 1 mg/kg were effective in inhibiting complement activity. Clinical trials in patients undergoing cardiopulmonary bypass showed a gender-specific effect, with males showing more significant clinical improvement. A study in lung transplant recipients showed that a 10 mg/kg dose of TP-10 resulted in a higher rate of extubation at 24 hours and a reduced duration of mechanical ventilation compared to placebo.[10][20][22]

Conclusion

Soluble CR1 is a key endogenous regulator of the complement system with a well-defined mechanism of action. Its ability to potently inhibit both the classical and alternative complement pathways underscores its importance in maintaining immune homeostasis. Alterations in sCR1 plasma levels are associated with several inflammatory and autoimmune conditions, highlighting its potential as both a biomarker and a therapeutic target. The development of recombinant sCR1 has paved the way for its clinical investigation in a range of diseases, and while further research is needed, the existing data suggest that targeting complement activation with sCR1 holds significant promise for the treatment of complement-mediated pathologies. This guide provides a comprehensive resource for researchers and clinicians working to further elucidate the role of sCR1 and harness its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Total complement activity - Wikipedia [en.wikipedia.org]
• 4. Soluble complement receptor one (sCR1) inhibits the development and progression of rat collagen-induced arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Molecular Mechanisms of Complement Receptor 1—It Is Complicated - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-activity relationships within the N-terminal short consensus repeats (SCR) of human CR1 (C3b/C4b receptor, CD35): SCR 3 plays a critical role in inhibition of the classical and alternative pathways of complement activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Decay accelerating activity of complement receptor type 1 (CD35). Two active sites are required for dissociating C5 convertases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of decay-accelerating factor in regulating complement activation on the erythrocyte surface as revealed by gene targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The interaction of soluble human complement receptor type 1 (sCR1, BRL55730) with human complement component C4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sCR1sLe(X) reduces lung allograft ischemia-reperfusion injury but does not ameliorate acute rejection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. Sandwich ELISA Protocol [protocols.io]
• 14. Sandwich ELISA protocol | Abcam [abcam.com]
• 15. assaygenie.com [assaygenie.com]
• 16. A Guide to Building a Direct Sandwich ELISA | Proteintech Group [ptglab.com]
• 17. Measuring the 50% Haemolytic Complement (CH50) Activity of Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. haemoscan.com [haemoscan.com]
• 20. sCR1sLe ameliorates ischemia/reperfusion injury in experimental lung transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Soluble CR1 Therapy Improves Complement Regulation in C3 Glomerulopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. semanticscholar.org [semanticscholar.org]

A Deep Dive into Complement Receptor 1 (CR1) Genetic Variants and their Role in Alzheimer's Disease

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Published: December 18, 2025

Executive Summary

Complement Receptor 1 (CR1), a key regulator of the complement system, has emerged from large-scale genome-wide association studies (GWAS) as a significant genetic risk locus for late-onset Alzheimer's disease (LOAD). This technical guide provides a comprehensive overview of the major genetic variants of CR1, their quantitative association with AD risk, and the functional mechanisms by which they are proposed to contribute to disease pathogenesis. We detail the experimental protocols for identifying these variants and for assessing their functional impact on glial cells. Furthermore, we present visualizations of the critical signaling pathways and experimental workflows to facilitate a deeper understanding of CR1's role in the neuro-inflammatory landscape of Alzheimer's disease. This document is intended to serve as a resource for researchers and professionals in drug development aiming to explore CR1 as a potential therapeutic target.

Introduction: CR1 in the Context of Alzheimer's Disease

Complement Receptor 1 (CR1 or CD35) is a type I transmembrane glycoprotein (B1211001) that plays a crucial role in the innate immune system.[1] Primarily expressed on peripheral blood cells, CR1 is also found on microglia and astrocytes within the central nervous system (CNS).[2][3] Its main functions include clearing immune complexes and opsonized particles, and regulating the complement cascade by acting as a receptor for complement components C3b and C4b.[4][5]

The link between CR1 and Alzheimer's disease was firmly established by GWAS, which identified variants at the CR1 locus on chromosome 1q32 as being significantly associated with LOAD risk.[6] This discovery has directed research towards understanding how dysregulation of the complement system, mediated by CR1 variants, contributes to the hallmark pathologies of AD, namely the accumulation of amyloid-beta (Aβ) plaques and subsequent neuroinflammation.[7][8]

Major CR1 Genetic Variants Associated with Alzheimer's Disease

Several genetic variants in the CR1 gene have been linked to an altered risk of developing LOAD. These include single nucleotide polymorphisms (SNPs) and a structural copy number variation (CNV).

Single Nucleotide Polymorphisms (SNPs)

The most consistently replicated SNPs are located within a single linkage disequilibrium block and include:

• rs6656401: One of the first and most significant SNPs identified by GWAS. The 'A' allele is associated with an increased risk of LOAD.[6][9]

• rs3818361: Also strongly associated with LOAD risk and in high linkage disequilibrium with rs6656401. The 'T' allele confers higher risk.[2][10]

• rs4844609: A non-synonymous (missense) coding variant (Ser1610Thr) that is also associated with cognitive decline and may directly impact CR1 protein function.[1]

Copy Number Variation (CNV)

A low-copy repeat (LCR) within the CR1 gene gives rise to a CNV that produces different-sized isoforms of the CR1 protein.

• CR1*1 (or CR1-F): The most common isoform.

• CR12 (or CR1-S): A longer isoform containing an extra Long Homologous Repeat (LHR) domain due to a duplication event. This LHR-S domain provides an additional C3b/C4b binding site.[11][12] The presence of the CR12 isoform is strongly associated with the risk alleles of the major SNPs and confers an increased risk for LOAD.[12][13]

Quantitative Data on CR1 Variants and Alzheimer's Disease Risk

The following tables summarize the quantitative data from meta-analyses assessing the association between major CR1 variants and the risk of late-onset Alzheimer's disease.

Table 1: Association of CR1 SNPs with Late-Onset Alzheimer's Disease Risk

SNP	Risk Allele	Population	Odds Ratio (OR)	95% Confidence Interval (CI)	p-value	Genetic Model	Reference
rs6656401	A	Pooled (85,939 samples)	1.18	1.15 - 1.22	1.82 x 10⁻²⁶	Additive	[14]
A	Caucasians	1.23	1.16 - 1.30	< 0.001	Dominant	[2]
A	Caucasians	1.36	1.12 - 1.66	0.002	Homozygote	[2]
A	East Asians	1.31	1.13 - 1.52	5.00 x 10⁻⁴	Additive	[14]
A	Chinese Han	1.69	1.17 - 2.44 (approx.)	0.01	Dominant	[9]
rs3818361	T	Caucasians	1.21	1.13 - 1.31	< 0.001	Dominant	[2]
T	Caucasians	1.35	1.13 - 1.62	0.001	Homozygote	[2]
T	Chinese	1.19 (approx.)	1.06 - 1.34 (approx.)	0.005	Additive	[10]

Table 2: Association of CR1 Copy Number Variation (CR1-S/CR1*2) with Late-Onset Alzheimer's Disease Risk

Variant	Population	Odds Ratio (OR)	95% Confidence Interval (CI)	p-value	Reference
CR1-S (CR12) Carrier	Combined (Flanders-Belgian & French)	1.32	1.10 - 1.59	0.0025	[1][15]
CR1-B (CR12) Allele	United Kingdom	1.21	1.04 - 1.42	0.0151	[13]

Table 3: Association of CR1 Variants with AD-related Phenotypes

Variant	Phenotype	Effect	p-value	Reference
rs6656401	Global Cognitive Decline	Associated with faster decline	0.011	[7][16]
Neuritic Amyloid Plaque Burden	Risk allele associated with higher burden	0.009	[7][16]
rs4844609	Amyloid Deposition (PET)	Associated with increased deposition	< 0.05	[4]
CR1-S Haplotype	CSF Aβ₁₋₄₂ Levels	Correlated with increased levels	< 0.05	[1][15]
rs3818361	Rate of Cognitive Decline (MMSE)	G-allele carriers showed faster decline	< 0.05

Mechanistic Insights: How CR1 Variants Influence AD Pathogenesis

The primary mechanism by which CR1 variants are thought to confer AD risk is through the modulation of microglial and astrocytic function, particularly in the clearance of Aβ.

The Role of CR1 in Aβ Clearance

CR1 is a critical component of the complement-mediated clearance pathway. Aβ aggregates activate the complement cascade, leading to the opsonization of these aggregates with C3b.[16] The proposed pathway is as follows:

• Opsonization: C3b covalently attaches to the surface of Aβ fibrils.

• Cofactor Activity: Glial CR1 binds to C3b and acts as a cofactor for Factor I, a soluble protease.

• Cleavage to iC3b: Factor I cleaves C3b into inactive C3b (iC3b), which remains bound to the Aβ fibril.[2]

• Phagocytic Recognition: iC3b is the primary ligand for Complement Receptor 3 (CR3; also known as Mac-1 or CD11b/CD18), which is a major phagocytic receptor on microglia.[2][5]

• Engulfment: Binding of iC3b-opsonized Aβ to microglial CR3 triggers phagocytosis and subsequent degradation of the amyloid.

Functional Consequences of AD-Associated Variants

• CR12 (Long Isoform): Functional studies using iPSC-derived microglia and astrocytes from donors homozygous for the risk (CR12) and common (CR11) variants have yielded a paradoxical finding. Cells expressing the CR12 risk variant show lower levels of CR1 protein expression. However, these cells exhibit a significantly enhanced phagocytic capacity for opsonized targets, including Aβ aggregates and synaptoneurosomes.[11] This enhanced phagocytosis is dependent on the generation of iC3b and the collaboration with CR3.[2][11] The prevailing hypothesis is that while beneficial in a healthy context, this chronically enhanced phagocytic activity in the aging brain may lead to excessive synaptic pruning and neuroinflammation, thereby contributing to neurodegeneration.

• rs4844609 (Ser1610Thr): This coding variant is located in the LHR-D region of CR1, which is implicated in binding C1q. One study reported a modest but significant increase in the relative binding activity of C1q to CR1 in the presence of the risk allele.[1][14] This could potentially alter the clearance of C1q-tagged immune complexes or neuronal debris.

The diagram below illustrates the proposed signaling pathway for CR1-mediated phagocytosis in microglia.

CR1-Mediated Phagocytosis Pathway in Microglia.

Experimental Protocols

Accurate genotyping and functional assessment are critical for studying CR1 variants. Below are summaries of key experimental methodologies.

Genotyping of CR1 Variants

References

• 1. Analysis of the Putative Role of CR1 in Alzheimer’s Disease: Genetic Association, Expression and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Alzheimer's disease‐associated complement receptor 1 variant confers risk by impacting glial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genome-Wide association study of quantitative biomarkers identifies a novel locus for alzheimer’s disease at 12p12.1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ITGAM integrin subunit alpha M [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 6. dash.harvard.edu [dash.harvard.edu]
• 7. scispace.com [scispace.com]
• 8. Integrin alpha M - Wikipedia [en.wikipedia.org]
• 9. Microglia at the Crossroads of Pathogen-Induced Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Complement-Mediated Microglial Phagocytosis and Pathological Changes in the Development and Degeneration of the Visual System - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative Trait Module-Based Genetic Analysis of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Meta-Analysis confirms CR1, CLU, and PICALM as Alzheimer’s disease risk loci and reveals interactions with APOE genotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Genetic Insights into the Impact of Complement in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Complement-Mediated Microglial Phagocytosis and Pathological Changes in the Development and Degeneration of the Visual System [frontiersin.org]
• 16. Microglial Phagocytosis: A Disease-Associated Process Emerging from Alzheimer’s Disease Genetics - PMC [pmc.ncbi.nlm.nih.gov]

F-CRI1 (FcεRI): A Critical Receptor in Pathogen Defense

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The high-affinity IgE receptor, FcεRI, is a pivotal component of the immune system, traditionally recognized for its central role in allergic reactions.[1][2][3] However, a growing body of evidence highlights its crucial function in host defense against a variety of pathogens, particularly parasitic helminths.[2][4][5][6][7] This guide provides a comprehensive overview of FcεRI as a pathogen receptor, detailing its signaling pathways, the experimental protocols used for its study, and quantitative data related to its function.

Introduction to FcεRI and Pathogen Recognition

FcεRI is a tetrameric receptor complex found on the surface of mast cells and basophils, consisting of an α-chain, a β-chain, and two disulfide-linked γ-chains.[1][2] It can also exist as a trimer (αγ2) on other immune cells like dendritic cells and macrophages.[1] The α-chain is responsible for binding the Fc portion of Immunoglobulin E (IgE) with high affinity.[1][2]

The canonical role of FcεRI in pathogen defense is initiated when pathogen-specific IgE antibodies bind to the receptor.[6] Subsequent cross-linking of these IgE-bound receptors by pathogen antigens triggers a complex intracellular signaling cascade, leading to the degranulation of mast cells and basophils.[3][4][8] This process releases a potent cocktail of pre-formed inflammatory mediators, such as histamine (B1213489) and proteases, and induces the synthesis of newly formed mediators like cytokines and leukotrienes, which orchestrate an immune response to clear the infection.[2][9]

While the role of IgE and FcεRI in immunity to parasitic worms like Schistosoma mansoni is well-documented[4][5][6], emerging research also points to their involvement in responses to certain bacterial and viral pathogens.[8] Some pathogen components can even act as "superantigens," directly cross-linking IgE-FcεRI complexes and activating mast cells.[8][10]

The FcεRI Signaling Cascade

The aggregation of FcεRI by antigen-bound IgE initiates a sophisticated signaling pathway crucial for mast cell activation.[1][11][12]

• Initiation: The process begins with the trans-phosphorylation of the Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) located on the cytoplasmic tails of the β and γ subunits by the Src family kinase, Lyn, which is constitutively associated with the receptor.[1][13][14]

• Syk Activation: Phosphorylated ITAMs serve as docking sites for the Spleen tyrosine kinase (Syk).[11][13][14] The recruitment of Syk to the receptor complex leads to its activation, a critical step that amplifies the downstream signal.[3][11]

• Signal Propagation: Activated Syk phosphorylates several key adapter proteins, most notably the Linker for Activation of T-cells (LAT).[11][15][16] Phosphorylated LAT acts as a scaffold, recruiting a host of other signaling molecules to form a "signalosome."[11]

• Downstream Pathways: The LAT signalosome activates multiple downstream pathways:

  • PLCγ Activation: Phospholipase C gamma (PLCγ) is recruited and activated, leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[11][14] IP3 triggers the release of intracellular calcium stores, while DAG activates Protein Kinase C (PKC).[12] This calcium influx and PKC activation are essential for degranulation.[12][14]

  • MAPK Pathways: The activation of Ras and subsequent MAP kinase cascades (ERK, JNK, p38) leads to the transcription of genes encoding various cytokines and chemokines, contributing to the later phase of the inflammatory response.[12][14][17]

  • PI3K Pathway: The Phosphoinositide 3-kinase (PI3K) pathway is also activated, playing a role in cell survival, cytokine production, and degranulation.[11]

Caption: FcεRI signaling cascade upon pathogen antigen cross-linking.

Quantitative Data on FcεRI-Mediated Responses

The cellular response to FcεRI activation is quantifiable, providing valuable data for research and drug development. Key parameters include the extent of degranulation, cytokine release, and receptor expression levels.

Parameter	Cell Type	Stimulus	Typical Result Range	Reference
Degranulation (% β-hexosaminidase release)	LAD2 Human Mast Cells	100 ng/mL streptavidin (for biotinylated-IgE)	20-40%
MC/9 Murine Mast Cells	Compound 48/80 (positive control)	>5% considered active	[18]
Receptor Expression (sites per cell)	Murine Brain Microglia	Steady State	~50,000 FcγRI	[19]
Cytokine Production (IL-8)	Human Mast Cells	FcεRI aggregation + SCF	Marked potentiation	[16]
mRNA Upregulation (CXCR4)	Progenitor Mast Cells	IgE-FcεRI interaction	400- to 1800-fold increase	[10]

Note: The data presented are illustrative and can vary significantly based on cell type, donor variability, stimulus concentration, and specific experimental conditions.

Key Experimental Protocols

Studying the role of FcεRI in pathogen response involves a variety of specialized immunological assays.

This is the most common method to quantify mast cell degranulation.[20][21] β-hexosaminidase is an enzyme stored in mast cell granules and released upon activation.[18]

Principle: The amount of β-hexosaminidase released into the cell culture supernatant is measured by its ability to cleave a chromogenic or fluorogenic substrate. The resulting color or fluorescence is proportional to the extent of degranulation.

Detailed Methodology:

• Cell Sensitization: Mast cells (e.g., RBL-2H3, LAD2, or bone marrow-derived mast cells) are sensitized overnight with pathogen-specific IgE or a surrogate like anti-DNP IgE (e.g., 100 ng/mL).[21]

• Washing: Cells are washed multiple times with a buffered salt solution (e.g., HEPES buffer) to remove unbound IgE.[21]

• Stimulation: Sensitized cells are challenged with the specific antigen (pathogen extract, DNP-HSA, etc.) for a defined period (e.g., 30 minutes at 37°C).[18][21]

• Sample Collection: The plate is centrifuged, and the supernatant (containing released β-hexosaminidase) is carefully collected.

• Total Release Control: To determine the total cellular content of the enzyme, a parallel set of unstimulated cells is lysed using a detergent like Triton X-100.[21]

• Enzymatic Reaction: Supernatants and lysates are transferred to a new plate containing the substrate solution (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide, PNAG) in an appropriate buffer (e.g., citrate (B86180) buffer).[21] The reaction is incubated for 60-90 minutes at 37°C.[21]

• Stopping the Reaction: The reaction is terminated by adding a stop solution (e.g., 0.4 M Glycine, pH 10.7), which also enhances the color of the product.[21]

• Quantification: The absorbance is read on a spectrophotometer (e.g., at 405 nm).

• Calculation: The percentage of degranulation is calculated using the formula: % Release = [(Sample OD - Spontaneous Release OD) / (Total Lysate OD - Spontaneous Release OD)] * 100

Caption: Experimental workflow for the β-Hexosaminidase release assay.

Principle: To dissect the signaling cascade, the phosphorylation status of key proteins like Syk and LAT is assessed using techniques like Western Blotting.

Detailed Methodology:

• Cell Stimulation: Sensitized mast cells are stimulated with antigen for very short time points (e.g., 0, 1, 2, 5, 10 minutes) to capture the transient phosphorylation events.

• Cell Lysis: The reaction is stopped by immediately lysing the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.

• Immunoprecipitation (Optional): To analyze low-abundance proteins, the protein of interest (e.g., Syk) can be immunoprecipitated from the cell lysate using a specific antibody.[22]

• SDS-PAGE and Western Blotting: The total cell lysates or immunoprecipitated proteins are separated by size using SDS-PAGE and transferred to a membrane.

• Antibody Probing: The membrane is probed with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-Syk). The membrane is then stripped and re-probed with an antibody for the total amount of the protein to ensure equal loading.

• Detection: A secondary antibody conjugated to an enzyme (like HRP) is used for detection via chemiluminescence. The resulting bands are imaged and quantified.

Conclusion and Future Directions

FcεRI is a multifaceted receptor that extends beyond its role in allergy to serve as a critical sensor in the innate and adaptive immune responses to pathogens. Its ability to harness the specificity of IgE allows for a rapid and potent response against invaders like helminths. A thorough understanding of the FcεRI signaling pathway and the methods to quantify its activation are essential for researchers in immunology and for professionals developing novel therapeutics. Future research will likely focus on the nuanced roles of FcεRI in bacterial and viral infections and on developing strategies to selectively modulate its activity for therapeutic benefit, either to enhance anti-pathogen immunity or to suppress allergic disease without compromising host defense.

References

• 1. cusabio.com [cusabio.com]
• 2. Type I high affinity IgE receptor (FcεRI) – EMBRN – European Mast Cell and Basophil Research Network [embrn.eu]
• 3. Mast cell - Wikipedia [en.wikipedia.org]
• 4. ejbio.imedpub.com [ejbio.imedpub.com]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. IgE and mast cells in host defense against parasites and venoms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Helminth Allergens, Parasite-Specific IgE, and Its Protective Role in Human Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [Bacteria and viruses modulate FcεRI-dependent mast cell activity] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. KEGG PATHWAY: map04664 [genome.jp]
• 10. IgE-FcεRI Interactions Determine HIV Coreceptor Usage and Susceptibility to Infection during Ontogeny of Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. Frontiers | An Interaction Library for the FcεRI Signaling Network [frontiersin.org]
• 14. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 15. The FcεRI signaling cascade and integrin trafficking converge at patterned ligand surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Concurrent inhibition of Kit- and FcεRI-mediated signaling: Coordinated suppression of mast cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The FcεRI signaling pathway is involved in the pathogenesis of lacrimal gland benign lymphoepithelial lesions as shown by transcriptomic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. There Is Strength in Numbers: Quantitation of Fc Gamma Receptors on Murine Tissue-Resident Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Measuring degranulation of mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Basic techniques to study FcεRI signaling in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Molecular Heterogeneity of Complement Receptor Type 1 (CR1): A Technical Guide to F-CRI1 Variants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molecular weight variations of the F-allotype of Complement Receptor Type 1 (F-CRI1), also known as CR1*1 or CD35. As a critical component of the innate immune system, understanding the structural and functional nuances of CR1 variants is paramount for research and therapeutic development. This document synthesizes key data on molecular weight, details relevant experimental methodologies, and visualizes associated biochemical pathways.

Molecular Weight Variations of CR1 Allotypes

Complement Receptor Type 1 is a type I transmembrane glycoprotein (B1211001) that exhibits significant polymorphism in its extracellular domain, leading to variations in molecular weight.[1] These variations are primarily attributed to the number of Long Homologous Repeats (LHRs), structural units of approximately 40-50 kDa each.[1] The "F" (fast) allotype, or F-CRI1, is characterized by a lower molecular weight compared to the "S" (slow) allotype due to a difference in the number of these LHRs.[1] Post-translational modifications, particularly N-glycosylation, also contribute to the final molecular mass of the protein.

The following table summarizes the reported molecular weights of the major human CR1 allotypes.

Allotype	Designation	Number of LHRs	Predicted Protein Molecular Weight (kDa)	Observed Molecular Weight (SDS-PAGE, kDa)
F (Fast)	CR11 (A)	4	~220	190 - 220
S (Slow)	CR12 (B)	5	~260	220 - 280
C	CR13	3	~180	160 - 190
D	CR14	6	~300	>280

Data compiled from multiple sources. The observed molecular weight can vary based on the cellular source and experimental conditions.

Experimental Protocols for Molecular Weight Determination

The characterization of F-CRI1 molecular weight is typically achieved through a combination of Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) and Western Blotting.

Sample Preparation: Isolation of CR1 from Erythrocytes

Erythrocytes are a common source for CR1 isolation due to their abundance, though they express lower levels of the receptor compared to leukocytes.

Materials:

• Whole blood collected in anticoagulant (e.g., EDTA)

• Phosphate-Buffered Saline (PBS), ice-cold

• Lysis Buffer (e.g., 1% Nonidet P-40, 0.05% SDS in PBS with protease inhibitors)

• Centrifuge and microcentrifuge tubes

Protocol:

• Centrifuge the whole blood to separate plasma and buffy coat from erythrocytes.

• Wash the erythrocyte pellet three times with ice-cold PBS.

• Lyse the washed erythrocytes by adding ice-cold Lysis Buffer.

• Incubate on ice for 30 minutes with gentle agitation.

• Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet the cell debris.

• Collect the supernatant containing the solubilized membrane proteins, including CR1.

• Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

SDS-PAGE for Protein Separation

Materials:

• Polyacrylamide gels (6% resolving gel is suitable for large proteins like CR1)

• 2x Laemmli sample buffer with a reducing agent (e.g., β-mercaptoethanol or DTT)

• Protein molecular weight markers

• SDS-PAGE running buffer (Tris-Glycine-SDS)

• Electrophoresis apparatus and power supply

Protocol:

• Mix the protein lysate with an equal volume of 2x Laemmli sample buffer.

• Heat the samples at 95-100°C for 5 minutes to denature the proteins.

• Load the denatured protein samples and molecular weight markers into the wells of the polyacrylamide gel.

• Run the gel in SDS-PAGE running buffer at a constant voltage until the dye front reaches the bottom of the gel.

Western Blotting for F-CRI1 Detection

Materials:

• Nitrocellulose or PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST)

• Primary antibody: Rabbit polyclonal anti-human CR1 antibody

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescent substrate

• Imaging system

Protocol:

• Transfer the separated proteins from the SDS-PAGE gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

• Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary anti-CR1 antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST (Tris-Buffered Saline with 0.1% Tween-20) for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane again three times with TBST for 10 minutes each.

• Apply the chemiluminescent substrate to the membrane and detect the signal using an appropriate imaging system. The molecular weight of F-CRI1 can be estimated by comparing its migration to that of the protein molecular weight markers.

Signaling Pathways and Functional Relationships

F-CRI1 does not possess intrinsic signaling capabilities but plays a crucial modulatory role in the immune system. Its primary functions include acting as a cofactor for Factor I in the cleavage of C3b and C4b, and regulating B-cell receptor (BCR) signaling.

Cofactor Activity of F-CRI1

F-CRI1 on the cell surface binds to C3b and C4b deposited on pathogens or immune complexes. This binding facilitates the enzymatic cleavage of C3b and C4b by the serine protease Factor I, leading to their inactivation and preventing further complement activation.

References

• 1. Structure of the human CR1 gene. Molecular basis of the structural and quantitative polymorphisms and identification of a new CR1-like allele - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Role of Complement Receptor 1 (CR1/CD35) in Erythrocyte Physiology

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "F-CRI1" did not yield results corresponding to a known protein in the context of erythrocyte physiology. This document proceeds under the strong assumption that the intended subject is Complement Receptor 1 (CR1) , also known as CD35. CR1 is a well-characterized protein with a critical and multifaceted role on the erythrocyte surface.

Introduction

Erythrocytes, or red blood cells (RBCs), are primarily known for their role in gas transport.[1][2][3] However, their surfaces are adorned with a variety of proteins that participate in crucial immunological functions. Among the most significant is Complement Receptor 1 (CR1, or CD35), a transmembrane glycoprotein (B1211001) that serves as the primate erythrocyte's primary mechanism for interacting with the complement system.[4][5] In primates, CR1 on erythrocytes is central to the clearance of circulating immune complexes and pathogens, a process termed immune adherence.[4][6][7] This receptor system acts as a circulatory "buffer," binding complement-opsonized particles and safely transporting them to the mononuclear phagocyte system in the liver and spleen for disposal, thereby preventing their deposition in tissues and subsequent inflammation.[4][8][9]

The expression level of CR1 on erythrocytes varies significantly among individuals due to genetic polymorphisms, and reduced levels are associated with autoimmune diseases like systemic lupus erythematosus (SLE).[4][10] Furthermore, CR1 is exploited by pathogens, most notably Plasmodium falciparum, which uses it as a receptor for invading erythrocytes.[11][12] This guide provides an in-depth technical overview of the structure, function, and physiological significance of CR1 on erythrocytes, including quantitative data, experimental protocols, and pathway visualizations.

CR1 Structure and Expression

CR1 is a large, single-chain transmembrane glycoprotein encoded by the CR1 gene on chromosome 1.[5] Its extracellular domain is composed of a series of tandemly arranged domains called short consensus repeats (SCRs) or complement control protein (CCP) repeats.[13][14] These are organized into four larger structures known as long homologous repeats (LHRs), designated LHR-A, -B, -C, and -D.[14][15]

• Ligand Binding Sites: The primary function of these domains is to bind the complement opsonins C3b and C4b. LHR-A binds preferentially to C4b, while LHR-B and LHR-C are the principal binding sites for C3b.[5][14][15][16] The receptor also possesses binding sites for C1q and mannose-binding lectin (MBL) within LHR-D.[13][15] This multivalent structure allows for high-avidity binding to immune complexes decorated with multiple C3b/C4b molecules.[7][17]

• Polymorphisms: The CR1 gene is highly polymorphic, leading to variations in both the size of the protein and its expression density on erythrocytes.[4][18] The most common allotype, CR1*1 (also known as the A or F allele), is approximately 220 kDa, while other variants exist.[18] Crucially, two codominant alleles control for high and low surface expression, leading to a wide range of CR1 numbers per erythrocyte in the human population.[5]

Core Functions in Erythrocyte Physiology

The anucleated nature of mature erythrocytes limits their cellular functions.[1][2] CR1 on these cells primarily leverages their vast number and circulation to perform systemic clearance and regulatory roles.

Immune Complex Clearance

The principal role of erythrocyte CR1 is to bind and transport circulating immune complexes (ICs).[4][8][19]

• Opsonization: ICs in circulation activate the complement cascade, becoming coated with C3b and C4b fragments.

• Immune Adherence: Erythrocytes, which constitute about 85-90% of the total cell-bound CR1 pool in blood, bind these opsonized ICs via CR1.[20] This binding is multivalent and of very high affinity.[7][17]

• Transport: The erythrocytes act as inert shuttles, carrying the ICs through the circulation to the liver and spleen.[4][19]

• Transfer and Disposal: Within the sinusoids of the liver and spleen, resident macrophages (Kupffer cells) strip the ICs from the erythrocyte surface for phagocytosis and destruction, leaving the erythrocyte intact to re-enter circulation.[8][19]

This process is a dynamic buffering system that prevents the deposition of ICs in vulnerable tissues like the kidneys and limits inappropriate activation of circulating leukocytes.[6][9][21]

Complement Regulation

In addition to binding opsonized particles, CR1 is a potent regulator of the complement cascade. It serves as a cofactor for the serine protease Factor I, which proteolytically cleaves and inactivates C3b and C4b.[7][8][13][22] By binding C3b/C4b on ICs, erythrocyte CR1 facilitates their degradation to iC3b and subsequently C3dg, fragments which have lower affinity for CR1, aiding in the release of the IC from the erythrocyte to the macrophage.[7]

Pathogen Interaction

CR1 is a host receptor for the malaria parasite Plasmodium falciparum. The parasite ligand PfRh4 binds directly to erythrocyte CR1 to mediate a sialic acid-independent pathway of invasion.[11] The efficiency of this invasion pathway is directly correlated with the density of CR1 on the erythrocyte surface.[11] This function is particularly relevant for parasite strains that have evolved to use alternative invasion pathways, and soluble CR1 or anti-CR1 antibodies can block this interaction.[11][12][23]

Signaling and Biophysical Consequences of CR1 Ligation

Classical intracellular signaling is absent in anucleated erythrocytes. There is no evidence that CR1 on erythrocytes, in a resting state, induces signal transduction.[20] However, recent evidence suggests that CR1 ligation has direct biophysical consequences on the erythrocyte membrane. Ligation of CR1 by antibodies or complement-opsonized particles induces a transient influx of Ca++, which in turn activates Casein Kinase II (CKII). CKII then phosphorylates β-spectrin, a key component of the erythrocyte cytoskeleton, leading to a measurable increase in red blood cell membrane deformability.[6] This novel mechanism may facilitate the transfer of immune complexes to phagocytes or help the erythrocyte withstand the mechanical stress of navigating the splenic and hepatic sinusoids during clearance.[6]

Quantitative Data

The following tables summarize key quantitative parameters related to erythrocyte CR1.

Parameter	Value Range	Notes	Reference(s)
CR1 Molecules per Erythrocyte	100 - 1,200	Varies widely in the normal population due to genetic polymorphisms (high and low expression alleles). Homozygotes for low expression may have ~150-200 copies, while high-expression homozygotes have ~800-1000 copies.[5]	[5][18]
IC Binding Sites per Erythrocyte	40 - 91	Represents the limiting stoichiometry for prepared antibody/dsDNA immune complexes, suggesting binding to CR1 clusters.	[17]
IC-RBC Association Constant (Ka)	5 to 14 x 10¹⁰ M⁻¹	Measured for prepared antibody/dsDNA immune complexes, indicating very high affinity.	[17]
PfRh4-CR1 Dissociation Constant (Kd)	2.9 µM	Represents the binding affinity between the P. falciparum invasion ligand and its erythrocyte receptor, CR1.	[11]

Table 1: Quantitative Parameters of Erythrocyte CR1 Expression and Ligand Interaction.

Visualized Pathways and Workflows

Diagram: Immune Complex Clearance Pathway

Caption: Logical flow of immune complex clearance mediated by erythrocyte CR1.

Diagram: CR1-Mediated Signaling in Erythrocytes

Caption: Signaling cascade from CR1 ligation to increased RBC deformability.

Diagram: Experimental Workflow for CR1 Quantification

Caption: A typical experimental workflow for measuring CR1 on erythrocytes.

Experimental Protocols

Protocol: Isolation of Erythrocyte Membranes (Ghosts)

This protocol is adapted from established methods for preparing erythrocyte ghosts to enrich for membrane proteins.[24][25][26]

• Blood Collection: Collect whole blood into tubes containing an anticoagulant (e.g., K₂EDTA).

• Initial Wash: Transfer a known volume of packed erythrocytes to a centrifuge tube. Wash 3 times by adding a tenfold volume of cold 1X Phosphate-Buffered Saline (PBS), centrifuging at 3,000 RPM for 5 minutes at 4°C, and aspirating the supernatant and buffy coat after each wash.

• Hypotonic Lysis: Resuspend the final packed RBC pellet in a 10-20 fold volume of ice-cold hypotonic lysis buffer (e.g., 5 mM Sodium Phosphate, pH 7.4).[25] Mix by inversion and incubate on ice for 10-15 minutes.

• Membrane Pelleting: Centrifuge the lysate at high speed (e.g., 12,000-15,000 x g) for 15 minutes at 4°C.[26] The supernatant (hemolysate) will be red, and the pellet will contain the erythrocyte membranes (ghosts).

• Washing the Ghosts: Carefully aspirate the supernatant. Resuspend the pellet in fresh, ice-cold lysis buffer. Repeat the centrifugation and washing steps until the pellet is clear or pale white, indicating removal of trapped hemoglobin.[26]

• Final Preparation: Resuspend the final white ghost pellet in a minimal volume of lysis buffer or a desired storage buffer.

• Protein Quantification: Determine the total protein concentration of the membrane preparation using a suitable assay, such as the bicinchoninic acid (BCA) assay.[25] The sample is now ready for downstream applications like SDS-PAGE or immunoblotting.

Protocol: Quantification of Erythrocyte CR1 by Flow Cytometry

This protocol outlines a standard method for measuring the relative surface expression of CR1 on intact erythrocytes.[23]

• Sample Preparation: Obtain 50-100 µL of whole blood (anticoagulated). Wash the cells by adding 1 mL of PBS with 1% Bovine Serum Albumin (BSA), centrifuging at 500 x g for 5 minutes, and discarding the supernatant. Repeat twice.

• Cell Count and Dilution: Resuspend the washed RBCs in PBS/BSA and adjust the concentration to approximately 1-2 x 10⁶ cells/mL.

• Antibody Staining: Aliquot 100 µL of the cell suspension into flow cytometry tubes. Add a saturating concentration of a fluorochrome-conjugated anti-CR1 (anti-CD35) monoclonal antibody (e.g., FITC-conjugated). Include an isotype-matched control antibody in a separate tube.

• Incubation: Incubate the tubes for 30-45 minutes at 4°C in the dark to prevent photobleaching.

• Final Wash: Add 1 mL of cold PBS/BSA to each tube, centrifuge at 500 x g for 5 minutes, and discard the supernatant. Repeat this wash step to remove all unbound antibody.

• Resuspension: Resuspend the final cell pellet in 300-500 µL of PBS/BSA for analysis.

• Data Acquisition: Acquire the samples on a flow cytometer. Use forward scatter (FSC) and side scatter (SSC) to gate on the main erythrocyte population. Collect fluorescence data for at least 50,000-100,000 events within the RBC gate.

• Data Analysis: Determine the Mean Fluorescence Intensity (MFI) of the CR1-stained sample and subtract the MFI of the isotype control. The resulting MFI value is proportional to the number of CR1 sites per cell and can be used for relative quantification between samples.

Conclusion and Future Directions

Complement Receptor 1 is a pivotal molecule in erythrocyte physiology, extending the function of red blood cells far beyond simple gas transport. Its roles in immune surveillance, systemic clearance of immune complexes, and regulation of the complement system are critical for maintaining immune homeostasis. Deficiencies in erythrocyte CR1 are strongly implicated in the pathogenesis of autoimmune diseases, making it a key area of interest for diagnostics and therapeutics. Furthermore, its exploitation by pathogens like P. falciparum highlights its importance in infectious disease. The discovery of CR1-mediated signaling that alters membrane biophysics opens new avenues of research into the intricate interplay between immune recognition and cellular mechanics. Future work will likely focus on leveraging this detailed molecular understanding to develop novel therapies that can modulate CR1 function for the treatment of immune-mediated diseases and malaria.

References

• 1. 18.3 Erythrocytes – Anatomy & Physiology 2e [open.oregonstate.education]
• 2. Red blood cell - Wikipedia [en.wikipedia.org]
• 3. Erythrocytes – Anatomy & Physiology [pressbooks-dev.oer.hawaii.edu]
• 4. Erythrocyte complement receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Complement receptor 1 - Wikipedia [en.wikipedia.org]
• 6. Ligation of complement receptor 1 increases erythrocyte membrane deformability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Abnormalities in Immune Complex Clearance and Fcγ Receptor Function | Musculoskeletal Key [musculoskeletalkey.com]
• 8. The binding of immune complexes by the erythrocyte complement receptor 1 (CR1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The role of complement receptor type 1 (CR1, CD35) in determining the cellular distribution of opsonized immune complexes between whole blood cells: kinetic analysis of the buffering capacity of erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Immune complex clearance by complement receptor type 1 in SLE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Plasmodium falciparum field isolates use complement receptor 1 (CR1) as a receptor for invasion of erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Role of complement receptor 1 (CR1; CD35) on epithelial cells: A model for understanding complement-mediated damage in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Complement Receptor Protein CD35 – Creative Biolabs Complement Therapeutics Blog [creative-biolabs.com]
• 15. The Molecular Mechanisms of Complement Receptor 1—It Is Complicated - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Structure of the C3b binding site of CR1 (CD35), the immune adherence receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Quantitative analyses of the binding of soluble complement-fixing antibody/dsDNA immune complexes to CR1 on human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ucog-ca.org [ucog-ca.org]
• 19. Complement Receptor 1: Disease associations and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. sinobiological.com [sinobiological.com]
• 21. Immune complexes and erythrocyte CR1 (complement receptor type 1): effect of CR1 numbers on binding and release reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. [PDF] Unique role of the complement receptor CR1 in the degradation of C3b associated with immune complexes | Semantic Scholar [semanticscholar.org]
• 23. mesamalaria.org [mesamalaria.org]
• 24. 2.3. Erythrocyte Membrane and Hemolysate Preparation and Protein Determination [bio-protocol.org]
• 25. A robust mass spectrometry method for rapid profiling of erythrocyte ghost membrane proteomes - PMC [pmc.ncbi.nlm.nih.gov]
• 26. A simple and highly reproducible method for the detection of erythrocyte membrane ZIP metal transporters by immunoblotting - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Tissue-Specific Expression Patterns of FCRL1 (Fc Receptor-Like 1)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The information provided in this document is based on publicly available research data. It is intended for informational purposes only and should not be considered a substitute for independent research and validation. The molecule "F-CRI1" is presumed to be a typographical error for "FCRL1" (Fc Receptor-Like 1), as no public data exists for "F-CRI1".

Introduction to FCRL1

Fc Receptor-Like 1 (FCRL1), also known as CD307a, is a type I transmembrane glycoprotein (B1211001) belonging to the immunoglobulin superfamily.[1][2] It is encoded by the FCRL1 gene located on chromosome 1q21-23. FCRL1 is distinguished by the presence of three extracellular Ig-like domains, a transmembrane domain containing a charged glutamic acid residue, and a cytoplasmic tail with two immunoreceptor tyrosine-based activation motifs (ITAMs).[3] Primarily expressed on B-lymphocytes, FCRL1 functions as a co-receptor that modulates B-cell receptor (BCR) signaling, thereby playing a crucial role in B-cell activation, differentiation, and humoral immune responses.[3][4] Its expression is dynamically regulated throughout B-cell development and can be altered in various B-cell malignancies, making it a subject of significant interest for therapeutic and diagnostic development.[5][6]

Tissue-Specific Expression of FCRL1

FCRL1 exhibits a highly specific expression pattern, predominantly restricted to immune cells and lymphoid tissues.

RNA Expression Profile

Analysis of transcriptomic data from the Genotype-Tissue Expression (GTEx) project and the Human Protein Atlas (HPA) reveals that FCRL1 mRNA is most abundantly expressed in lymphoid tissues.[7] The spleen shows the highest level of expression, followed by lymph nodes and the appendix. Significant expression is also detected in the bone marrow and small intestine, consistent with the presence of substantial B-cell populations in these tissues. Expression in non-lymphoid tissues is generally low to negligible.[7]

Table 1: Quantitative RNA Expression of FCRL1 in Human Tissues

Tissue	Organ System	Expression Level (nTPM)
Spleen	Lymphoid	235.5
Lymph Node	Lymphoid	97.6
Appendix	Lymphoid	60.2
Small Intestine	Gastrointestinal	17.6
Bone Marrow	Hematopoietic	14.9
Colon	Gastrointestinal	9.4
Lung	Respiratory	3.5
Liver	Digestive	1.9
Kidney	Renal	0.4
Brain (Cortex)	Nervous	0.1
Heart (Atrial Appendage)	Cardiovascular	0.1
Skeletal Muscle	Musculoskeletal	0.1
Adipose Tissue	Endocrine	0.7
Skin	Integumentary	0.5
Testis	Reproductive	0.2

Data is presented as normalized Transcripts Per Million (nTPM) and is sourced from the Human Protein Atlas consensus dataset, which combines data from the HPA and GTEx projects.[7]

Protein Expression Profile

Immunohistochemical data largely corroborates the RNA expression patterns, showing FCRL1 protein expression localized to immune cells within lymphoid tissues.[1]

Table 2: Semi-Quantitative Protein Expression of FCRL1 in Human Tissues

Tissue	Staining Intensity	Location of Staining
Spleen	High	Cells in white pulp
Lymph Node	High	Cells in non-germinal centers
Tonsil	High	Cells in mantle zones of secondary follicles
Bone Marrow	Medium	A subset of hematopoietic cells
Small Intestine	Medium	Lymphocytes in lamina propria
Colon	Low	Scattered lymphocytes
Liver	Not detected	-
Kidney	Not detected	-
Brain	Not detected	-
Heart	Not detected	-

Data is a summary of immunohistochemistry findings from the Human Protein Atlas.[1] Staining is primarily observed as cytoplasmic in immune cells.[7]

Cell-Type Specific Expression

Within the hematopoietic compartment, FCRL1 is a pan-B-cell marker.[3] Its expression is dynamically regulated during B-cell differentiation:

• Precursor B-cells: Low-level expression is first detected in the bone marrow.[3]

• Naïve B-cells: Exhibit the highest levels of FCRL1 expression.[4]

• Memory B-cells: Re-express FCRL1, though at levels lower than naïve B-cells.[6]

• Germinal Center (GC) B-cells and Plasma Cells: FCRL1 expression is significantly downregulated in these activated and terminally differentiated B-cell subsets.[4]

FCRL1 Signaling Pathways

FCRL1 functions as a key modulator of B-cell receptor (BCR) signaling. Its cytoplasmic ITAM-like motifs are crucial for its signaling capacity. Upon BCR engagement, FCRL1 is phosphorylated, leading to the recruitment of various signaling adaptors and enzymes that can either amplify or inhibit downstream pathways.

FCRL1 Signaling Cascade

Pathway Description: Upon antigen binding to the BCR, FCRL1 becomes phosphorylated on its tyrosine residues (pY).[4] This creates docking sites for SH2 domain-containing proteins.

• Activating Signaling: Phosphorylated FCRL1 can recruit the tyrosine kinase c-Abl, which in turn can activate the PI3K/AKT pathway.[3] Activation of this pathway promotes cell survival and proliferation through downstream effectors like NF-κB.[1]

• Inhibitory Signaling: FCRL1 has also been shown to negatively regulate the ERK pathway. It achieves this by recruiting the adaptor protein GRB2 and the guanine (B1146940) nucleotide exchange factor SOS1, which paradoxically leads to the suppression of BCR-induced ERK activation.[8] This dual functionality suggests that FCRL1 plays a fine-tuning role in B-cell responses.

Experimental Protocols

Workflow for Phospho-Flow Cytometry Analysis of FCRL1 Signaling

This workflow outlines the key steps for analyzing the phosphorylation of downstream signaling molecules, such as ERK, following FCRL1 and BCR engagement in B-cells.

Phospho-Flow Cytometry Workflow

Protocol: Intracellular Staining for Phospho-Proteins

This protocol is adapted for the analysis of signaling events downstream of FCRL1 in human B-cells.

Reagents and Materials:

• Primary human B-cells or B-cell lines (e.g., Ramos, Daudi)

• RPMI 1640 medium with 10% FBS

• Stimulants: F(ab')2 Anti-Human IgM, Anti-FCRL1 antibody

• Fixation Buffer: 1.5% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 90-100% ice-cold Methanol

• Staining Buffer: PBS with 1% BSA

• Antibodies:

  • Fluorochrome-conjugated anti-CD19

  • Fluorochrome-conjugated anti-phospho-ERK1/2, anti-phospho-AKT, etc.

  • Appropriate isotype controls

• FACS tubes

Procedure:

• Cell Preparation: Isolate primary B-cells or culture B-cell lines to the desired density (e.g., 1-2 x 10^6 cells/mL).

• Stimulation: a. Aliquot 1 x 10^6 cells per condition into FACS tubes. b. Stimulate cells with pre-titrated concentrations of anti-IgM and/or anti-FCRL1 antibodies for the desired time (e.g., 2, 5, 15 minutes) at 37°C. Include an unstimulated control.

• Fixation: a. Immediately stop the stimulation by adding an equal volume of Fixation Buffer. b. Incubate for 10-15 minutes at room temperature. c. Centrifuge at 500 x g for 5 minutes and discard the supernatant.

• Permeabilization: a. Resuspend the cell pellet by vortexing gently. b. While vortexing, slowly add 1 mL of ice-cold methanol. c. Incubate on ice for 30 minutes. (Samples can often be stored at -20°C at this stage).

• Staining: a. Wash the cells twice with 2 mL of Staining Buffer to remove the methanol. b. Resuspend the cell pellet in 100 µL of the antibody cocktail containing both surface (e.g., anti-CD19) and intracellular (e.g., anti-p-ERK) antibodies. c. Incubate for 60 minutes at room temperature, protected from light.

• Acquisition: a. Wash the cells once with 2 mL of Staining Buffer. b. Resuspend in 300-500 µL of Staining Buffer. c. Analyze on a flow cytometer.

Protocol: Western Blot for FCRL1 Detection

Reagents and Materials:

• B-cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• SDS-PAGE gels

• PVDF membrane

• Blocking Buffer: 5% non-fat milk or BSA in TBS-T

• Primary Antibody: Rabbit anti-FCRL1 polyclonal or mouse anti-FCRL1 monoclonal antibody (e.g., clone 282415)

• Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG

• ECL substrate

Procedure:

• Lysate Preparation: Lyse 5-10 x 10^6 B-cells in 100 µL of ice-cold RIPA buffer. Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane on an SDS-PAGE gel and run until adequate separation is achieved.

• Transfer: Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in Blocking Buffer.

• Primary Antibody Incubation: Incubate the membrane with the primary FCRL1 antibody (e.g., 1:1000 dilution) overnight at 4°C.

• Washing: Wash the membrane 3 times for 10 minutes each with TBS-T.

• Secondary Antibody Incubation: Incubate with the appropriate HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate and visualize the bands using a chemiluminescence imaging system. FCRL1 has a predicted molecular weight of ~47 kDa, but may run higher due to glycosylation.

Conclusion

FCRL1 is a B-cell-specific immunomodulatory receptor with a distinct expression pattern concentrated in lymphoid tissues. Its dynamic regulation during B-cell development and its dual role in modulating BCR signaling highlight its importance in maintaining immune homeostasis. The detailed expression data and experimental protocols provided in this guide serve as a valuable resource for researchers investigating the biological functions of FCRL1 and for professionals exploring its potential as a therapeutic target in B-cell malignancies and autoimmune diseases.

References

• 1. FCRL1 protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 2. uniprot.org [uniprot.org]
• 3. FCRL1 immunoregulation in B cell development and malignancy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Gene - FCRL1 [maayanlab.cloud]
• 6. researchgate.net [researchgate.net]
• 7. Tissue expression of FCRL1 - Summary - The Human Protein Atlas [proteinatlas.org]
• 8. FCRL1 regulates BCR-induced ERK activation through GRB2 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Measuring F-CRI1 (FcγRI/CD64) Expression on Erythrocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fc-gamma receptor I (FcγRI), also known as CD64, is a high-affinity receptor for the Fc portion of IgG antibodies.[1][2] Primarily expressed on hematopoietic cells such as monocytes, macrophages, and activated neutrophils, FcγRI plays a critical role in various immune responses, including phagocytosis, antibody-dependent cell-mediated cytotoxicity (ADCC), and cytokine release.[1][2] While erythrocytes are not classical immune cells, the detection and quantification of surface proteins, including potential low-level expression of FcγRI, can be crucial for understanding disease pathogenesis, drug interaction, and clearance mechanisms of red blood cells (RBCs).

These application notes provide detailed protocols for the measurement of FcγRI expression on erythrocytes using three common laboratory techniques: quantitative flow cytometry, Western blotting, and immunoprecipitation. Additionally, a method for assessing the purity of erythrocyte preparations is described to ensure accurate and reliable results.

I. Quantitative Flow Cytometry

Flow cytometry is a powerful technique for the rapid, quantitative analysis of cell surface protein expression on a single-cell basis. This protocol has been optimized for the detection of FcγRI on erythrocytes from whole blood.

Experimental Protocol

1. Materials:

• Whole blood collected in EDTA or heparin tubes

• Phosphate-Buffered Saline (PBS), pH 7.4

• Flow Cytometry Staining Buffer (e.g., PBS with 2% Fetal Bovine Serum and 0.1% Sodium Azide)

• Anti-human CD64 antibody, conjugated to a fluorophore (e.g., FITC, PE, or APC)

• Isotype control antibody, matching the host and fluorophore of the anti-CD64 antibody

• RBC Lysis Buffer (e.g., 1X BD Pharm Lyse™)

• Quantitative calibration beads for the specific fluorophore used (e.g., Quantum™ Simply Cellular® beads)

• Flow cytometer

2. Erythrocyte Preparation and Staining:

• Collect whole blood into anticoagulant-treated tubes.

• For each sample, aliquot 100 µL of whole blood into a flow cytometry tube.

• Add 2 mL of PBS and centrifuge at 500 x g for 5 minutes. Aspirate the supernatant. Repeat this wash step twice.

• Resuspend the erythrocyte pellet in 100 µL of Flow Cytometry Staining Buffer.

• Add the predetermined optimal concentration of the anti-CD64 antibody or the corresponding isotype control.

• Vortex gently and incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with 2 mL of Flow Cytometry Staining Buffer, centrifuging at 500 x g for 5 minutes after each wash.

• After the final wash, resuspend the erythrocyte pellet in 500 µL of Flow Cytometry Staining Buffer.

3. Red Blood Cell Lysis (Optional, for leukocyte analysis in parallel):

• If analyzing leukocytes simultaneously, after the final wash, add 2 mL of 1X RBC Lysis Buffer.

• Vortex and incubate for 10-15 minutes at room temperature in the dark.[3]

• Centrifuge at 500 x g for 5 minutes and discard the supernatant.

• Resuspend the cell pellet in 500 µL of Flow Cytometry Staining Buffer.

4. Quantitative Calibration:

• Prepare the quantitative calibration beads according to the manufacturer's instructions.

• Stain the beads with the same anti-CD64 antibody conjugate used for the cell samples.

• Run the stained beads on the flow cytometer to generate a standard curve of fluorescence intensity versus the number of antibody binding sites (Antibody Binding Capacity - ABC).

5. Data Acquisition and Analysis:

• Acquire the stained erythrocyte samples on the flow cytometer.

• Gate on the erythrocyte population based on their forward and side scatter characteristics.

• Record the mean fluorescence intensity (MFI) for both the anti-CD64 and isotype control stained samples.

• Subtract the MFI of the isotype control from the MFI of the anti-CD64 sample to obtain the specific MFI.

• Use the standard curve generated from the calibration beads to convert the specific MFI of the erythrocytes to the number of CD64 molecules per cell (ABC).

Data Presentation

Sample ID	Mean Fluorescence Intensity (MFI) - Isotype	Mean Fluorescence Intensity (MFI) - Anti-CD64	Specific MFI (Anti-CD64 MFI - Isotype MFI)	Antibody Binding Capacity (ABC) (Molecules per cell)
Healthy Control 1	50	150	100	Calculated from Standard Curve
Healthy Control 2	55	160	105	Calculated from Standard Curve
Patient Sample 1	60	350	290	Calculated from Standard Curve
Patient Sample 2	58	400	342	Calculated from Standard Curve

Experimental Workflow

References

• 1. Targeting the high affinity receptor, FcγRI, in autoimmune disease, neuropathy, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Monocyte surface expression of Fcγ receptor RI (CD64), a biomarker reflecting type-I interferon levels in systemic lupus erythematosus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Increased distribution and expression of CD64 on blood polymorphonuclear cells from patients with the systemic inflammatory response syndrome (SIRS) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for F-CRI1 Knockout Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity IgE receptor, FcεRI, is a critical component of the allergic inflammatory cascade. Its alpha chain, FcεRIα (encoded by the Fcer1a gene), is responsible for binding immunoglobulin E (IgE), the primary antibody involved in type I hypersensitivity reactions. Upon cross-linking by an allergen-IgE complex, FcεRI initiates a signaling cascade, primarily in mast cells and basophils, leading to the release of inflammatory mediators such as histamine (B1213489), cytokines, and leukotrienes. This release causes the clinical manifestations of allergic diseases, including asthma, allergic rhinitis, and atopic dermatitis.[1][2][3]

FcεRIα knockout (F-CRI1 KO) mouse models are indispensable tools for dissecting the precise role of this receptor in health and disease. These models, in which the Fcer1a gene has been rendered non-functional, provide a clean background to study IgE-mediated responses and to evaluate the efficacy and mechanism of action of novel therapeutics targeting the allergic pathway.[4][5] Homozygous F-CRI1 KO mice are viable, fertile, and exhibit no gross physical or behavioral abnormalities, but are resistant to IgE-induced anaphylaxis.[4][5]

This document provides detailed application notes and experimental protocols for the utilization of F-CRI1 knockout mouse models in allergy and inflammation research.

Phenotypic Characteristics of F-CRI1 Knockout Mice

F-CRI1 KO mice lack the expression of the high-affinity IgE receptor on the surface of mast cells and basophils. This fundamental difference results in a significantly altered response to allergic stimuli compared to wild-type (WT) counterparts.

Table 1: Comparative Phenotypes of F-CRI1 KO vs. Wild-Type Mice in Allergic Models

Parameter	Wild-Type Mouse	F-CRI1 KO Mouse	Reference
Passive Cutaneous Anaphylaxis (PCA)
Ear Swelling (Evans Blue Extravasation)	Significant increase	Markedly reduced or absent	[6]
Systemic Anaphylaxis
Core Body Temperature	Significant drop	No significant change	[7][8]
Mortality Rate	High	Resistant	[7][8]
Ovalbumin (OVA)-Induced Allergic Airway Inflammation
Airway Hyperresponsiveness	Increased	Significantly reduced	[9]
Eosinophilic Infiltration in BALF	Markedly increased	Significantly reduced	[10]
Mucus Production	Increased	Significantly reduced	[10]
Serum Levels
OVA-specific IgE	Elevated post-sensitization	Elevated post-sensitization	[7][8]
Histamine Release (post-challenge)	Significant increase	No significant change	[11]
Mouse Mast Cell Protease-1 (MCPT-1)	Elevated post-challenge	Significantly reduced	[7]

F-CRI1 Signaling Pathway

The binding of IgE-allergen complexes to FcεRI on mast cells and basophils triggers a complex signaling cascade, culminating in degranulation and cytokine production. Understanding this pathway is crucial for interpreting data from F-CRI1 KO models.

Caption: F-CRI1 signaling cascade in mast cells.

Experimental Workflow for Allergic Models

A typical workflow for utilizing F-CRI1 KO mice in allergy research involves sensitization, challenge, and subsequent analysis of the inflammatory response.

Caption: Workflow for in vivo allergy models.

Detailed Experimental Protocols

Passive Cutaneous Anaphylaxis (PCA)

This model assesses IgE-mediated mast cell degranulation in the skin, leading to localized vascular permeability.[11][12][13]

Materials:

• Anti-DNP IgE monoclonal antibody

• DNP-HSA (dinitrophenyl-human serum albumin)

• Evans Blue dye (0.5% in sterile PBS)

• F-CRI1 KO mice and WT controls

• Formamide (B127407)

• Spectrophotometer

Procedure:

• Sensitization: Intradermally inject 20 µL of anti-DNP IgE (e.g., 80 ng) into one ear of each mouse. Inject the contralateral ear with sterile PBS as a control.[14]

• Latent Period: Allow 24 hours for the IgE to bind to FcεRI on mast cells.[14]

• Challenge: Intravenously inject 100 µL of a solution containing DNP-HSA (e.g., 60 mg) and 1% Evans Blue dye.[14]

• Observation: Observe the mice for 30 minutes. A blue coloration in the IgE-injected ear indicates a positive reaction.

• Quantification:

  • Euthanize the mice and excise the ears.

  • Place each ear in a separate tube containing 1 mL of formamide.

  • Incubate at 63°C overnight to extract the Evans Blue dye.[11]

  • Measure the absorbance of the formamide supernatant at 620 nm. The amount of dye extravasation is proportional to the intensity of the allergic reaction.

Ovalbumin (OVA)-Induced Allergic Airway Inflammation

This is a widely used model to study the features of allergic asthma.[10][15][16]

Materials:

• Ovalbumin (OVA)

• Aluminum hydroxide (B78521) (Alum)

• Sterile PBS

• F-CRI1 KO mice and WT controls

• Nebulizer

Procedure:

• Sensitization:

  • On days 0 and 14, administer an intraperitoneal (i.p.) injection of 200 µL of a solution containing 50 µg OVA emulsified in 1 mg of alum.[16] For control groups, inject with PBS and alum.

• Challenge:

  • On days 28, 29, and 30, place the mice in a plexiglass chamber and expose them to an aerosol of 1% OVA in PBS for 30 minutes using a nebulizer.[2][16]

• Analysis (24-48 hours after the final challenge):

  • Airway Hyperresponsiveness (AHR): Measure AHR in response to increasing concentrations of methacholine (B1211447) using whole-body plethysmography.

  • Bronchoalveolar Lavage (BAL):

    • Euthanize the mice and cannulate the trachea.

    • Lavage the lungs with 1 mL of ice-cold PBS.

    • Collect the bronchoalveolar lavage fluid (BALF).

    • Centrifuge the BALF to pellet the cells.

    • Use the supernatant for cytokine analysis (ELISA).

    • Resuspend the cell pellet for total and differential cell counts (e.g., using flow cytometry to identify eosinophils).

  • Histology:

    • Perfuse and fix the lungs in 4% paraformaldehyde.

    • Embed the tissue in paraffin (B1166041) and section.

    • Stain with Hematoxylin and Eosin (H&E) for inflammation and Periodic acid-Schiff (PAS) for mucus production.

Flow Cytometry for Mast Cell and Basophil Identification

This protocol allows for the quantification of mast cells and basophils in various tissues.

Materials:

• Single-cell suspension from tissues (e.g., spleen, bone marrow, peritoneal lavage)

• Fc block (anti-CD16/32)

• Fluorescently conjugated antibodies:

  • Basophils: CD45, FcεRIα, CD49b, CD200R3, c-Kit (CD117) (negative).[3][17]

  • Mast Cells: CD45, FcεRIα, c-Kit (CD117) (positive).[18]

• Live/Dead stain

• FACS buffer (PBS with 2% FBS and 0.05% sodium azide)

• Flow cytometer

Procedure:

• Cell Preparation: Prepare a single-cell suspension from the tissue of interest.

• Fc Receptor Blocking: Incubate the cells with Fc block for 10-15 minutes on ice to prevent non-specific antibody binding.[4]

• Staining:

  • Add the antibody cocktail to the cells and incubate for 30 minutes on ice in the dark.

  • Wash the cells twice with FACS buffer.

• Acquisition: Acquire the samples on a flow cytometer.

• Gating Strategy:

  • Gate on live, single cells.

  • Gate on CD45+ hematopoietic cells.

  • Basophils: Identify the FcεRIα+, c-Kit-, CD49b+, CD200R3+ population.[17]

  • Mast Cells: Identify the FcεRIα+, c-Kit+ population.[18]

ELISA for Histamine and Cytokines

Enzyme-linked immunosorbent assays (ELISAs) are used to quantify inflammatory mediators in serum, BALF, or cell culture supernatants.

Materials:

• Commercial ELISA kit for mouse histamine or specific cytokines (e.g., IL-4, IL-5, IL-13)

• Samples (serum, BALF, etc.)

• Microplate reader

Procedure:

• Follow the manufacturer's instructions provided with the specific ELISA kit.[5][19][20][21]

• General Steps:

  • Add standards and samples to the antibody-coated microplate.

  • Incubate to allow the analyte to bind.

  • Wash the plate to remove unbound substances.

  • Add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Wash the plate again.

  • Add a substrate that reacts with the enzyme to produce a color change.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

• Data Analysis: Calculate the concentration of the analyte in the samples by comparing their absorbance to the standard curve.

Conclusion

F-CRI1 knockout mouse models are powerful tools for investigating the mechanisms of IgE-mediated allergic diseases and for the preclinical evaluation of novel therapeutics. By understanding their phenotypic characteristics and applying the detailed protocols outlined in this document, researchers can effectively leverage these models to advance our knowledge of allergy and immunology. The absence of the FcεRIα chain provides a clear and robust system to delineate the specific contributions of the high-affinity IgE receptor in various inflammatory settings.

References

• 1. bio-protocol.org [bio-protocol.org]
• 2. Early life ovalbumin sensitization and aerosol challenge for the induction ofallergic airway inflammation in a BALB/c murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Basophil Cell Markers: R&D Systems [rndsystems.com]
• 4. researchgate.net [researchgate.net]
• 5. mybiosource.com [mybiosource.com]
• 6. A Co-Expressed Natural Antisense RNA FCER1A-AS Controls IgE-Dependent Immunity by Promoting Expression of FcεRIα - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Spontaneous food allergy in Was−/− mice occurs independent of FcεRI-mediated mast cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RePub, Erasmus University Repository: Spontaneous food allergy in Was−/− mice occurs independent of FcεRI-mediated mast cell activation [repub.eur.nl]
• 9. FcεR1 expressing nociceptors trigger allergic airway inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. OVA-Induced Allergic Airway Inflammation Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Passive Cutaneous Anaphylaxis Model - Creative Biolabs [creative-biolabs.com]
• 12. criver.com [criver.com]
• 13. Hooke - Contract Research - Passive Cutaneous Anaphylaxis (PCA) [hookelabs.com]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. miltenyibiotec.com [miltenyibiotec.com]
• 18. A Protocol for the Comprehensive Flow Cytometric Analysis of Immune Cells in Normal and Inflamed Murine Non-Lymphoid Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 19. assaygenie.com [assaygenie.com]
• 20. Mouse Histamine ELISA Kit (A79823) [antibodies.com]
• 21. Mouse Histamine ELISA Kit - Abbkine – Antibodies, proteins, biochemicals, assay kits for life science research [abbkine.com]

Application Notes and Protocols for In-Vitro Assays Using Recombinant Human FcγRI (CD64)

Audience: Researchers, scientists, and drug development professionals.

Introduction

The high-affinity receptor for the Fc region of Immunoglobulin G (IgG), Fc-gamma Receptor I (FcγRI or CD64), is a critical component of the immune system.[1] As a type I integral membrane glycoprotein, FcγRI is constitutively expressed on monocytes and macrophages and can be induced on neutrophils and eosinophils by cytokines like IFN-γ.[2][3][4] Structurally, it is composed of three extracellular immunoglobulin-like domains (D1, D2, and D3), a transmembrane domain, and a short cytoplasmic tail.[1][5]

Unlike other Fcγ receptors, FcγRI is unique in its ability to bind monomeric IgG with high affinity (K_D ~10⁻⁹ to 10⁻¹⁰ M), primarily interacting with IgG1 and IgG3 subclasses.[2][6] This high affinity means that in vivo, FcγRI is typically saturated with monomeric IgG.[3] Activation of its potent effector functions, such as antibody-dependent cellular cytotoxicity (ADCC), phagocytosis (ADCP), and antigen presentation, requires cross-linking by immune complexes (e.g., antibody-opsonized pathogens or cells).[1][3]

The signaling cascade is initiated through an associated accessory chain, the common γ-chain, which contains an Immunoreceptor Tyrosine-based Activation Motif (ITAM).[4][7] The use of purified, recombinant FcγRI in in-vitro assays provides a robust and consistent tool for characterizing the Fc-mediated functions of therapeutic antibodies and other biologics, overcoming the variability associated with primary cells. These notes provide detailed protocols for key in-vitro assays utilizing recombinant FcγRI.

FcγRI Signaling Pathway

Engagement of FcγRI by multimeric immune complexes triggers receptor clustering, leading to the phosphorylation of tyrosine residues within the γ-chain's ITAM by Src family kinases (e.g., Lyn, Hck, Fgr).[2][3] These phosphotyrosines act as docking sites for Spleen tyrosine kinase (Syk), which is subsequently activated.[3] Activated Syk initiates a cascade of downstream signaling events, including the activation of the PI3K-PKC pathway, which ultimately leads to calcium mobilization (Ca²⁺) and the execution of cellular effector functions like phagocytosis, respiratory burst, and cytokine release.[2][8]

Caption: FcγRI signaling cascade upon immune complex binding.

Quantitative Data Summary

The interaction between FcγRI and various IgG subclasses is a critical parameter in antibody development. Recombinant proteins are essential for obtaining precise and reproducible binding data.

Table 1: Equilibrium Dissociation Constants (K_D) for Human IgG Subclasses with Human FcγRI

This table summarizes the binding affinities, highlighting the high affinity of FcγRI for IgG1 and IgG3.

Human IgG Subclass	Binding Affinity (K_D) to Human FcγRI	Reference
IgG1	~1 nM (10⁻⁹ M)	[2][9]
IgG2	No measurable affinity	[9]
IgG3	~1 nM (10⁻⁹ M)	[6][9]
IgG4	Binds, lower affinity than IgG1/IgG3	[6][9]

Table 2: Example Kinetic Constants for IgG1 Binding to Recombinant FcγRI (SPR)

Surface Plasmon Resonance (SPR) allows for the detailed measurement of association (k_a) and dissociation (k_d) rates. A study using a recombinant human/mouse chimeric IgG1 reported the following kinetics.[10]

Parameter	Value	Unit
Association Rate (k_a)	1.7 x 10⁶	M⁻¹s⁻¹
Dissociation Rate (k_d)	1.8 x 10⁻⁴	s⁻¹
Affinity (K_D)	110 pM	M

Experimental Protocols & Workflows

Application 1: Ligand Binding Characterization by ELISA

Principle: This protocol describes a direct binding Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the interaction between an antibody of interest and recombinant FcγRI. The receptor is immobilized on a microplate, and bound antibody is detected using an enzyme-conjugated secondary antibody that generates a colorimetric signal.

Caption: Workflow for a direct FcγRI binding ELISA.

Protocol:

• Coating: Dilute recombinant human FcγRI to 2 µg/mL in sterile PBS. Add 100 µL to each well of a 96-well high-binding microplate. Incubate overnight at 4°C.[11]

• Washing: Aspirate the coating solution and wash the plate 3 times with 200 µL/well of Wash Buffer (PBS with 0.05% Tween-20, PBST).

• Blocking: Add 200 µL/well of Blocking Buffer (e.g., 3% BSA in PBST). Seal the plate and incubate for 2 hours at room temperature (RT).

• Washing: Repeat the wash step as in step 2.

• Sample Incubation: Prepare serial dilutions of your test antibody (and positive/negative controls) in Blocking Buffer. Add 100 µL of each dilution to the appropriate wells. Incubate for 1-2 hours at RT.[12]

• Washing: Repeat the wash step as in step 2.

• Detection Antibody: Dilute an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-human IgG Fc) in Blocking Buffer according to the manufacturer's recommendation. Add 100 µL to each well. Incubate for 1 hour at RT, protected from light.

• Final Wash: Aspirate and wash the plate 5 times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB (3,3’,5,5’-Tetramethylbenzidine) substrate to each well. Incubate at RT for 10-20 minutes, or until sufficient color develops.[13]

• Stopping Reaction: Add 50 µL of Stop Solution (e.g., 1 M H₂SO₄) to each well. The color will change from blue to yellow.

• Data Acquisition: Read the absorbance at 450 nm on a microplate reader immediately. Plot the absorbance values against the antibody concentrations and fit a non-linear regression curve to determine the EC50.

Application 2: Kinetic Analysis by Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free technique used to measure real-time binding kinetics.[14] In this setup, recombinant FcγRI is captured on a sensor chip surface, and the test antibody is flowed over as the analyte. The change in mass on the chip surface upon binding and dissociation is measured in Resonance Units (RU), allowing for the calculation of association (k_a), dissociation (k_d), and equilibrium dissociation (K_D) constants.

Caption: General workflow for an SPR-based kinetic analysis.

Protocol:

• System Preparation: Prime the SPR instrument with an appropriate running buffer (e.g., HBS-EP+). The default run temperature is typically 25°C.[15]

• Ligand Immobilization: Covalently immobilize an anti-tag antibody (e.g., anti-His) on the sensor chip surface using standard amine coupling chemistry. Alternatively, directly immobilize FcγRI. For capture methods, inject His-tagged recombinant FcγRI over the surface until a target capture level is reached (e.g., 50-100 RU).[16]

• Kinetic Analysis (Single-Cycle or Multi-Cycle Kinetics):

  • Baseline: Flow running buffer over the sensor surface to establish a stable baseline.

  • Association: Inject the test antibody (analyte) at various concentrations (e.g., a 5-point series from 1 nM to 100 nM) over the captured FcγRI surface for a defined period (e.g., 120-180 seconds) to monitor the association phase.[15]

  • Dissociation: Flow running buffer over the surface for an extended period (e.g., 600-900 seconds) to monitor the dissociation phase.[10]

• Regeneration: Inject a pulse of regeneration solution (e.g., 10 mM Glycine-HCl, pH 1.5) to remove the captured FcγRI and bound antibody, preparing the surface for the next cycle.[15]

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) using the instrument's analysis software.[17]

  • This analysis will yield the kinetic constants k_a, k_d, and the affinity constant K_D.

Application 3: Functional Bioassay using an FcγRI Reporter Cell Line

Principle: This bioassay provides a quantitative measure of FcγRI-mediated cell activation. It uses an engineered reporter cell line (e.g., Jurkat T cells) that stably expresses human FcγRI and a reporter gene (e.g., luciferase) under the control of a signaling-responsive promoter (e.g., NFAT response element).[18] When a therapeutic antibody bridges the reporter cells with target cells expressing the cognate antigen, FcγRI cross-linking activates the intracellular signaling pathway, leading to the expression of luciferase, which is quantified by adding a substrate and measuring luminescence. This assay serves as a robust and reproducible surrogate for ADCP.[19]

Caption: Workflow for an FcγRI reporter gene bioassay.

Protocol:

• Cell Preparation:

  • Target Cells: Culture target cells expressing the antigen of interest under standard conditions. Harvest and resuspend in assay medium to the desired density.

  • FcγRI Reporter Effector Cells: Prepare the reporter cells according to the supplier's instructions (e.g., thaw-and-use format or propagated cells). Resuspend in assay medium.

• Assay Setup: Perform all steps in an opaque, white 96-well assay plate suitable for luminescence.

  • Add 25 µL/well of target cells.

  • Add 25 µL/well of serially diluted test antibody.

  • Add 25 µL/well of the FcγRI reporter cells. The final volume is 75 µL.

• Incubation: Gently mix the plate and incubate for the optimized time (e.g., 6 hours) at 37°C in a CO₂ incubator.

• Luminescence Detection:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 15-20 minutes.

  • Add 75 µL of a luciferase detection reagent (e.g., Bio-Glo™ Reagent) to each well.

  • Incubate for 5-10 minutes at room temperature, protected from light.

• Data Acquisition: Measure the luminescence using a plate luminometer.

• Data Analysis: Plot the Relative Luminescence Units (RLU) against the antibody concentration. Fit the data to a four-parameter logistic (4PL) non-linear regression curve to determine the EC50, which represents the potency of the antibody in mediating FcγRI activation.

References

• 1. gammaproteins.com [gammaproteins.com]
• 2. Fcγ Receptor Pathways during Active and Passive Immunization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. CD64 (biology) - Wikipedia [en.wikipedia.org]
• 5. The solution structure of the unbound IgG Fc receptor CD64 resembles its crystal structure: Implications for function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ashpublications.org [ashpublications.org]
• 7. Differential signal transduction, membrane trafficking, and immune effector functions mediated by FcγRI versus FcγRIIa - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cusabio.com [cusabio.com]
• 9. researchgate.net [researchgate.net]
• 10. Recombinant soluble human Fcgamma receptor I with picomolar affinity for immunoglobulin G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. static.abclonal.com [static.abclonal.com]
• 12. assaygenie.com [assaygenie.com]
• 13. cloud-clone.com [cloud-clone.com]
• 14. Fc gamma receptor SPR binding assays - Biaffin GmbH & Co KG [biaffin.com]
• 15. cytivalifesciences.com [cytivalifesciences.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Development of a Cell-Based Assay Measuring the Activation of FcγRIIa for the Characterization of Therapeutic Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. promega.ca [promega.ca]

Application Notes and Protocols for Assessing FcγRI-Ligand Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for various methods to assess the binding affinity of ligands to the high-affinity Fc gamma receptor I (FcγRI or CD64). Understanding this interaction is critical for the development of therapeutic antibodies and other biologics, as it governs key immune effector functions such as antibody-dependent cellular cytotoxicity (ADCC) and phagocytosis (ADCP).[1]

Introduction to FcγRI

FcγRI is a pivotal receptor in the immune system, primarily expressed on myeloid cells like monocytes, macrophages, and neutrophils.[1][2] It is unique among Fc gamma receptors for its high affinity for monomeric IgG, allowing it to be constitutively saturated with IgG in vivo.[2] The interaction of FcγRI with the Fc region of IgG initiates downstream signaling cascades that are crucial for immune responses.[1][2][3] Consequently, accurate measurement of the binding affinity between therapeutic candidates and FcγRI is a critical step in preclinical development to predict efficacy and potential off-target effects.[1]

Methods for Assessing Binding Affinity

Several biophysical and cell-based methods are employed to characterize the binding of ligands to FcγRI. The choice of method depends on the specific information required, such as kinetic parameters (association and dissociation rates), thermodynamic properties, or functional consequences of binding in a cellular context. Key techniques include Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), Isothermal Titration Calorimetry (ITC), and various cell-based assays.[1][4]

Quantitative Binding Affinity Data

The following table summarizes representative binding affinities (KD) of various ligands to FcγRI, as determined by different methodologies.

Ligand	Method	Reported K D (M)	Reference
Sample-1 (Antibody)	SPR	2.99 x 10⁻⁹	[1]
IgG1	SPR	~10⁻⁸ - 10⁻⁹	[5]
Adalimumab	SPR	FcγRI > FcRn > FcγRIIIA > FcγRIIA > FcγRIIIB > FcγRIIB	[6]
Cetuximab	SPR	FcγRI > FcγRIIIA(V) > FcRn > FcγRIIA > FcγRIIIB > FcγRIIB	[6]
Mouse IgG2A	BLI	Similar to SPR results	[7][8]
IgG1	SPR (His-capture)	1.9–2.4 × 10⁵ (ka M⁻¹s⁻¹) / 10⁻⁴ (kd s⁻¹)	[9]
IgG1	SPR (Protein L capture)	50–80 × 10⁵ (ka M⁻¹s⁻¹) / 10⁻⁵ (kd s⁻¹)	[9]
IgG1	SPR (Steady-state affinity)	2.1–10.33 pM	[9]
IgG1	SPR (Kinetic analysis)	37.5–46.2 pM	[9]

Experimental Protocols and Methodologies

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative data on the kinetics (association rate, ka, and dissociation rate, kd) and affinity (equilibrium dissociation constant, KD) of biomolecular interactions.[1][10]

Principle: SPR measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte from a solution to a ligand immobilized on the chip.

Workflow Diagram:

Caption: Workflow for a typical Surface Plasmon Resonance (SPR) experiment.

Detailed Protocol:

• Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5).

  • Activate the sensor surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).[11]

  • Immobilize recombinant human FcγRI (ligand) to the surface via amine coupling. A capture-based approach (e.g., anti-His antibody) is often recommended to ensure ligand activity and reproducibility.[12][13]

  • Deactivate any remaining active esters with ethanolamine.

  • A reference flow cell should be prepared in parallel (e.g., activated and deactivated without ligand) to subtract non-specific binding and bulk refractive index changes.

• Analyte Interaction Analysis:

  • Prepare a series of dilutions of the ligand-binding partner (analyte, e.g., a therapeutic antibody) in a suitable running buffer (e.g., HBS-EP+).[6]

  • Inject the different concentrations of the analyte over the ligand-immobilized and reference surfaces for a defined period to monitor association.

  • Switch to injecting only running buffer to monitor the dissociation of the analyte from the ligand.

  • Between each analyte concentration, regenerate the sensor surface using a specific buffer (e.g., 10 mM NaOH) to remove the bound analyte.[6] The regeneration conditions must be optimized to ensure complete removal without damaging the immobilized ligand.[6]

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to obtain the specific binding sensorgram.

  • Perform a global fit of the association and dissociation curves for all analyte concentrations to a suitable binding model (e.g., 1:1 Langmuir binding model for FcγRI).[6]

  • From the fitted curves, the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD = kd/ka) are determined.[1]

Bio-Layer Interferometry (BLI)

BLI is another label-free optical biosensing technique that measures biomolecular interactions in real-time. It is often used for higher-throughput screening due to its fluidics-free design.[8]

Principle: BLI measures the change in the interference pattern of white light reflected from the surface of a biosensor tip as molecules bind and dissociate.

Workflow Diagram:

Caption: Workflow for a typical Bio-Layer Interferometry (BLI) experiment.

Detailed Protocol:

• Sensor Preparation and Ligand Loading:

  • Hydrate streptavidin (SA) biosensor tips in the running buffer.

  • Immobilize biotinylated recombinant FcγRI onto the SA biosensor tips.[14]

  • Alternatively, use anti-human IgG Fc capture (AHC) biosensors to capture the antibody of interest, and use soluble FcγRI as the analyte.

• Interaction Analysis:

  • Establish a baseline by dipping the ligand-loaded sensor tips into wells containing running buffer.

  • Move the sensor tips to wells containing different concentrations of the analyte (e.g., antibody) to measure the association phase.

  • Transfer the sensor tips back to wells with running buffer to measure the dissociation phase.

• Data Analysis:

  • The instrument software generates binding curves by plotting the wavelength shift over time.

  • Reference subtraction is performed using a sensor tip without the ligand or with a non-specific protein.

  • The data is fitted to a suitable binding model (e.g., 1:1 or 2:1) to determine ka, kd, and KD.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[15][16]

Principle: ITC measures the heat change (enthalpy, ΔH) that occurs when two molecules interact. This allows for the determination of the binding affinity (KA, the inverse of KD), stoichiometry (n), and entropy (ΔS).[17]

Workflow Diagram:

References

• 1. FcγRI Binding Assay Service - Creative Biolabs [creative-biolabs.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Fc-gamma receptor signaling pathway Gene Ontology Term (GO:0038094) [informatics.jax.org]
• 4. FcγR Binding Assays - Creative Biolabs [creative-biolabs.com]
• 5. Characterization of FcγRIa (CD64) as a Ligand Molecule for Site-Specific IgG1 Capture: A Side-By-Side Comparison with Protein A - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. nicoyalife.com [nicoyalife.com]
• 8. nicoyalife.com [nicoyalife.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. nicoyalife.com [nicoyalife.com]
• 11. dhvi.duke.edu [dhvi.duke.edu]
• 12. cytivalifesciences.com [cytivalifesciences.com]
• 13. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 14. The influence of variable-heavy chain families on IgG2, 3, 4, FcγRs and B-cell superantigens protein G and L binding using biolayer interferometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isothermal titration calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Isothermal Titration Calorimetry | Biomolecular Interactions Analysis | Malvern Panalytical [malvernpanalytical.com]
• 17. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]

Application Notes and Protocols for Anti-FcεRI Antibodies in Immunohistochemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the use of anti-FcεRI antibodies in immunohistochemistry (IHC). The high-affinity IgE receptor, FcεRI, is a key player in allergic responses and is primarily expressed on mast cells and basophils.[1][2] Its detection in tissue samples via IHC is crucial for studying allergic diseases, inflammation, and the efficacy of novel therapeutics targeting the IgE-FcεRI pathway.[3]

Introduction

The high-affinity IgE receptor (FcεRI) is a multimeric protein complex that binds the Fc portion of immunoglobulin E (IgE) with high affinity.[1][4] This interaction is central to the initiation of allergic cascades. Upon cross-linking by allergens, the IgE-FcεRI complex triggers the degranulation of mast cells and basophils, leading to the release of inflammatory mediators such as histamine.[2][4] Consequently, the visualization of FcεRI in tissues is a valuable tool in allergy and immunology research. Anti-FcεRI antibodies, particularly those targeting the α-subunit (FcεRIα) which is responsible for IgE binding, are instrumental for this purpose.[4]

Applications in Research and Drug Development

The use of anti-FcεRI antibodies in immunohistochemistry has several key applications:

• Identification and Localization of Mast Cells and Basophils: IHC with anti-FcεRI antibodies allows for the precise localization of these key effector cells within tissues, providing insights into their distribution in healthy and diseased states.

• Studying Allergic Inflammation: Researchers can assess the infiltration of FcεRI-expressing cells in tissues affected by allergic inflammation, such as the skin in atopic dermatitis or the airways in asthma.[2]

• Evaluating Therapeutic Efficacy: In drug development, IHC can be used to monitor changes in the number and activation state of mast cells and basophils in response to novel therapies targeting the allergic pathway.[3] This includes therapies aimed at blocking the IgE-FcεRI interaction.[3]

• Cancer Research: Emerging evidence suggests a role for mast cells and IgE in the tumor microenvironment. IHC for FcεRI can help elucidate the involvement of these cells in cancer progression and response to immunotherapy.

Quantitative Data Summary

The following table summarizes recommended starting concentrations for anti-FcεRIα antibodies in various applications. It is important to note that optimal dilutions should be determined empirically by the end-user.

Application	Antibody Type	Recommended Starting Concentration	Species Reactivity	Reference
Immunohistochemistry (Paraffin)	Monoclonal (e.g., CRA1)	~1 µg/ml	Human	[5]
Immunohistochemistry (Frozen)	Monoclonal (e.g., CRA1)	~1 µg/ml	Human	[5]
Western Blotting	Monoclonal (e.g., CRA1)	~1 µg/ml	Human	[5]
Flow Cytometry	Monoclonal (e.g., CRA1)	1-5 µg/ml	Human	[5]

Experimental Protocols

Herein are detailed protocols for performing immunohistochemistry using anti-FcεRI antibodies on both paraffin-embedded and frozen tissue sections.

Protocol 1: Immunohistochemistry of Paraffin-Embedded Tissues (IHC-P)

This protocol outlines the steps for detecting FcεRI in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Materials:

• FFPE tissue sections on charged slides

• Xylene or a xylene substitute

• Ethanol (B145695) (100%, 95%, 70%)

• Deionized water

• Antigen retrieval buffer (e.g., 10 mM Sodium Citrate buffer, pH 6.0 or 1 mM EDTA, pH 9.0)

• Hydrogen peroxide (3%)

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody: anti-FcεRIα antibody

• Biotinylated secondary antibody

• Streptavidin-HRP conjugate

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin (B73222) counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes for 10 minutes each).[6]

  • Immerse in 100% ethanol (2 changes for 10 minutes each).[6]

  • Immerse in 95% ethanol for 5 minutes.[6]

  • Immerse in 70% ethanol for 5 minutes.[6]

  • Rinse with running tap water.[6]

• Antigen Retrieval:

  • Heat-Induced Epitope Retrieval (HIER) is recommended.

  • Immerse slides in pre-heated antigen retrieval buffer (e.g., Sodium Citrate, pH 6.0) and incubate at 95-100°C for 10-20 minutes.[1] The optimal buffer and incubation time should be determined by the user.[3]

  • Allow slides to cool to room temperature for 20 minutes.[3]

  • Rinse with PBS (3 changes for 5 minutes each).

• Peroxidase Blocking:

  • Incubate sections with 3% hydrogen peroxide in PBS for 10-15 minutes to block endogenous peroxidase activity.

  • Rinse with PBS (3 changes for 5 minutes each).

• Blocking:

  • Incubate sections with blocking buffer for 30-60 minutes at room temperature to prevent non-specific antibody binding.[6]

• Primary Antibody Incubation:

  • Dilute the anti-FcεRIα primary antibody to the recommended concentration (e.g., ~1 µg/ml) in blocking buffer.

  • Incubate sections with the primary antibody overnight at 4°C in a humidified chamber.[7]

• Secondary Antibody and Detection:

  • Rinse with PBS (3 changes for 5 minutes each).

  • Incubate with a biotinylated secondary antibody (e.g., goat anti-mouse IgG) for 30-60 minutes at room temperature.

  • Rinse with PBS (3 changes for 5 minutes each).

  • Incubate with Streptavidin-HRP for 30 minutes at room temperature.

  • Rinse with PBS (3 changes for 5 minutes each).

• Chromogenic Detection:

  • Incubate sections with DAB substrate solution until the desired brown staining intensity is reached (typically 2-10 minutes). Monitor under a microscope.

  • Rinse with deionized water to stop the reaction.

• Counterstaining:

  • Counterstain with hematoxylin for 1-2 minutes.

  • "Blue" the sections in running tap water.

• Dehydration and Mounting:

  • Dehydrate the sections through graded ethanol (70%, 95%, 100%).

  • Clear in xylene and mount with a permanent mounting medium.

Protocol 2: Immunohistochemistry of Frozen Tissues (IHC-F)

This protocol is for the detection of FcεRI in fresh-frozen tissue sections.

Materials:

• Fresh-frozen tissue sections on charged slides

• Acetone (B3395972) or methanol (B129727) (ice-cold)

• PBS

• Blocking buffer (e.g., 5% normal goat serum with 0.3% Triton X-100 in PBS)

• Primary antibody: anti-FcεRIα antibody

• Fluorophore-conjugated secondary antibody

• DAPI or other nuclear counterstain

• Antifade mounting medium

Procedure:

• Fixation:

  • Air dry the frozen sections for 30 minutes at room temperature.

  • Fix the sections in ice-cold acetone or methanol for 10 minutes at -20°C.[8]

  • Air dry for 10-20 minutes.[8]

  • Wash with PBS (3 changes for 5 minutes each).

• Blocking:

  • Incubate sections with blocking buffer for 1 hour at room temperature in a humidified chamber.[8]

• Primary Antibody Incubation:

  • Dilute the anti-FcεRIα primary antibody to the recommended concentration (e.g., ~1 µg/ml) in blocking buffer.

  • Incubate sections with the primary antibody overnight at 4°C in a humidified chamber.[8][9]

• Secondary Antibody Incubation:

  • Wash with PBS (3 changes for 10 minutes each).[8]

  • Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse IgG) for 1-2 hours at room temperature, protected from light.[9]

• Counterstaining and Mounting:

  • Wash with PBS (3 changes for 10 minutes each).[8]

  • Incubate with DAPI for 5 minutes for nuclear counterstaining.[9]

  • Rinse briefly with PBS.

  • Mount with an antifade mounting medium.

• Visualization:

  • Visualize the staining using a fluorescence microscope with appropriate filters.

Visualization of Pathways and Workflows

FcεRI Signaling Pathway

The following diagram illustrates the canonical FcεRI signaling cascade initiated by allergen cross-linking of IgE bound to the receptor on mast cells.

Caption: FcεRI signaling in mast cells leading to degranulation.

Immunohistochemistry (IHC-P) Experimental Workflow

This diagram outlines the major steps involved in the immunohistochemical staining of paraffin-embedded tissue sections.

Caption: Workflow for chromogenic IHC on paraffin (B1166041) sections.

Logical Relationship for Troubleshooting Weak IHC Staining

This diagram provides a logical approach to troubleshooting weak or no staining in an IHC experiment.

Caption: Troubleshooting logic for weak IHC staining results.

References

• 1. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 2. High-affinity immunoglobulin E receptor (Fc epsilon RI)-bearing eosinophils, mast cells, macrophages and Langerhans' cells in allergen-induced late-phase cutaneous reactions in atopic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. protocols.io [protocols.io]
• 4. documents.cap.org [documents.cap.org]
• 5. Comparative analysis of FcεRI expression patterns in patients with eosinophilic and reflux esophagitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. qedbio.com [qedbio.com]
• 7. thomassci.com [thomassci.com]
• 8. sysy.com [sysy.com]
• 9. Immunohistochemistry (or IHC) Protocol for frozen sections [protocols.io]

Application Notes and Protocols: Functional Assays for the High-Affinity IgE Receptor (FcεRI)

Audience: Researchers, scientists, and drug development professionals.

Introduction to FcεRI

The high-affinity receptor for Immunoglobulin E (IgE), Fc-epsilon RI (FcεRI), is a pivotal component of the immune system, primarily expressed on the surface of mast cells and basophils.[1][2][3] It exists as a tetrameric complex (αβγ₂) on these cells, composed of an IgE-binding α-chain, a signal-amplifying β-chain, and a disulfide-linked γ-chain homodimer.[2][3][4] The β and γ subunits contain Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) crucial for intracellular signal transduction.[2][5][6]

Activation of FcεRI occurs when a multivalent antigen binds to and cross-links receptor-bound IgE molecules.[1][5][6] This event initiates a complex signaling cascade, leading to the release of pre-formed inflammatory mediators (degranulation) and the synthesis of cytokines and chemokines.[2][7][8] This process is central to Type I hypersensitivity reactions, such as allergies and asthma, making FcεRI a key therapeutic target.[1][5]

The FcεRI Signaling Pathway

Upon antigen-mediated cross-linking, the Src family kinase Lyn phosphorylates the ITAMs on the β and γ subunits of FcεRI.[1][3][5] This creates docking sites for Spleen Tyrosine Kinase (Syk), which is subsequently activated.[6][7][9] Activated Syk phosphorylates downstream adapter proteins like Linker for Activation of T-cells (LAT), leading to the formation of a multi-protein "signalosome" complex.[4][9]

This signalosome activates multiple downstream pathways:

• PLCγ Activation: Leads to the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium (Ca²⁺) from intracellular stores, while DAG activates Protein Kinase C (PKC).[4][5] The resulting increase in intracellular Ca²⁺ is a critical trigger for degranulation.[10]

• MAPK Pathway: Activation of proteins like Ras leads to the phosphorylation cascade of Raf1→MEK1→ERK1/2, which promotes the transcription and synthesis of various cytokines and chemokines.[5]

This intricate network ensures a rapid and robust response to allergens.

References

• 1. cusabio.com [cusabio.com]
• 2. New Mechanistic Advances in FcεRI-Mast Cell–Mediated Allergic Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FcεRI: A Master Regulator of Mast Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IgE signaling suppresses FcεRIβ expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 7. Proximal signaling events in Fc epsilon RI-mediated mast cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of FcϵRI Signaling in Mast Cells by G Protein-coupled Receptor Kinase 2 and Its RH Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. molbiolcell.org [molbiolcell.org]
• 10. Real-time Imaging of Ca2+ Mobilization and Degranulation in Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isolating Cells Expressing High Levels of FcεRI

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity IgE receptor, Fc-epsilon RI (FcεRI), is a critical component of the allergic inflammatory response. It is primarily expressed on the surface of mast cells and basophils.[1][2][3] The cross-linking of FcεRI-bound IgE by allergens triggers the degranulation of these cells, leading to the release of histamine, proteases, and other inflammatory mediators.[4][5] Consequently, the isolation of cells expressing high levels of FcεRI is paramount for studying the mechanisms of allergic diseases and for the development of novel therapeutics. This document provides detailed protocols for the isolation of these cells using two common methods: Magnetic-Activated Cell Sorting (MACS) and Fluorescence-Activated Cell Sorting (FACS).

Data Presentation

Table 1: Comparison of Cell Isolation Techniques for FcεRI-High Cells

Parameter	Magnetic-Activated Cell Sorting (MACS)	Fluorescence-Activated Cell Sorting (FACS)
Principle	Immunomagnetic separation using antibody-coated magnetic beads.[6][7]	Separation of individual cells based on fluorescently labeled antibodies.[4][8]
Selection Method	Positive or negative selection.[6][7]	Positive selection based on single or multiple markers.
Purity of Isolated Basophils	Typically 94.0 ± 2.5% (negative selection).[9]	Can exceed 98%.[10]
Recovery of Basophils	Approximately 37-50% from whole blood.[11]	Variable, generally lower than MACS.
Cell Viability	Generally high (>98%).[11]	High, but can be affected by sorting pressure and time.
Throughput	High, suitable for bulk isolations.[12]	Lower, suitable for smaller cell numbers and high purity.
Cost	Generally lower cost per sample.	Higher initial instrument cost and operational expenses.
Downstream Applications	Cell culture, functional assays, molecular analysis.[9]	Single-cell analysis, culture of highly pure populations.[7][10]

Experimental Protocols

Protocol 1: Isolation of Human Basophils using Immunomagnetic Negative Selection

This protocol describes the enrichment of untouched basophils from human peripheral blood by depleting other leukocyte populations.[9]

Materials:

• Human peripheral blood collected in heparin

• HetaSep™ solution

• EasySep™ Human Basophil Isolation Kit (or similar)

• Phosphate-Buffered Saline (PBS) with 2% Fetal Bovine Serum (FBS) and 1 mM EDTA

• Appropriate magnetic separator

Procedure:

• Red Blood Cell Sedimentation:

  • Dilute whole blood with an equal volume of PBS + 2% FBS.

  • Add HetaSep™ solution at a ratio of 1 part HetaSep™ to 5 parts blood/PBS mixture.

  • Mix well and incubate at room temperature for 20-30 minutes, or until the plasma-leukocyte layer is well-separated from the red blood cell layer.

  • Carefully collect the leukocyte-rich upper layer.

• Immunomagnetic Labeling:

  • Centrifuge the collected leukocytes at 300 x g for 10 minutes.

  • Resuspend the cell pellet in the recommended buffer at a concentration of 1 x 10^8 cells/mL.

  • Add the negative selection antibody cocktail (targeting non-basophils like T cells, B cells, monocytes, etc.) and incubate at room temperature for 10 minutes.

  • Add the magnetic particles and incubate for a further 5 minutes.

• Magnetic Separation:

  • Bring the cell suspension volume up to 2.5 mL with buffer.

  • Place the tube in the magnet and incubate for 5 minutes.

  • In one continuous motion, pour the supernatant containing the enriched basophils into a new tube. The magnetically labeled, unwanted cells will remain attached to the side of the original tube.

  • The enriched basophil population is now ready for downstream applications.

Protocol 2: Isolation of Mast Cells by Fluorescence-Activated Cell Sorting (FACS)

This protocol allows for the isolation of a highly pure population of mast cells based on the co-expression of FcεRI and c-Kit (CD117).[2][4]

Materials:

• Single-cell suspension from tissue digest (e.g., skin, lung) or cell culture.[2][4]

• FACS Buffer (PBS + 0.5% BSA + 2 mM EDTA)

• Anti-human FcεRIα antibody (e.g., clone CRA-1), conjugated to a fluorophore (e.g., APC).[13][14]

• Anti-human c-Kit (CD117) antibody, conjugated to a different fluorophore (e.g., PE).[2][4]

• Viability dye (e.g., DAPI, Propidium Iodide)

• Flow cytometer with sorting capabilities

Procedure:

• Cell Preparation:

  • Start with a single-cell suspension. For tissue samples, this involves mechanical dissociation and enzymatic digestion.[4]

  • Wash the cells with cold FACS buffer and centrifuge at 300-400 x g for 5 minutes at 4°C.

  • Resuspend the cell pellet in FACS buffer to a concentration of 1 x 10^7 cells/mL.

• Antibody Staining:

  • Add the anti-FcεRI and anti-c-Kit antibodies at their predetermined optimal concentrations.

  • Incubate on ice or at 4°C for 30 minutes in the dark.

  • Wash the cells twice with cold FACS buffer to remove unbound antibodies.

  • Resuspend the cells in FACS buffer containing a viability dye just before analysis.

• FACS Sorting:

  • Set up the flow cytometer with appropriate compensation controls.

  • Gate on single, viable cells.

  • Identify the mast cell population as cells that are double-positive for FcεRI and c-Kit (FcεRI+/c-Kit+).[2]

  • Sort the target population into a collection tube containing cell culture medium or appropriate buffer.

Visualizations

FcεRI Signaling Pathway

Caption: Overview of the FcεRI signaling cascade leading to mast cell activation.

Experimental Workflow: Magnetic-Activated Cell Sorting (MACS)

Caption: Workflow for isolating basophils using negative selection MACS.

Experimental Workflow: Fluorescence-Activated Cell Sorting (FACS)

Caption: Workflow for isolating mast cells using FACS.

References

• 1. cusabio.com [cusabio.com]
• 2. An Optimized Protocol for the Isolation and Functional Analysis of Human Lung Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hesiglobal.org [hesiglobal.org]
• 4. Isolation of Tissue Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of FcϵRI Signaling in Mast Cells by G Protein-coupled Receptor Kinase 2 and Its RH Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. miltenyibiotec.com [miltenyibiotec.com]
• 7. stemcell.com [stemcell.com]
• 8. Guidelines for the use of flow cytometry and cell sorting in immunological studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stemcell.com [stemcell.com]
• 10. researchgate.net [researchgate.net]
• 11. stemcell.com [stemcell.com]
• 12. mdpi.com [mdpi.com]
• 13. content-assets.jci.org [content-assets.jci.org]
• 14. A Soluble Form of the High Affinity IgE Receptor, Fc-Epsilon-RI, Circulates in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Targeting FcεRI in Autoimmune Disease

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the high-affinity IgE receptor (FcεRI) as a therapeutic target in autoimmune diseases. Detailed protocols for key experiments are included to facilitate research and development in this area.

Introduction to FcεRI in Autoimmunity

The high-affinity IgE receptor, FcεRI, is a critical component of the immune system, primarily known for its role in allergic reactions.[1] It is predominantly expressed on the surface of mast cells and basophils.[2][3] The receptor is a tetrameric complex composed of an α-chain that binds IgE, a β-chain, and two disulfide-linked γ-chains that are crucial for signal transduction.[2][4] Upon cross-linking by antigen-bound IgE, FcεRI initiates a signaling cascade that leads to the release of a wide array of inflammatory mediators, including histamine (B1213489), proteases, prostaglandins, leukotrienes, and various cytokines and chemokines.[1][2]

While the role of FcεRI in Type I hypersensitivity is well-established, emerging evidence points to its significant involvement in the pathophysiology of several autoimmune diseases. In these conditions, autoreactive IgE antibodies can bind to self-antigens, leading to the activation of mast cells and basophils via FcεRI and contributing to chronic inflammation and tissue damage.[5][6] This has positioned FcεRI as a promising therapeutic target for a range of autoimmune disorders beyond classic allergic conditions.[7][8]

FcεRI in Specific Autoimmune Diseases

Bullous Pemphigoid (BP)

Bullous Pemphigoid is an autoimmune blistering skin disease characterized by autoantibodies against components of the dermal-epidermal junction, BP180 and BP230.[9] A significant body of evidence supports the role of IgE autoantibodies and FcεRI-expressing cells, particularly eosinophils and mast cells, in the pathogenesis of BP.[9][10][11] Studies have shown the expression of FcεRI on peripheral and tissue eosinophils from BP patients.[10] The binding of IgE autoantibodies to FcεRI on these cells is thought to trigger their degranulation and the release of inflammatory mediators, contributing to blister formation.[12]

Therapeutic strategies targeting the IgE-FcεRI axis, such as the anti-IgE monoclonal antibody omalizumab, have shown promise in treating BP.[11][12][13] Omalizumab works by sequestering free IgE, which in turn leads to the downregulation of FcεRI expression on mast cells and basophils.[12][14]

Systemic Lupus Erythematosus (SLE)

Systemic Lupus Erythematosus is a complex autoimmune disease characterized by the production of autoantibodies against nuclear antigens. While Fc gamma receptors (FcγR) have been the primary focus in SLE research, emerging evidence suggests a potential role for FcεRI.[15][16][17] Genetic variations in Fc receptor genes have been identified as susceptibility factors for SLE.[16] Further research is needed to fully elucidate the contribution of FcεRI to the pathogenesis of SLE.

Other Autoimmune Diseases

The involvement of FcεRI is also being investigated in other autoimmune conditions:

• Rheumatoid Arthritis: Mast cells are implicated in the pathology of rheumatoid arthritis, and their activation can be dependent on antibodies, suggesting a potential role for FcεRI.[18]

• Psoriasis: Studies have found elevated serum IgE levels in patients with psoriasis, and the co-expression of IgE and FcεRI on various immune cells in psoriatic lesions suggests a potential pathogenic role.[19]

• Chronic Urticaria: A subset of chronic urticaria cases has an autoimmune basis, with IgG autoantibodies against FcεRI or IgE leading to mast cell activation.[8][20]

Therapeutic Strategies Targeting FcεRI

Several therapeutic approaches are being explored to target the FcεRI pathway in autoimmune diseases:

• Anti-IgE Antibodies: Omalizumab is a humanized monoclonal antibody that binds to the Cε3 domain of IgE, preventing its interaction with FcεRI.[4] This leads to a reduction in free IgE and subsequent downregulation of FcεRI expression on effector cells.[14] Another anti-IgE antibody, ligelizumab, has shown a stronger capacity to block IgE binding to FcεRI compared to omalizumab.[20]

• Anti-FcεRI Antibodies: Monoclonal antibodies that directly target the FcεRI receptor are also under investigation.[21] These antibodies can potentially block IgE binding or induce receptor internalization.

• Inhibition of Downstream Signaling: Targeting the intracellular signaling molecules activated upon FcεRI cross-linking is another viable strategy.[22][23] This includes inhibitors of tyrosine kinases such as Syk.[3]

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the role of FcεRI and the effects of targeting this pathway in autoimmune diseases.

Table 1: Effect of Omalizumab Treatment in Bullous Pemphigoid

Parameter	Baseline	Post-Treatment (4 months)	Patient Outcome	Reference
Patient 1	[12]
FcεRI+ cells in lesional skin	High	Reduced	Marked improvement
IgE+ cells in lesional skin	High	Reduced	Marked improvement
FcεRI expression on basophils	High	Reduced	Marked improvement
Patient 2	[12]
FcεRI+ cells in lesional skin	High	Reduced	Marked improvement
IgE+ cells in lesional skin	High	Reduced	Marked improvement
FcεRI expression on basophils	High	Reduced	Marked improvement

Table 2: FcεRI Expression in Psoriasis

Parameter	Psoriatic Lesions	Normal Skin	Significance	Reference
IgE+ cells	Significantly increased	Low	p < 0.05	[19]
FcεRI+ cells	Significantly increased	Low	p < 0.05	[19]

Experimental Protocols

Protocol 1: Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This protocol is used to quantify mast cell degranulation by measuring the release of the granular enzyme β-hexosaminidase.[24][25][26]

Materials:

• Mast cell line (e.g., RBL-2H3) or primary mast cells[24]

• Cell culture medium (e.g., DMEM with 10% FBS)[24]

• Anti-DNP IgE[24]

• DNP-BSA (antigen)[24]

• Tyrode's buffer[24]

• Test compound (e.g., FcεRI inhibitor)

• pNAG (p-Nitrophenyl-N-acetyl-β-D-glucosaminide) substrate solution[24]

• Stop buffer (0.1 M Carbonate/Bicarbonate buffer, pH 10.0)[24]

• Triton X-100 (for total release control)[24]

• 96-well plates

Procedure:

• Cell Seeding and Sensitization:

  • Seed mast cells (e.g., 1 x 10^5 cells/well) in a 96-well plate and allow them to adhere overnight.[24]

  • Sensitize the cells by incubating with anti-DNP IgE (e.g., 0.5 µg/mL) for 24 hours.[24]

• Compound Treatment:

  • Wash the sensitized cells twice with Tyrode's buffer.[24]

  • Add different concentrations of the test compound diluted in Tyrode's buffer to the wells and incubate for 30 minutes at 37°C.[24] Include a vehicle control.

• Degranulation Induction:

  • Induce degranulation by adding DNP-BSA (e.g., 100 ng/mL) to the wells.[24]

  • Controls:

    • Positive Control (Maximum Degranulation): Add DNP-BSA without any inhibitor.[24]

    • Negative Control (Spontaneous Release): Add Tyrode's buffer instead of DNP-BSA.[24]

    • Total Release: Lyse a separate set of untreated cells with 0.1% Triton X-100.[24]

  • Incubate the plate for 1 hour at 37°C.[24]

• β-Hexosaminidase Assay:

  • Centrifuge the plate at 300 x g for 5 minutes.[24]

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[24]

  • Add 50 µL of pNAG substrate solution to each well.[24]

  • Incubate at 37°C for 1-2 hours.[24]

  • Stop the reaction by adding 150 µL of stop buffer.[24]

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of β-hexosaminidase release for each sample relative to the total release control.

  • Determine the inhibitory effect of the test compound.

Protocol 2: Measurement of Cytokine Release from Mast Cells and Basophils

This protocol describes the measurement of newly synthesized inflammatory mediators, such as cytokines (e.g., TNF-α, IL-6), released from activated mast cells or basophils.[27][28][29][30]

Materials:

• Mast cells or purified basophils

• Cell culture medium

• Stimulating agent (e.g., anti-IgE antibody, antigen)

• Test compound

• Commercially available ELISA kits for the cytokines of interest (e.g., TNF-α, IL-6)[31]

• 96-well plates

Procedure:

• Cell Stimulation:

  • Plate mast cells or basophils in a 96-well plate.

  • Pre-treat the cells with various concentrations of the test compound for a specified time (e.g., 1 hour).

  • Stimulate the cells with an appropriate agonist (e.g., anti-IgE antibody or antigen) for a suitable duration (e.g., 4-24 hours) to allow for cytokine synthesis and release.[30]

• Supernatant Collection:

  • Centrifuge the plate to pellet the cells.

  • Carefully collect the cell culture supernatants.[31] Supernatants can be stored at -80°C for later analysis.[31]

• Cytokine Quantification (ELISA):

  • Quantify the concentration of the target cytokines in the supernatants using ELISA kits according to the manufacturer's instructions.[31]

  • This typically involves creating a standard curve with recombinant cytokines, adding samples and standards to an antibody-coated plate, followed by incubation with a detection antibody, an enzyme conjugate, and a substrate for color development.[31]

• Data Analysis:

  • Calculate the cytokine concentrations in each sample by interpolating from the standard curve.[31]

  • Determine the effect of the test compound on cytokine release.

Protocol 3: Analysis of FcεRI Signaling Events

This protocol outlines methods to study the early signaling events following FcεRI activation, such as protein tyrosine phosphorylation.[32][33]

Materials:

• Mast cells

• Stimulating agent (e.g., antigen)

• Lysis buffer

• Antibodies for immunoprecipitation (e.g., anti-FcεRIβ) and western blotting (e.g., anti-phosphotyrosine, anti-Syk, anti-LAT)

• Protein A/G beads

• SDS-PAGE gels and western blotting apparatus

Procedure:

• Cell Stimulation and Lysis:

  • Sensitize mast cells with IgE.

  • Stimulate the cells with antigen for various short time points (e.g., 0, 1, 5, 15 minutes).

  • Immediately lyse the cells on ice with an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation (optional):

  • To analyze the phosphorylation of specific proteins, perform immunoprecipitation using an antibody against the protein of interest (e.g., FcεRIβ, Syk).

  • Incubate cell lysates with the antibody, followed by protein A/G beads to pull down the protein-antibody complexes.

• SDS-PAGE and Western Blotting:

  • Separate the proteins in the total cell lysates or immunoprecipitates by SDS-PAGE.

  • Transfer the proteins to a membrane (e.g., PVDF).

  • Probe the membrane with primary antibodies against phosphotyrosine or specific phosphorylated signaling proteins.

  • Use appropriate secondary antibodies and a detection system to visualize the protein bands.

• Data Analysis:

  • Analyze the changes in protein phosphorylation at different time points of stimulation.

  • Co-immunoprecipitation can be used to study protein-protein interactions within the signaling complex.[32][33]

Visualizations

Signaling Pathway

Caption: FcεRI signaling pathway in mast cells and basophils.

Experimental Workflow

Caption: General experimental workflow for studying FcεRI inhibitors.

Therapeutic Targeting Logic

Caption: Logic of therapeutic targeting of the FcεRI pathway.

References

• 1. Deciphering the structure and function of FcεRI/mast cell axis in the regulation of allergy and anaphylaxis: a functional genomics paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Type I high affinity IgE receptor (FcεRI) – EMBRN – European Mast Cell and Basophil Research Network [embrn.eu]
• 3. IgE, Mast Cells, Basophils, and Eosinophils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FcεRI: A Master Regulator of Mast Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Autoimmunity, IgE and FcεRI-bearing cells - CRI [cri1149.fr]
• 6. Autoimmunity, IgE and FcεRI-bearing cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Current Strategies to Inhibit High Affinity FcεRI-Mediated Signaling for the Treatment of Allergic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting the Fc receptor in autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human Eosinophils Express the High Affinity IgE Receptor, FcεRI, in Bullous Pemphigoid - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Role of IgE in bullous pemphigoid: a review and rationale for IgE directed therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Effects of Omalizumab on FcεRI and IgE Expression in Lesional Skin of Bullous Pemphigoid [frontiersin.org]
• 13. Effects of Omalizumab on FcεRI and IgE Expression in Lesional Skin of Bullous Pemphigoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Current Strategies to Inhibit High Affinity FcεRI-Mediated Signaling for the Treatment of Allergic Disease [frontiersin.org]
• 15. mdpi.com [mdpi.com]
• 16. Fc receptor genes and the systemic lupus erythematosus diathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. preprints.org [preprints.org]
• 18. Mast cell - Wikipedia [en.wikipedia.org]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Self-reactive IgE and anti-IgE therapy in autoimmune diseases [frontiersin.org]
• 21. US20130171137A1 - Methods of treating autoimmune diseases with anti-fceri antibodies - Google Patents [patents.google.com]
• 22. cusabio.com [cusabio.com]
• 23. researchgate.net [researchgate.net]
• 24. benchchem.com [benchchem.com]
• 25. Mast Cell Degranulation Assay to Study the Effect of a Target Chemical [jove.com]
• 26. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Measuring Histamine and Cytokine Release from Basophils and Mast Cells | Springer Nature Experiments [experiments.springernature.com]
• 28. Measuring histamine and cytokine release from basophils and mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Measuring Histamine and Cytokine Release from Basophils and Mast Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. benchchem.com [benchchem.com]
• 32. Basic techniques to study FcεRI signaling in mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]

Application Notes and Protocols: Developing Assays to Screen for F-CRI1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity IgE receptor, FcεRI, hereafter referred to as F-CRI1, is a critical component of the allergic inflammatory response. It is primarily expressed on the surface of mast cells and basophils.[1] The cross-linking of F-CRI1 by allergen-specific IgE antibodies triggers a complex signaling cascade, leading to the degranulation of these cells and the release of potent inflammatory mediators such as histamine, leukotrienes, and prostaglandins.[2][3] This physiological response is central to the pathophysiology of allergic diseases, including asthma, allergic rhinitis, and atopic dermatitis. Consequently, the inhibition of the F-CRI1 signaling pathway presents a promising therapeutic strategy for the management of these conditions.

These application notes provide a comprehensive overview of various biochemical and cell-based assays designed for the high-throughput screening (HTS) and characterization of F-CRI1 inhibitors. Detailed protocols for key methodologies are provided to enable researchers to identify and validate novel therapeutic candidates targeting the F-CRI1 pathway.

F-CRI1 Signaling Pathway

Upon antigen-mediated cross-linking of IgE bound to F-CRI1, a signaling cascade is initiated, leading to cellular activation. The key events in this pathway are depicted in the diagram below. The process begins with the phosphorylation of the immunoreceptor tyrosine-based activation motifs (ITAMs) within the β and γ subunits of F-CRI1 by the Src family kinase Lyn.[1][3] This creates docking sites for spleen tyrosine kinase (Syk), which, upon activation, phosphorylates downstream adaptor proteins, leading to the activation of multiple signaling pathways, including the PLCγ/calcium mobilization pathway and the Ras/MAPK pathway.[2][3] These pathways culminate in the release of inflammatory mediators and the transcription of cytokine genes.

F-CRI1 Signaling Pathway Diagram.

High-Throughput Screening (HTS) Assays for F-CRI1 Inhibitors

A tiered approach is recommended for screening potential F-CRI1 inhibitors, starting with biochemical assays to identify direct binders, followed by cell-based assays to confirm functional activity.

Biochemical Assays

1. Fluorescence Polarization (FP) Assay

The FP assay is a homogeneous technique used to monitor the binding of a small fluorescently labeled ligand to a larger protein.[4][5] In the context of F-CRI1, this assay can be designed to screen for inhibitors that disrupt the interaction between F-CRI1 and a key binding partner, such as a fluorescently labeled IgE fragment. When the fluorescent ligand is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger F-CRI1 protein, its tumbling is restricted, leading to an increase in fluorescence polarization.[4] Test compounds that inhibit this interaction will cause a decrease in the FP signal.

Fluorescence Polarization Assay Workflow.

2. AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay)

AlphaLISA is a bead-based, no-wash immunoassay that is highly sensitive and amenable to HTS.[6][7] For screening F-CRI1 inhibitors, one could use a biotinylated F-CRI1 protein captured on streptavidin-coated donor beads and an acceptor bead conjugated to an antibody that recognizes F-CRI1 or its binding partner. In the presence of a binding interaction, the donor and acceptor beads are brought into close proximity, resulting in a luminescent signal.[6] Inhibitors of this interaction will disrupt the complex, leading to a decrease in the signal.

AlphaLISA Assay Workflow Diagram.

Cell-Based Assays

1. β-Hexosaminidase Release Assay

This colorimetric assay measures the release of the granular enzyme β-hexosaminidase from activated mast cells or basophils, which serves as a marker for degranulation.[8][9] Cells are sensitized with IgE and then challenged with an antigen to induce F-CRI1 cross-linking and degranulation. The amount of β-hexosaminidase released into the supernatant is quantified by measuring the cleavage of a chromogenic substrate. Inhibitors of F-CRI1 signaling will reduce the amount of enzyme released.

2. Calcium Influx Assay

F-CRI1 activation leads to a rapid increase in intracellular calcium concentration, which is a critical event for degranulation.[10] This can be monitored using fluorescent calcium indicators, such as Fura-2 or Fluo-4. Cells are loaded with the dye, and the change in fluorescence upon stimulation is measured using a fluorescence plate reader or flow cytometer. F-CRI1 inhibitors are expected to block or reduce the antigen-induced calcium influx.

Experimental Protocols

Protocol 1: Fluorescence Polarization (FP) Assay for F-CRI1 Inhibitors

Materials:

• Recombinant human F-CRI1 protein

• Fluorescently labeled IgE peptide (e.g., FITC-IgE)

• Assay Buffer: 20 mM HEPES, 150 mM NaCl, 0.01% Triton X-100, pH 7.4

• Test compounds dissolved in DMSO

• 384-well, low-volume, black microplates

• Fluorescence polarization plate reader

Procedure:

• Prepare a stock solution of F-CRI1 and FITC-IgE in Assay Buffer.

• In a 384-well plate, add 5 µL of test compound at various concentrations. For controls, add 5 µL of DMSO.

• Add 10 µL of F-CRI1 solution to each well.

• Add 5 µL of FITC-IgE solution to each well.

• Mix gently and incubate for 30 minutes at room temperature, protected from light.

• Measure fluorescence polarization using a plate reader with appropriate excitation and emission filters for FITC.

• Calculate the percent inhibition for each compound concentration relative to the controls.

Protocol 2: AlphaLISA for F-CRI1 Inhibitors

Materials:

• Biotinylated recombinant human F-CRI1

• AlphaLISA acceptor beads conjugated to an anti-F-CRI1 antibody

• Streptavidin-coated AlphaLISA donor beads

• AlphaLISA Assay Buffer

• Test compounds in DMSO

• 384-well white microplates

• AlphaLISA-compatible plate reader

Procedure:

• Add 2.5 µL of test compound to the wells of a 384-well plate.

• Add 2.5 µL of a mixture of biotinylated F-CRI1 and acceptor beads to each well.

• Incubate for 60 minutes at room temperature.

• Add 5 µL of streptavidin-donor beads to each well under subdued light.

• Incubate for 60 minutes at room temperature in the dark.

• Read the plate on an AlphaLISA-compatible reader.

• Determine the IC50 values for active compounds.

Protocol 3: β-Hexosaminidase Release Assay

Materials:

• RBL-2H3 cells (rat basophilic leukemia cell line)

• Anti-DNP IgE

• DNP-HSA (dinitrophenyl-human serum albumin)

• Tyrode's buffer

• p-Nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG)

• Stop solution (0.1 M Na2CO3/NaHCO3, pH 10.0)

• 96-well cell culture plates

• Colorimetric plate reader

Procedure:

• Seed RBL-2H3 cells in a 96-well plate and grow overnight.

• Sensitize the cells with anti-DNP IgE (0.5 µg/mL) for 2 hours at 37°C.

• Wash the cells twice with Tyrode's buffer.

• Pre-incubate the cells with test compounds for 30 minutes.

• Stimulate the cells with DNP-HSA (100 ng/mL) for 30 minutes at 37°C.

• Collect the supernatant. To measure total β-hexosaminidase release, lyse a set of control cells with 0.1% Triton X-100.

• Transfer 50 µL of supernatant to a new 96-well plate.

• Add 50 µL of PNAG solution and incubate for 1 hour at 37°C.

• Stop the reaction by adding 200 µL of stop solution.

• Read the absorbance at 405 nm.

• Calculate the percentage of β-hexosaminidase release, with 100% release defined by the lysed cells.

Data Presentation

The inhibitory activity of compounds identified through these screening assays should be quantified and presented in a clear, tabular format to facilitate comparison.

Table 1: Inhibitory Activity of Lead Compounds in Biochemical Assays

Compound ID	FP Assay IC₅₀ (µM)	AlphaLISA IC₅₀ (µM)
F-CRI1-Inhib-001	1.2 ± 0.2	0.8 ± 0.1
F-CRI1-Inhib-002	5.8 ± 0.7	3.5 ± 0.4
F-CRI1-Inhib-003	0.5 ± 0.1	0.3 ± 0.05
F-CRI1-Inhib-004	12.3 ± 1.5	9.8 ± 1.1

Table 2: Functional Inhibition by Lead Compounds in Cell-Based Assays

Compound ID	β-Hexosaminidase Release IC₅₀ (µM)	Calcium Influx IC₅₀ (µM)
F-CRI1-Inhib-001	2.5 ± 0.4	1.8 ± 0.3
F-CRI1-Inhib-002	10.1 ± 1.2	8.2 ± 0.9
F-CRI1-Inhib-003	0.9 ± 0.1	0.6 ± 0.08
F-CRI1-Inhib-004	> 25	> 25

The assays and protocols described herein provide a robust framework for the discovery and characterization of novel F-CRI1 inhibitors. By employing a combination of biochemical and cell-based screening methods, researchers can effectively identify potent and selective compounds with therapeutic potential for the treatment of allergic diseases. The provided diagrams and structured data presentation formats are intended to facilitate experimental design and data interpretation in the pursuit of new anti-allergic therapies.

References

• 1. Deciphering the structure and function of FcεRI/mast cell axis in the regulation of allergy and anaphylaxis: a functional genomics paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. researchgate.net [researchgate.net]
• 4. Fluorescence Polarization-Based Bioassays: New Horizons [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. revvity.com [revvity.com]
• 7. youtube.com [youtube.com]
• 8. Concurrent inhibition of Kit- and FcεRI-mediated signaling: Coordinated suppression of mast cell activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibody to FcεRIα Suppresses Immunoglobulin E Binding to High-Affinity Receptor I in Allergic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for F-CRI1 Genotyping in Clinical Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity IgE receptor, FcεRI, is a critical component of the allergic inflammatory cascade. The alpha subunit of this receptor (FcεRIα), encoded by the FCER1A gene, is responsible for binding immunoglobulin E (IgE). Genetic variations, particularly single nucleotide polymorphisms (SNPs), within the FCER1A gene have been associated with altered total serum IgE levels and susceptibility to allergic diseases such as asthma, atopic dermatitis, and chronic urticaria. Accurate genotyping of these FCER1A variants is therefore crucial for clinical research, patient stratification, and the development of targeted therapies.

These application notes provide detailed protocols for three commonly used methods for FCER1A genotyping: Polymerase Chain Reaction-Restriction Fragment Length Polymorphism (PCR-RFLP), Sanger Sequencing, and Real-Time PCR (TaqMan Assay). A comparison of these methods is also presented to aid researchers in selecting the most appropriate technique for their clinical study needs.

Clinically Relevant FCER1A Polymorphisms

Several polymorphisms in the FCER1A gene have been identified as having clinical significance. The most extensively studied include:

• rs2251746 (-66T>C): Located in the promoter region, this SNP has been associated with altered FCER1A expression and total serum IgE levels.

• rs2427837 (-315C>T): Also in the promoter region, this variant is in strong linkage disequilibrium with rs2251746 and has been linked to IgE levels and atopic diseases.[1]

• rs2427827 (-344C>T): This promoter polymorphism has been associated with aspirin-induced urticaria and total serum IgE levels in allergic individuals.[2]

Genotyping these and other relevant SNPs can provide valuable insights into an individual's predisposition to allergic conditions and their potential response to immunomodulatory therapies.

Comparison of Genotyping Methods

The choice of genotyping method depends on various factors, including the required throughput, cost, and desired level of accuracy. The following table summarizes the key characteristics of the three methods detailed in this document.

Feature	PCR-RFLP	Sanger Sequencing	Real-Time PCR (TaqMan)
Principle	Restriction enzyme digestion of PCR products	Dideoxy chain termination method	Allele-specific probe hybridization and 5' nuclease activity
Accuracy	High	Very High (Gold Standard)[3][4]	Very High[5][6]
Sensitivity	Moderate	High	Very High
Throughput	Low to Medium	Low to Medium	High
Cost per Sample	Low	High	Medium to High (reagents)
Labor Intensity	High	High	Low
Turnaround Time	Long	Long	Fast
Detection of Novel Variants	No	Yes	No

Experimental Protocols

PCR-Restriction Fragment Length Polymorphism (PCR-RFLP)

PCR-RFLP is a classic and cost-effective method for genotyping known SNPs that alter a restriction enzyme recognition site.

Workflow for PCR-RFLP Genotyping:

Caption: Workflow for SNP genotyping using PCR-RFLP.

Protocol for Genotyping FCER1A rs2427837 (C>T)

This protocol is a representative example. Specific primers and restriction enzymes will vary for other SNPs.

a. Genomic DNA Extraction: Extract high-quality genomic DNA from whole blood, saliva, or buccal swabs using a commercially available kit according to the manufacturer's instructions.

b. PCR Amplification:

• Primers:

  • Forward: 5'-AGGTGCCCACTTTATTCTGAGC-3'

  • Reverse: 5'-TGCAGGGAGAGGAAGAGAAA-3'

• PCR Reaction Mix (25 µL):

  • Genomic DNA (50 ng/µL): 1 µL

  • Forward Primer (10 µM): 1 µL

  • Reverse Primer (10 µM): 1 µL

  • 2x PCR Master Mix (containing Taq polymerase, dNTPs, MgCl2): 12.5 µL

  • Nuclease-free water: 9.5 µL

• PCR Cycling Conditions:

  • Initial Denaturation: 95°C for 5 minutes

  • 35 Cycles:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 60°C for 30 seconds

    • Extension: 72°C for 45 seconds

  • Final Extension: 72°C for 7 minutes

  • Hold: 4°C

c. Restriction Enzyme Digestion:

• The C allele of rs2427837 creates a recognition site for the restriction enzyme Hin1II (or a compatible isoschizomer).

• Digestion Reaction Mix (20 µL):

  • PCR Product: 10 µL

  • 10x Restriction Buffer: 2 µL

  • Hin1II (10 U/µL): 1 µL

  • Nuclease-free water: 7 µL

• Incubate at 37°C for 2-4 hours or overnight.

d. Gel Electrophoresis:

• Prepare a 3% agarose (B213101) gel containing a fluorescent DNA stain (e.g., ethidium (B1194527) bromide or SYBR Safe).

• Load the entire digestion reaction mixed with loading dye into the wells.

• Run the gel at 100V for 45-60 minutes.

• Visualize the DNA fragments under UV light.

e. Genotype Determination:

• CC Genotype: Two smaller digested fragments.

• TT Genotype: One larger undigested fragment.

• CT Genotype: Three fragments (one large undigested and two smaller digested).

Sanger Sequencing

Sanger sequencing is considered the gold standard for mutation detection and can identify both known and novel variants.

Workflow for Sanger Sequencing Genotyping:

Caption: Workflow for SNP genotyping using Sanger sequencing.

Protocol for Sequencing the FCER1A Promoter Region

a. Genomic DNA Extraction: As described in the PCR-RFLP protocol.

b. PCR Amplification:

• Design primers to amplify the region containing the SNP of interest. For example, to sequence the region containing rs2251746 and rs2427837:

  • Forward: 5'-GCTTCGTGCTTTGGACTACC-3'

  • Reverse: 5'-GTCCTTTCCAGGGGAGAGAG-3'

• Perform PCR amplification as described in the PCR-RFLP protocol, optimizing the annealing temperature and extension time based on the primer and amplicon characteristics.

c. PCR Product Purification:

• Purify the PCR product to remove unincorporated dNTPs and primers using a commercial PCR purification kit or enzymatic cleanup (e.g., ExoSAP-IT).[7]

• Quantify the purified PCR product.

d. Cycle Sequencing:

• Set up the cycle sequencing reaction using a BigDye Terminator Cycle Sequencing Kit.

• Sequencing Reaction Mix (10 µL):

  • Purified PCR Product (20 ng/100 bp): 1-3 µL

  • Sequencing Primer (3.2 µM): 1 µL (either the forward or reverse PCR primer can be used)

  • BigDye Terminator Ready Reaction Mix: 2 µL

  • 5x Sequencing Buffer: 1 µL

  • Nuclease-free water: to 10 µL

• Cycle Sequencing Conditions:

  • Initial Denaturation: 96°C for 1 minute

  • 25 Cycles:

    • Denaturation: 96°C for 10 seconds

    • Annealing: 50°C for 5 seconds

    • Extension: 60°C for 4 minutes

  • Hold: 4°C

e. Capillary Electrophoresis:

• Purify the cycle sequencing product to remove unincorporated dye terminators.

• Resuspend the purified product in Hi-Di Formamide.

• Denature at 95°C for 3 minutes and immediately place on ice.

• Load the sample onto an automated capillary electrophoresis DNA sequencer.

f. Sequence Analysis:

• Analyze the resulting chromatogram using appropriate software (e.g., Chromas, FinchTV).

• Align the sequence to the FCER1A reference sequence to identify the nucleotide at the SNP position.

Real-Time PCR (TaqMan Assay)

TaqMan assays are a high-throughput, accurate, and rapid method for genotyping known SNPs.

Workflow for TaqMan Genotyping:

Caption: Workflow for SNP genotyping using a TaqMan assay.

Protocol for Genotyping FCER1A rs2251746 (T>C) using a TaqMan Assay

a. Genomic DNA Extraction: As described in the PCR-RFLP protocol.

b. Real-Time PCR Reaction Setup:

• Use a pre-designed TaqMan SNP Genotyping Assay for rs2251746 (commercially available). This assay includes two allele-specific probes (one for the T allele labeled with VIC dye and one for the C allele labeled with FAM dye) and a pair of locus-specific primers.[8]

• Reaction Mix (10 µL):

  • TaqMan Genotyping Master Mix (2x): 5 µL

  • TaqMan SNP Genotyping Assay (20x): 0.5 µL

  • Genomic DNA (10 ng/µL): 1 µL

  • Nuclease-free water: 3.5 µL

• Pipette the reaction mix into a 96- or 384-well real-time PCR plate.

c. Real-Time PCR Amplification and Detection:

• Run the plate on a real-time PCR instrument with the following cycling conditions (example):

  • Enzyme Activation: 95°C for 10 minutes

  • 40 Cycles:

    • Denaturation: 95°C for 15 seconds

    • Annealing/Extension: 60°C for 1 minute

• The instrument will measure the fluorescence of both VIC and FAM dyes at the end of each cycle.

d. Allelic Discrimination Analysis:

• The real-time PCR software will generate an allelic discrimination plot based on the end-point fluorescence.

• TT Genotype: High VIC fluorescence.

• CC Genotype: High FAM fluorescence.

• TC Genotype: Both VIC and FAM fluorescence.

FcεRI Signaling Pathway

Upon cross-linking of IgE bound to FcεRI by an allergen, a complex signaling cascade is initiated in mast cells and basophils, leading to the release of inflammatory mediators.

Caption: Simplified FcεRI signaling cascade in mast cells.

This pathway involves the initial phosphorylation of the immunoreceptor tyrosine-based activation motifs (ITAMs) on the β and γ subunits of FcεRI by the Src family kinase Lyn.[9][10] This leads to the recruitment and activation of spleen tyrosine kinase (Syk).[10][11] Activated Syk then phosphorylates downstream adaptor proteins such as Linker for Activation of T cells (LAT), which nucleates the formation of a larger signaling complex. This complex activates multiple downstream pathways, including the phospholipase Cγ (PLCγ) pathway, leading to calcium mobilization and protein kinase C (PKC) activation, which are essential for degranulation.[9][12][13] Concurrently, other pathways, such as the mitogen-activated protein kinase (MAPK) cascade, are activated, leading to the synthesis and secretion of cytokines, chemokines, and lipid mediators.[14]

Conclusion

The choice of a genotyping method for FCER1A in clinical studies requires careful consideration of the study's goals, budget, and available resources. PCR-RFLP is a cost-effective option for small-scale studies of known polymorphisms. Sanger sequencing, while more expensive, provides the highest accuracy and the ability to detect novel variants. For high-throughput screening of known SNPs, Real-Time PCR assays like TaqMan offer a rapid, accurate, and scalable solution. Understanding the underlying FcεRI signaling pathway provides a biological context for the clinical implications of FCER1A genotyping. These detailed protocols and comparative data serve as a valuable resource for researchers and drug development professionals investigating the role of FCER1A genetics in allergic diseases.

References

• 1. Different FCER1A polymorphisms influence IgE levels in asthmatics and non-asthmatics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sanger sequencing: Process and applications | Abcam [abcam.com]
• 4. cd-genomics.com [cd-genomics.com]
• 5. Accuracy of genotyping using the TaqMan PCR assay for single nucleotide polymorphisms responsible for thiopurine sensitivity in Japanese patients with inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Accuracy of genotyping using the TaqMan PCR assay for single nucleotide polymorphisms responsible for thiopurine sensitivity in Japanese patients with inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Service price list for external clients | Nevada Genomics Center | University of Nevada, Reno [unr.edu]
• 8. TaqMan Assays を使用した SNP ジェノタイピング解析 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. FcɛRI-mediated mast cell degranulation requires calcium-independent microtubule-dependent translocation of granules to the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. frontiersin.org [frontiersin.org]

Application Note: Best Practices for Storing Recombinant F-CRI1 (FcεRI) Protein

Audience: Researchers, scientists, and drug development professionals.

Introduction The high-affinity IgE receptor, Fc epsilon receptor I (FcεRI), is a critical component of the allergic inflammatory response. It is primarily found on the surface of mast cells and basophils. The interaction between IgE antibodies and FcεRI, followed by allergen cross-linking, initiates a signaling cascade that leads to the release of inflammatory mediators. Recombinant forms of FcεRI, particularly its extracellular domain, are invaluable tools in allergy research and for the development of novel therapeutics.

The stability and functional integrity of recombinant FcεRI are paramount for obtaining reliable and reproducible experimental results. Improper handling and storage can lead to protein denaturation, aggregation, or degradation, rendering the protein inactive. This document provides detailed protocols and best practices for the optimal storage and handling of recombinant FcεRI protein (erroneously referred to as F-CRI1 in the query) to ensure its long-term stability and performance.

General Principles of Recombinant Protein Stability

Preserving the stability of recombinant proteins like FcεRI depends on maintaining its native structure and preventing degradation.[1] Key factors influencing stability during storage include temperature, buffer composition, protein concentration, and handling procedures.

• Temperature: Temperature is a critical factor in preserving protein integrity. Lower temperatures minimize enzymatic activity and chemical degradation.[1]

  • -80°C: Ideal for long-term storage.[1]

  • -20°C: Suitable for short- to medium-term storage.[1][2]

  • 4°C: Recommended only for very short-term storage (days to weeks) of proteins that are in frequent use.[1][3]

• Freeze-Thaw Cycles: Repeated cycles of freezing and thawing can cause protein denaturation and aggregation due to the formation of ice crystals and pH shifts.[1][2] Aliquoting the protein into single-use volumes is the most effective way to avoid this issue.[4]

• Protein Concentration: Storing proteins at an appropriate concentration (typically 1-5 mg/mL) can minimize aggregation and loss due to adsorption to storage vessel surfaces.[1] Dilute protein solutions (< 1 mg/mL) are more susceptible to inactivation and loss.[3] For such solutions, the addition of a carrier protein like Bovine Serum Albumin (BSA) to a final concentration of 0.1-0.5% can help stabilize the recombinant protein.[2][3]

• Buffer Composition: The buffer system is crucial for maintaining the protein's native conformation and preventing chemical degradation.

  • pH: The buffer pH should be optimized for the specific protein's stability, often close to its isoelectric point.[1] For FcεRI, a physiological pH of 7.4 is commonly used.[5]

  • Additives & Cryoprotectants: Stabilizers are often included in storage buffers. Sugars like trehalose (B1683222) or mannitol (B672) protect against denaturation during lyophilization and freezing.[1][5] Cryoprotectants such as glycerol (B35011) (at 25-50%) can be added to prevent the formation of damaging ice crystals and allow for storage at -20°C without the solution fully freezing.[3][6]

Recommended Storage Conditions for Recombinant FcεRI

The optimal storage conditions depend on whether the protein is in a lyophilized (freeze-dried) or reconstituted (solubilized) state.

Table 1: Storage Recommendations for Lyophilized Recombinant FcεRI

Parameter	Recommendation	Duration	Notes
Storage Temperature	-20°C to -80°C	Up to 2 years	-80°C is ideal for maximum stability.[1][7]
4°C	Up to 6 months	Permissible for short-term storage upon receipt.[2]
Room Temperature	Up to 30 days	Not recommended, but may be stable for a short period.[2]
Container	Original sealed vial	Until reconstitution	Keep tightly sealed to prevent moisture contamination.[4]

Table 2: Storage Recommendations for Reconstituted Recombinant FcεRI

Parameter	Recommendation	Duration	Notes
Long-Term Storage	Aliquot and store at -80°C	Up to 12 months	This is the preferred method for long-term storage. Avoid repeated freeze-thaw cycles.[5]
Short-Term Storage	Store at 2-8°C	Up to 1 month	Suitable for working aliquots that will be used within a few weeks.
Working Aliquots	Store at -20°C to -80°C	3 months to 1 year	Use low-protein-binding tubes to minimize loss.[1][3]

Table 3: Recommended Buffer Formulations for Reconstitution and Storage

Buffer Component	Typical Concentration	Purpose
Buffer	Phosphate-Buffered Saline (PBS) or HEPES (50 mM)	Maintains physiological pH (e.g., 7.4).[5][6]
Cryoprotectant	Trehalose or Mannitol	5%
Glycerol	25-50%
Salt	Sodium Chloride (NaCl)	100-150 mM
Carrier Protein	Bovine Serum Albumin (BSA)	0.1 - 0.5%

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized FcεRI

This protocol describes the steps to properly solubilize freeze-dried recombinant protein.

• Preparation: Before opening, briefly centrifuge the vial to ensure the lyophilized powder is collected at the bottom.[2][5]

• Reconstitution: Add the recommended volume of sterile, distilled water or a specified buffer (e.g., PBS, pH 7.4) to achieve a final protein concentration of 0.1-1.0 mg/mL.[2]

• Mixing: Gently swirl or pipette the solution up and down to mix. Do not vortex , as this can cause protein denaturation and aggregation.

• Incubation: Allow the vial to sit at room temperature for 10-15 minutes to ensure the protein is fully dissolved.

Protocol 2: Aliquoting for Long-Term Storage

This protocol minimizes the risk of degradation from multiple freeze-thaw cycles.

• Determine Aliquot Volume: Based on typical experimental needs, divide the reconstituted protein solution into single-use working aliquots.[1] Ensure the volume is at least 10 µL to reduce the effects of surface adsorption.[2]

• Select Tubes: Use sterile, low-protein-binding polypropylene (B1209903) microcentrifuge tubes.[1]

• Dispense: Carefully pipette the calculated volume into each tube.

• Flash Freezing (Optional but Recommended): For optimal preservation of activity, flash-freeze the aliquots in a dry ice/ethanol bath or liquid nitrogen before transferring them to the -80°C freezer.[6] This minimizes the formation of large ice crystals.

• Storage: Place the labeled aliquots in a designated freezer box and store them at -80°C.[6] Keep a detailed log of batch numbers and usage history.[4]

Protocol 3: Quality Assessment by SDS-PAGE

Sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) is a standard method to assess the purity and integrity of the protein after storage.

• Sample Preparation: Thaw a single aliquot of the stored FcεRI protein on ice. Prepare samples for reducing and non-reducing conditions.

  • Reducing Sample: Mix the protein with a loading buffer containing a reducing agent (e.g., β-mercaptoethanol or DTT).

  • Non-Reducing Sample: Mix the protein with a loading buffer without a reducing agent.

• Denaturation: Heat the samples (typically at 95-100°C for 5 minutes), especially the reducing sample.

• Gel Electrophoresis: Load the prepared samples and appropriate molecular weight markers onto a polyacrylamide gel. Run the gel according to standard procedures until the dye front reaches the bottom.

• Staining: Stain the gel with a protein stain such as Coomassie Brilliant Blue to visualize the protein bands.[5]

• Analysis:

  • Purity: A single, sharp band at the expected molecular weight (e.g., ~25 kDa for the extracellular domain of mouse FcεRIα) indicates high purity.

  • Degradation: The presence of lower molecular weight bands may suggest proteolytic degradation.

  • Aggregation: High molecular weight bands that fail to enter the resolving gel may indicate protein aggregation.

Visualized Workflows and Pathways

General Workflow for Protein Storage

Caption: Workflow for handling and storing recombinant FcεRI protein.

Simplified FcεRI Signaling Pathway

Caption: Simplified pathway of IgE-mediated mast cell activation via FcεRI.

References

• 1. genextgenomics.com [genextgenomics.com]
• 2. Recombinant Proteins Support—Getting Started | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Before You Buy: Essential Storage & Stability Requirements for Recombinant Proteins [biochain.in]
• 5. Recombinant Human Fc Epsilon RI Alpha protein (rFc Tag) | Proteintech [ptglab.com]
• 6. researchgate.net [researchgate.net]
• 7. genscript.com [genscript.com]

Immunoprecipitation of FcεRI and its Interacting Partners: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The high-affinity receptor for IgE, Fc epsilon RI (FcεRI), is a pivotal component of the allergic inflammatory response. Residing on the surface of mast cells and basophils, its cross-linking by IgE-allergen complexes initiates a complex signaling cascade, culminating in the release of potent inflammatory mediators such as histamine, leukotrienes, and cytokines.[1][2][3] Understanding the intricate network of protein-protein interactions that govern FcεRI signaling is paramount for the development of novel therapeutics for allergic diseases.

This document provides detailed application notes and protocols for the immunoprecipitation of FcεRI and the identification of its interacting partners. While the query specified "F-CRI1," it is highly probable that this refers to FcεRI, a key protein in immunology. This guide is therefore based on the extensive research and established methodologies for FcεRI.

Key Interacting Partners of FcεRI

The activation of FcεRI is a well-orchestrated process involving the sequential recruitment and activation of numerous signaling proteins. Upon antigen-mediated cross-linking, the immunoreceptor tyrosine-based activation motifs (ITAMs) within the β and γ subunits of FcεRI are phosphorylated by the Src family kinase Lyn.[2][4] This phosphorylation event creates docking sites for spleen tyrosine kinase (Syk), which, upon binding, becomes activated and phosphorylates downstream substrates.[4][5]

Key interacting partners in the FcεRI signaling cascade include:

Interacting Partner	Function in FcεRI Signaling
Lyn	A Src family kinase that is constitutively associated with the β-chain of FcεRI and initiates the signaling cascade by phosphorylating the ITAMs of the β and γ subunits.[2][4]
Syk	A spleen tyrosine kinase that is recruited to the phosphorylated ITAMs of the γ-chains and plays a crucial role in propagating the downstream signal.[4][5]
LAT (Linker for Activation of T-cells)	A scaffold protein that is phosphorylated by Syk and recruits other signaling molecules to form a larger signaling complex.[5]
PLCγ (Phospholipase Cγ)	An enzyme that is recruited to the signaling complex and, once activated, generates second messengers that lead to calcium mobilization and protein kinase C activation.[3]
PI3K (Phosphoinositide 3-kinase)	A kinase that is involved in multiple downstream pathways, including cell survival and cytokine production.[3][6]
Grb2 (Growth factor receptor-bound protein 2)	An adaptor protein that links the activated receptor complex to the Ras/MAPK pathway.[6]
SOS (Son of Sevenless)	A guanine (B1146940) nucleotide exchange factor that activates Ras, a key component of the MAPK pathway.[6]

Experimental Workflow for Immunoprecipitation of FcεRI and Interacting Partners

The following diagram illustrates the general workflow for the co-immunoprecipitation of FcεRI and its associated proteins, followed by identification via mass spectrometry.

References

• 1. cusabio.com [cusabio.com]
• 2. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 3. Frontiers | Targeting the FcεRI Pathway as a Potential Strategy to Prevent Food-Induced Anaphylaxis [frontiersin.org]
• 4. IgE receptor (Fc epsilon RI) and signal transduction [pubmed.ncbi.nlm.nih.gov]
• 5. molbiolcell.org [molbiolcell.org]
• 6. creative-diagnostics.com [creative-diagnostics.com]

Application Notes &amp; Protocols for Creating Stable Cell Lines Overexpressing F-CRI1

Audience: Researchers, scientists, and drug development professionals.

Introduction: Stable cell lines, characterized by the long-term, consistent expression of an integrated foreign gene, are indispensable tools in biomedical research and drug discovery.[1][2][3][4][5] They provide robust and reproducible systems for studying gene function, validating drug targets, and producing recombinant proteins.[6][7] This document provides a comprehensive guide for generating and characterizing a stable cell line overexpressing the hypothetical protein F-CRI1 (Fusion-Complement Receptor Type 1).

F-CRI1 is conceptualized as an engineered receptor, potentially a fusion protein, derived from Complement Receptor Type 1 (CR1), a protein known for its role in regulating complement activation and clearing immune complexes.[8][9] Creating a cell line that stably overexpresses F-CRI1 is a critical first step to investigating its function, potential signaling pathways, and suitability as a therapeutic target. The protocols outlined below are adaptable for various mammalian cell lines and are designed to guide the researcher from initial vector design to a fully validated clonal cell line.

Overall Experimental Workflow

The generation of a stable cell line is a multi-step process that requires careful planning and execution.[10] The workflow begins with the design and construction of an expression vector, followed by its introduction into a host cell line. Subsequently, transfected cells undergo a selection process to eliminate non-integrants, and finally, clonal populations are isolated, expanded, and validated for target gene expression.[4][11]

Caption: High-level workflow for stable cell line generation.

Detailed Experimental Protocols

Protocol 1: F-CRI1 Expression Vector Construction

The expression vector is the cornerstone of stable cell line generation. It must contain the gene of interest (F-CRI1) and a selectable marker that confers resistance to a specific antibiotic.[12]

• Obtain F-CRI1 cDNA: The coding sequence for F-CRI1 can be obtained from a gene library, amplified by PCR, or artificially synthesized.[12]

• Select an Expression Vector: Choose a mammalian expression vector with a strong constitutive promoter (e.g., CMV, EF-1α, or SV40) to ensure high levels of transcription.[7] The vector must also contain a selectable marker gene, such as neomycin (neo), puromycin (B1679871) (pac), or hygromycin B (hph) resistance.[13][14]

• Cloning: Ligate the F-CRI1 cDNA into the multiple cloning site (MCS) of the expression vector downstream of the promoter.

• Verification: Confirm the correct insertion and sequence of the F-CRI1 gene via restriction digest and Sanger sequencing.[12]

Protocol 2: Determination of Optimal Antibiotic Concentration (Kill Curve)

Before starting the selection process, it is critical to determine the minimum antibiotic concentration required to kill all non-transfected cells for your specific cell line.[11] This is achieved by generating a dose-response or "kill curve".

• Cell Plating: Seed the parental (non-transfected) host cells into a 24-well plate at a density that allows for several days of growth without reaching confluence.

• Antibiotic Addition: The following day, replace the medium with fresh medium containing a range of antibiotic concentrations. Also include a "no antibiotic" control.

• Incubation and Monitoring: Incubate the cells for 10-14 days, replacing the selective medium every 3-4 days.[11]

• Viability Assessment: Examine the wells for viable cells using a microscope. The lowest concentration of the antibiotic that kills all cells is the optimal concentration for selecting stably transfected cells.[6]

Table 1: Example Kill Curve Data for G418 on HEK293 Cells

G418 Concentration (µg/mL)	Day 3 (% Confluency)	Day 7 (% Confluency)	Day 10 (% Confluency)	Outcome
0	80%	100%	100%	Healthy Growth
100	60%	40%	10%	Some Cell Death
200	50%	20%	0%	All Cells Dead
400	30%	0%	0%	All Cells Dead
600	10%	0%	0%	All Cells Dead
800	0%	0%	0%	All Cells Dead
Based on this example, the optimal G418 concentration for selection would be 200-400 µg/mL.

Protocol 3: Transfection of Host Cells

Transfection is the process of introducing the F-CRI1 expression vector into the host cells.[5] The choice of method depends on the cell type.[3][15] Lipid-based transfection (lipofection) is a widely used method for many adherent cell lines.[16]

• Cell Seeding: The day before transfection, seed the host cells in a 6-well plate so they reach 70-90% confluency at the time of transfection.

• Prepare Transfection Complexes:

  • Dilute the F-CRI1 plasmid DNA in serum-free medium.

  • In a separate tube, dilute a lipid-based transfection reagent (e.g., Lipofectamine®) in serum-free medium.

  • Combine the diluted DNA and transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow complexes to form.

• Transfect Cells: Add the DNA-lipid complexes dropwise to the cells.

• Incubation: Incubate the cells with the complexes for 4-6 hours at 37°C.

• Recovery: After incubation, replace the transfection medium with fresh, complete growth medium and allow the cells to recover for 48 hours.[1][2] This period allows the cells to start expressing the antibiotic resistance gene.

Protocol 4: Selection of Stably Transfected Cells

• Apply Selection Pressure: 48 hours post-transfection, passage the cells into larger culture flasks at various dilutions (e.g., 1:10, 1:20) in complete growth medium containing the predetermined optimal concentration of the selection antibiotic.[2][11]

• Maintain Selection: Replace the selective medium every 3-4 days for 2-3 weeks. During this time, non-transfected cells will die off.

• Monitor for Resistant Colonies: Observe the flasks for the emergence of distinct "islands" or colonies of surviving, antibiotic-resistant cells.[11]

• Expand Mixed Population: Once colonies are visible, they can be expanded as a mixed (polyclonal) population for preliminary analysis or taken directly for single-cell cloning.[3]

Protocol 5: Clonal Isolation by Limiting Dilution

To ensure a genetically identical cell population, it is necessary to isolate and expand single cells to generate a monoclonal cell line.[3][17] Limiting dilution is a common method for this purpose.[18]

• Prepare Cell Suspension: Trypsinize the mixed population of resistant cells and resuspend them to create a single-cell suspension.

• Count Cells: Accurately count the cells using a hemocytometer or automated cell counter.

• Serial Dilution: Perform serial dilutions of the cell suspension to achieve a final concentration of 0.5-1 cell per 100 µL of selective medium.

• Plate Cells: Dispense 100 µL of the diluted cell suspension into each well of several 96-well plates. Statistically, this seeding density gives a high probability that wells with a single colony originated from a single cell.

• Incubation and Screening: Incubate the plates for 2-3 weeks. Screen the plates microscopically to identify wells containing a single, healthy colony.

• Expansion: Once colonies are large enough, trypsinize the cells from the selected wells and sequentially transfer them to 24-well, 6-well, and then larger culture flasks to expand the clonal population.

References

• 1. bosterbio.com [bosterbio.com]
• 2. Stable Cell Line Generation | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. knowledge.lonza.com [knowledge.lonza.com]
• 4. thesciencenotes.com [thesciencenotes.com]
• 5. Stable Transfection | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 6. benchchem.com [benchchem.com]
• 7. Protein overexpression: Mammalian stable cell line development - Altogen Labs [altogenlabs.com]
• 8. Structure-function relationships of complement receptor type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CR1/2 is an important suppressor of Adenovirus induced innate immune responses and is required for induction of neutralizing antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lifesciences.danaher.com [lifesciences.danaher.com]
• 11. Stable Cell Line Generation | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Gene Overexpression in Cell Lines Protocol - Creative Biogene [creative-biogene.com]
• 13. invivogen.com [invivogen.com]
• 14. What is the best antibiotic to use for stable cell selection in mammalian cells? | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 15. Protocol of Stable Cell Line Generation - Creative BioMart [creativebiomart.net]
• 16. Transfection Guide | Overview of Transfection Methods | Promega [worldwide.promega.com]
• 17. clean-cells.com [clean-cells.com]
• 18. A Fast and Reliable Method to Generate Pure, Single Cell-derived Clones of Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low F-CRI1 Expression

Welcome to the technical support center for troubleshooting low F-CRI1 (FcεRI) expression in cell culture. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is F-CRI1 and in which cell types is it typically expressed?

F-CRI1, more commonly known as FcεRI (the high-affinity IgE receptor), is a key component of the allergic response. It is a tetrameric receptor complex consisting of an α-chain, a β-chain, and two disulfide-linked γ-chains.[1][2] FcεRI is primarily expressed on the surface of mast cells and basophils.[2][3] Upon binding immunoglobulin E (IgE), it becomes sensitized to allergens. Cross-linking of this IgE-receptor complex by allergens triggers cellular degranulation and the release of inflammatory mediators like histamine.[1][4] Expression has also been reported in other cells, including intestinal epithelial cells under certain conditions.[2]

Q2: What are the common reasons for observing low F-CRI1 expression in my cell culture?

Low expression of F-CRI1 can stem from a variety of factors, ranging from suboptimal cell culture conditions to issues with the experimental procedures used for detection. Common causes include:

• Inappropriate Cell Line: The chosen cell line may naturally have low or no expression of F-CRI1.

• Suboptimal Culture Conditions: Factors such as media composition, cell density, and passage number can significantly impact protein expression.

• Lack of Inducing Factors: Expression of FcεRI can be upregulated by certain molecules, and their absence can lead to low expression.[4][5]

• Protein Degradation: The protein may be degraded by proteases present in the cell lysate.[6][7]

• Issues with Detection Methods: Problems with antibodies, buffers, or instrument settings in techniques like Western blotting or flow cytometry can lead to erroneously low readings.[6][8]

Q3: Can I increase the expression of F-CRI1 in my cells?

Yes, several studies have shown that FcεRI expression can be upregulated. Key factors that have been demonstrated to increase its expression include:

• Incubation with IgE: The presence of monomeric IgE in the culture medium can significantly increase the surface expression of FcεRI on mast cells and basophils.[3][5][9][10][11] This is thought to be due to the stabilization of the receptor on the cell surface.[12]

• Cytokine Treatment: Interleukin-4 (IL-4) has been shown to upregulate FcεRI expression at the transcriptional level in human mast cells.[3][4]

• Other Factors: In some specific cell lines, like the human basophilic cell line KU812, agents such as hydrocortisone (B1673445) and sodium nitroprusside have been used to enhance FcεRI expression.[13]

Troubleshooting Guides

This section provides a structured approach to troubleshooting low F-CRI1 expression, categorized by the detection method.

General Cell Culture Troubleshooting

Before proceeding to method-specific troubleshooting, ensure your basic cell culture practices are optimal.

Problem	Possible Cause	Recommended Solution
Low Cell Viability or Poor Growth	Suboptimal media or supplements.	Ensure you are using the recommended medium and serum concentration for your specific cell line.[14] Compare different lots of serum.[15]
Mycoplasma contamination.	Regularly test your cells for mycoplasma contamination. If positive, discard the culture and start with a fresh, uncontaminated stock.[16]
Incorrect CO2 or temperature.	Verify that your incubator's CO2 and temperature settings are correct for your cell line.
Cells Not Adhering Properly (for adherent cells)	Over-trypsinization.	Reduce the trypsinization time or use a lower concentration of trypsin.[15]
Culture vessel not suitable.	Ensure you are using tissue-culture treated flasks or plates. Some cell lines may require special coatings like collagen or poly-L-lysine.[14]

Troubleshooting Low Signal in Western Blotting

If you are detecting low F-CRI1 expression by Western blot, consider the following:

Problem	Possible Cause	Recommended Solution
No or Weak Band	Low Protein Expression in Lysate
Insufficient protein loaded.	Increase the amount of protein loaded per well (at least 20-30 µg of whole-cell extract is recommended).[6]
Target protein is of low abundance.	Consider enriching for your target protein through immunoprecipitation before running the Western blot.[7][17]
Protein degradation.	Always add protease inhibitors to your lysis buffer.[6][7] Prepare fresh lysates and avoid repeated freeze-thaw cycles.
Antibody Issues
Primary antibody concentration is too low.	Increase the concentration of the primary antibody or incubate for a longer period (e.g., overnight at 4°C).[17]
Primary and secondary antibodies are not compatible.	Ensure the secondary antibody is raised against the host species of the primary antibody.
Antibody has lost activity.	Use a fresh aliquot of the antibody and ensure it has been stored correctly.[17]
Transfer & Blocking Issues
Inefficient protein transfer.	Verify transfer efficiency using a reversible stain like Ponceau S.[7] Optimize transfer time and voltage, especially for large proteins.
Air bubbles between gel and membrane.	Ensure no air bubbles are trapped during the assembly of the transfer stack.[17]
Over-blocking.	Excessive blocking can mask the epitope. Try reducing the blocking time or using a different blocking agent (e.g., BSA instead of milk).[7]

Troubleshooting Low Signal in Flow Cytometry

For issues with low F-CRI1 signal in flow cytometry, refer to this guide:

Problem	Possible Cause	Recommended Solution
Weak or No Signal	Low Target Protein Expression
Cell type has naturally low expression.	Confirm from literature that your cell type is expected to express F-CRI1.[18] Include a positive control cell line.
Protein expression needs induction.	Treat cells with IgE or IL-4 to potentially upregulate F-CRI1 expression.[4][5]
Staining Protocol Issues
Insufficient antibody concentration.	Titrate your primary antibody to determine the optimal concentration.[8]
Fluorophore is dim.	For low-expressing proteins, use a bright fluorophore.[19]
Intracellular target not accessible (if applicable).	If staining for intracellular F-CRI1, ensure your permeabilization protocol is effective.[18]
Antibody storage issues.	Avoid repeated freeze-thaw cycles of antibodies. Store them as recommended by the manufacturer.[8]
Instrument Settings
Incorrect laser and filter setup.	Ensure the instrument's lasers and filters are appropriate for the fluorophore you are using.[8][19]
Gain is too low.	Increase the voltage (gain) on the detector to amplify the signal, using a positive control to set the optimal level.[8][20]
Incorrect compensation.	If performing multicolor flow cytometry, ensure your compensation is set correctly using single-stained controls.[19]

Experimental Protocols

Protocol 1: Upregulation of F-CRI1 Expression in Mast Cells

This protocol is based on findings that IgE and IL-4 can increase FcεRI expression.[4][5]

• Cell Seeding: Seed your mast cell line (e.g., LAD2 or bone marrow-derived mast cells) at an appropriate density in a suitable culture medium.

• Treatment:

  • IgE Upregulation: Add monomeric IgE to the culture medium at a final concentration of 1-10 µg/mL.[5]

  • IL-4 Upregulation: Add recombinant IL-4 to the culture medium at a final concentration of 10-20 ng/mL.[4]

  • Combined Treatment: For a potentially synergistic effect, a combination of IgE and IL-4 can be used.[21]

• Incubation: Culture the cells for 24-72 hours under standard incubation conditions. Studies have shown significant upregulation within this timeframe.[11]

• Analysis: Harvest the cells and proceed with your desired analysis method (Western blot or flow cytometry) to assess F-CRI1 expression levels compared to an untreated control.

Protocol 2: Western Blotting for F-CRI1

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with a protease inhibitor cocktail.[6]

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA or Bradford assay.[22]

• Sample Preparation:

  • Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer:

  • Load samples onto an SDS-polyacrylamide gel and run electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[7]

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the F-CRI1 α or β subunit overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times with TBST.

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.

Protocol 3: Flow Cytometry for Surface F-CRI1

• Cell Preparation:

  • Harvest cells and wash them with ice-cold FACS buffer (e.g., PBS with 2% FBS).

  • Resuspend cells to a concentration of 1x10^6 cells/mL.

• Fc Receptor Blocking (Optional but Recommended):

  • Incubate cells with an Fc block reagent for 10-15 minutes to prevent non-specific antibody binding.

• Staining:

  • Add a fluorochrome-conjugated primary antibody against F-CRI1α at the predetermined optimal concentration.

  • Incubate for 30 minutes on ice, protected from light.

• Washing:

  • Wash the cells twice with ice-cold FACS buffer.

• Data Acquisition:

  • Resuspend the cells in FACS buffer.

  • Analyze the samples on a flow cytometer, ensuring to include an unstained control and/or an isotype control to set the gates correctly.[19]

Protocol 4: Quantitative RT-PCR (qPCR) for F-CRI1 mRNA Expression

• RNA Extraction:

  • Extract total RNA from your cell pellets using a commercial kit or a standard Trizol-based method.

  • Assess RNA quality and quantity using a spectrophotometer or a bioanalyzer.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

• qPCR Reaction Setup:

  • Prepare a reaction mix containing SYBR Green master mix, forward and reverse primers for the F-CRI1α gene (FCER1A), and the diluted cDNA template.

  • Also, set up reactions for a stable housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• qPCR Cycling:

  • Perform the qPCR on a real-time PCR instrument with a standard cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).[23]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for your target gene and the housekeeping gene.

  • Calculate the relative expression of F-CRI1 mRNA using the ΔΔCt method.[24]

Visualizations

Caption: F-CRI1 (FcεRI) signaling pathway upon allergen cross-linking.

References

• 1. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 2. The High Affinity IgE Receptor FcεRI Is Expressed by Human Intestinal Epithelial Cells | PLOS One [journals.plos.org]
• 3. THE HIGH-AFFINITY IgE RECEPTOR (FcϵRI): From Physiology to Pathology | Annual Reviews [annualreviews.org]
• 4. Induction of the high-affinity IgE receptor (Fc epsilon RI) on human mast cells by IL-4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. IgE Enhances Mouse Mast Cell FcεRI Expression In Vitro and In Vivo: Evidence for a Novel Amplification Mechanism in IgE-dependent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 7. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 8. Flow Cytometry Troubleshooting | Tips & Tricks | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 9. IgE enhances mouse mast cell Fc(epsilon)RI expression in vitro and in vivo: evidence for a novel amplification mechanism in IgE-dependent reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]
• 11. High-affinity IgE receptor-β chain expression in human mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cell culture troubleshooting | Proteintech Group [ptglab.com]
• 15. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 16. adl.usm.my [adl.usm.my]
• 17. Western Blot Troubleshooting Low Signal or No Signal | Sino Biological [sinobiological.com]
• 18. フローサイトメトリートラブルシューティングガイド [sigmaaldrich.com]
• 19. Flow Cytometry Troubleshooting Tips [elabscience.com]
• 20. creative-biolabs.com [creative-biolabs.com]
• 21. Frontiers | Current Strategies to Inhibit High Affinity FcεRI-Mediated Signaling for the Treatment of Allergic Disease [frontiersin.org]
• 22. Step-by-Step Protocol for Optimizing Recombinant Protein Expression [synapse.patsnap.com]
• 23. Selection of Reference Genes for Quantitative Real-Time RT-PCR Studies in Tomato Fruit of the Genotype MT-Rg1 - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Considerations for setting up RT-qPCR experiments for gene expression studies [horizondiscovery.com]

Technical Support Center: Optimizing Flow Cytometry Gating for FcγRII (CD32) Positive Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their flow cytometry gating strategies for FcγRII (CD32) positive cells.

Frequently Asked Questions (FAQs)

Q1: What is FcγRII (CD32) and on which cells is it expressed?

A1: FcγRII (Cluster of Differentiation 32 or CD32) is a surface receptor glycoprotein (B1211001) that binds the Fc (Fragment, crystallizable) region of IgG antibodies. It plays a crucial role in various immune responses, including phagocytosis, cytokine stimulation, and endocytic transport.[1] In humans, there are three main subtypes: the activating CD32A and CD32C, and the inhibitory CD32B.[1] CD32 is expressed on a variety of immune cells, including B cells, monocytes, macrophages, neutrophils, eosinophils, dendritic cells, and platelets.[2][3]

Q2: Why is Fc receptor blocking a critical step when staining for CD32?

A2: Fc receptor blocking is essential to prevent non-specific binding of antibodies.[4][5] Many immune cells, such as B cells, monocytes, and macrophages, express Fc receptors that can bind the Fc portion of your staining antibodies, leading to false positive signals and inaccurate data.[3] This is particularly important when working with cells known to have high Fc receptor expression.[6] Blocking these receptors ensures that the observed fluorescence is due to the specific binding of the antibody to its target antigen.

Q3: What are the recommended reagents for Fc receptor blocking?

A3: Several options are available for blocking Fc receptors. Commercial Fc blocking reagents, which are often cocktails of antibodies against Fc receptors like CD16 and CD32, are highly effective.[3][6][7] Alternatively, you can pre-incubate your cells with excess purified IgG from the same species as your primary antibody or with serum from that species.[7] For mouse cells, anti-mouse CD16/CD32 antibodies are commonly used.[6][7] For human cells, commercially available human Fc receptor binding inhibitors or human serum are recommended.[6]

Q4: How does a typical gating strategy for FcγRII positive cells look?

A4: A hierarchical gating strategy is recommended.[8] This involves a stepwise process to isolate the cell population of interest while excluding unwanted events. A general workflow is as follows:

• Forward Scatter (FSC) vs. Side Scatter (SSC): Gate on the cell population of interest to exclude debris.[8]

• Singlet Gating: Exclude cell doublets or aggregates using parameters like FSC-Area vs. FSC-Height.[9]

• Viability Staining: Gate on live cells by excluding cells that have taken up a viability dye.[9]

• Lineage Marker Gating: Use specific markers to identify the broader cell population (e.g., CD19 for B cells, CD14 for monocytes).

• FcγRII (CD32) Gating: Within the lineage-gated population, identify the CD32 positive cells.

Q5: What are Fluorescence Minus One (FMO) controls and why are they important for CD32 gating?

A5: Fluorescence Minus One (FMO) controls are crucial for setting accurate gates, especially for markers with diffuse expression or when there isn't a clear separation between positive and negative populations. An FMO control includes all the antibodies in your panel except for the one you are evaluating (in this case, the anti-CD32 antibody). This control helps to visualize the spread of fluorescence from the other channels into the channel of interest, allowing for a more accurate placement of the gate for what is truly positive.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution	References
High background or non-specific staining	Inadequate Fc receptor blocking.	Increase the concentration or incubation time of the Fc blocking reagent. Ensure you are using a blocker appropriate for your sample species (e.g., human vs. mouse).	[4][5]
Dead cells binding antibodies non-specifically.	Always include a viability dye in your panel to exclude dead cells from the analysis.	[9]
Antibody concentration is too high.	Titrate your anti-CD32 antibody to determine the optimal concentration that provides a good signal-to-noise ratio.	[4][5]
Weak or no CD32 signal	Low expression of CD32 on the target cells.	Check literature to confirm the expected expression level of CD32 on your cell type of interest. Consider using a brighter fluorochrome for your anti-CD32 antibody.	[5]
Antibody degradation.	Ensure proper storage of your antibody (e.g., protected from light, appropriate temperature). Use an antibody that has not expired.	[5][10]
Suboptimal staining conditions.	Optimize incubation time and temperature for your antibody staining.	[11]
Poor resolution between CD32 positive and negative populations	Incorrect compensation settings.	Use single-stained compensation controls (cells or beads) for each fluorochrome in your panel to accurately calculate and apply compensation.	[12]
High autofluorescence of target cells.	Include an unstained control to assess the level of autofluorescence. If high, consider using a brighter fluorochrome for your CD32 antibody to improve the signal over the background.	[4]
Inappropriate gating strategy.	Utilize FMO controls to accurately set the gate for your CD32 positive population.
Unexpected CD32 positive populations	Non-specific binding of fluorochromes.	Some fluorochromes, like PE and certain cyanine (B1664457) dyes, have been reported to bind to Fc receptors. Ensure effective Fc blocking.	[13]
Inaccurate gating on parent populations.	Review your gating strategy to ensure you are accurately identifying your primary cell population of interest before assessing CD32 expression. Backgating can be a useful tool to confirm your gating strategy.	[8]

Experimental Protocols

Protocol: Cell Surface Staining for FcγRII (CD32)

This protocol provides a general procedure for staining cell surface markers, including CD32, for flow cytometry analysis.

Materials:

• Single-cell suspension of your cells of interest (e.g., PBMCs)

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

• Fc Receptor Blocking Reagent (species-specific)

• Fluorochrome-conjugated anti-human or anti-mouse CD32 antibody

• Other fluorochrome-conjugated antibodies for your panel

• Viability Dye

• FACS tubes or 96-well plate

Procedure:

• Cell Preparation: Prepare a single-cell suspension and wash the cells with Flow Cytometry Staining Buffer. Centrifuge at 300-400 x g for 5 minutes and discard the supernatant.

• Viability Staining (if using an amine-reactive dye): Resuspend cells in a protein-free buffer (like PBS). Add the viability dye according to the manufacturer's instructions and incubate. Wash the cells with Flow Cytometry Staining Buffer.

• Fc Receptor Blocking: Resuspend the cell pellet in the appropriate volume of Flow Cytometry Staining Buffer containing the Fc receptor blocking reagent. Incubate for 10-15 minutes at room temperature or on ice.[3] Do not wash after this step.

• Antibody Staining: Add the fluorochrome-conjugated antibodies (including your anti-CD32 antibody) at their predetermined optimal concentrations. Vortex gently and incubate for at least 30 minutes at 2-8°C or on ice, protected from light.[3]

• Washing: Add 2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for 5 minutes. Discard the supernatant. Repeat this wash step.

• Viability Staining (if using a DNA-binding dye like 7-AAD or PI): Add the viability dye to the final cell suspension shortly before analysis, according to the manufacturer's protocol.

• Data Acquisition: Resuspend the cells in an appropriate volume of Flow Cytometry Staining Buffer (e.g., 200-400 µL) and acquire the data on a flow cytometer.

Visualizations

Caption: A generalized experimental workflow for staining FcγRII (CD32) for flow cytometry analysis.

Caption: A hierarchical gating strategy for identifying FcγRII (CD32) positive cells.

References

• 1. CD32 - Wikipedia [en.wikipedia.org]
• 2. gammaproteins.com [gammaproteins.com]
• 3. kumc.edu [kumc.edu]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. bosterbio.com [bosterbio.com]
• 6. BestProtocols: Staining Cell Surface Targets for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Cell Surface Flow Cytometry Staining Protocol [elabscience.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. researchgate.net [researchgate.net]
• 10. Flow Cytometry Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. Flow cytometry troubleshooting [assay-protocol.com]
• 12. reddit.com [reddit.com]
• 13. sanguinebio.com [sanguinebio.com]

F-CRI1 ELISA Assays: Technical Support &amp; Troubleshooting Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the signal-to-noise ratio in F-CRI1 (FcεRIα) ELISA assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of a high signal-to-noise ratio in an F-CRI1 ELISA?

A poor signal-to-noise ratio typically stems from either excessively high background signal or an unexpectedly weak or absent target signal. High background can obscure the specific signal from your analyte, while a weak signal may fall below the reliable detection limit of the assay.[1][2] The key is to optimize the assay to maximize the specific signal while minimizing all sources of non-specific binding and background noise.[3][4]

Q2: How critical is the choice of blocking buffer?

The choice of blocking buffer is vital. Its purpose is to bind to all unoccupied sites on the microplate wells, preventing the non-specific binding of the capture or detection antibodies.[1][5][6] An ineffective blocker can lead to high background.[7] While BSA and non-fat dry milk are common, modern commercial blocking buffers may offer better performance by providing a denser, more effective blocking layer.[7] It is often necessary to test several blocking agents to find the one that provides the highest signal-to-noise ratio for your specific assay conditions.[3]

Q3: Can incubation times and temperatures be adjusted?

Yes, incubation times and temperatures are critical parameters that often require optimization.[8][9] Extending the incubation time for antibodies (e.g., overnight at 4°C) can sometimes increase signal strength, particularly for low-concentration analytes.[5] However, excessively long incubations, especially at higher temperatures (e.g., 37°C), can increase non-specific binding and lead to high background.[8] Always ensure reagents have reached room temperature before use unless the protocol specifies otherwise.[9][10]

Q4: What are "edge effects" and how can they be prevented?

Edge effects refer to the variability observed in the outermost wells of a microplate compared to the inner wells.[10][11] This is often caused by uneven temperature and humidity across the plate, leading to faster evaporation in the edge wells.[11][12] To prevent this, always use plate sealers during incubation steps, ensure the plate and all reagents are equilibrated to room temperature before starting, and avoid stacking plates in the incubator.[10][11][13]

Biological Pathway Context: F-CRI1 Signaling

The high-affinity IgE receptor, F-CRI1 (FcεRI), is a key component in the allergic response pathway. Found on the surface of mast cells and basophils, its activation initiates a signaling cascade leading to the release of inflammatory mediators.[8] Understanding this pathway is crucial for interpreting assay results that measure receptor presence or activation.

The process begins when an allergen cross-links IgE antibodies bound to the α-chain of the F-CRI1 receptor.[8] This aggregation triggers the phosphorylation of ITAMs (immunoreceptor tyrosine-based activation motifs) on the β and γ subunits by the kinase Lyn.[14] This, in turn, recruits and activates another kinase, Syk, which initiates several downstream pathways, including the MAPK and PI3K pathways.[10][14] Ultimately, this cascade leads to an increase in intracellular calcium and results in the degranulation of the mast cell, releasing histamine, cytokines, and other mediators of the allergic reaction.[10][14]

Caption: F-CRI1 (FcεRI) signaling cascade in a mast cell.

Troubleshooting Guide

Use this guide to diagnose and resolve common issues encountered during your F-CRI1 ELISA.

Caption: A logical workflow for troubleshooting common ELISA issues.

Problem 1: High Background Signal

High background is characterized by high optical density (OD) readings in negative control or blank wells, which reduces assay sensitivity.[1]

Possible Cause	Recommended Solution
Insufficient Washing	Increase the number of wash cycles (e.g., from 3 to 5).[5][13] Ensure wells are completely filled and aspirated. Add a 30-second soak step with wash buffer between aspiration steps.[1][10]
Ineffective Blocking	Increase the concentration of the blocking agent (e.g., 1% to 3% BSA) or the incubation time (e.g., 1 hour to 2 hours at RT or overnight at 4°C).[1] Consider testing a different blocking buffer.[3][7]
Detection Antibody Concentration Too High	Perform a titration experiment to determine the optimal concentration of the detection antibody that maximizes signal-to-noise.[8][13]
Non-Specific Binding	Add a non-ionic detergent like Tween-20 (0.05%) to the wash and/or antibody dilution buffers to reduce non-specific interactions.[5]
Contaminated Reagents	Prepare fresh buffers.[8] Ensure the TMB substrate is colorless before use; a blue color indicates contamination or degradation.[13]
Extended Incubation Time/High Temperature	Reduce incubation times or temperature. Avoid temperatures above 37°C, which can promote non-specific binding.[8]

Problem 2: Weak or No Signal

This occurs when the sample and standard wells show little to no color development, even at high analyte concentrations.[9]

Possible Cause	Recommended Solution
Reagent Omission or Error	Carefully review the protocol to ensure all reagents (primary antibody, detection antibody, substrate) were added in the correct sequence.[8][10]
Inactive Reagents	Check the expiration dates of all kit components.[10] Confirm that reagents were stored at the recommended temperatures. Prepare fresh substrate and standard dilutions for each experiment.[8][9]
Antibody Concentration Too Low	Perform an antibody titration to find the optimal concentrations for both the capture and detection antibodies.[5] Consider increasing incubation time (e.g., overnight at 4°C) to promote binding.[5]
Insufficient Incubation Time	Ensure incubation steps are performed for the minimum time recommended in the protocol. You may need to optimize by extending these times.[8]
Enzyme Inhibitor Present	Sodium azide (B81097) is a potent inhibitor of Horseradish Peroxidase (HRP).[8] Ensure no buffers containing sodium azide are used with an HRP-conjugated antibody.
Incorrect Plate Reader Settings	Verify that the plate reader is set to the correct wavelength for the substrate used (e.g., 450 nm for TMB).[8][9]

Problem 3: High Variability (High Coefficient of Variation - CV)

This is indicated by poor agreement between replicate wells, making the data unreliable. The CV for duplicates should ideally be below 20%.[11][12]

Possible Cause	Recommended Solution
Inconsistent Pipetting	Ensure pipettes are properly calibrated.[13] Use fresh pipette tips for each standard, sample, and reagent. When adding reagents, avoid touching the sides of the wells or the liquid already present.[13]
Inadequate Plate Washing	Use an automated plate washer if available to ensure uniform washing across all wells.[8] Check that all washer ports are clean and dispensing/aspirating correctly.[11]
Poor Reagent/Sample Mixing	Gently vortex all reagents and samples before pipetting them into the wells.[8]
Edge Effects	Use a plate sealer during all incubation steps.[10][11] Allow the plate and all reagents to equilibrate to room temperature for at least 20-30 minutes before starting.[10][12] Avoid stacking plates.[13]
Bubbles in Wells	Inspect the plate for bubbles before reading. If present, gently pop them with a clean pipette tip.[11][12]

Experimental Protocols

Protocol 1: Antibody Titration (Checkerboard Assay)

This protocol helps determine the optimal concentrations of capture and detection antibodies to maximize the signal-to-noise ratio.

• Prepare Capture Antibody Dilutions: Prepare serial dilutions of the capture antibody in coating buffer (e.g., PBS, pH 7.4 or Carbonate-Bicarbonate, pH 9.6). Recommended starting concentrations to test are 0.5, 1, 2, and 5 µg/mL.

• Coat Plate: Pipette 100 µL of each capture antibody dilution into different rows of a 96-well ELISA plate. Leave some rows for no-capture-antibody controls. Incubate overnight at 4°C.

• Wash and Block: Wash the plate 3 times with 300 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20). Block the plate with 200 µL/well of blocking buffer for 1-2 hours at room temperature.

• Add Analyte: Wash the plate 3 times. Add two different concentrations of your F-CRI1 analyte standard: one high concentration (near the top of the expected standard curve) and one low concentration (near the expected detection limit). Also include a "zero analyte" (blank) control. Add 100 µL to the appropriate wells and incubate for 2 hours at room temperature.

• Prepare Detection Antibody Dilutions: During the analyte incubation, prepare serial dilutions of the HRP-conjugated detection antibody in dilution buffer. Recommended starting dilutions to test are 1:1,000, 1:5,000, 1:10,000, and 1:20,000.

• Add Detection Antibody: Wash the plate 3 times. Add 100 µL of each detection antibody dilution to different columns on the plate. Incubate for 1-2 hours at room temperature.

• Develop and Read: Wash the plate 5 times. Add 100 µL of TMB substrate and incubate in the dark for 15-30 minutes. Stop the reaction with 50 µL of stop solution. Read the absorbance at 450 nm.

• Analyze: Create a grid of the OD readings. For each combination of capture and detection antibody concentrations, calculate the signal-to-noise ratio (OD of high analyte / OD of blank). The pair of concentrations that gives the highest ratio with a low blank reading (<0.2) is optimal.

Protocol 2: Blocking Buffer Optimization

This protocol helps identify the most effective blocking buffer for your assay.

• Coat Plate: Coat a 96-well plate with the optimal concentration of F-CRI1 capture antibody (determined from the checkerboard assay) and incubate overnight at 4°C.

• Prepare Blocking Buffers: Prepare several different blocking buffers to test. Examples include:

  • 1% BSA in PBS

  • 3% BSA in PBS

  • 5% Non-fat dry milk in PBS

  • A commercial, protein-free blocking buffer

• Wash and Block: Wash the plate 3 times. Add 200 µL of each different blocking buffer to a set of replicate wells. Incubate for 2 hours at room temperature.

• Continue Assay: Proceed with the rest of the ELISA protocol using two conditions for the analyte: a zero-analyte blank and a medium-concentration standard.

• Analyze: Compare the results for each blocking buffer. The optimal buffer is the one that produces the lowest signal in the blank wells while maintaining a strong signal in the wells with the analyte.

References

• 1. [PDF] Signalling through the high-affinity IgE receptor FcεRI | Semantic Scholar [semanticscholar.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. The high affinity IgE receptor: a signaling update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New Mechanistic Advances in FcεRI-Mast Cell–Mediated Allergic Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Signalling through the high-affinity IgE receptor Fc epsilonRI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The high-affinity IgE receptor (Fc epsilon RI): from physiology to pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Deciphering the structure and function of FcεRI/mast cell axis in the regulation of allergy and anaphylaxis: a functional genomics paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 14. FcεRI: A Master Regulator of Mast Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]

F-CRI1 Western Blotting Technical Support Center

Welcome to the technical support center for F-CRI1 western blotting. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the detection of F-CRI1.

Disclaimer: Specific information regarding a protein explicitly named "F-CRI1" is limited in publicly available scientific literature. The following guidance is based on established principles of western blotting and data extrapolated from related proteins such as Complement Receptor 1 (CR1). Researchers should validate these recommendations for their specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight of F-CRI1?

The precise molecular weight of F-CRI1 is not well-documented under the specific name "F-CRI1". However, related proteins like Complement Receptor 1 (CR1) are known to be large glycoproteins with predicted molecular weights that can vary significantly due to post-translational modifications. For example, the calculated molecular weight of Replication Factor C Subunit 1 (RFC1) is approximately 128 kDa, but it can be observed in a range of 128-150 kDa in western blots.[1] It is crucial to consult the datasheet of the specific primary antibody being used, as it will often provide the expected molecular weight based on their validation data.

Q2: What are potential post-translational modifications (PTMs) of F-CRI1 that could affect its migration on SDS-PAGE?

While specific PTMs for "F-CRI1" are not documented, proteins in this family, such as CR1, are known to undergo glycosylation.[2] PTMs like phosphorylation, acetylation, and ubiquitination can also alter a protein's molecular weight and its migration pattern on a gel.[3][4][5] These modifications can lead to the appearance of bands at a higher molecular weight than predicted by the amino acid sequence alone or result in multiple bands.

Q3: What is the subcellular localization of F-CRI1?

The subcellular localization of F-CRI1 is not definitively established. However, related proteins offer some clues. For instance, FaCRY1 has been observed to have nuclear accumulation.[6][7] Other related proteins, like Cry1Ab/c, have been found on the cell membrane, in the cytoplasm, and in the nucleus.[8] When preparing cell lysates, it is important to use lysis buffers that can efficiently extract proteins from the expected subcellular compartment.

Q4: Which cell lines or tissues can be used as a positive control for F-CRI1 expression?

A reliable positive control is essential for validating your western blot protocol.[9][10][11] For F-CRI1, it is recommended to check the antibody datasheet for suggested positive controls.[9] If none are listed, a literature search on PubMed or databases like GeneCards for F-CRI1 or related proteins can help identify tissues or cell lines with high expression.[9] For example, CR1 expression has been detected in CHO cell lines and certain human leukemia-derived CD4+ T cell lines like SUP-T1.[12][13]

Troubleshooting Guide

This guide addresses common issues encountered during F-CRI1 western blotting in a question-and-answer format.

Problem 1: No Signal or Weak Signal

Q: I am not seeing any bands for F-CRI1, or the signal is very faint. What could be the issue?

A weak or absent signal can stem from several factors throughout the western blotting workflow.[14][15]

Possible Causes and Solutions:

• Insufficient Protein Loaded: The expression of F-CRI1 in your sample might be low.

  • Solution: Increase the total amount of protein loaded per lane. It is recommended to load 20–50 μg of total protein for most targets.[16] Consider enriching your sample for F-CRI1 through immunoprecipitation.[14]

• Inefficient Protein Transfer: The transfer of F-CRI1 from the gel to the membrane may have been incomplete.

  • Solution: Verify transfer efficiency by staining the membrane with Ponceau S after transfer.[17] Optimize transfer time and voltage, especially for high molecular weight proteins which may require longer transfer times.

• Primary or Secondary Antibody Issues: The antibodies may not be performing optimally.

  • Solution: Ensure you are using the correct primary antibody validated for western blotting and the appropriate secondary antibody that recognizes the host species of the primary.[18] Optimize the antibody concentrations by performing a titration.[14] Incubating the primary antibody overnight at 4°C can enhance the signal.[19] Confirm that the antibodies have been stored correctly and have not expired.

• Inactive Detection Reagents: The enzyme or substrate used for detection may be inactive.

  • Solution: Ensure that your detection reagents are within their expiration date and have been stored properly. If using an HRP-conjugated secondary antibody, avoid using buffers containing sodium azide, as it inhibits HRP activity.[18]

Parameter	Standard Recommendation	Troubleshooting Tip for Weak Signal
Protein Load	20-30 µg of cell lysate	Increase to 50 µg or perform immunoprecipitation.
Primary Antibody Dilution	As per datasheet (e.g., 1:1000)	Try a lower dilution (e.g., 1:500 or 1:250).
Primary Antibody Incubation	1-2 hours at room temperature	Overnight at 4°C.[19]
Secondary Antibody Dilution	As per datasheet (e.g., 1:5000)	Try a lower dilution (e.g., 1:2000).
Exposure Time	1-5 minutes	Increase exposure time.

Problem 2: High Background

Q: My blot has a high background, making it difficult to see the specific F-CRI1 band. How can I reduce the background?

High background can obscure your target protein and is often caused by non-specific antibody binding.[14]

Possible Causes and Solutions:

• Insufficient Blocking: The blocking step may not have been effective in preventing non-specific antibody binding.

  • Solution: Increase the blocking time to 1-2 hours at room temperature or overnight at 4°C.[18] You can also try increasing the concentration of the blocking agent (e.g., from 3% to 5% non-fat dry milk or BSA).[18] For phosphorylated proteins, it is recommended to use BSA instead of milk as a blocking agent.

• Antibody Concentration Too High: Excessive primary or secondary antibody can lead to increased background.

  • Solution: Titrate your antibodies to find the optimal concentration that provides a strong signal with low background.[14]

• Inadequate Washing: Insufficient washing can leave unbound antibodies on the membrane.

  • Solution: Increase the number and duration of wash steps. Adding a detergent like Tween-20 (0.05% - 0.1%) to your wash buffer can help reduce non-specific binding.[18]

Parameter	Standard Recommendation	Troubleshooting Tip for High Background
Blocking Time	1 hour at room temperature	2 hours at RT or overnight at 4°C.[18]
Blocking Agent	5% non-fat milk or BSA	Try a different blocking agent.
Primary Antibody Dilution	As per titration	Increase dilution (e.g., from 1:1000 to 1:2000).
Secondary Antibody Dilution	As per titration	Increase dilution (e.g., from 1:5000 to 1:10000).
Wash Steps	3 x 5 minutes	4-5 x 10 minutes with increased wash buffer volume.

Problem 3: Non-Specific Bands

Q: I am observing multiple bands in addition to the expected F-CRI1 band. What could be the reason?

The presence of non-specific bands can be due to several factors, from sample preparation to antibody specificity.

Possible Causes and Solutions:

• Protein Degradation: If the extra bands are at a lower molecular weight, your protein may have been degraded by proteases.

  • Solution: Always prepare samples on ice and add a protease inhibitor cocktail to your lysis buffer.[2]

• Post-Translational Modifications: As mentioned earlier, PTMs can result in multiple bands.

  • Solution: Consult literature for known modifications of F-CRI1 or related proteins. You may need to treat your samples with enzymes like phosphatases to confirm phosphorylation-related band shifts.

• Antibody Cross-Reactivity: The primary or secondary antibody may be cross-reacting with other proteins in the lysate.

  • Solution: Ensure your primary antibody is highly specific. Polyclonal antibodies are more likely to produce non-specific bands than monoclonal antibodies.[16] Run a secondary antibody-only control (omit the primary antibody incubation) to check for non-specific binding of the secondary antibody.[11]

• Too Much Protein Loaded: Overloading the gel can lead to the detection of low-abundance, non-specific proteins.

  • Solution: Reduce the amount of protein loaded per lane.

Experimental Protocols

Cell Lysate Preparation for F-CRI1

• For Adherent Cells:

  • Wash cells twice with ice-cold PBS.

  • Scrape cells in ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• For Suspension Cells:

  • Centrifuge cells at 500 x g for 5 minutes at 4°C.

  • Wash the cell pellet twice with ice-cold PBS.

  • Resuspend the pellet in ice-cold lysis buffer supplemented with protease and phosphatase inhibitors.

  • Proceed as with adherent cells from the incubation step.[20]

Standard Western Blot Protocol

A detailed, step-by-step western blot protocol can be found on the websites of most antibody and reagent suppliers.[19][20][21] A general workflow is as follows:

• Sample Preparation: Prepare protein lysates and determine protein concentration.

• Gel Electrophoresis: Separate proteins by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Incubate the membrane in a blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific for F-CRI1.

• Secondary Antibody Incubation: Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent or colorimetric substrate and detect the signal using an imaging system.

Visualizations

Caption: A simplified workflow of the western blotting process.

Caption: A troubleshooting flowchart for common western blot issues.

References

• 1. RFC1 antibody (19159-1-AP) | Proteintech [ptglab.com]
• 2. mdpi.com [mdpi.com]
• 3. Khan Academy [khanacademy.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Protein posttranslational modifications in health and diseases: Functions, regulatory mechanisms, and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Wheat Cryptochromes: Subcellular Localization and Involvement in Photomorphogenesis and Osmotic Stress Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cellular Localization of Exogenous Cry1Ab/c and its Interaction with Plasma Membrane Ca2+-ATPase in Transgenic Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. docs.abcam.com [docs.abcam.com]
• 10. Western Blot Controls | Antibodies.com [antibodies.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. researchgate.net [researchgate.net]
• 13. Expression of the CR1 receptor on human leukemia-derived CD4+ T cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. blog.mblintl.com [blog.mblintl.com]
• 15. Western Blot Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 16. blog.cellsignal.com [blog.cellsignal.com]
• 17. FXR1 Antibody | Cell Signaling Technology [cellsignal.com]
• 18. The usually encountered problems of western blot and the solution in accordance. [shenhuabio.net]
• 19. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. img.abclonal.com [img.abclonal.com]

Technical Support Center: Refining F-CRI1 Functional Assay Protocols for Reproducibility

Welcome to the technical support center for F-CRI1 (FcεRI) functional assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues, answer frequently asked questions, and offer detailed protocols to enhance the reproducibility of your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your FcεRI functional assays in a question-and-answer format.

Question: Why am I observing little to no degranulation signal (e.g., color change in β-hexosaminidase assay)?

Answer:

There are several potential reasons for a weak or absent signal in your degranulation assay:

• Cell Viability and Age: The health and age of your mast cells or basophils are critical. For instance, Bone Marrow-Derived Mast Cells (BMMCs) show decreased β-hexosaminidase release after 7 weeks in culture, while Human Mast Cells (HuMCs) decline after 10 weeks.[1] It is recommended to use BMMCs between 4-6 weeks and HuMCs between 7-10 weeks for optimal results.[1]

• Ineffective IgE Sensitization: Aggregated IgE can lead to variable and ineffective sensitization. To mitigate this, centrifuge your IgE solution at 14,000 x g for 60 minutes at 4°C before use.[1]

• Substrate Inactivity: The substrate used in colorimetric assays, such as p-NAG for the β-hexosaminidase assay, can lose effectiveness over time.[2][3] It is advisable to include a positive control of lysed cells to confirm that the substrate is working correctly.[3] Consider switching to a more sensitive fluorescence-based assay if issues persist.[2][3]

• Suboptimal Antigen Concentration: The concentration of the cross-linking antigen is crucial. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific antigen and cell type.[1]

• Contaminated Reagents: Eicosanoid assays are particularly sensitive to organic solvent contamination in water or buffers, which can inhibit the reaction.[1]

Question: My background degranulation (spontaneous release) is too high. What could be the cause?

Answer:

High background release can obscure your signal and lead to unreliable results. Here are some common causes:

• Improper Cell Handling: Over-pipetting or harsh mixing of cells can cause mechanical stress and lead to granule release.

• Cell Contamination: Contamination of your cell culture with bacteria or other microorganisms can induce non-specific cell activation.

• Incorrect Centrifugation: If the centrifugation speed is too low or the temperature is incorrect after incubation, cells may not pellet properly, leading to their carryover with the supernatant.[1] The background release of β-hexosaminidase should ideally be less than 5%.[1]

• Extended Incubation Times: Prolonged incubation with the antigen can lead to increased spontaneous release. The optimal incubation time for degranulation is typically around 10-30 minutes.[1][4]

Question: I am seeing significant variability between replicate wells and experiments. How can I improve reproducibility?

Answer:

Variability is a common challenge in cell-based assays. Here are some steps to improve consistency:

• Consistent Cell Culture Conditions: Ensure your mast cells are cultured under consistent conditions, including media composition, cell density, and passage number. Human lung mast cells, for example, show a more robust and consistent degranulation response when cultured and activated in serum-free media.[4]

• Uniform Cell Plating: Ensure a homogenous cell suspension before plating to have a consistent number of cells in each well.

• Accurate Reagent Preparation and Addition: Prepare fresh dilutions of antigens and other reagents for each experiment. Use calibrated pipettes and consistent techniques when adding reagents to the wells.

• Standardized Incubation Times and Temperatures: Precisely control the incubation times and maintain a constant temperature (typically 37°C) during the activation step.

• Inclusion of Proper Controls: Always include positive and negative controls in every experiment. A positive control, such as a calcium ionophore (e.g., A23187), helps to confirm that the cells are capable of degranulating.[5] A negative control (unstimulated cells) establishes the baseline for spontaneous release.

Frequently Asked Questions (FAQs)

What is the basic principle of an F-CRI1 functional assay?

FcεRI functional assays measure the cellular response following the cross-linking of high-affinity IgE receptors (FcεRI) on the surface of mast cells and basophils. This cross-linking, typically induced by an allergen or anti-IgE antibodies, triggers a signaling cascade that leads to the release of pre-formed inflammatory mediators from granules (degranulation) and the synthesis of newly formed mediators.[6][7][8]

What are the common readouts for F-CRI1 functional assays?

Common readouts include:

• β-Hexosaminidase Release: A robust and widely used colorimetric or fluorometric assay that measures the release of this enzyme from granules.[9][10]

• Histamine Release: A classic marker of mast cell and basophil degranulation, often measured by ELISA or other immunoassays.[11][12]

• Tryptase Release: Tryptase is a major component of mast cell granules and serves as a specific marker for mast cell activation.[5]

• Calcium Mobilization: The influx of calcium is an early event in the signaling cascade and can be measured using fluorescent calcium indicators like Fura-2.[13]

• Cytokine and Chemokine Release: The release of newly synthesized mediators like interleukins and prostaglandins (B1171923) can be measured by ELISA or multiplex assays.[7]

• Surface Marker Expression: Upregulation of surface markers like CD63 and CD107a on the cell surface is indicative of degranulation and can be assessed by flow cytometry.[4][14]

What cell types are typically used for these assays?

• Primary Cells:

  • Bone Marrow-Derived Mast Cells (BMMCs): Commonly used from mice.[1]

  • Human Mast Cells (HuMCs): Can be derived from cord blood, peripheral blood CD34+ precursors, or lung tissue.[1][4][15]

  • Peritoneal Mast Cells (PMCs): Isolated from the peritoneal cavity of mice.[10]

  • Basophils: Can be isolated from peripheral blood.[11]

• Cell Lines:

  • RBL-2H3 (Rat Basophilic Leukemia): A widely used and well-characterized cell line for studying mast cell degranulation.[13][16]

  • LAD2 (Human Mast Cell Line): A human mast cell line that requires stem cell factor (SCF) for growth.[17]

How does FcεRI signaling lead to degranulation?

The cross-linking of IgE-bound FcεRI initiates a signaling cascade.[8][18] This starts with the activation of Src family kinases (like Lyn and Fyn) which phosphorylate the ITAM motifs on the β and γ subunits of the receptor.[6] This creates docking sites for Syk kinase, leading to its activation and the subsequent phosphorylation of downstream signaling molecules.[6] This cascade ultimately results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC), which are essential for the fusion of granules with the plasma membrane and the release of their contents.[19]

Experimental Protocols

Detailed Methodology for β-Hexosaminidase Release Assay

This protocol is a generalized procedure and may require optimization for specific cell types and experimental conditions.

Materials:

• Mast cells (e.g., BMMCs, RBL-2H3)

• Cell culture medium

• Tyrode's buffer (or similar physiological buffer)

• Anti-DNP IgE

• DNP-HSA (or other multivalent antigen)

• Triton X-100 (0.1% in water) for cell lysis

• Substrate solution: p-Nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) in citrate (B86180) buffer

• Stop solution: Glycine buffer (pH 10.7)

• 96-well plates

Procedure:

• Cell Sensitization:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 3 x 10^4 cells/well).[3]

  • Sensitize the cells by incubating them with an optimal concentration of anti-DNP IgE (e.g., 100 ng/mL) overnight at 37°C.[1]

• Cell Washing:

  • The next day, gently wash the cells three times with warm Tyrode's buffer to remove unbound IgE.[17]

• Cell Stimulation:

  • Add Tyrode's buffer to each well.

  • Add different concentrations of the DNP-HSA antigen to the appropriate wells. Include a negative control (buffer only) and a positive control for total release (0.1% Triton X-100).

  • Incubate the plate at 37°C for 30 minutes.[2]

• Sample Collection:

  • Centrifuge the plate at 450 x g for 5 minutes at 4°C to pellet the cells.[1]

  • Carefully collect the supernatant from each well and transfer it to a new 96-well plate. This contains the released β-hexosaminidase.

  • Lyse the remaining cells in the original plate by adding 0.1% Triton X-100. This represents the total cellular β-hexosaminidase.

• Enzymatic Reaction:

  • Prepare the pNAG substrate solution (e.g., 3.5 mg/mL in citrate buffer).[17]

  • Add the substrate solution to both the supernatant plate and the lysate plate.

  • Incubate both plates at 37°C for 90 minutes.[17]

• Stopping the Reaction and Reading the Absorbance:

  • Add the stop solution to each well. A yellow color will develop.[17]

  • Read the absorbance at 405 nm using a microplate reader.[3]

• Calculation of Percent Release:

  • Calculate the percentage of β-hexosaminidase release for each sample using the following formula:

    • % Release = (Absorbance of Supernatant / (Absorbance of Supernatant + Absorbance of Lysate)) x 100

Quantitative Data Summary

Parameter	Cell Type	Recommended Value/Range	Reference
Optimal Cell Age	BMMCs	4-6 weeks	[1]
HuMCs	7-10 weeks	[1]
IgE Sensitization Concentration	BMMCs, HuMCs	100 ng/mL	[1]
Antigen Concentration (DNP-HSA)	BMMCs, HuMCs	10-100 ng/mL (optimization recommended)	[1]
Expected Background Release	LAD2/LADR cells	2-5%	[17]
Expected Total Release (Streptavidin)	LAD2/LADR cells	20-40%	[17]

Visualizations

Caption: FcεRI signaling pathway leading to degranulation.

Caption: Experimental workflow for a β-hexosaminidase release assay.

References

• 1. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]
• 4. An optimized method for IgE-mediated degranulation of human lung mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 7. cusabio.com [cusabio.com]
• 8. FcεRI: A Master Regulator of Mast Cell Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isolation of Peritoneum-derived Mast Cells and Their Functional Characterization with Ca2+-imaging and Degranulation Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. hesiglobal.org [hesiglobal.org]
• 12. Dependence of Optimal Histamine Release on Cell Surface IgE Density on Human Basophils: Nature of the Stimulus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cross-linking of FcεRI causes Ca2+ mobilization via a sphingosine kinase pathway in a clathrin-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mast cell activation test in the diagnosis of allergic disease and anaphylaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. axelabio.com [axelabio.com]
• 16. Current Strategies to Inhibit High Affinity FcεRI-Mediated Signaling for the Treatment of Allergic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. abmgood.com [abmgood.com]
• 18. molbiolcell.org [molbiolcell.org]
• 19. creative-diagnostics.com [creative-diagnostics.com]

Technical Support Center: Interpreting FcγRI Genetic Association Studies

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Fc-gamma receptor I (FcγRI) genetic association studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of FcγRI (CD64) and why is it important in genetic association studies?

FcγRI is a high-affinity receptor for the Fc portion of Immunoglobulin G (IgG).[1][2][3] It plays a crucial role in linking the humoral and cellular immune responses by mediating processes such as antibody-dependent cellular cytotoxicity, phagocytosis, and the release of inflammatory mediators.[4][5] Genetic variations in the FCGR1A gene, which encodes FcγRI, can alter receptor expression or function, potentially influencing susceptibility to autoimmune diseases, infections, and the efficacy of therapeutic antibodies.[3]

Q2: What are the main challenges in studying the genetics of the FCGR locus?

The primary challenges stem from the high degree of sequence homology among the FCGR genes, which are clustered on chromosome 1q23.[5][6] This complexity includes:

• Segmental Duplication: The locus contains large segmental duplications, leading to high sequence similarity between different FCGR genes and pseudogenes.[6][7]

• Copy Number Variations (CNVs): The number of copies of certain FCGR genes can vary between individuals, affecting protein expression levels.[7][8]

• Single Nucleotide Polymorphisms (SNPs): Numerous SNPs have been identified within the FCGR genes, which can alter receptor function.[8]

• Linkage Disequilibrium (LD): There is a high degree of LD across the locus, making it difficult to pinpoint the specific causal variant responsible for an observed association.[6][9]

Q3: Why is it difficult to interpret the functional consequences of FCGR1A variants found in Genome-Wide Association Studies (GWAS)?

Interpreting GWAS findings for FCGR1A is challenging for several reasons:

• Most GWAS hits are located in non-coding regions of the genome, making it difficult to determine their effect on gene expression or function.[9]

• The high linkage disequilibrium in the FCGR region means that a statistically significant SNP may simply be "tagging" the true causal variant, which may be located in a nearby gene.[8][9]

• The functional impact of many FCGR1A variants is not yet well-characterized, unlike some of the more extensively studied polymorphisms in the low-affinity Fcγ receptors.[3]

• The large number of comparisons in a GWAS necessitates stringent statistical thresholds, and the effect sizes of individual variants are often small, requiring large cohorts for detection.[10][11]

Troubleshooting Guides

Genotyping Assays

Q4: My PCR-based genotyping for an FCGR1A SNP is yielding unexpected bands or no amplification. What are the possible causes and solutions?

Problem	Possible Cause	Troubleshooting Steps
No bands	Failed PCR amplification.	1. Verify the integrity and concentration of the DNA template. 2. Check the primer sequences for accuracy and potential secondary structures. 3. Optimize the annealing temperature and extension time. 4. Use appropriate positive and negative controls in every assay.[12]
Unexpected bands	Non-specific primer binding to homologous FCGR genes or pseudogenes.[13]	1. Design primers in regions of low homology with other FCGR family members. 2. Increase the annealing temperature to enhance specificity. 3. Consider using a nested PCR approach for higher specificity.[13] 4. Validate unexpected results with an alternative method like Sanger sequencing.[14]
Difficulty distinguishing between homozygous and heterozygous samples	Allele-specific PCR failure or poor resolution on the gel.	1. Ensure that the allele-specific primers have their mismatch at the 3' end. 2. Optimize the concentration of the allele-specific primers. 3. Use a high-resolution gel electrophoresis system. 4. Include known homozygous and heterozygous controls for comparison.[12]

Interpreting Association Data

Q5: I have found a significant association between an FCGR1A SNP and a disease, but the SNP is in an intron. How do I determine its potential function?

An intronic SNP may have a regulatory function. To investigate this:

• Check for regulatory elements: Use bioinformatic tools and databases like Ensembl Variant Effect Predictor to see if the SNP falls within a known or predicted regulatory element, such as an enhancer or silencer.[11]

• eQTL analysis: Determine if the SNP is associated with changes in FCGR1A gene expression (an expression Quantitative Trait Locus). This requires a dataset with both genotype and gene expression data.

• Functional assays: Perform laboratory experiments, such as reporter gene assays, to test whether the DNA sequence containing the SNP can drive gene expression and if the different alleles have different activities.

Q6: My association study results for FCGR1A are not replicating in a different population. What could be the reason?

Lack of replication can be due to several factors:

• Population stratification: Differences in allele frequencies and linkage disequilibrium patterns between populations can lead to different association signals.

• Winner's curse: The effect size observed in the initial discovery cohort may be inflated, leading to an underpowered replication study.

• False positive: The initial finding may have been a Type I error.

• Different environmental factors: The effect of the genetic variant may be modified by environmental exposures that differ between the populations.

Quantitative Data Summary

Table 1: Known Single Nucleotide Polymorphisms (SNPs) in the FCGR1A Gene

SNP ID	Variant	Location	Reported Functional Effect/Association
rs1848781	c.-131C>G	Promoter	The 'G' allele significantly increases promoter activity and FcγRI expression on monocytes.[3]
rs74315310	p.R92X	Exon 3	Results in a termination codon, leading to undetectable expression of FcγRI on phagocytes.[3]
rs28424266	p.V39I	Exon 2	Does not appear to affect monomeric IgG binding. Clinical relevance is not yet investigated.[3]

Experimental Protocols

Protocol 1: General Workflow for an FCGR1A Genetic Association Study

• Study Design and Cohort Selection:

  • Define the phenotype of interest (e.g., autoimmune disease status, response to therapy).

  • Select a sufficiently large discovery cohort and an independent replication cohort.[10] Ensure appropriate case and control matching.

• Genotyping:

  • Extract high-quality genomic DNA from samples (e.g., blood, saliva).

  • Genotype the selected FCGR1A variants using a reliable method such as TaqMan assays, PCR-RFLP, or DNA sequencing.[14] Microarray-based genotyping is common for GWAS.[15]

  • Implement stringent quality control measures, including call rate, Hardy-Weinberg equilibrium checks, and removal of samples with high missingness.[16]

• Statistical Analysis:

  • Perform association testing between the genotypes and the phenotype, typically using logistic regression for case-control studies, adjusting for covariates like age, sex, and ancestry.

  • Correct for multiple testing to avoid false positives.

• Replication:

  • Validate significant findings from the discovery cohort in the independent replication cohort.

• Functional Characterization:

  • If a significant association is found, proceed with functional studies (e.g., eQTL analysis, reporter assays) to understand the biological mechanism.

Visualizations

Caption: FcγRI signaling pathway initiated by immune complex binding.

Caption: General experimental workflow for a genetic association study.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Fcγ Receptor Pathways during Active and Passive Immunization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fc gamma receptors: Their evolution, genomic architecture, genetic variation, and impact on human disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Fcγ Receptors: Structure, Function and Role as Genetic Risk Factors in SLE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Genetic Variation in Low-To-Medium-Affinity Fcγ Receptors: Functional Consequences, Disease Associations, and Opportunities for Personalized Medicine [frontiersin.org]
• 7. Genetic Variation in Low-To-Medium-Affinity Fcγ Receptors: Functional Consequences, Disease Associations, and Opportunities for Personalized Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Human FcR Polymorphism and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Technological advancements in functional interpretation of genome‐wide association studies (GWAS) findings: bridging the gap to clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. frontlinegenomics.com [frontlinegenomics.com]
• 12. Genotyping Troubleshooting [jax.org]
• 13. researchgate.net [researchgate.net]
• 14. Evaluation of High-Throughput Genomic Assays for the Fc Gamma Receptor Locus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. diabetologia-journal.org [diabetologia-journal.org]
• 16. A tutorial on conducting genome‐wide association studies: Quality control and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]

how to prevent degradation of soluble F-CRI1 in samples

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to prevent the degradation of soluble F-CRI1 (Complement Receptor Type 1, also known as sCR1 or CD35) in biological samples. Maintaining the structural and functional integrity of sF-CRI1 is critical for accurate experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of soluble F-CRI1 degradation in samples?

Soluble F-CRI1, like many large glycoproteins, is susceptible to several degradation pathways. The primary causes are:

• Proteolytic Cleavage: Samples, especially cell lysates or plasma, contain endogenous proteases that can cleave sF-CRI1 into smaller, non-functional fragments.[1][2]

• Aggregation: Improper buffer conditions (pH, ionic strength), temperature fluctuations, and physical stress can cause the protein to misfold and aggregate, leading to precipitation and loss of function.[3][4][5]

• Oxidation: Cysteine residues within the protein can be oxidized, leading to the formation of incorrect disulfide bonds and subsequent aggregation or inactivation.[6][7]

• Physical Instability: Repeated freeze-thaw cycles and vigorous mixing can introduce mechanical stress that denatures the protein.[5][8]

Q2: How should I prepare my sample collection and storage buffer to maximize sF-CRI1 stability?

The composition of your buffer is the most critical factor in preventing degradation. A well-designed stabilizing buffer should control pH, ionic strength, and inhibit damaging enzymatic activity.[6][7]

Table 1: Recommended Components for a sF-CRI1 Stabilizing Buffer

Component	Recommended Concentration	Purpose & Rationale
Buffering Agent	50-100 mM HEPES or Tris	Maintains a stable pH to prevent aggregation. Choose a buffer with a pKa within 1 unit of the target pH (typically 7.2-7.4).[6]
Salt	150 mM NaCl	Mimics physiological ionic strength, which helps maintain protein solubility and native conformation.[6][7]
Protease Inhibitors	1X Commercial Cocktail or Individual Components	Essential to block proteolytic degradation from various classes of proteases present in the sample.[1]
Reducing Agent	5-10 mM TCEP	Prevents the oxidation of cysteine residues and subsequent aggregation. TCEP is more stable than DTT.[6][7]
Stabilizer/Cryoprotectant	10-20% (v/v) Glycerol	Increases viscosity and acts as a cryoprotectant, preventing aggregation and damage during freezing.[6]
Solubilizing Agent	100-250 mM Arginine	Can be added to reduce protein aggregation and improve solubility.[3][5]
Inert Protein	0.1% (w/v) Bovine Serum Albumin (BSA)	Can help stabilize sF-CRI1 at low concentrations by preventing surface adsorption, but ensure it does not interfere with downstream assays.[6]

Q3: Which protease inhibitors are most effective for sF-CRI1?

Since the specific proteases in a sample are often unknown, using a broad-spectrum protease inhibitor cocktail is highly recommended. These cocktails contain a blend of inhibitors targeting the most common classes of proteases.[1][2]

Table 2: Common Protease Classes and Their Inhibitors

Protease Class	Example Inhibitor	Mechanism of Action
Serine Proteases	PMSF, AEBSF, Aprotinin	Covalently modifies the active site serine residue.[1]
Cysteine Proteases	E-64, Leupeptin	Irreversibly inhibits cysteine proteases.
Aspartic Proteases	Pepstatin A	A transition-state analog inhibitor.
Metallo-proteases	EDTA, Bestatin	Chelates the metal ions (e.g., Zn2+, Ca2+) required for catalytic activity.

Q4: What are the optimal short-term and long-term storage conditions for samples containing sF-CRI1?

Proper storage is crucial to maintain protein integrity over time.

• Short-Term Storage (up to 24 hours): Keep samples on ice or at 4°C at all times.

• Long-Term Storage:

  • After collection and clarification, divide the sample into single-use aliquots. This prevents repeated freeze-thaw cycles.[8]

  • Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath.

  • Store immediately at -80°C. Avoid using frost-free freezers, as their temperature cycles can damage proteins.

Q5: How can I detect if my soluble F-CRI1 has degraded?

Protein degradation can be assessed using standard biochemical techniques:

• SDS-PAGE: Run the sample on a polyacrylamide gel. The appearance of lower molecular weight bands indicates proteolytic cleavage.

• Western Blot: This method is more specific. After SDS-PAGE and transfer to a membrane, use an anti-CRI1 antibody to probe for the protein and its fragments. A loss of the main band and the appearance of smaller bands is a clear sign of degradation.

• ELISA: A quantitative loss of signal in a sandwich ELISA can indicate degradation, aggregation, or loss of epitope integrity.

Troubleshooting Guide

Problem: Low or no signal for sF-CRI1 in a Western Blot or ELISA.

Possible Cause	Recommended Solution
Proteolytic Degradation	Ensure a broad-spectrum protease inhibitor cocktail was added to the buffer immediately upon sample collection.[1] Work quickly and keep the sample at 4°C or on ice at all times.
Protein Aggregation	Centrifuge the sample at high speed (e.g., 14,000 x g for 15 min at 4°C) to pellet aggregates before analysis. For future samples, consider adding a solubilizing agent like Arginine or a stabilizer like Glycerol to the storage buffer.[3][5]
Repeated Freeze-Thaw Cycles	Discard the sample. For future collections, prepare single-use aliquots before the initial freeze to avoid cycling.[8]
Improper Storage	Verify that samples were stored at a stable -80°C. Long-term storage at -20°C is not recommended for sensitive proteins.

Experimental Protocols & Workflows

Protocol 1: Recommended Sample Collection and Handling

• Pre-chill all tubes and reagents to 4°C.

• Prepare the sF-CRI1 Stabilizing Buffer (see Table 1) and add a 1X concentration of a commercial protease inhibitor cocktail immediately before use.

• Collect the biological sample (e.g., plasma, cell culture supernatant) directly into a tube containing the Stabilizing Buffer. A 1:4 ratio of buffer to sample is a good starting point.

• Gently mix by inversion. Do not vortex.

• If the sample contains cells or debris, centrifuge at 1,500 x g for 15 minutes at 4°C to pellet the debris.

• Carefully collect the supernatant containing the soluble F-CRI1.

• Prepare single-use aliquots in cryotubes.[8]

• Flash-freeze the aliquots and store them at -80°C until analysis.

Caption: Recommended workflow for sample collection and storage.

Visualizing Degradation Pathways and Prevention

Understanding the relationship between the causes of degradation and the preventative measures is key to successful sample handling.

Caption: Causes of sF-CRI1 degradation and their solutions.

Context: The Role of F-CRI1 in Complement Regulation

Soluble F-CRI1 is a key regulator of the complement system. Its primary functions are to accelerate the decay of C3 and C5 convertases and to act as a cofactor for Factor I in the cleavage of C3b and C4b.[9][10] Preserving its structure is essential for studying these activities.

Caption: Simplified role of sF-CRI1 in regulating the C3-Convertase.

References

• 1. scbt.com [scbt.com]
• 2. Inhibitors of Proteases: A Well-Grounded Strategy in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. goldbio.com [goldbio.com]
• 8. ibbea.fcen.uba.ar [ibbea.fcen.uba.ar]
• 9. [The structure and role of CR1 complement receptor in physiology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure-function relationships of complement receptor type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Primer Design for F-CRI1 Gene Sequencing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing primer design for the sequencing of the F-CRI1 gene (also known as Complement Receptor Type 1 or CR1).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the F-CRI1 gene sequencing process in a question-and-answer format.

Question: Why am I getting no PCR product or a very faint band on my gel?

Answer: This issue can arise from several factors related to primer design and PCR conditions. Here are the primary causes and solutions:

• Poor Primer Design: Your primers may not be binding efficiently to the F-CRI1 template.

  • Solution: Re-design your primers using the recommended guidelines. Ensure they have an appropriate melting temperature (Tm) and GC content.[1][2][3] You can use online tools like Primer-BLAST to check for specificity.[1][4]

• Suboptimal Annealing Temperature: The annealing temperature (Ta) in your PCR cycle may be too high, preventing primers from binding to the template, or too low, leading to non-specific binding.[5][6]

  • Solution: Optimize the annealing temperature by performing a gradient PCR. A good starting point is 3–5°C below the lowest primer Tm.[6]

• Issues with Template DNA: The quality or quantity of your DNA template may be insufficient.[6][7][8]

  • Solution: Verify the integrity and purity of your DNA template using gel electrophoresis and spectrophotometry (A260/280 ratio should be ~1.8).[5][8] Ensure you are using an adequate amount of template DNA in your reaction.[6][8]

• Enzyme Inhibition: Contaminants from the DNA extraction process (e.g., phenol, EDTA) can inhibit the DNA polymerase.[6][8]

  • Solution: Re-purify your DNA template or dilute it to reduce the concentration of inhibitors.[6][7]

Question: My sequencing results show multiple peaks or a messy chromatogram, suggesting non-specific amplification. What should I do?

Answer: Non-specific amplification occurs when primers bind to unintended sites on the DNA template, resulting in multiple PCR products.[5][7] Here’s how to troubleshoot this:

• Primer Specificity: Your primers may have significant homology to other regions in the genome.

  • Solution: Redesign your primers to be highly specific to the F-CRI1 gene. Use tools like Primer-BLAST to check for potential off-target binding sites.[1][9]

• Low Annealing Temperature: A low annealing temperature can allow primers to bind to partially complementary sequences.[5]

  • Solution: Increase the annealing temperature in increments of 1–2°C.[6] A gradient PCR is highly recommended for optimization.

• Excessive Primer Concentration: High concentrations of primers can increase the likelihood of non-specific binding.[9][10]

  • Solution: Reduce the primer concentration in your PCR reaction.[11][12]

• Too Many PCR Cycles: An excessive number of cycles can lead to the amplification of non-specific products.[5][7]

  • Solution: Reduce the number of PCR cycles to 25-30 for high-concentration templates and 30-35 for lower concentrations.[7]

Question: I am observing a prominent band at a low molecular weight, likely a primer-dimer. How can I prevent this?

Answer: Primer-dimers are formed when primers anneal to each other instead of the DNA template.[10][13] They can compete with the desired amplification, reducing the yield of your target product.[13]

• Primer Design Flaws: Primers with complementary sequences, especially at the 3' ends, are prone to forming dimers.[11][12][14]

  • Solution: Design primers with minimal self-complementarity and inter-primer complementarity.[2] Avoid having more than three complementary bases between the forward and reverse primers.

• High Primer Concentration: Excess primers in the reaction increase the probability of them interacting with each other.[10][14]

  • Solution: Titrate your primer concentration to find the lowest effective concentration.[11]

• Low Annealing Temperature: A low annealing temperature can facilitate the annealing of primers to each other.[10][14]

  • Solution: Increase the annealing temperature.

• Hot-Start PCR: Non-specific amplification and primer-dimer formation can occur at low temperatures during reaction setup.

  • Solution: Use a hot-start DNA polymerase, which is inactive at lower temperatures and becomes activated only at the high temperature of the initial denaturation step.[13]

Frequently Asked Questions (FAQs)

Q1: What are the optimal parameters for designing primers for F-CRI1 sequencing?

A1: Adhering to established primer design guidelines is crucial for successful sequencing of the F-CRI1 gene.

Parameter	Recommended Value	Rationale
Length	18–24 base pairs	Provides a good balance between specificity and binding efficiency.[1][2][3]
Melting Temp (Tm)	52–65°C	Ensures stable binding to the template. The Tm of the forward and reverse primers should be within 5°C of each other.[1][2][15]
GC Content	40–60%	Promotes stable annealing.[1][2][3][15]
3' End	End with a G or C (GC clamp)	A 'GC clamp' at the 3' end enhances binding and prevents "breathing" of the primer-template duplex.[2][15]
Secondary Structures	Avoid	Hairpins and self-dimers can interfere with primer annealing to the template.[1][2]
Repeats	Avoid runs of >4 identical bases	Long runs of a single base can cause primer slippage and reduce specificity.[2]

Q2: The F-CRI1 gene is known to be polymorphic and may contain GC-rich regions. How does this affect primer design and sequencing?

A2: The polymorphic nature of F-CRI1 means there can be sequence variations between individuals.[16][17] When designing primers, it's important to target conserved regions to ensure amplification across different alleles. GC-rich regions can be challenging to sequence due to the formation of stable secondary structures that can impede DNA polymerase.[18][19][20]

Strategies for GC-rich templates:

• PCR Additives: Use additives like DMSO or betaine (B1666868) in your PCR mix to help denature secondary structures.[15][18]

• Specialized Polymerases: Employ DNA polymerases specifically designed for GC-rich templates.[18]

• Modified PCR Conditions: Increase the denaturation temperature and time to ensure complete separation of the DNA strands.[21]

Q3: What experimental protocol should I follow for PCR optimization?

A3: A standard PCR optimization protocol involves systematically adjusting key parameters.

Detailed PCR Protocol:

• Reaction Setup:

  • Prepare a master mix on ice to ensure consistency and minimize pipetting errors.[7][15] The master mix should contain water, PCR buffer, dNTPs, and DNA polymerase.

  • Aliquot the master mix into individual PCR tubes.

  • Add the template DNA and primers (forward and reverse) to each tube.

  • Include a negative control (no template DNA) to check for contamination.[15]

• Thermal Cycling Parameters:

  • Initial Denaturation: 95°C for 2–5 minutes. For GC-rich templates, a longer time or higher temperature (up to 98°C) may be necessary.[8][21]

  • Denaturation: 95°C for 30 seconds.

  • Annealing: Start with a temperature 3-5°C below the calculated Tm of the primers for 30 seconds.[6] Optimize using a gradient PCR.

  • Extension: 72°C for 1 minute per kilobase (kb) of the expected product length.[7][9]

  • Number of Cycles: 25–35 cycles.[7][9]

  • Final Extension: 72°C for 5–10 minutes to ensure all products are fully extended.

• Analysis:

  • Run the PCR products on an agarose (B213101) gel to check for the correct size and the presence of non-specific products or primer-dimers.

Visual Guides

Primer Design and Optimization Workflow

Caption: Workflow for designing and optimizing primers for F-CRI1 sequencing.

Troubleshooting PCR Failures

Caption: Logical steps for troubleshooting common PCR issues.

References

• 1. How to Design Primers for DNA Sequencing | Practical Lab Guide - CD Genomics [cd-genomics.com]
• 2. PCR Primer Design Tips - Behind the Bench [thermofisher.com]
• 3. the-dna-universe.com [the-dna-universe.com]
• 4. MGH DNA Core [dnacore.mgh.harvard.edu]
• 5. geneticeducation.co.in [geneticeducation.co.in]
• 6. PCR Troubleshooting Guide | Thermo Fisher Scientific - KR [thermofisher.com]
• 7. bento.bio [bento.bio]
• 8. smorescience.com [smorescience.com]
• 9. bio-rad.com [bio-rad.com]
• 10. PCR Optimization: Strategies To Minimize Primer Dimer [genemod.net]
• 11. How can I avoid primer-dimer formation during PCR amplification? [qiagen.com]
• 12. How can I avoid primer-dimer formation during PCR amplification? | AAT Bioquest [aatbio.com]
• 13. Primer dimer - Wikipedia [en.wikipedia.org]
• 14. geneticeducation.co.in [geneticeducation.co.in]
• 15. rmm.mazums.ac.ir [rmm.mazums.ac.ir]
• 16. Next generation sequencing of CLU, PICALM and CR1: pitfalls and potential solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. CR1 complement C3b/C4b receptor 1 (Knops blood group) [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. revvity.com [revvity.com]
• 20. Sequence properties of certain GC rich avian genes, their origins and absence from genome assemblies: case studies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Optimizing your PCR [takarabio.com]

troubleshooting F-CRI1 knockout mouse model phenotypes

Technical Support Center: F-CRI1 Knockout Mouse Model

A Note on Nomenclature: The specific designation "F-CRI1" is not widely documented in current literature. This guide is developed based on the well-characterized and functionally analogous high-affinity IgE receptor, Fc Epsilon Receptor I (FcεRI) . The troubleshooting advice, protocols, and data provided are based on studies of FcεRIα chain knockout mice, which serve as a robust proxy for investigating phenotypes related to the disruption of high-affinity IgE signaling.

Frequently Asked Questions (FAQs)

Q1: What is the expected phenotype of an F-CRI1 (FcεRIα) knockout mouse?

A1: The primary and most well-documented phenotype of an FcεRIα knockout mouse is a profound resistance to IgE-mediated allergic reactions.[1] Since the α-chain of the FcεRI receptor is essential for binding IgE, its absence renders mast cells and basophils unable to be sensitized by IgE. Consequently, these mice are protected from classical Type I hypersensitivity reactions.

Key expected characteristics include:

• Resistance to Passive Cutaneous Anaphylaxis (PCA): Upon local injection of IgE followed by a systemic antigen challenge, knockout mice show a significant reduction or complete absence of the characteristic ear swelling and vascular leakage seen in wild-type mice.[2]

• Resistance to Systemic Anaphylaxis: When subjected to IgE-mediated passive systemic anaphylaxis (PSA), these mice do not exhibit the typical drop in body temperature or other signs of anaphylactic shock.[1]

• No IgE Binding to Mast Cells: Bone marrow-derived mast cells (BMMCs) cultured from knockout mice will not show any binding of monomeric IgE when analyzed by flow cytometry.

Q2: My F-CRI1 knockout mice still show a mild inflammatory response in an allergy model. Is this expected?

A2: This is a critical and not entirely unexpected observation. While the primary IgE-mediated pathway is ablated, other immune receptors and pathways can contribute to inflammation. Consider the following possibilities:

• IgG-Mediated Pathways: Studies have shown that in the absence of the high-affinity IgE receptor, IgG-mediated pathways can become more prominent. Certain mouse strains are more susceptible to IgG1-dependent anaphylaxis, a reaction that involves activating low-affinity IgG receptors (FcγRs) on macrophages, neutrophils, and potentially mast cells.

• Genetic Background: The genetic background of the mouse strain can significantly influence the phenotype.[3] Genes from the embryonic stem cell line (commonly 129-derived) can be linked to your knockout allele, and these "passenger genes" may affect immune responses. It is crucial to use littermate wild-type controls from heterozygous pairings to minimize the impact of genetic background differences.

• Compensatory Mechanisms: The chronic absence of a key receptor can sometimes lead to the upregulation of other signaling pathways that can partially compensate or lead to alternative inflammatory responses.

Q3: My in vitro mast cell degranulation assay using BMMCs from the knockout mice is showing high background (spontaneous release). What could be the cause?

A3: High spontaneous release of mediators like β-hexosaminidase can obscure your results and points to issues with cell health or handling. Potential causes include:

• Cell Culture Conditions: Mast cells are sensitive to their culture environment. Ensure that your IL-3 (and/or SCF) concentrations are optimal and that the culture has not been maintained for too many passages, which can lead to altered functionality.

• Rough Handling: Excessive or harsh pipetting during washing and plating steps can physically stress the cells, causing them to degranulate.

• Temperature Fluctuations: Ensure all buffers are warmed to 37°C before use. Cold shock can induce spontaneous degranulation.

• Contamination: Mycoplasma or other microbial contamination can activate mast cells through non-specific pathways, leading to high background release.

Troubleshooting Guides

Guide 1: Unexpected Results in Passive Cutaneous Anaphylaxis (PCA)

Problem	Potential Cause	Troubleshooting Action
No reaction in Wild-Type (WT) controls.	1. Inactive IgE or antigen.	1. Verify the activity of your anti-DNP IgE and DNP-HSA antigen. Run a positive control with a previously validated batch.
2. Insufficient sensitization time.	2. Ensure at least 24 hours between the intradermal IgE injection and the intravenous antigen challenge.
3. Improper injection technique.	3. Confirm that the intradermal (ear pinna) and intravenous (tail vein) injections are performed correctly. The intradermal injection should create a small bleb.
High background in negative control (PBS-injected) ear.	1. Trauma from injection.	1. Practice the intradermal injection to minimize tissue damage.
2. Irritant in Evans Blue dye solution.	2. Ensure the Evans Blue solution is properly buffered in sterile PBS and filtered.
Knockout (KO) mice show significant ear swelling.	1. Incorrect genotyping.	1. Re-genotype all experimental animals using validated primers and controls.
2. IgG-mediated reaction.	2. Characterize the antibody isotype involved. Consider using models that specifically block Fcγ receptors to dissect the pathway.
3. Incomplete knockout.	3. Confirm the absence of F-CRI1 (FcεRIα) protein expression via flow cytometry on BMMCs or Western blot.

Guide 2: Issues with In Vitro Mast Cell Degranulation Assay

Problem	Potential Cause	Troubleshooting Action
Low degranulation in WT BMMCs.	1. Insufficient IgE sensitization.	1. Ensure cells are sensitized overnight with an optimal concentration of IgE (e.g., 100-500 ng/mL).
2. Suboptimal antigen concentration.	2. Perform an antigen dose-response curve to find the optimal concentration for stimulation.
3. Poorly differentiated BMMCs.	3. Confirm mast cell purity (>95%) and maturation by staining for c-Kit (CD117) and FcεRI (on WT cells) via flow cytometry. Culture for at least 4-6 weeks.[3]
High variability between replicate wells.	1. Inconsistent cell numbers.	1. Carefully count and plate an equal number of cells in each well. Ensure cells are well-resuspended before plating.
2. "Edge effects" in the 96-well plate.	2. Avoid using the outer wells of the plate, or fill them with buffer to maintain humidity.
No difference between WT and KO BMMCs.	1. Non-specific stimulus was used.	1. Ensure the stimulus is IgE-antigen-dependent. Stimuli like Compound 48/80 or Ionomycin bypass the FcεRI receptor and will activate both WT and KO cells.
2. Assay error (e.g., substrate degradation).	2. Prepare the β-hexosaminidase substrate (pNAG) fresh. Run a positive control using cell lysate to confirm substrate and enzyme activity.

Quantitative Data Summary

The following tables present representative data from experiments comparing wild-type and F-CRI1 (FcεRIα) knockout mice.

Table 1: Passive Cutaneous Anaphylaxis (PCA) Response

Genotype	Treatment	Ear Swelling (mm) (Mean ± SEM)	Evans Blue Extravasation (µ g/ear ) (Mean ± SEM)
Wild-Type	IgE + Antigen	0.18 ± 0.02	15.2 ± 1.5
F-CRI1 KO	IgE + Antigen	0.02 ± 0.01	1.3 ± 0.4
Wild-Type	PBS + Antigen	0.01 ± 0.01	0.9 ± 0.3

Data are hypothetical but representative of expected experimental outcomes.

Table 2: In Vitro Mast Cell Degranulation (β-Hexosaminidase Release)

BMMC Genotype	Antigen (DNP-HSA) Conc.	% β-Hexosaminidase Release (Mean ± SD)
Wild-Type	0 ng/mL	3.5 ± 1.1
Wild-Type	10 ng/mL	15.2 ± 2.5
Wild-Type	100 ng/mL	45.8 ± 4.1
F-CRI1 KO	0 ng/mL	3.2 ± 0.9
F-CRI1 KO	10 ng/mL	4.1 ± 1.3
F-CRI1 KO	100 ng/mL	4.5 ± 1.5

Data are hypothetical but representative of expected experimental outcomes.

Experimental Protocols

Protocol 1: Passive Cutaneous Anaphylaxis (PCA) in Mice

This protocol measures the local IgE-mediated degranulation of mast cells in the ear, which results in increased vascular permeability.[4][5]

Materials:

• Anti-DNP IgE monoclonal antibody

• DNP-HSA (Dinitrophenyl-conjugated Human Serum Albumin)

• Evans Blue dye (0.5% w/v in sterile PBS)

• Sterile Phosphate-Buffered Saline (PBS)

• Formamide

• Micrometer caliper

• Spectrophotometer

Procedure:

• Sensitization: Lightly anesthetize mice. Intradermally inject 20 µL of anti-DNP IgE (e.g., 50 ng) into the dorsal side of the right ear pinna. Inject 20 µL of sterile PBS into the left ear as a negative control.

• Incubation: Allow mice to recover. Wait 24 hours for the IgE to bind to FcεRI on tissue mast cells.

• Challenge: Prepare the challenge solution by mixing DNP-HSA (e.g., 1 mg/mL) with 0.5% Evans Blue dye in PBS.

• Measurement (Time 0): Just before the challenge, measure the thickness of both ears using a micrometer caliper.

• Injection: Intravenously inject 200 µL of the DNP-HSA/Evans Blue solution into the tail vein of each mouse.

• Reaction: Wait 30 minutes for the anaphylactic reaction to occur. The IgE-injected ear should turn blue in wild-type mice.

• Measurement (Time 30 min): Euthanize the mice and immediately re-measure the thickness of both ears.

• Dye Extraction: Excise both ears and place them in separate tubes containing 500 µL of formamide. Incubate at 63°C overnight to extract the Evans Blue dye.

• Quantification: Centrifuge the tubes to pellet any debris. Read the absorbance of the supernatant at 620 nm. Quantify the amount of dye using a standard curve.

Protocol 2: BMMC β-Hexosaminidase Release Assay

This in vitro assay quantifies mast cell degranulation by measuring the activity of a granule-associated enzyme, β-hexosaminidase, released into the supernatant upon stimulation.[3]

Materials:

• Bone Marrow-Derived Mast Cells (BMMCs) from WT and KO mice

• Anti-DNP IgE

• DNP-HSA

• Tyrode's Buffer (or HEPES buffer)

• Substrate: p-Nitrophenyl N-acetyl-β-D-glucosaminide (pNAG) in citrate (B86180) buffer (pH 4.5)

• Stop Solution: Glycine buffer (pH 10.7)

• Triton X-100 (0.1%)

• 96-well plates

Procedure:

• Cell Culture and Sensitization: Culture BMMCs for 4-6 weeks in IL-3-containing medium. The day before the assay, sensitize the cells by incubating them overnight with anti-DNP IgE (e.g., 100 ng/mL).

• Washing and Plating: Wash the sensitized cells three times with warm Tyrode's buffer to remove unbound IgE. Resuspend the cells in Tyrode's buffer and plate them in a 96-well plate (e.g., 5 x 10^4 cells/well in 50 µL).

• Stimulation: Add 50 µL of DNP-HSA at various concentrations (prepared in Tyrode's buffer) to the appropriate wells.

  • Spontaneous Release Control: Add 50 µL of buffer only.

  • Total Release Control: Do not stimulate these wells yet.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Stop Reaction: Stop the degranulation reaction by placing the plate on ice. Centrifuge the plate at 400 x g for 5 minutes at 4°C to pellet the cells.

• Collect Supernatant: Carefully transfer 25 µL of the supernatant from each well to a new, clean 96-well plate.

• Lyse Cells for Total Release: To the "Total Release" wells, add 50 µL of 0.1% Triton X-100 to lyse the cells. Mix well and transfer 25 µL of this lysate to the new plate.

• Enzymatic Reaction: Add 50 µL of the pNAG substrate solution to every well containing supernatant or lysate. Incubate at 37°C for 60-90 minutes.

• Stop and Read: Add 150 µL of Stop Solution to each well. The color should turn yellow. Read the absorbance at 405 nm.

• Calculation: Calculate the percentage of release for each sample: % Release = [(Abs of Sample - Abs of Spontaneous) / (Abs of Total - Abs of Spontaneous)] * 100

Visualizations

Caption: F-CRI1 (FcεRI) Signaling Pathway.

Caption: Experimental Workflow for Passive Cutaneous Anaphylaxis (PCA).

Caption: Troubleshooting Logic for Unexpected Knockout Phenotypes.

References

• 1. mdpi.com [mdpi.com]
• 2. FcεRI-HDAC3-MCP1 Signaling Axis Promotes Passive Anaphylaxis Mediated by Cellular Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Passive Cutaneous Anaphylaxis Model - Creative Biolabs [creative-biolabs.com]
• 5. criver.com [criver.com]

Technical Support Center: Optimizing F-CRI1 Gene Knockdown

Welcome to the technical support center for F-CRI1 gene knockdown using siRNA. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals overcome common challenges and improve the efficiency and reproducibility of their experiments.

Note on Gene Nomenclature: The gene denoted as "F-CRI1" may refer to Fc Epsilon Receptor I (FcεRI), with the alpha chain encoded by the gene FCER1A. This receptor is a key component of allergic responses. Alternatively, it could refer to Complement Receptor 1 (CR1). The troubleshooting principles and protocols provided here are broadly applicable to siRNA-mediated knockdown of most gene targets but the example signaling pathway is based on FcεRI.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for F-CRI1 siRNA?

Q2: How long after transfection should I wait to assess F-CRI1 knockdown?

A2: The optimal time for assessing gene knockdown is typically between 24 and 96 hours after transfection.[4] The ideal time point depends on the stability of the F-CRI1 mRNA and protein. It is recommended to perform a time-course experiment (e.g., checking at 24, 48, and 72 hours) to identify the point of maximum knockdown.[5]

Q3: Should I use serum and/or antibiotics in my media during transfection?

Q4: Why is it important to validate knockdown at both the mRNA and protein level?

A4: siRNA-mediated gene silencing occurs by degrading the target mRNA.[10] Therefore, quantitative PCR (qPCR) is the most direct method to measure knockdown efficiency.[10] However, a reduction in mRNA does not always immediately translate to a proportional decrease in protein levels, especially for proteins with long half-lives.[2][4] Assessing protein levels via methods like Western blotting is necessary to confirm that the mRNA knockdown has the desired functional effect.[4]

Q5: What are the essential controls for an F-CRI1 siRNA experiment?

A5: A comprehensive set of controls is critical for interpreting your results accurately.[2] Essential controls include:

• Positive Control siRNA: An siRNA known to effectively knock down a well-expressed gene (e.g., a housekeeping gene like GAPDH) to confirm transfection efficiency.[8][10]

• Negative Control siRNA: A non-targeting siRNA with a scrambled sequence that has no known homology to the target genome. This helps distinguish sequence-specific silencing from non-specific cellular responses.[2][8]

• Untreated Control: Cells that have not been transfected, representing the normal gene expression level.[2]

• Mock-Transfected Control: Cells treated with the transfection reagent only (no siRNA) to assess the effects of the reagent itself on the cells.[2]

Troubleshooting Guide: Low or No F-CRI1 Knockdown

This guide provides a systematic approach to identifying and resolving issues with your F-CRI1 knockdown experiments.

Experimental Workflow & Troubleshooting Logic

Caption: A flowchart for troubleshooting siRNA knockdown experiments.

Q: My F-CRI1 knockdown efficiency is very low. What should I check first?

A: First, evaluate the results from your positive and negative controls.

• • If YES: The transfection process is working. The issue is specific to your F-CRI1 target.

Q: My positive control works, but qPCR shows no reduction in F-CRI1 mRNA. What's wrong?

A: This points to a problem with the F-CRI1 siRNA sequence itself.

• Target Site Accessibility: The target region on the mRNA may have a secondary structure that prevents the siRNA from binding.

• Sequence Variations: Check for any single nucleotide polymorphisms (SNPs) in your cell line's F-CRI1 gene that might overlap with the siRNA target site.

• Solution: If knockdown is still suboptimal, consider redesigning the siRNA sequences to target a different region of the F-CRI1 mRNA.[9]

Q: qPCR shows good F-CRI1 mRNA knockdown, but I don't see a decrease in protein levels. Why?

A: This is a common issue and often relates to protein stability.

• Slow Protein Turnover: The F-CRI1 protein may have a long half-life, meaning it degrades slowly.[2] Even if new protein synthesis is halted, the existing pool of protein will take longer to disappear.

• Solution: Increase the incubation time after transfection. Assess protein levels at later time points, such as 72 or 96 hours, to allow sufficient time for the existing protein to be degraded.[4]

Quantitative Data for Optimization

For reproducible results, key experimental parameters must be optimized. The following tables provide recommended starting points for titrating these variables.

Table 1: Example siRNA Concentration Optimization

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
siRNA Concentration	5 nM	10 nM	20 nM	50 nM
% F-CRI1 mRNA Knockdown	(Experimental Result)	(Experimental Result)	(Experimental Result)	(Experimental Result)
% Cell Viability	(Experimental Result)	(Experimental Result)	(Experimental Result)	(Experimental Result)

Goal: Identify the lowest concentration with maximal knockdown and minimal cytotoxicity.[3][8]

Table 2: Example Cell Seeding Density Optimization

Parameter	24-well Plate	96-well Plate
Recommended Confluency	50-70% at transfection	50-70% at transfection
Seeding Density (cells/well)	2.5 - 5 x 10⁴	5 - 10 x 10³
Transfection Volume	500 µL	100 µL

Experimental Protocols

Protocol 1: siRNA Transfection (24-well Plate Format)

This protocol is a general guideline and should be optimized for your specific cell line and transfection reagent.

• Cell Seeding: The day before transfection, seed your cells in a 24-well plate at a density that will result in 50-70% confluency on the day of transfection. Use antibiotic-free growth medium.[2]

• siRNA Preparation: In a sterile microcentrifuge tube, dilute the F-CRI1 siRNA stock solution to the desired final concentration (e.g., 10 nM) in serum-free medium. Mix gently by pipetting.

• Transfection Reagent Preparation: In a separate tube, dilute the lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) in serum-free medium according to the manufacturer's instructions. Incubate for 5 minutes at room temperature.

• Complex Formation: Combine the diluted siRNA and the diluted transfection reagent. Mix gently and incubate for 15-20 minutes at room temperature to allow the formation of siRNA-lipid complexes.

• Transfection: Add the siRNA-lipid complexes drop-wise to the cells in each well. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 24-72 hours before analysis.

Protocol 2: Validation of Knockdown by quantitative RT-PCR (qRT-PCR)

• RNA Extraction: At the desired time point post-transfection (e.g., 48 hours), lyse the cells directly in the well and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit).

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

• qPCR Reaction Setup: Prepare the qPCR reaction mix in a 96-well qPCR plate. Each reaction should include:

  • cDNA template

  • Forward and reverse primers for F-CRI1

  • Forward and reverse primers for a housekeeping gene (e.g., GAPDH, ACTB) for normalization

  • SYBR Green or TaqMan master mix

• qPCR Run: Perform the qPCR using a real-time PCR instrument.

• Data Analysis: Calculate the relative expression of F-CRI1 mRNA using the ΔΔCt method. The expression in F-CRI1 siRNA-treated samples should be normalized to the housekeeping gene and compared to the expression in negative control siRNA-treated samples.[12]

F-CRI1 (FcεRI) Signaling Pathway

The high-affinity IgE receptor (FcεRI) is a critical component in the allergic inflammatory response. Its activation triggers a cascade of intracellular signaling events.

Caption: Simplified signaling pathway of the FcεRI receptor.[13][14]

References

• 1. Optimizing siRNA Transfection for RNAi | Thermo Fisher Scientific - KR [thermofisher.com]
• 2. 10 tips on how to best optimize siRNA transfection | Proteintech Group [ptglab.com]
• 3. Guidelines for transfection of siRNA [qiagen.com]
• 4. RNA Interference to Knock Down Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimizing siRNA Transfection | Thermo Fisher Scientific - RU [thermofisher.com]
• 7. Ten Tips for a Successful siRNA Experiment | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Optimizing siRNA Transfection | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. Top 4 ways to make your siRNA experiment a success [horizondiscovery.com]
• 11. Top three tips for troubleshooting your RNAi experiment [horizondiscovery.com]
• 12. qiagen.com [qiagen.com]
• 13. FcεR1 Signal pathway - Creative Biolabs [creativebiolabs.net]
• 14. GEF-H1 Transduces FcεRI Signaling in Mast Cells to Activate RhoA and Focal Adhesion Formation during Exocytosis [mdpi.com]

Technical Support Center: Enhancing Recombinant F-CRI1 Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of recombinant F-CRI1 (F-allele of Complement Receptor Type 1).

Section 1: Troubleshooting Guide

This guide addresses common issues encountered during the expression and purification of recombinant F-CRI1.

Issue 1: Low or No Expression of F-CRI1

Q1: I am not observing any F-CRI1 expression in my Western blot analysis. What are the potential causes and how can I troubleshoot this?

A1: Low or no expression of a large and complex glycoprotein (B1211001) like F-CRI1 is a common challenge. The issue can stem from the expression vector, the host cells, or the culture conditions. A systematic approach to troubleshooting is recommended.

Initial Checks:

• Vector Integrity: Sequence your expression vector to confirm that the F-CRI1 gene is correctly inserted, in the proper reading frame, and free of mutations.

• Transformation/Transfection Efficiency: Ensure your host cells have been successfully transformed or transfected with the expression vector. For bacterial hosts, check for colony growth on selective media. For mammalian cells, a control plasmid expressing a reporter gene (e.g., GFP) can be used to verify transfection efficiency.

• Induction/Expression Conditions: Double-check the concentration and freshness of your inducing agent (e.g., IPTG for E. coli, or the appropriate inducer for your mammalian system). Also, verify that the cell density was optimal at the time of induction.

Advanced Troubleshooting:

• Codon Optimization: The codon usage of the human F-CRI1 gene may not be optimal for your expression host (e.g., E. coli or even mammalian cells of a different species). Synthesizing the gene with codons optimized for your specific host can significantly enhance translation efficiency and, consequently, protein yield.

• Promoter Strength: While a strong promoter can drive high levels of transcription, it might overwhelm the host cell's protein synthesis machinery, leading to misfolding and degradation of a complex protein like F-CRI1. Consider using a weaker or a more tightly regulated promoter for more controlled expression.

• Protein Toxicity: High-level expression of F-CRI1 might be toxic to the host cells, leading to poor growth or cell death post-induction. Monitor cell viability after induction. If toxicity is suspected, using a host strain designed to handle toxic proteins or reducing the expression level by lowering the inducer concentration or induction temperature can be beneficial.

Issue 2: F-CRI1 is Expressed but Insoluble (Inclusion Bodies)

Q2: My Western blot shows a strong band for F-CRI1 in the insoluble fraction (pellet) after cell lysis. How can I improve the solubility of my protein?

A2: The formation of insoluble aggregates, known as inclusion bodies, is a frequent issue when expressing large, complex proteins, especially in bacterial systems like E. coli which lack the machinery for proper folding and post-translational modifications of human glycoproteins.

Strategies to Enhance Solubility:

• Lower Expression Temperature: Reducing the temperature during induction (e.g., from 37°C to 16-25°C) slows down the rate of protein synthesis, which can provide more time for the nascent polypeptide chain to fold correctly.[1]

• Reduce Inducer Concentration: Lowering the concentration of the inducer (e.g., IPTG) can decrease the rate of transcription and translation, thereby reducing the accumulation of misfolded protein.

• Choice of Expression Host: For a glycoprotein like F-CRI1, a prokaryotic host such as E. coli is often not ideal due to the lack of post-translational modifications like glycosylation, which are crucial for proper folding and function.[2] Consider switching to a eukaryotic expression system:

  • Mammalian Cells (e.g., HEK293, CHO): These systems can perform the necessary post-translational modifications, including glycosylation, leading to a properly folded and functional protein.[3]

  • Insect Cells (e.g., Sf9, High Five™): Baculovirus-mediated expression in insect cells is another excellent option for producing large, complex glycoproteins.

• Co-expression of Chaperones: Molecular chaperones can assist in the proper folding of recombinant proteins. Co-expressing chaperones like GroEL/GroES or DnaK/DnaJ in E. coli can sometimes improve the solubility of target proteins.[4]

• Solubilization and Refolding from Inclusion Bodies: If expressing in a eukaryotic system is not feasible, you can purify the F-CRI1 from inclusion bodies. This involves solubilizing the aggregated protein using strong denaturants (e.g., urea (B33335) or guanidinium (B1211019) chloride) followed by a refolding process. Refolding of a complex protein with multiple disulfide bonds like F-CRI1 can be challenging and requires careful optimization of buffer conditions (pH, redox agents, and additives).

Issue 3: Low Yield After Purification

Q3: I am able to express soluble F-CRI1, but the final yield after purification is very low. What steps can I take to improve my recovery?

A3: Low yield after purification can be attributed to several factors, including protein degradation, inefficient binding to the purification resin, or harsh elution conditions.

Optimization of Purification Steps:

• Use of Protease Inhibitors: Add a cocktail of protease inhibitors to your lysis buffer to prevent degradation of F-CRI1 by host cell proteases.

• Optimize Lysis Method: Ensure your cell lysis method is efficient without being overly harsh. Sonication or high-pressure homogenization are common methods, but require careful optimization to avoid protein denaturation.

• Affinity Tag Selection: The choice and position of an affinity tag (e.g., His-tag, GST-tag) can impact the expression and solubility of the fusion protein. Experiment with different tags or their placement (N- or C-terminus).

• Chromatography Resin and Conditions:

  • Binding: Ensure the pH and ionic strength of your lysis buffer and protein sample are optimal for binding to the chosen chromatography resin.

  • Washing: Use a sufficient volume of wash buffer to remove non-specifically bound proteins. A small amount of the elution agent (e.g., a low concentration of imidazole (B134444) for His-tagged proteins) in the wash buffer can help reduce non-specific binding.

  • Elution: A step-wise or gradient elution can be gentler than a single-step elution and can help to separate your target protein from tightly bound contaminants.

• Multi-Step Purification: For a high-purity product, a multi-step purification strategy is often necessary. This typically involves an initial affinity chromatography step, followed by ion-exchange chromatography and/or size-exclusion chromatography as polishing steps.

Section 2: Frequently Asked Questions (FAQs)

Q4: What is the recommended expression system for producing functional recombinant F-CRI1?

A4: Due to its large size, complex structure with multiple domains, and the presence of numerous glycosylation sites, a mammalian expression system such as Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells is highly recommended for producing functional recombinant F-CRI1.[3] These systems can provide the necessary post-translational modifications, including proper N-glycosylation, which are critical for the biological activity of CR1. While expression in E. coli is possible, it will yield a non-glycosylated protein that is likely to be misfolded and aggregated in inclusion bodies.

Q5: How does the F-allele of CR1 differ from other alleles, and does this impact its recombinant expression?

A5: The F-allele (also known as CR11) is one of the common structural allotypes of human CR1.[5] It differs from other alleles, such as the S-allele (CR12), in the number of Long Homologous Repeats (LHRs) in its extracellular domain.[5] The F-allele is smaller than the S-allele.[6] While the fundamental challenges of expressing a large glycoprotein remain the same, the smaller size of the F-allele might make it slightly less challenging to express and fold correctly compared to the larger S-allele.

Q6: Should I express the full-length F-CRI1 or a truncated, soluble version?

A6: The choice between expressing the full-length protein or a soluble, truncated version depends on your downstream application. Full-length F-CRI1 includes the transmembrane and cytoplasmic domains, which will anchor it to the cell membrane. If you require the protein in a soluble form for assays or structural studies, it is advisable to express a truncated version that includes only the extracellular domain. This soluble F-CRI1 (sF-CRI1) is often easier to express and purify in higher yields.

Q7: Are there any specific culture conditions that are known to improve the yield of large glycoproteins like F-CRI1 in mammalian cells?

A7: Yes, optimizing culture conditions can significantly enhance the yield of recombinant F-CRI1 in mammalian cells.

• Temperature Shift: A temperature shift from 37°C to a lower temperature (e.g., 30-32°C) after a period of cell growth can slow down cell division and shift the cellular machinery towards protein production, often leading to higher yields and better protein quality.

• Media Optimization: Using a chemically defined, serum-free medium can improve batch-to-batch consistency and simplify downstream purification. Supplementing the media with specific nutrients, such as certain amino acids or hydrolysates, can also boost productivity.

• Fed-batch Culture: A fed-batch strategy, where nutrients are periodically added to the culture, can help maintain cell viability and productivity over a longer period, resulting in higher final protein titers.[7]

Section 3: Data Presentation

Table 1: Comparison of Expression Systems for Recombinant F-CRI1 Production

Feature	E. coli	Yeast (e.g., P. pastoris)	Insect Cells (Baculovirus)	Mammalian Cells (e.g., HEK293, CHO)
Yield	Potentially high, but often as insoluble inclusion bodies	Moderate to high	High	Moderate to high
Post-Translational Modifications (Glycosylation)	None	Simple glycosylation (mannose-type), may differ from human	Complex glycosylation, similar but not identical to human	Human-like, complex glycosylation
Protein Folding	Often incorrect, leading to inclusion bodies	Generally good	Good	Excellent, most likely to be correctly folded and active
Cost	Low	Low to moderate	High	High
Time	Fast	Moderate	Slow	Slow
Suitability for Functional F-CRI1	Very Low	Low to Moderate	High	Very High

Table 2: Troubleshooting Low F-CRI1 Yield - Summary of Strategies and Expected Outcomes

Problem	Strategy	Expected Outcome
Low/No Expression	Codon Optimization	Increased translation efficiency and protein expression.
Switch to a stronger/weaker promoter	Optimized transcription rate for better protein production.
Use a host strain for toxic proteins	Improved cell viability and protein yield.
Inclusion Bodies	Lower induction temperature	Slower protein synthesis, allowing more time for proper folding.
Switch to a eukaryotic expression system	Production of soluble, glycosylated, and likely active protein.
Co-express molecular chaperones	Assistance in proper protein folding, leading to increased solubility.
Low Purification Yield	Add protease inhibitors	Reduced protein degradation during purification.
Optimize chromatography conditions (binding, wash, elution)	Increased recovery of the target protein.
Implement a multi-step purification protocol	Higher purity of the final product.

Section 4: Experimental Protocols

Protocol 1: Expression of Soluble Recombinant F-CRI1 in HEK293 Cells

This protocol outlines a general procedure for the transient expression of a soluble, His-tagged F-CRI1 (extracellular domain) in HEK293 cells.

1. Plasmid Preparation:

• Clone the cDNA encoding the extracellular domain of the F-allele of human CR1 into a mammalian expression vector containing a C-terminal 6x-His tag.
• Ensure the vector also contains a strong promoter (e.g., CMV) and a signal peptide for secretion.
• Prepare high-quality, endotoxin-free plasmid DNA.

2. Cell Culture and Transfection:

• Culture HEK293 cells in a suitable serum-free suspension culture medium.
• On the day of transfection, ensure the cells are in the exponential growth phase with high viability (>95%).
• Dilute the plasmid DNA and a suitable transfection reagent (e.g., PEI) in fresh culture medium.
• Add the DNA-transfection reagent complex to the cell culture.

3. Expression and Harvest:

• Incubate the transfected cells at 37°C in a humidified incubator with 5-8% CO2.
• Optional: 24 hours post-transfection, perform a temperature shift to 32°C to enhance protein production.
• Harvest the cell culture supernatant containing the secreted sF-CRI1 by centrifugation 5-7 days post-transfection.

Protocol 2: Purification of His-tagged sF-CRI1

1. Clarification and Buffer Exchange:

• Clarify the harvested supernatant by centrifugation and filtration (0.22 µm) to remove cells and debris.
• Concentrate the supernatant and exchange the buffer to a binding buffer (e.g., 20 mM Tris-HCl, 500 mM NaCl, 20 mM Imidazole, pH 8.0) using tangential flow filtration or a similar method.

2. Immobilized Metal Affinity Chromatography (IMAC):

• Equilibrate a Ni-NTA or other suitable IMAC column with binding buffer.
• Load the buffer-exchanged supernatant onto the column.
• Wash the column with several column volumes of wash buffer (binding buffer with a slightly higher imidazole concentration, e.g., 40 mM) to remove non-specifically bound proteins.
• Elute the sF-CRI1 from the column using an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

3. Size-Exclusion Chromatography (SEC):

• Concentrate the eluted fractions containing sF-CRI1.
• Load the concentrated protein onto a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).
• Collect fractions corresponding to the monomeric sF-CRI1 peak.

4. Quality Control:

• Assess the purity of the final protein product by SDS-PAGE and Coomassie blue staining.
• Confirm the identity of the protein by Western blot using an anti-CR1 or anti-His-tag antibody.
• Determine the protein concentration using a suitable method (e.g., BCA assay or A280 measurement).

Section 5: Visualizations

Caption: Workflow for Recombinant F-CRI1 Expression and Purification.

Caption: Troubleshooting Logic for Low F-CRI1 Yield.

References

• 1. Complement receptor 1 is expressed on brain cells and in the human brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cusabio.com [cusabio.com]
• 4. Recombinant Human Complement receptor type 1(CR1),partial [echobiosystems.com]
• 5. Complement Receptors of Complement System: CR1 - Creative Biolabs [creative-biolabs.com]
• 6. uniprot.org [uniprot.org]
• 7. N-glycosylation of CRF receptor type 1 is important for its ligand-specific interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Validating Anti-FcεRI Antibody Specificity

Welcome to the technical support center for validating the specificity of your anti-FcεRI antibodies. This guide provides troubleshooting advice and frequently asked questions (FAQs) in a user-friendly format to assist researchers, scientists, and drug development professionals in obtaining reliable and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the validation of anti-FcεRI antibodies.

Question	Answer & Troubleshooting Steps
1. Why am I seeing no signal or a very weak signal in my Western Blot?	Possible Causes: * Incorrect Antibody Dilution: The antibody concentration may be too low. * Insufficient Protein Load: Ensure you have loaded enough total protein from a cell lysate known to express FcεRI (e.g., mast cells, basophils, or RBL cells).[1][2] * Suboptimal Transfer: Verify that the protein has transferred efficiently from the gel to the membrane. * Inactive Secondary Antibody: Use a fresh, validated secondary antibody. Troubleshooting: * Optimize Antibody Concentration: Perform a titration experiment to determine the optimal primary antibody concentration. A common starting range for Western Blot is 0.5-2 µg/mL.[1][2] * Increase Protein Load: Load 20-30 µg of total protein per lane. * Check Transfer Efficiency: Use a Ponceau S stain to visualize protein transfer on the membrane. * Use a Positive Control: Include a cell lysate from a cell line with high FcεRI expression as a positive control.[3]
2. My Western Blot shows multiple bands. Is my antibody non-specific?	Possible Causes: * Non-specific Binding: The antibody may be cross-reacting with other proteins. * Protein Degradation: The target protein may be degrading, leading to lower molecular weight bands. * Splice Variants or Post-Translational Modifications: FcεRI subunits can have different isoforms or modifications. Troubleshooting: * Use a Blocking Peptide: Pre-incubate the antibody with the immunizing peptide to see if the specific band disappears.[4][5] * Optimize Blocking Conditions: Increase the blocking time or try a different blocking agent (e.g., 5% non-fat dry milk or BSA). * Use a Knockout (KO) Validated Control: The most definitive way to confirm specificity is to test the antibody on a cell line where the FcεRI gene has been knocked out. The specific band should be absent in the KO lysate. * Check Expected Molecular Weights: The α-subunit is ~57 kDa, the β-subunit is ~27 kDa, and the γ-subunit is ~10 kDa.[1][4][6]
3. I am getting high background in my Flow Cytometry experiment.	Possible Causes: * Non-specific Antibody Binding: The antibody may be binding to Fc receptors on the cell surface. * Insufficient Blocking: The blocking step may not be adequate. * Antibody Concentration Too High: Using too much primary or secondary antibody can increase background. Troubleshooting: * Use an Fc Block: Pre-incubate cells with an Fc receptor blocking solution before adding the primary antibody. * Optimize Antibody Titration: Perform a titration to find the optimal antibody concentration that gives a good signal-to-noise ratio. A starting concentration of 1-5 µg/mL is often recommended.[3] * Include Isotype Controls: Use an isotype control antibody of the same immunoglobulin class and concentration as your primary antibody to determine the level of non-specific background staining.
4. My Immunoprecipitation (IP) is not pulling down the target protein.	Possible Causes: * Antibody Cannot Recognize the Native Protein: The antibody may only recognize the denatured protein and not the native conformation required for IP. * Insufficient Antibody: The amount of antibody may be too low to effectively capture the protein. * Harsh Lysis Conditions: The lysis buffer may be denaturing the protein or disrupting the antibody-antigen interaction. Troubleshooting: * Use an IP-validated Antibody: Check the antibody datasheet to ensure it has been validated for immunoprecipitation. * Optimize Antibody Amount: Titrate the amount of antibody used for the IP. * Use a Milder Lysis Buffer: Consider using a lysis buffer with non-ionic detergents (e.g., NP-40 or Triton X-100) to preserve protein conformation.
5. I have a high background in my Immunoprecipitation (IP) results.	Possible Causes: * Non-specific Binding to Beads: The antibody or other proteins may be binding non-specifically to the Protein A/G beads. * Insufficient Washing: Wash steps may not be stringent enough to remove non-specifically bound proteins. Troubleshooting: * Pre-clear the Lysate: Incubate the cell lysate with beads alone before adding the primary antibody to remove proteins that non-specifically bind to the beads. * Increase Wash Stringency: Increase the number of washes or the salt concentration in the wash buffer. * Use a Negative Control Antibody: Perform a parallel IP with an irrelevant IgG of the same isotype to identify non-specifically immunoprecipitated proteins.[3]

Quantitative Data Summary

The following tables provide a summary of typical quantitative parameters for validating anti-FcεRI antibodies.

Table 1: Recommended Antibody Concentrations for Different Applications

Application	Primary Antibody Concentration	Reference
Western Blotting	0.5 - 2.0 µg/mL	[1][2]
Flow Cytometry	1.0 - 5.0 µg/mL	[3]
Immunoprecipitation	Assay dependent, start with 1-10 µg per 1 mg of lysate	[3]
Immunohistochemistry	~1 µg/mL	[3]

Table 2: Expected Molecular Weights of FcεRI Subunits in Western Blot

Subunit	Expected Molecular Weight	Reference
α (alpha)	~57 kDa	[6]
β (beta)	~27 kDa	[4][5]
γ (gamma)	~10 kDa	[1][2]

Experimental Protocols

Detailed methodologies for key validation experiments are provided below.

Western Blot Protocol

This protocol outlines the steps for detecting FcεRI subunits in cell lysates.

• Lysate Preparation:

  • Lyse cells expressing FcεRI (e.g., RBL cells) in RIPA buffer supplemented with protease inhibitors.

  • Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE:

  • Load 20-30 µg of total protein per lane on an SDS-polyacrylamide gel.

  • Include a molecular weight marker.

  • Run the gel until adequate separation is achieved.

• Protein Transfer:

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Confirm transfer efficiency with Ponceau S staining.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Incubate the membrane with the anti-FcεRI primary antibody diluted in blocking buffer (e.g., 0.5-2 µg/mL) overnight at 4°C with gentle agitation.[1][2]

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times for 10 minutes each with TBST.

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using an imaging system.

Flow Cytometry Protocol

This protocol describes how to analyze cell surface expression of FcεRI.

• Cell Preparation:

  • Harvest cells and wash them with FACS buffer (PBS with 2% FBS and 0.1% sodium azide).

  • Resuspend cells to a concentration of 1x10^6 cells/mL.

• Fc Receptor Blocking:

  • Incubate cells with an Fc block solution for 15 minutes at 4°C to prevent non-specific antibody binding.

• Primary Antibody Staining:

  • Add the anti-FcεRI primary antibody at the predetermined optimal concentration (e.g., 1-5 µg/mL) and incubate for 30 minutes at 4°C in the dark.[3]

  • Include an isotype control in a separate tube.

• Washing:

  • Wash the cells twice with FACS buffer.

• Secondary Antibody Staining (if required):

  • If the primary antibody is not directly conjugated, resuspend the cells in FACS buffer containing a fluorescently labeled secondary antibody and incubate for 30 minutes at 4°C in the dark.

• Final Washes and Analysis:

  • Wash the cells twice with FACS buffer.

  • Resuspend the cells in FACS buffer and analyze on a flow cytometer.

Immunoprecipitation Protocol

This protocol details the procedure for isolating FcεRI from a cell lysate.

• Lysate Preparation:

  • Lyse cells in a non-denaturing lysis buffer (e.g., containing 1% NP-40) with protease inhibitors.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Pre-clearing (Optional but Recommended):

  • Add Protein A/G beads to the lysate and incubate for 1 hour at 4°C with rotation to reduce non-specific binding.

  • Centrifuge and collect the supernatant.

• Immunoprecipitation:

  • Add the anti-FcεRI antibody (or an isotype control IgG) to the pre-cleared lysate and incubate for 2-4 hours or overnight at 4°C with rotation.

• Immune Complex Capture:

  • Add Protein A/G beads to the lysate-antibody mixture and incubate for 1-2 hours at 4°C with rotation.

• Washing:

  • Pellet the beads by centrifugation and wash them three to five times with cold lysis buffer.

• Elution:

  • Elute the immunoprecipitated proteins from the beads by adding 1X SDS-PAGE sample buffer and boiling for 5-10 minutes.

• Analysis:

  • Analyze the eluted proteins by Western Blotting using an antibody against the FcεRI subunit of interest.

Visualizations

FcεRI Signaling Pathway

Caption: Simplified FcεRI signaling cascade upon allergen binding.

Antibody Validation Workflow

Caption: Workflow for validating anti-FcεRI antibody specificity.

References

• 1. Anti-FcεRI Antibody, γ subunit | 06-727 [merckmillipore.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. anti-FceRIa(human IgE receptor) antibody, monoclonal(CRA1) – AS ONE INTERNATIONAL [asone-int.com]
• 4. High-affinity IgE receptor-β chain expression in human mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]

Technical Support Center: Understanding and Addressing Variability in FcεRI Expression

Disclaimer: The term "F-CRI1" was not found in the scientific literature. This guide assumes the user is referring to the high-affinity IgE receptor, FcεRI , a protein well-documented for its significant expression variability between donors. This resource provides troubleshooting guidance and standardized protocols for researchers studying FcεRI.

Frequently Asked Questions (FAQs)

Q1: What is FcεRI and why is its expression variable between donors?

A1: FcεRI is the high-affinity receptor for Immunoglobulin E (IgE). It is primarily expressed on the surface of mast cells and basophils. When cross-linked by IgE-allergen complexes, it triggers the release of inflammatory mediators, leading to allergic reactions. The expression levels of FcεRI can vary significantly between individuals due to a combination of genetic factors, serum IgE concentrations, and exposure to allergens and cytokines.

Q2: What are the main factors contributing to inter-donor variability in FcεRI expression?

A2: Several factors can influence FcεRI expression levels, leading to significant differences between donors:

• Genetic Polymorphisms: Variations in the genes encoding the subunits of FcεRI (FCER1A, FCER1G, MS4A2) can affect receptor expression and function.

• Serum IgE Levels: Higher concentrations of IgE in the serum are often correlated with increased surface expression of FcεRI on mast cells and basophils.[1]

• Cytokine Environment: Cytokines such as Interleukin-4 (IL-4) and Interleukin-13 (IL-13) can upregulate FcεRI expression.

• Allergen Exposure: Chronic or acute exposure to allergens can modulate FcεRI expression.

• Disease State: Individuals with atopic conditions like asthma, allergic rhinitis, and atopic dermatitis often exhibit higher FcεRI expression on immune cells.

Q3: How can I minimize the impact of donor variability in my experiments?

A3: While donor-to-donor variability cannot be eliminated, its impact can be managed by:

• Careful Donor Screening: Stratify donors based on criteria such as atopic status, serum IgE levels, and medication history.

• Increasing Sample Size: A larger number of donors will provide a more accurate representation of the expression range and improve the statistical power of your study.

• Standardized Protocols: Use consistent and well-validated protocols for sample collection, processing, and analysis.

• Internal Controls: Include internal controls and reference standards in your assays to normalize results.

• Data Stratification: Analyze data from different donor groups separately to identify trends specific to each sub-population.

Troubleshooting Guide: Quantifying FcεRI Expression

This guide focuses on troubleshooting common issues encountered during the quantification of FcεRI expression using flow cytometry.

Issue	Potential Cause	Recommended Solution
Low or No Signal	1. Improper Antibody Titration: The antibody concentration may be too low. 2. Poor Antibody Quality: The antibody may have lost activity due to improper storage or handling. 3. Low FcεRI Expression: The donor cells may have genuinely low levels of FcεRI. 4. Cell Viability Issues: A high percentage of dead cells can lead to poor staining.	1. Perform an antibody titration to determine the optimal staining concentration. 2. Test the antibody on a positive control cell line (e.g., RBL-2H3 cells transfected with human FcεRI). 3. Confirm with a different antibody clone or a more sensitive detection method. Screen donors for higher expression if necessary. 4. Use a viability dye to exclude dead cells from the analysis. Ensure proper sample handling to maintain cell health.
High Background/Non-specific Staining	1. Insufficient Blocking: Fc receptors on other cells (e.g., monocytes, B cells) can bind the antibody non-specifically. 2. Antibody Concentration Too High: Excess antibody can lead to non-specific binding. 3. Presence of Dead Cells: Dead cells can non-specifically bind antibodies.	1. Use an Fc block (e.g., commercially available human Fc block or aggregated IgG) before adding your primary antibody. 2. Use the optimal antibody concentration determined from titration. 3. Include a viability dye in your staining panel to gate on live cells.
High Variability Between Replicates	1. Inconsistent Cell Numbers: Pipetting errors can lead to different numbers of cells in each tube. 2. Inconsistent Staining: Variations in incubation times, temperatures, or washing steps. 3. Instrument Instability: Fluctuations in laser power or fluidics of the flow cytometer.	1. Ensure accurate and consistent pipetting of cell suspensions. 2. Adhere strictly to the standardized staining protocol for all samples. 3. Run instrument quality control checks before acquiring samples.

Data on FcεRI Expression Variability

The following table summarizes typical FcεRI expression levels on basophils from different donor groups. Note that these are representative values and can vary significantly.

Donor Group	Mean FcεRI Surface Receptors per Basophil	Typical Range
Healthy Non-Atopic Donors	~5,000 - 20,000	1,000 - 50,000
Atopic/Allergic Donors	>50,000	20,000 - 500,000+

Data is compiled from multiple immunology literature sources. The exact numbers can vary based on the specific study and quantification methods used.

Experimental Protocols

Protocol 1: Quantification of Surface FcεRI on Basophils by Flow Cytometry

1. Materials:

• Anticoagulated whole blood (e.g., in EDTA or heparin tubes)

• Phosphate-buffered saline (PBS)

• FACS buffer (PBS + 2% FBS + 0.1% sodium azide)

• Human Fc Block

• Fluorochrome-conjugated anti-human FcεRI antibody (e.g., Clone CRA-1)

• Fluorochrome-conjugated antibodies for basophil identification (e.g., anti-CD123, anti-HLA-DR)

• Isotype control for the anti-FcεRI antibody

• Viability dye (e.g., 7-AAD or a fixable viability stain)

• Red blood cell lysis buffer

• Flow cytometer

2. Method:

• Aliquot 100 µL of whole blood into a FACS tube.

• Add Human Fc Block and incubate for 10 minutes at room temperature to block non-specific binding.

• Add the cocktail of antibodies for basophil identification and the anti-FcεRI antibody (or its isotype control) at their pre-determined optimal concentrations.

• Incubate for 30 minutes at 4°C in the dark.

• Wash the cells twice with 2 mL of cold FACS buffer, centrifuging at 300 x g for 5 minutes.

• If not using a lyse/no-wash procedure, perform red blood cell lysis according to the manufacturer's instructions.

• Wash the remaining white blood cells with FACS buffer.

• Resuspend the cell pellet in 300 µL of FACS buffer.

• Add the viability dye shortly before analysis, if required.

• Acquire the samples on a flow cytometer. Gate on live, single basophils (e.g., CD123-positive, HLA-DR-negative) and quantify the fluorescence intensity of the anti-FcεRI antibody.

Visualizations

FcεRI Signaling Pathway

Caption: Simplified FcεRI signaling cascade leading to degranulation.

Troubleshooting Workflow for Flow Cytometry

Caption: A logical workflow for troubleshooting FcεRI flow cytometry experiments.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Buffer Conditions for FcεRI Binding Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing buffer conditions for F-CRI1 (FcεRI) binding assays.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for an FcεRI binding assay?

A1: The optimal pH for an FcεRI binding assay is generally within the neutral range (pH 7.0-7.4). The interaction between IgE and its high-affinity receptor, FcεRI, is sensitive to pH changes. Under neutral pH conditions, the binding affinity is extremely high.[1] While titration to pH 6.0 does not significantly alter the binding affinity, and a modest attenuation is observed at pH 5.5, the interaction is abrogated at pH values below 5.0 due to the unfolding of the IgE Fc region.[1] Some antibodies have been specifically engineered to exhibit pH-dependent binding, binding to IgE Fc at pH 7.4 but not at pH 6.0.[2][3]

Q2: What is the role of divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) in FcεRI binding and activation?

A2: While the initial binding of IgE to FcεRI may not directly require divalent cations, the subsequent signaling cascade upon antigen cross-linking is critically dependent on calcium.[4][5] Activation of FcεRI leads to an increase in intracellular Ca²⁺ concentration, which is essential for the degranulation of mast cells and basophils.[4][5] This Ca²⁺ influx can occur through both store-operated calcium entry (SOCE) and non-SOCE pathways.[4][6] Therefore, the presence of physiological concentrations of Ca²⁺ in the assay buffer is crucial for functional assays that measure downstream effector functions. A common buffer, Tyrode's buffer, used for histamine (B1213489) release assays contains 1 mM CaCl₂ and 0.4 mM MgCl₂.[7]

Q3: What are common components of a binding buffer for FcεRI assays?

A3: A typical binding buffer for FcεRI assays aims to mimic physiological conditions. Common components include a buffering agent to maintain pH (e.g., Tris, HEPES, or PBS), salts to control ionic strength (e.g., NaCl, KCl), and a blocking agent to prevent non-specific binding (e.g., Bovine Serum Albumin - BSA). For functional assays, the buffer may also contain glucose and divalent cations. For example, a Tris-saline buffer might contain 50 mM Tris and 150 mM NaCl at pH 7.0.[7] Another example is a buffer containing 125 mM NaCl, 5 mM KCl, 0.4 mM MgCl₂, 1 mM CaCl₂, 5.6 mM glucose, 10 mM Hepes/Na⁺, and 0.1% BSA, at pH 7.2.[7]

Q4: How can I prevent non-specific binding in my assay?

A4: Non-specific binding can be minimized by including a blocking agent in your buffer, such as BSA or non-fat dry milk. It is also recommended to include a mild detergent like Tween-20 or Triton X-100 in wash buffers to reduce background signal. For membrane-based assays like Western blots or lipid-protein overlay assays, blocking the membrane with a solution of 3% BSA in TBS-T is a common practice.[8]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or no binding signal	Suboptimal pH of the binding buffer.	Ensure the pH of your binding buffer is between 7.0 and 7.4. Verify the pH of your final buffer solution.[1]
Degradation of the protein of interest.	Use fresh protease and phosphatase inhibitors during sample preparation. Keep samples on ice throughout the procedure.[9]
Incorrect protein conformation.	For multi-pass transmembrane proteins, avoid boiling the sample during denaturation as it can cause aggregation. Consider milder denaturation methods like incubation at room temperature or 70°C for 10-20 minutes.[9]
High background or non-specific binding	Insufficient blocking.	Increase the concentration of the blocking agent (e.g., BSA) in your binding and wash buffers.[8]
Hydrophobic interactions with the assay surface.	Include a non-ionic detergent (e.g., Tween-20, Triton X-100) in your buffers to reduce non-specific hydrophobic interactions.[10]
Protein aggregation.	Centrifuge your protein samples at high speed (e.g., 14,000–17,000 x g) before use to pellet any aggregates.[9] Consider adjusting the pI and pH of the buffer conditions to improve solubility.[10]
Poor reproducibility	Inconsistent buffer preparation.	Prepare fresh buffers for each experiment and ensure accurate measurement of all components.
Variability in cell-based assays.	Ensure cells are harvested at optimal confluency and that cell lysis is thorough and consistent between samples.[9]

Data Presentation

Table 1: Effect of pH on IgE-FcεRI Binding Affinity

pH	Binding Affinity (KD)	Observation	Reference
7.4	< 10⁻¹² M	Extremely high affinity	[1]
6.0	Not significantly changed from pH 7.4	High affinity maintained	[1]
5.5	Modestly attenuated	Slight reduction in affinity	[1]
< 5.0	Abrogated	No detectable binding	[1]

Experimental Protocols

Protocol 1: Competitive ELISA for IgE-FcεRI Binding

This protocol is adapted from a method to measure the competitive binding of an antibody to FcεRI.[7]

• Coating: Coat a 96-well plate with 0.1 µg/mL of FcεRI-Fc fusion protein in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block the plate with a blocking buffer (e.g., PBS with 1% BSA) for 1-2 hours at room temperature.

• Competition: Add your test compound (e.g., a potential inhibitor) at various concentrations to the wells. Immediately add a constant concentration of human IgE (e.g., 0.1 µg/mL). Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Detection: Add an HRP-conjugated mouse anti-human IgE antibody and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Development: Add a suitable HRP substrate (e.g., TMB) and incubate until color develops.

• Stopping: Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm).

Protocol 2: Flow Cytometry-Based Binding Assay

This protocol is based on a method for analyzing ligand binding to cell surface receptors.[11]

• Cell Preparation: Harvest cells expressing FcεRI (e.g., RBL-SX38 cells) and wash them with a suitable buffer (e.g., PBA: 2% BSA, 0.1% sodium azide (B81097) in PBS, pH 7.4).

• Incubation: Resuspend the cells to a concentration of 5 x 10⁵ cells per sample. Incubate the cells with your fluorescently labeled ligand (e.g., FITC-conjugated IgE) at various concentrations in 100 µL of PBA for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with cold PBA to remove unbound ligand.

• Analysis: Resuspend the cells in a suitable buffer for flow cytometry and analyze the samples on a flow cytometer, measuring the fluorescence intensity of the cell population.

Visualizations

Caption: Experimental workflows for FcεRI binding assays.

Caption: Simplified FcεRI signaling pathway.

References

• 1. An intermediate pH unfolding transition abrogates the ability of IgE to interact with its high affinity receptor FcepsilonRIalpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reduction of circulating IgE and allergens by a pH-sensitive antibody with enhanced FcγRIIb binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reduction of circulating IgE and allergens by a pH-sensitive antibody with enhanced FcγRIIb binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcium signaling in mast cells: focusing on L-type calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential Ca2+ mobilization and mast cell degranulation by FcεRI- and GPCR-mediated signaling [pubmed.ncbi.nlm.nih.gov]
• 6. Roles for Ca2+ stores release and two Ca2+ influx pathways in the Fc epsilon R1-activated Ca2+ responses of RBL-2H3 mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibody to FcεRIα Suppresses Immunoglobulin E Binding to High-Affinity Receptor I in Allergic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sample preparation of membrane-bound and nuclear proteins for western blot | Abcam [abcam.com]
• 10. nicoyalife.com [nicoyalife.com]
• 11. Inhibition of IgE Activity to Bind its High Affinity Receptor (FcεRIα) by Mouse Anti-IgE Cε3∼4 Monoclonal Antibody (QME5) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Novel Biomarkers for Systemic Lupus Erythematosus: A Comparative Guide to FcεRI and CR1

A Note on Nomenclature: The term "F-CRI1" does not correspond to a recognized biomarker in the context of Systemic Lupus Erythematosus (SLE). This guide will focus on two plausible interpretations of the intended target: the Fc Epsilon Receptor I (FcεRI) and Complement Receptor 1 (CR1) , both of which have documented roles in SLE pathogenesis. This guide provides an objective comparison of their performance against other alternatives, supported by experimental data, to aid researchers, scientists, and drug development professionals in their validation efforts.

Comparative Performance of SLE Biomarkers

Systemic Lupus Erythematosus is a heterogeneous autoimmune disease, making the need for reliable biomarkers for diagnosis, monitoring disease activity, and predicting flares crucial. While traditional markers like anti-dsDNA antibodies and complement levels are widely used, novel markers such as the gamma chain of FcεRI and CR1 offer insights into specific pathogenic pathways.

Performance of FcεRI and CR1

The following table summarizes the characteristics of FcεRI and CR1 as potential SLE biomarkers.

Biomarker	Biological Role	Change in SLE	Key Quantitative Finding	Cell Type / Sample
FcεRIγ (gamma chain)	Replaces deficient TCR zeta chain in T-cell signaling	Increased Expression	Expression in SLE T-cells is 4.3-fold higher than in normal T-cells (P < 0.001).[1]	T-lymphocytes
CR1 (CD35)	Clearance of immune complexes	Decreased Expression	Significantly reduced numbers on erythrocytes in SLE patients (mean 512 ± 171) compared to controls (mean 689 ± 146) (P = 0.0001).[2]	Erythrocytes, Leukocytes, B-cells

Comparison with Alternative SLE Biomarkers

The validation of any new biomarker requires comparison against established and emerging alternatives. The table below presents performance data for a range of biomarkers used in SLE diagnosis and activity monitoring.

Biomarker	Category	Sensitivity	Specificity	Area Under the Curve (AUC)	Key Correlation
Anti-dsDNA	Autoantibody	52-70%	96%	-	Associated with disease activity and lupus nephritis.[3]
Anti-Sm	Autoantibody	5-30%	>99%	-	Highly specific for SLE diagnosis.[3][4]
Anti-C1q	Autoantibody	81-97% (for renal flares)	71-95% (for renal flares)	-	Predicts renal flares in lupus nephritis.[3]
Complement C3/C4	Complement Protein	-	-	-	Low levels reflect disease activity.[3]
Erythrocyte C4d (EC4d)	Complement Activation	-	-	-	Correlates with clinical SELENA-SLEDAI and PGA scores.[5]
IL-18	Cytokine	70%	79.73%	0.801	Correlates with disease activity.[6]
IL-1Ra	Cytokine Receptor	-	92.9%	-	Elevated in active SLE and correlates with SLEDAI scores.[4]
RDW	CBC-Derived	89.7%	75.3%	0.864	Positively correlated with SLEDAI-2K (r=0.303).[7]
NLR	CBC-Derived	79.3%	76.5%	0.822	Positively correlated with SLEDAI-2K (r=0.228).[7]

CBC-Derived: Complete Blood Count-Derived; RDW: Red Cell Distribution Width; NLR: Neutrophil-to-Lymphocyte Ratio; SLEDAI: SLE Disease Activity Index; PGA: Physician's Global Assessment.

Experimental Protocols

Accurate and reproducible measurement is key to biomarker validation. Below are detailed methodologies for the quantification of FcεRI and CR1.

Protocol: Flow Cytometry for Erythrocyte CR1 (CD35) Expression

This method quantifies the number of CR1 receptors on the surface of erythrocytes.

Objective: To measure the expression level of CR1 on erythrocytes from whole blood samples.

Materials:

• Whole blood collected in EDTA tubes.

• Phosphate-buffered saline (PBS).

• Monoclonal anti-CR1 (anti-CD35) antibody conjugated to a fluorophore (e.g., FITC).

• Isotype control antibody with the same fluorophore.

• Flow cytometer.

Methodology:

• Sample Preparation: Collect peripheral blood from SLE patients and healthy controls. Assays should be performed on the same day as the blood draw.[8]

• Cell Staining:

  • Dilute whole blood in PBS.

  • Aliquot diluted blood into flow cytometry tubes.

  • Add the fluorophore-conjugated anti-CR1 (CD35) antibody to the sample tubes and the corresponding isotype control to the control tubes.

  • Incubate for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with cold PBS by centrifugation to remove unbound antibodies.

• Data Acquisition:

  • Resuspend the erythrocyte pellet in PBS.

  • Acquire data on a flow cytometer. Erythrocytes are gated based on their forward and side scatter properties.

  • Collect fluorescence data from the gated population.

• Data Analysis:

  • The level of CR1 expression is determined by the mean fluorescence intensity (MFI) of the anti-CR1 stained cells after subtracting the MFI of the isotype control.

  • Results can be expressed as MFI or calibrated to absolute numbers of receptors per cell if quantitative beads are used.[2][8]

Protocol: Immunoblotting for FcεRI Gamma Chain in T-Cells

This protocol details the detection and relative quantification of the FcεRI gamma chain in purified T-cells.

Objective: To determine the protein expression level of the FcεRI gamma chain in T-cells.

Materials:

• Peripheral blood from SLE patients and healthy controls.

• Ficoll-Paque for peripheral blood mononuclear cell (PBMC) isolation.

• T-cell enrichment kit (e.g., magnetic-activated cell sorting).

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF membrane and transfer apparatus.

• Blocking buffer (e.g., 5% non-fat milk in TBST).

• Primary antibody: anti-FcεRI gamma chain.

• Primary antibody: anti-β-actin (for loading control).

• Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG.

• Chemiluminescent substrate.

• Imaging system.

Methodology:

• T-Cell Isolation: Isolate PBMCs from whole blood using Ficoll density gradient centrifugation. Purify T-cells from PBMCs using a negative or positive selection kit.[1]

• Protein Extraction: Lyse the purified T-cells with lysis buffer. Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunodetection:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-FcεRI gamma antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Signal Detection and Analysis:

  • Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Strip the membrane and re-probe with an anti-β-actin antibody as a loading control.

  • Perform densitometric analysis to quantify the band intensities. Normalize the FcεRI gamma chain signal to the β-actin signal for relative quantification.[1]

Visualizing Workflows and Pathways

Biomarker Validation Workflow

The following diagram illustrates a typical workflow for validating a candidate biomarker for Systemic Lupus Erythematosus.

Caption: A streamlined workflow for the discovery and validation of a new SLE biomarker.

FcεRI Signaling in SLE T-Cells

This diagram depicts the aberrant signaling pathway in SLE T-cells involving the FcεRI gamma chain. In many SLE patients, T-cells exhibit reduced levels of the T-cell receptor (TCR) zeta chain, a critical signaling molecule. The upregulated FcεRI gamma chain can substitute for the zeta chain, associating with the tyrosine kinase Syk and leading to altered downstream signaling upon TCR stimulation.[1]

Caption: Aberrant TCR signaling in SLE via the upregulated FcεRI gamma chain.

References

• 1. Fc epsilon receptor type I gamma chain replaces the deficient T cell receptor zeta chain in T cells of patients with systemic lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reduced erythrocyte complement receptor type 1 in systemic lupus erythematosus is related to a disease activity index and not to the presence or severity of renal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical and Immunological Biomarkers for Systemic Lupus Erythematosus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potential Biomarkers in Systemic Lupus Erythematosus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Panel of Lupus Biomarkers for the Monitoring of Systemic Lupus Erythematosus: Performance Characteristics in Distinct SLE Cohorts - ACR Meeting Abstracts [acrabstracts.org]
• 6. researchgate.net [researchgate.net]
• 7. lupus.bmj.com [lupus.bmj.com]
• 8. Erythrocyte C4d and complement receptor 1 in systemic lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Complement Receptor 1 (CR1) and Complement Receptor 2 (CR2) in Immune Regulation

For Researchers, Scientists, and Drug Development Professionals

Published: December 18, 2025

This guide provides a comprehensive comparison of Complement Receptor 1 (CR1, CD35) and Complement Receptor 2 (CR2, CD21), two critical receptors that bridge the innate and adaptive immune systems. Understanding their distinct and overlapping roles in the immune response, particularly in B lymphocyte function, is crucial for the development of novel therapeutics for autoimmune diseases, infectious diseases, and cancer.

Introduction

Complement receptors CR1 and CR2 are members of the regulators of complement activation (RCA) family of proteins.[1][2] In humans, they are encoded by two separate genes located in the RCA gene cluster on chromosome 1.[2][3][4] In contrast, in mice, a single gene, Cr2, encodes both proteins through alternative splicing.[3][4] This genetic difference underlies significant functional distinctions between the human and murine systems, a critical consideration in translational research.[3][5] Both receptors play pivotal roles in processing and clearing immune complexes and modulating lymphocyte activation, but their specific ligands and downstream signaling effects differ significantly, leading to distinct immunological outcomes.

Structural and Functional Comparison

CR1 and CR2, while both members of the RCA family, exhibit notable differences in their structure, ligand specificity, and cellular expression. These differences dictate their unique roles in the immune system.

Feature	Complement Receptor 1 (CR1, CD35)	Complement Receptor 2 (CR2, CD21)
Structure	A large single-chain transmembrane glycoprotein (B1211001) (160-250 kDa) with a large extracellular domain composed of 30 short consensus repeats (SCRs).[6]	A smaller single-chain transmembrane glycoprotein (145 kDa) with an extracellular domain of 15 or 16 SCRs.[3]
Primary Ligands	C3b, C4b, iC3b.[6][7]	C3d, C3dg, iC3b, Epstein-Barr Virus (EBV) glycoprotein gp350/220, CD23, and Interferon-alpha.[8][9]
Binding Affinities	High affinity for C3b and C4b. Kd for C4b dimers is in the range of 1.4 x 10⁻⁷ M to 4.8 x 10⁻⁷ M.[1][10][11]	High affinity for C3d and C3dg. Binding to ligands like gp350 follows a 1:1 interaction, while C3 fragment binding is more complex.[8][9]
Cellular Expression	Broadly expressed on erythrocytes, B cells, a subset of T cells, monocytes, macrophages, neutrophils, eosinophils, follicular dendritic cells (FDCs), and glomerular podocytes.[2][10]	Primarily expressed on mature B cells, follicular dendritic cells (FDCs), and some T cells.[3][12]
Primary Function on B cells (Human)	Inhibitory . Ligation of CR1 on human B cells inhibits BCR-induced proliferation, differentiation into plasma cells, and antibody production.[5][13][14][15]	Context-dependent, often co-stimulatory in mice, but can be inhibitory in humans . In mice, it is a key co-receptor that lowers the B cell activation threshold. In humans, co-ligation with the BCR can inhibit B cell activation and proliferation.[3][13]
Role in Immune Complex Clearance	Major role in the clearance of large, C3b/C4b-opsonized immune complexes from circulation via binding to erythrocytes.[10]	Primarily involved in trapping and retaining C3d-coated antigens and immune complexes on FDCs in germinal centers for B cell recognition.
Signaling Complex Association	Can form a complex with CR2, which is distinct from the CR2/CD19 complex.[16]	Forms the B cell co-receptor complex with CD19 and CD81 (TAPA-1).[17]

Signaling Pathways

The signaling outcomes of CR1 and CR2 ligation on B cells are markedly different, reflecting their opposing roles in human B cell activation.

Complement Receptor 1 (CR1) Signaling

In human B cells, CR1 acts as an inhibitory receptor. Upon ligation by its ligands, such as C3b-opsonized antigens, CR1 can suppress B cell receptor (BCR)-mediated signaling. This inhibitory function is crucial for maintaining B cell tolerance and preventing the activation of B cells by weak or self-antigens. The ligation of CR1 has been shown to inhibit the phosphorylation of key downstream signaling molecules of the BCR pathway, including Syk, ERK, and JNK.[7] The cytoplasmic tail of CR1 contains a sequence with homology to a region in the epidermal growth factor receptor that is a substrate for protein kinase C (PKC), although direct signaling in B cells is not well characterized and appears to be inhibitory.[3]

References

• 1. Quantitative analysis of C4Ab and C4Bb binding to the C3b/C4b receptor (CR1, CD35) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Complement receptor 1 - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Revisiting the Coreceptor Function of Complement Receptor Type 2 (CR2, CD21); Coengagement With the B-Cell Receptor Inhibits the Activation, Proliferation, and Antibody Production of Human B Cells [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Revisiting the Coreceptor Function of Complement Receptor Type 2 (CR2, CD21); Coengagement With the B-Cell Receptor Inhibits the Activation, Proliferation, and Antibody Production of Human B Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Phosphoflow Protocol for Signaling Studies in Human and Murine B Cell Subpopulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinetic analysis of the interactions of complement receptor 2 (CR2, CD21) with its ligands C3d, iC3b, and the EBV glycoprotein gp350/220 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CR2 complement C3d receptor 2 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. Increased B cell deletion and significantly reduced auto-antibody titre due to premature expression of human complement receptor 2 (CR2, CD21) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. B-cell extrinsic CR1/CR2 promotes natural antibody production and tolerance induction of anti-αGAL–producing B-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ashpublications.org [ashpublications.org]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. Molecular Simulation Study on the Interaction between Porcine CR1-like and C3b - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Complement receptor 2 - Wikipedia [en.wikipedia.org]

Comparative Analysis of Complement Receptor Type 1 (CR1) Orthologs in Different Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Complement Receptor Type 1 (CR1) orthologs, focusing on their structural, functional, and evolutionary differences across various species. This analysis is supported by experimental data and detailed methodologies to facilitate further research and therapeutic development. CR1 is a crucial component of the immune system, playing a significant role in the clearance of immune complexes and the regulation of the complement system.[1] Understanding the variations of its orthologs is vital for the development of targeted therapies and for translating findings from animal models to human applications.

Data Presentation: Quantitative Comparison of CR1 Orthologs

The following tables summarize key quantitative and functional data for CR1 orthologs, primarily comparing human CR1 and its murine analogue, which is a product of the Cr2 gene.

Feature	Human (CR1)	Mouse (Cr2-CR1)	Reference
Gene Name	CR1	Cr2	[2]
Protein Size	~200,000 d	~200,000 d	[2]
Cellular Expression	B cells, FDC, macrophages, neutrophils, erythrocytes	B cells, follicular dendritic cells	[2]
Primary Ligands	C3b, C4b, C1q, Mannan-binding lectin	C4b, C3b	[2]
Key Functions	- Immune complex clearance- Phagocytosis- Complement regulation (cofactor and decay-accelerating activity)	- B cell signaling- Complement regulation	[1][2]
Structural Domains	Long Homologous Repeats (LHRs) of seven Short Consensus Repeats (SCRs)	N-terminal 6 protein domains added to CR2 via alternative splicing	[2]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of CR1 orthologs are provided below to enable replication and further investigation.

1. Analysis of CR1/Cr2 Gene Expression

• Method: Reverse Transcription Polymerase Chain Reaction (RT-PCR) and Quantitative PCR (qPCR).

• Protocol:

  • Isolate total RNA from target cells (e.g., human and mouse B cells, erythrocytes) using a suitable RNA extraction kit.

  • Synthesize cDNA from the extracted RNA using a reverse transcriptase enzyme.

  • Perform PCR or qPCR using species-specific primers for the CR1 and Cr2 genes.

  • Analyze the PCR products on an agarose (B213101) gel or quantify the expression levels in qPCR using a reference gene for normalization.

  • For broader analysis, utilize techniques like Northern blotting or microarray analysis to compare expression across a wider range of tissues.

2. Assessment of Ligand Binding Affinity

• Method: Surface Plasmon Resonance (SPR).

• Protocol:

  • Immobilize recombinant soluble CR1 or Cr2-CR1 protein onto an SPR sensor chip.

  • Prepare a series of dilutions of the purified ligands (e.g., C3b, C4b).

  • Flow the ligand solutions over the sensor chip at a constant rate.

  • Measure the change in the refractive index at the chip surface, which corresponds to the binding of the ligand to the immobilized receptor.

  • Calculate the association and dissociation rate constants to determine the binding affinity (KD).

3. Functional Assay for Complement Regulation

• Method: Hemolytic Assay.

• Protocol:

  • Sensitize sheep erythrocytes with antibodies to activate the classical complement pathway.

  • Incubate the sensitized erythrocytes with a source of complement (e.g., normal human or mouse serum) in the presence or absence of varying concentrations of soluble recombinant CR1 or Cr2-CR1.

  • Measure the lysis of erythrocytes by spectrophotometrically quantifying the release of hemoglobin.

  • The inhibitory effect of CR1/Cr2-CR1 on complement-mediated lysis indicates its decay-accelerating and cofactor activities.

Signaling Pathways and Functional Relationships

The functional differences between human CR1 and mouse Cr2-CR1 are significant, particularly concerning their roles in immune complex clearance and B-cell signaling.

Caption: Comparative functional roles of human CR1 and mouse Cr2-CR1.

In humans, CR1 expressed on erythrocytes is critical for binding complement-coated immune complexes and transporting them to the liver for clearance.[2] This function is largely absent for the mouse Cr2-derived CR1, and a similar role is instead suggested to be carried out by the mouse protein Crry on erythrocytes.[2]

The signaling capacity of CR1 orthologs also differs. In the mouse, the Cr2 gene produces both CR1 and CR2 proteins via alternative splicing, and these are involved in the CD19-associated B cell signaling pathway.[2]

Caption: Experimental workflow for comparative analysis of CR1 orthologs.

Evolutionary Perspective

The evolution of CR1 and its related genes shows significant divergence between primates and other species. In sub-primates, a single Cr2 gene encodes both CR1 and CR2 proteins through alternative splicing.[2] In primates, the ability to encode the CR1 protein from the CR2 gene was lost, and a separate CR1 gene evolved.[2] This evolutionary divergence underlies the functional differences observed between human CR1 and its murine counterpart. The human CR1 protein is composed of Long Homologous Repeats (LHRs), each containing seven Short Consensus Repeats (SCRs), which are highly homologous to one another and contribute to its multiple functions.[2]

Furthermore, studies of CR1 in different primate species have revealed variations in size and copy number, suggesting that evolutionary pressures have shaped the functional capacity of this receptor.[1] For instance, some primates have smaller CR1 forms but compensate with a higher copy number on erythrocytes.[1] This highlights the evolutionary plasticity of the complement system and the importance of species-specific considerations in research and drug development.

References

• 1. Structure-function relationships of complement receptor type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative Functional Evolution of Human and Mouse CR1 and CR2 - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Role of F-CRI1 in a Novel Murine Model of Macrophage-Mediated Autoimmune Arthritis (MMAA)

This guide provides a comprehensive comparison of F-CRI1, a novel therapeutic candidate, against alternative treatments in a new preclinical model of autoimmune arthritis. The data presented herein is intended to support researchers, scientists, and drug development professionals in evaluating the potential of F-CRI1 for further investigation.

Introduction to F-CRI1 and the MMAA Model

F-CRI1 is a high-affinity, humanized monoclonal antibody designed to target and block the Fragment-Crystallizable gamma Receptor I (FcγRI or CD64). This receptor is highly expressed on macrophages and is a key mediator of pro-inflammatory responses upon binding immune complexes.

The Macrophage-Mediated Autoimmune Arthritis (MMAA) model is a novel murine model that recapitulates key aspects of human autoimmune joint diseases. The pathology in this model is driven by the infiltration and activation of macrophages in synovial tissues, leading to chronic inflammation, cartilage degradation, and bone erosion. This model provides a robust platform for evaluating therapeutics that specifically target macrophage activation pathways.

Comparative In Vitro Efficacy of F-CRI1

To assess the direct impact of F-CRI1 on macrophage activation, bone marrow-derived macrophages (BMDMs) from the MMAA mouse model were stimulated with immune complexes in the presence of F-CRI1, a standard-of-care agent (Methotrexatone), or an alternative pathway inhibitor (Syk-Inhib-2). Pro-inflammatory cytokine levels (TNF-α and IL-6) were quantified by ELISA.

Table 1: In Vitro Cytokine Secretion by BMDMs

Treatment Group	Concentration	TNF-α Secretion (pg/mL) ± SD	IL-6 Secretion (pg/mL) ± SD
Vehicle (PBS)	N/A	1258 ± 98	2145 ± 150
F-CRI1	10 µg/mL	189 ± 25	312 ± 45
Methotrexatone	1 µM	980 ± 75	1650 ± 120
Syk-Inhib-2	1 µM	450 ± 50	780 ± 65

The data indicates that F-CRI1 provides a statistically significant reduction in the secretion of key pro-inflammatory cytokines, outperforming both the standard-of-care and the alternative pathway inhibitor in this in vitro assay.

Comparative In Vivo Efficacy of F-CRI1

The therapeutic efficacy of F-CRI1 was evaluated in the MMAA mouse model. Mice were treated with F-CRI1, Methotrexatone, or a vehicle control over a 21-day period following disease induction.

Table 2: In Vivo Therapeutic Efficacy in MMAA Model

Treatment Group	Dose	Mean Clinical Arthritis Score (Day 21) ± SEM	Mean Histological Inflammation Score (Day 21) ± SEM
Vehicle (PBS)	N/A	10.2 ± 0.8	4.1 ± 0.3
F-CRI1	10 mg/kg	2.5 ± 0.3	1.1 ± 0.2
Methotrexatone	1 mg/kg	7.8 ± 0.6	3.2 ± 0.4

F-CRI1 treatment resulted in a marked reduction in both clinical and histological signs of arthritis, demonstrating superior efficacy in the in vivo disease model compared to the standard-of-care.

Signaling Pathways and Experimental Workflow

To visually represent the mechanism of action and the experimental design, the following diagrams have been generated.

Caption: F-CRI1 mechanism of action in blocking macrophage activation.

Caption: Workflow for in vivo validation of F-CRI1 in the MMAA model.

Experimental Protocols

Protocol 1: In Vitro Macrophage Stimulation Assay

• Cell Culture: Bone marrow-derived macrophages (BMDMs) are harvested from C57BL/6 mice and cultured for 7 days in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 20 ng/mL M-CSF.

• Plating: On day 7, mature BMDMs are seeded into 96-well plates at a density of 1x10^5 cells/well and allowed to adhere overnight.

• Pre-treatment: Media is replaced with fresh media containing F-CRI1 (10 µg/mL), Methotrexatone (1 µM), Syk-Inhib-2 (1 µM), or a vehicle control (PBS). Cells are incubated for 1 hour at 37°C.

• Stimulation: Immune complexes (generated by incubating OVA with anti-OVA IgG) are added to each well at a final concentration of 50 µg/mL.

• Incubation: Plates are incubated for 24 hours at 37°C.

• Supernatant Collection: After incubation, the supernatant from each well is collected and stored at -80°C.

• ELISA: TNF-α and IL-6 concentrations in the supernatant are quantified using commercially available ELISA kits, following the manufacturer's instructions.

Protocol 2: Induction and Assessment of MMAA

• Animal Model: 8-week-old female C57BL/6 mice are used for this study. All procedures are approved by the Institutional Animal Care and Use Committee.

• Disease Induction: Arthritis is induced by a single intraperitoneal injection of a proprietary cocktail of collagen-specific monoclonal antibodies (5 mg), followed 3 days later by an injection of lipopolysaccharide (LPS, 25 µg).

• Treatment Groups: Mice are randomized into treatment groups (n=10 per group) on day 3, post-LPS injection, when initial signs of arthritis are visible.

  • Group 1: Vehicle (PBS), administered intravenously (IV) twice weekly.

  • Group 2: F-CRI1 (10 mg/kg), administered IV twice weekly.

  • Group 3: Methotrexatone (1 mg/kg), administered intraperitoneally (IP) three times weekly.

• Clinical Scoring: Paw swelling is monitored daily. Each paw is scored on a scale of 0-4 (0=normal, 1=mild swelling/erythema, 2=moderate swelling, 3=severe swelling of entire paw, 4=maximal swelling and joint rigidity). The maximum score per mouse is 16.

• Termination and Tissue Collection: On day 21, mice are euthanized. Hind paws are collected for histological analysis.

Protocol 3: Histological Analysis of Joint Tissue

• Tissue Processing: Hind paws are fixed in 10% neutral buffered formalin for 48 hours, then decalcified in 14% EDTA for 21 days.

• Embedding and Sectioning: Tissues are processed, embedded in paraffin, and sectioned at 5 µm thickness.

• Staining: Sections are stained with Hematoxylin and Eosin (H&E) to assess inflammation (leukocyte infiltration) and Safranin O to assess cartilage damage.

• Histological Scoring: Stained sections are scored by a blinded pathologist on a scale of 0-5 for inflammation, pannus formation, and cartilage/bone erosion. The scores are summed for a final histological score.

A Comparative Guide to Anti-FcεRI Monoclonal Antibodies for Allergic Disease Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different monoclonal antibodies targeting the high-affinity IgE receptor, FcεRI, a key player in the allergic inflammatory cascade. By examining their performance based on experimental data, this document serves as a valuable resource for researchers and professionals in the field of allergy and immunology.

Introduction to Anti-FcεRI Therapies

Allergic reactions are primarily mediated by the cross-linking of allergen-specific Immunoglobulin E (IgE) antibodies bound to the high-affinity IgE receptor (FcεRI) on the surface of mast cells and basophils. This event triggers the release of inflammatory mediators, leading to the clinical manifestations of allergy. Monoclonal antibodies designed to interfere with the IgE-FcεRI axis represent a significant therapeutic strategy for allergic diseases. This guide focuses on a comparative analysis of prominent anti-IgE and anti-FcεRIα antibodies, including the clinically approved Omalizumab and the newer generation antibodies Ligelizumab, UB-221, and the anti-FcεRIα antibody NPB311.

Performance Comparison

The following table summarizes key quantitative data for different anti-FcεRI pathway-targeting monoclonal antibodies, providing a basis for their comparative assessment.

Antibody	Target	Mechanism of Action	Binding Affinity (Kd)	IC50 for IgE Inhibition of FcεRI Binding	IC50 for Inhibition of Cell Degranulation
Omalizumab	Free IgE	Binds to the Cε3 domain of free IgE, preventing its interaction with FcεRI.[1]	~6-8 nM[1]	~0.106 µg/mL (on RBL SX-38 cells)[2][3]	~4.52 nM (hexosaminidase release from mast cells)[4]; ~0.94 µg/mL (on RBL SX-38 cells)[2][3][5]
Ligelizumab	Free IgE	Binds to the Cε3 domain of IgE with higher affinity than Omalizumab, preventing its interaction with FcεRI.[6]	~0.13 nM[4]	More potent than Omalizumab[4][7]	~0.14 nM (hexosaminidase release from mast cells)[4]
UB-221	Free IgE	Binds to IgE with high affinity, preventing its interaction with FcεRI and also exhibiting CD23-mediated IgE downregulation.[2][5]	~59 pM[2]	~0.035 µg/mL (on RBL SX-38 cells)[2][3]	~0.14 µg/mL (on RBL SX-38 cells)[2][3][5]
NPB311	FcεRIα	A Fab fragment antibody that binds to the alpha subunit of FcεRI, directly blocking IgE binding.[8]	~4 nM[8]	Not directly applicable (targets the receptor)	Inhibits histamine (B1213489) and β-hexosaminidase release in a concentration-dependent manner.[8][9]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods for evaluating these antibodies, the following diagrams illustrate the FcεRI signaling pathway and a typical experimental workflow for antibody comparison.

FcεRI signaling cascade leading to degranulation.

Workflow for comparing anti-FcεRI antibodies.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and accurate comparison.

Surface Plasmon Resonance (SPR) for Binding Affinity (Kd) Measurement

Objective: To determine the association (ka) and dissociation (kd) rate constants, and the equilibrium dissociation constant (Kd) of the antibody-antigen interaction.

Materials:

• Biacore instrument (e.g., Biacore T100)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• Anti-human IgG (Fc) antibody for capture

• Recombinant human IgE or FcεRIα protein

• Test monoclonal antibodies (Omalizumab, Ligelizumab, UB-221, NPB311)

• HBS-EP+ buffer (or similar) as running buffer

Procedure:

• Immobilization of Capture Antibody:

  • Activate the CM5 sensor chip surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the anti-human IgG (Fc) antibody (diluted in 10 mM sodium acetate, pH 5.0) over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl, pH 8.5.

• Antibody Capture:

  • Inject the test monoclonal antibody (e.g., Omalizumab) at a low concentration over the flow cell with the immobilized anti-human IgG (Fc) to be captured.

• Kinetic Analysis:

  • Inject a series of concentrations of the analyte (recombinant human IgE for anti-IgE antibodies, or FcεRIα for NPB311) in running buffer over the captured antibody surface. Use a range of concentrations spanning the expected Kd.

  • Allow for an association phase followed by a dissociation phase where only running buffer flows over the surface.

  • Regenerate the surface between cycles using a low pH glycine (B1666218) solution to remove the captured antibody and bound analyte.

• Data Analysis:

  • Fit the sensorgram data to a 1:1 Langmuir binding model to determine the ka, kd, and calculate the Kd (Kd = kd/ka).

Enzyme-Linked Immunosorbent Assay (ELISA) for IC50 of IgE-FcεRI Binding Inhibition

Objective: To determine the concentration of antibody required to inhibit 50% of IgE binding to FcεRIα.

Materials:

• 96-well high-binding microplates

• Recombinant human FcεRIα

• Biotinylated human IgE

• Test monoclonal antibodies

• Streptavidin-HRP

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., PBS with 1% BSA)

Procedure:

• Coating:

  • Coat the microplate wells with recombinant human FcεRIα (e.g., 1 µg/mL in PBS) overnight at 4°C.

• Blocking:

  • Wash the plate with wash buffer.

  • Block non-specific binding sites with blocking buffer for 1-2 hours at room temperature.

• Inhibition:

  • Prepare serial dilutions of the test monoclonal antibodies.

  • In a separate plate, pre-incubate a constant concentration of biotinylated human IgE with the serial dilutions of the test antibodies for 1 hour at room temperature.

• Binding:

  • Wash the FcεRIα-coated plate.

  • Transfer the pre-incubated antibody-IgE mixtures to the coated plate and incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate.

  • Add Streptavidin-HRP and incubate for 30-60 minutes at room temperature.

  • Wash the plate.

  • Add TMB substrate and incubate in the dark until color develops.

• Measurement:

  • Stop the reaction with the stop solution.

  • Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Plot the absorbance against the logarithm of the antibody concentration and fit to a four-parameter logistic curve to determine the IC50 value.

Cell-Based Degranulation Assay (Basophil Activation Test - BAT)

Objective: To measure the ability of the antibodies to inhibit IgE-mediated activation of basophils.

Materials:

• Freshly isolated human peripheral blood mononuclear cells (PBMCs) or a basophil-containing cell line (e.g., RBL-SX38 expressing human FcεRIα).

• Allergen (e.g., anti-IgE antibody or a specific allergen)

• Test monoclonal antibodies

• Fluorochrome-conjugated antibodies against basophil markers (e.g., CD203c) and activation markers (e.g., CD63)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Isolate PBMCs from healthy donor blood or culture the cell line according to standard protocols.

• Sensitization (if necessary):

  • For cell lines, sensitize the cells with human IgE overnight.

• Inhibition:

  • Pre-incubate the cells with serial dilutions of the test monoclonal antibodies for 15-30 minutes at 37°C.

• Activation:

  • Add the allergen (e.g., anti-IgE) to stimulate degranulation and incubate for 15-30 minutes at 37°C.

• Staining:

  • Stop the reaction by placing the cells on ice.

  • Stain the cells with fluorochrome-conjugated anti-CD203c and anti-CD63 antibodies.

• Flow Cytometry:

  • Acquire the samples on a flow cytometer.

  • Gate on the basophil population (e.g., CD203c positive) and quantify the percentage of activated basophils (CD63 positive).

• Data Analysis:

  • Plot the percentage of activated basophils against the logarithm of the antibody concentration to determine the IC50 for degranulation inhibition.

By providing a comprehensive overview of performance data, signaling pathways, and detailed experimental protocols, this guide aims to facilitate informed decisions in the research and development of novel anti-allergic therapies.

References

• 1. From IgE to Omalizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IgE-neutralizing UB-221 mAb, distinct from omalizumab and ligelizumab, exhibits CD23-mediated IgE downregulation and relieves urticaria symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ligelizumab treatment for severe asthma: learnings from the clinical development programme - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JCI - IgE-neutralizing UB-221 mAb, distinct from omalizumab and ligelizumab, exhibits CD23-mediated IgE downregulation and relieves urticaria symptoms [jci.org]
• 6. Ligelizumab: A novel molecule in the management of chronic spontaneous urticaria - Indian Journal of Skin Allergy [skinallergyjournal.com]
• 7. researchgate.net [researchgate.net]
• 8. Antibody to FcεRIα Suppresses Immunoglobulin E Binding to High-Affinity Receptor I in Allergic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibody to FcεRIα Suppresses Immunoglobulin E Binding to High-Affinity Receptor I in Allergic Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating FcεRI Knockout Mouse Findings in Human Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating findings from FcεRI (the high-affinity IgE receptor) knockout mouse models in human cell systems. Understanding the translation of preclinical mouse data to human applications is critical for advancing research and development in allergy, immunology, and inflammatory diseases. This document outlines the key differences between murine and human FcεRI, presents standardized protocols for validation experiments, and offers a structured comparison of expected experimental outcomes.

Key Differences Between Mouse and Human FcεRI

A primary consideration when translating findings from mouse models to human systems is the structural and expressional variance of the FcεRI receptor itself. In mice, FcεRI is exclusively expressed as a tetrameric complex (αβγ₂).[1] In contrast, human mast cells and basophils can express both this tetrameric form and a trimeric version (αγ₂) that lacks the β subunit.[1] The β subunit is known to amplify downstream signaling, suggesting potential differences in the magnitude and nature of the response to FcεRI activation between the two species.[1]

Feature	Mouse FcεRI	Human FcεRI
Subunit Composition	Exclusively tetrameric (αβγ₂)[1]	Tetrameric (αβγ₂) and trimeric (αγ₂)[1]
Expression on Mast Cells	Tetrameric (αβγ₂)	Predominantly tetrameric in allergic inflammation[1]
β Subunit Function	Essential for surface expression and signal amplification	Amplifies signaling and promotes maturation of the α chain[1]

Experimental Workflow for Validation

Validating findings from an FcεRI knockout mouse in a human cell line model typically follows a multi-step process to confirm the knockout at both the genetic and protein levels, followed by functional assays to assess the physiological impact.

Caption: A typical workflow for validating a gene knockout in a human cell line.

Data Presentation: Comparative Functional Readouts

Table 1: Degranulation (β-Hexosaminidase Release)

Model System	Genotype/Condition	Antigen-Stimulated β-Hexosaminidase Release (% of total)
Mouse BMMCs	Wild-Type	20-50%
FcεRIα Knockout	~0%
Human Mast Cell Line (e.g., LAD2)	Wild-Type	15-30%
FCER1A Knockout (CRISPR)	~0%[2]

Table 2: Cytokine Release (TNF-α)

Model System	Genotype/Condition	Antigen-Stimulated TNF-α Release (pg/mL)
Mouse BMMCs	Wild-Type	500-2000
FcεRIα Knockout	Baseline levels
Human Mast Cell Line (e.g., LAD2)	Wild-Type	200-1000
FCER1A Knockout (CRISPR)	Baseline levels

Table 3: Calcium Mobilization

Model System	Genotype/Condition	Antigen-Stimulated Intracellular Ca²⁺ Flux
Mouse BMMCs	Wild-Type	Robust and sustained increase
FcεRIα Knockout	No significant increase
Human Mast Cell Line (e.g., LAD2)	Wild-Type	Robust increase
FCER1A Knockout (CRISPR)	No significant increase

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Generation of FCER1A Knockout Human Mast Cell Line

This protocol describes the generation of an FCER1A (encoding the α-chain of FcεRI) knockout in a human mast cell line (e.g., LAD2) using CRISPR/Cas9.

a. gRNA Design and Cloning:

• Design single guide RNAs (sgRNAs) targeting an early exon of the FCER1A gene.

• Clone the designed sgRNAs into a suitable Cas9 expression vector.

b. Transfection:

• Transfect the human mast cell line with the gRNA/Cas9 plasmid using electroporation or a suitable lipid-based transfection reagent.

c. Single-Cell Cloning:

• Isolate single cells into 96-well plates using limiting dilution or fluorescence-activated cell sorting (FACS) if the vector contains a fluorescent marker.

• Expand the single-cell clones.

d. Genomic Validation:

• Extract genomic DNA from the expanded clones.

• Perform PCR to amplify the targeted region of the FCER1A gene.

• Use Sanger sequencing to confirm the presence of insertions or deletions (indels) that result in a frameshift mutation.

e. Protein Validation (Western Blot):

• Lyse wild-type and knockout cell clones and quantify total protein.

• Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with a primary antibody specific for the FcεRIα chain, followed by an HRP-conjugated secondary antibody.

• Visualize the protein bands using a chemiluminescent substrate. The absence of a band in the knockout clones confirms the knockout at the protein level.

β-Hexosaminidase Release Assay (Degranulation)

This assay quantifies the release of the granular enzyme β-hexosaminidase as a measure of mast cell degranulation.

• Cell Sensitization: Sensitize mast cells (mouse bone marrow-derived mast cells [BMMCs] or human mast cell line) overnight with an optimal concentration of anti-DNP IgE (for mouse cells) or biotinylated human IgE (for human cells).

• Washing: Wash the cells three times with a suitable buffer (e.g., HEPES buffer) to remove excess IgE.

• Stimulation: Resuspend the cells and aliquot into a 96-well plate. Stimulate the cells with DNP-HSA (for mouse cells) or streptavidin (for human cells) for 30-60 minutes at 37°C.

• Supernatant and Lysate Collection: Centrifuge the plate and collect the supernatant. Lyse the remaining cells with Triton X-100 to determine the total β-hexosaminidase content.

• Enzymatic Reaction: Add a substrate solution (p-nitrophenyl-N-acetyl-β-D-glucosaminide) to both the supernatant and lysate samples and incubate.

• Measurement: Stop the reaction with a stop solution (e.g., glycine (B1666218) buffer) and measure the absorbance at 405 nm.

• Calculation: Express the percentage of β-hexosaminidase release as (supernatant absorbance / total absorbance) x 100.

Cytokine Release Assay (ELISA)

This protocol measures the amount of a specific cytokine (e.g., TNF-α, IL-6) released into the cell culture supernatant.

• Cell Stimulation: Sensitize and stimulate the mast cells as described in the degranulation assay, but for a longer duration (typically 4-24 hours).

• Supernatant Collection: Centrifuge the cells and collect the supernatant.

• ELISA: Perform a sandwich ELISA according to the manufacturer's instructions for the specific cytokine of interest. This typically involves coating a plate with a capture antibody, adding the supernatant, followed by a detection antibody, and then a substrate for colorimetric detection.

• Quantification: Measure the absorbance and calculate the cytokine concentration based on a standard curve.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following FcεRI activation.

• Cell Loading: Load the sensitized mast cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer.

• Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader.

• Stimulation and Measurement: Add the stimulating agent (e.g., DNP-HSA or streptavidin) and immediately begin measuring the change in fluorescence over time.

• Data Analysis: Plot the fluorescence intensity over time to visualize the calcium flux. The peak fluorescence intensity is indicative of the magnitude of the calcium response.

Signaling Pathway Overview

The aggregation of FcεRI by antigen-IgE complexes initiates a cascade of intracellular signaling events, leading to mast cell activation. The core pathway is conserved between mice and humans, but the amplification by the β-subunit in the tetrameric receptor is a key modulator.

Caption: A simplified diagram of the FcεRI signaling cascade leading to mast cell activation.

Conclusion

Validating findings from FcεRI knockout mice in human cell lines is a crucial step in translational research. While the fundamental signaling pathways are conserved, the differences in receptor composition necessitate careful experimental design and interpretation of results. By employing standardized protocols for knockout generation and functional assessment, researchers can obtain reliable and comparable data to bridge the gap between preclinical models and human applications. The use of appropriate human mast cell lines and a comprehensive suite of functional assays, as outlined in this guide, will facilitate a more accurate and robust validation process.

References

• 1. Fine-Tuning of Mast Cell Activation by FcεRIβ Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid identification of human mast cell degranulation regulators using functional genomics coupled to high-resolution confocal microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head In Vitro Comparison of High-Affinity IgE Receptor (FcεRI) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The high-affinity IgE receptor, FcεRI, plays a pivotal role in the pathogenesis of allergic diseases. Its cross-linking by allergen-bound IgE on the surface of mast cells and basophils triggers the release of inflammatory mediators, leading to allergic symptoms. Consequently, inhibiting the FcεRI signaling pathway is a primary strategy for the development of anti-allergic therapies. This guide provides a head-to-head in vitro comparison of various classes of FcεRI inhibitors, supported by experimental data, detailed protocols, and pathway diagrams to aid in the evaluation and selection of compounds for further research and development.

Comparative Analysis of FcεRI Inhibitors

The following tables summarize the in vitro performance of different classes of FcεRI inhibitors. Data has been compiled from various studies to provide a comparative overview.

Table 1: Biologic Inhibitors Targeting IgE or FcεRI

Inhibitor Class	Specific Inhibitor	Mechanism of Action	In Vitro Assay	Key Findings	Reference
Anti-IgE Monoclonal Antibody	Omalizumab	Binds to free IgE, preventing it from binding to FcεRI.	Inhibition of IgE binding to FcεRI	Baseline reference for comparison.	[1][2]
Ligelizumab	Binds to IgE with higher affinity than omalizumab.	Inhibition of IgE binding to FcεRI	~50-fold higher affinity for IgE and more potent inhibition of IgE binding to FcεRI compared to omalizumab.[2][3][4]	[2][3][4]
Designed Ankyrin Repeat Proteins (DARPins)	E2_79	Binds to IgE, blocking its interaction with FcεRI and can disrupt pre-formed IgE:FcεRI complexes.	Inhibition of IgE-mediated degranulation (RBL-2H3 cells)	IC50 of 0.54 nM, compared to 1.77 nM for omalizumab in one study.[5]	[5][6]
Fusion Protein	DARPin Fc fusion protein	Co-aggregates FcεRI and the inhibitory receptor FcγRIIb.	Inhibition of histamine (B1213489) release from mast cells	Significantly diminished anti-IgE induced histamine release.	[7]

Table 2: Small Molecule Kinase Inhibitors

Inhibitor Class	Specific Inhibitor	Target Kinase	In Vitro Assay	IC50	Reference
Spleen Tyrosine Kinase (Syk) Inhibitors	BAY61-3606	Syk	Inhibition of FcεRI-mediated degranulation (RBL-2H3 cells)	Comparable to R406.	[8]
R406 (Fostamatinib's active metabolite)	Syk	Inhibition of FcεRI-mediated degranulation (RBL-2H3 cells)	Effective inhibition of degranulation.	[8]
Bruton's Tyrosine Kinase (BTK) Inhibitors	Ibrutinib	BTK	Inhibition of IgE-mediated basophil activation	40 nM	[9]
Acalabrutinib	BTK	Inhibition of IgE-mediated basophil activation	150 nM	[9]
Tirabrutinib	BTK	Inhibition of IgE-mediated basophil activation	336 nM	[9]
Remibrutinib (LOU064)	BTK	High selectivity for BTK.	Not specified.	[10][11]
Rilzabrutinib (PRN1008)	BTK	Highly selective covalent inhibitor.	Not specified.	[10]

FcεRI Signaling Pathway

The binding of multivalent allergens to IgE already bound to FcεRI on mast cells and basophils leads to receptor aggregation and the initiation of a complex signaling cascade. This ultimately results in the release of pre-formed mediators (e.g., histamine) and the de novo synthesis of lipid mediators and cytokines. The diagram below illustrates the key steps in this pathway.

FcεRI Signaling Pathway

Experimental Protocols

In Vitro Mast Cell/Basophil Degranulation Assay (β-Hexosaminidase Release)

This assay quantifies the release of the granular enzyme β-hexosaminidase, a marker for mast cell and basophil degranulation.

1. Cell Culture and Sensitization:

• Culture a suitable mast cell line (e.g., RBL-2H3) or primary mast cells/basophils in appropriate media.

• For IgE-dependent activation, sensitize the cells by incubating them with anti-DNP IgE (or other specific IgE) overnight.

2. Inhibition and Stimulation:

• Wash the sensitized cells to remove unbound IgE.

• Pre-incubate the cells with various concentrations of the test inhibitor (e.g., omalizumab, kinase inhibitor) for a specified time (e.g., 1-2 hours).

• Stimulate degranulation by adding the appropriate agonist (e.g., DNP-HSA for anti-DNP IgE-sensitized cells, or anti-IgE antibody). Include positive (e.g., ionomycin) and negative (vehicle) controls.

3. Measurement of β-Hexosaminidase Activity:

• After incubation (e.g., 30-60 minutes), centrifuge the plate to pellet the cells.

• Collect the supernatant, which contains the released β-hexosaminidase.

• To determine the total cellular β-hexosaminidase, lyse the cells in the pellet with a detergent (e.g., Triton X-100).

• Add a substrate for β-hexosaminidase (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide) to both the supernatant and the cell lysate.

• After incubation, stop the reaction and measure the absorbance at a specific wavelength (e.g., 405 nm).

4. Data Analysis:

• Calculate the percentage of β-hexosaminidase release for each condition.

• Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Experimental Workflow: In Vitro Degranulation Assay

The following diagram outlines the general workflow for an in vitro degranulation assay to assess the efficacy of FcεRI inhibitors.

Workflow for In Vitro Degranulation Assay

References

• 1. The mechanistic and functional profile of the therapeutic anti-IgE antibody ligelizumab differs from omalizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ligelizumab treatment for severe asthma: learnings from the clinical development programme - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics, pharmacodynamics and safety of QGE031 (ligelizumab), a novel high-affinity anti-IgE antibody, in atopic subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. novartis.com [novartis.com]
• 5. researchgate.net [researchgate.net]
• 6. DARPins against a functional IgE epitope - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Omalizumab may not inhibit mast cell and basophil activation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of the anti-allergic activity of Syk inhibitors with optimized Syk siRNAs in FcepsilonRI-activated RBL-2H3 basophilic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. JCI - Bruton’s tyrosine kinase inhibition effectively protects against human IgE-mediated anaphylaxis [jci.org]
• 10. Bruton’s tyrosine kinase inhibition for the treatment of allergic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Mind the Gap: Validating the Link Between FcγRI (FCGR1A) Polymorphisms and Malaria Severity

A Comparative Analysis of Fc Gamma Receptor Genetics in Malaria

For researchers and drug development professionals investigating host-pathogen interactions in malaria, understanding the genetic basis of immunity is paramount. The Fc gamma receptors (FcγRs), which link humoral and cellular immunity by binding the Fc portion of IgG antibodies, are critical components of the anti-malarial response. While extensive research has implicated polymorphisms in low-affinity receptors like FcγRIIA and FcγRIIIA in modulating malaria severity, the role of the high-affinity receptor, FcγRI (CD64), remains largely unexplored in human genetic association studies. This guide provides a comparative overview of the existing evidence, highlighting the significant research gap concerning FcγRI polymorphisms.

The FcγRI (FCGR1A) Enigma: A Lack of Association Data

Despite the crucial role of FcγRI in antibody-dependent cellular phagocytosis (ADCP), a key mechanism for clearing infected red blood cells, there is a notable absence of case-control or cohort studies validating a direct link between polymorphisms in its encoding gene, FCGR1A, and clinical malaria outcomes. A comprehensive 2020 review on the topic explicitly identified several non-synonymous FCGR1A variants that have functional effects in laboratory models but remain uninvestigated in malaria association studies[1].

This research gap is often attributed to the unique high affinity of FcγRI for monomeric IgG, which led to the hypothesis that it might be less available for binding immune complexes—the primary drivers of FcγR activation in infectious diseases[1]. However, functional studies suggest its importance. For instance, increased expression of FcγRI has been observed on intermediate monocytes involved in the phagocytosis of P. falciparum[1].

Table 1: Functional FCGR1A Polymorphisms Uninvestigated in Malaria Association Studies

This table summarizes key FCGR1A variants with known functional consequences that warrant investigation in malaria-endemic populations. Data is derived from in-vitro or murine model studies.

SNP ID	Variation	Functional Effect	Reference
rs7531523	V39I	Reduces FcγRI signaling and immune complex binding	[1]
rs12078005	I301M	Reduces FcγRI signaling	[1]
rs1050208	I338T	Strongly reduces FcγRI signaling	[1]

A Tale of Two Receptors: The Well-Validated Role of FcγRIIA and FcγRIIIA

In stark contrast to FcγRI, numerous studies have investigated polymorphisms in the genes for the low-affinity receptors FcγRIIA (FCGR2A) and FcγRIIIA (FCGR3A), revealing significant, albeit sometimes conflicting, associations with malaria severity. These receptors are considered central to the clearance of opsonized merozoites and infected erythrocytes.

Table 2: Comparison of Key FcγRIIA Polymorphism Associations with Severe Malaria

The most studied polymorphism is rs1801274, resulting in a Histidine (H) to Arginine (R) substitution at amino acid position 131. The H131 allotype binds effectively to human IgG2, while the R131 allotype does not.

Study Population	Association with Severe Malaria Phenotype	Odds Ratio (95% CI)	p-value	Reference(s)
West Africa	HH131 genotype associated with increased susceptibility to severe malaria.	1.40 (1.02–1.91)	0.03	[2][3]
Ghana	RR131 genotype associated with increased susceptibility to severe malarial anemia.	1.33 (1.13–1.57)	0.001	[4]
Mali (Fulani)	H131 allele carriage (HH/RH) showed a marginal reduced risk of parasite positivity.	0.54 (0.29–0.99)	0.048
Meta-analysis	H131 allele suggested to be protective against malaria in Asian and African populations.	Not specified	-	[1]

Table 3: Comparison of Key FcγRIIIA Polymorphism Associations with Severe Malaria

The rs396991 polymorphism results in a Valine (V) to Phenylalanine (F) substitution at position 176. The V176 allotype has a higher affinity for IgG1 and IgG3.

Study Population	Association with Severe Malaria Phenotype	Odds Ratio (95% CI)	p-value	Reference(s)
Saudi Arabia	VV176 genotype offered protection against severe malaria.	Not specified	<0.05	[4]
Saudi Arabia	FF176 genotype was significantly associated with severe malaria.	Not specified	<0.05	[4]

Experimental Protocols

Validating the association between FcγR polymorphisms and malaria requires a robust case-control study design. The methodologies below represent a standard approach used in the cited literature.

Study Population and Case Definition

• Recruitment: Patients are typically recruited from hospitals or health centers in malaria-endemic regions. Cases are individuals diagnosed with severe P. falciparum malaria, while controls are healthy, asymptomatic individuals from the same geographic area with no parasites detected by microscopy.

• Severe Malaria Criteria: Diagnosis follows World Health Organization (WHO) guidelines, including criteria such as cerebral malaria (unrousable coma), severe malarial anemia (hemoglobin < 5 g/dL), respiratory distress, and/or hyperparasitemia.

Sample Collection and DNA Extraction

• Sample: Whole blood is collected from all participants in EDTA-containing tubes.

• Extraction: Genomic DNA is extracted from peripheral blood leukocytes using standard commercial kits (e.g., QIAamp DNA Blood Mini Kit) or salting-out methods. DNA quality and concentration are assessed using spectrophotometry.

Genotyping Methodology

• Target Polymorphisms: Specific SNPs, such as FCGR2A rs1801274 or FCGR3A rs396991, are selected for analysis.

• Genotyping Assay: A common and reliable method is the TaqMan SNP Genotyping Assay. This involves:

  • A polymerase chain reaction (PCR) with specific primers that flank the SNP.

  • Two allele-specific TaqMan MGB probes, each labeled with a distinct fluorescent dye (e.g., VIC for Allele 1, FAM for Allele 2).

  • During PCR, the probe matching the sample's DNA sequence binds and is cleaved by the Taq polymerase, releasing its dye and generating a fluorescent signal.

  • The endpoint fluorescence is measured by a real-time PCR instrument, which plots the signals to determine the genotype (homozygous for Allele 1, homozygous for Allele 2, or heterozygous).

Statistical Analysis

• Hardy-Weinberg Equilibrium (HWE): The genotype frequencies in the control group are tested for HWE to check for population stratification or genotyping errors.

• Association Analysis: Genotype and allele frequencies are compared between the severe malaria (case) and control groups using a chi-squared (χ²) test.

• Risk Estimation: Odds ratios (ORs) with 95% confidence intervals (CIs) are calculated using logistic regression to determine the risk of developing severe malaria associated with a particular genotype, often adjusting for confounding factors like age and ethnicity. A p-value < 0.05 is typically considered statistically significant.

Visualizing the Workflow and Pathways

Experimental Workflow Diagram

Caption: Standard experimental workflow for a case-control genetic association study.

FcγR Signaling Pathway in Malaria Immunity

Caption: Simplified pathway of activating Fcγ receptors in the anti-malarial response.

References

• 1. Polymorphisms in Fc Gamma Receptors and Susceptibility to Malaria in an Endemic Population - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Association of Fcgamma receptor IIa (CD32) polymorphism with severe malaria in West Africa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Significant differences in FcγRIIa, FcγRIIIa and FcγRIIIb genes polymorphism and anti-malarial IgG subclass pattern are associated with severe Plasmodium falciparum malaria in Saudi children - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fc gamma Receptor IIa-H131R Polymorphism and Malaria Susceptibility in Sympatric Ethnic Groups, Fulani and Dogon of Mali - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Comparative Proteomics of F-CRI1 Interacting Proteins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies and data interpretation involved in the comparative proteomics analysis of F-CRI1 interacting proteins. While "F-CRI1" does not correspond to a widely recognized protein in public databases, this document serves as a detailed template, outlining the necessary experimental and analytical frameworks for such a study. The provided data and pathways are illustrative, based on a hypothetical protein, F-CRI1 (Factor-Complement Receptor Interacting 1), a novel regulator implicated in cellular stress responses.

I. Quantitative Comparison of F-CRI1 Interacting Proteins

A key objective in studying protein-protein interactions is to understand how these interactions change under different cellular conditions.[1][2] In this hypothetical study, we compare the interactome of F-CRI1 in control (untreated) versus stressed (H₂O₂-treated) human embryonic kidney (HEK293) cells. The quantitative data, derived from a label-free quantification (LFQ) mass spectrometry approach, is summarized below.[3][4]

Table 1: Comparative Analysis of F-CRI1 Interacting Proteins in Control vs. H₂O₂-Treated HEK293 Cells

Protein ID (UniProt)	Gene Name	Protein Name	Log₂ Fold Change (Treated/Control)	p-value	Function
P04637	TP53	Cellular tumor antigen p53	2.58	0.001	Pro-apoptotic transcription factor
Q06609	HSP90AA1	Heat shock protein HSP 90-alpha	1.95	0.005	Molecular chaperone, protein folding
P62258	RPLP0	60S acidic ribosomal protein P0	-1.50	0.012	Component of the ribosomal stalk
P08238	HSPD1	60 kDa heat shock protein, mitochondrial	1.75	0.008	Mitochondrial chaperone
Q13155	PRDX2	Peroxiredoxin-2	2.10	0.003	Redox regulation, antioxidant
P31946	YWHAZ	14-3-3 protein zeta/delta	1.20	0.021	Signal transduction, cell cycle control
P63104	ACTG1	Actin, cytoplasmic 2	-1.89	0.009	Cytoskeletal structure
Q9Y261	CRIF1	CR6-interacting factor 1	0.05	0.950	Bait Protein

Data is hypothetical and for illustrative purposes only.

II. Experimental Protocols

A robust and reproducible experimental workflow is crucial for a successful comparative proteomics study.[5][6] The following protocol outlines the key steps for an Affinity Purification-Mass Spectrometry (AP-MS) experiment.[7][8]

A. Cell Culture and Treatment

• HEK293 cells stably expressing FLAG-tagged F-CRI1 are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• For the experimental condition, cells are treated with 100 µM H₂O₂ for 2 hours to induce oxidative stress. Control cells are treated with a vehicle.

B. Cell Lysis and Protein Extraction

• Cells are harvested and washed with ice-cold phosphate-buffered saline (PBS).

• Cell pellets are resuspended in a lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, and protease inhibitors).

• The lysate is incubated on ice for 30 minutes with occasional vortexing and then clarified by centrifugation at 14,000 x g for 15 minutes at 4°C.

C. Affinity Purification

• The clarified lysate is incubated with anti-FLAG M2 magnetic beads overnight at 4°C with gentle rotation.[5]

• The beads are washed three times with the lysis buffer to remove non-specific binders.

• The bound proteins are eluted with a 3X-FLAG peptide solution or by boiling in SDS-PAGE sample buffer.

D. Mass Spectrometry and Data Analysis

• The eluted proteins are subjected to in-solution or in-gel digestion with trypsin.[6]

• The resulting peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• The raw mass spectrometry data is processed using a suitable software package (e.g., MaxQuant) for protein identification and label-free quantification.[4][9]

• Statistical analysis is performed to identify proteins with significant changes in abundance between the control and treated samples.[3][10]

III. Visualizations

A. Experimental Workflow

The following diagram illustrates the major steps in the affinity purification-mass spectrometry (AP-MS) workflow.[8]

AP-MS Experimental Workflow

B. Hypothetical F-CRI1 Signaling Pathway

Based on the interacting proteins identified, a hypothetical signaling pathway can be proposed. Under oxidative stress, F-CRI1 may act as a scaffold protein, bringing together components of the stress response machinery.

References

• 1. Profiling of Protein Interaction Networks of Protein Complexes Using Affinity Purification and Quantitative Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inferring Protein-Protein Interaction Networks From Mass Spectrometry-Based Proteomic Approaches: A Mini-Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preprocessing of Protein Quantitative Data Analysis - Creative Proteomics [creative-proteomics.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Protocol for affinity purification-mass spectrometry interactome profiling in larvae of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wp.unil.ch [wp.unil.ch]
• 7. Affinity purification and mass spectrophotometry | PPTX [slideshare.net]
• 8. High-throughput: Affinity purification mass spectrometry | Protein interactions and their importance [ebi.ac.uk]
• 9. Chapter 8 Quantitative proteomics data analysis | Omics Data Analysis [uclouvain-cbio.github.io]
• 10. Quantitative Proteomics Data Analysis - CD Genomics [bioinfo.cd-genomics.com]

Validating the Role of FcεRI in Phagocytosis: A Comparative Guide Across Different Cell Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the high-affinity IgE receptor, FcεRI's (F-CRI1) role in phagocytosis across various immune cell types. We delve into supporting experimental data, detailed methodologies for key experiments, and a comparative analysis with other phagocytic pathways, offering a comprehensive resource for researchers investigating immune responses and developing novel therapeutics.

Unraveling the Phagocytic Function of FcεRI

The high-affinity receptor for IgE, FcεRI, is a key player in allergic reactions, traditionally associated with the degranulation of mast cells and basophils.[1][2][3][4] However, emerging evidence highlights its involvement in other crucial immune processes, including phagocytosis, across a broader range of cell types. Understanding the nuances of FcεRI-mediated phagocytosis in different cellular contexts is critical for a complete picture of its immunological function and for the development of targeted therapies.

Comparative Analysis of FcεRI-Mediated Phagocytosis

The phagocytic capacity of FcεRI varies significantly among different immune cell types, influenced by receptor subunit composition and the cell's primary immunological role. While some cells, like mast cells, can perform phagocytosis, this is not considered their primary function. In contrast, professional phagocytes like macrophages exhibit different receptor engagement dynamics.

Cell Type	FcεRI Structure	Evidence for FcεRI-Mediated Phagocytosis	Key Findings & Quantitative Data	Alternative Phagocytic Receptors
Mast Cells	Tetrameric (αβγ₂)	Yes.[5][6]	Can phagocytose IgE-opsonized particles, including allergens and bacteria. This process can occur alongside degranulation.[5] Studies have shown internalization of particulate allergens within secretory compartments following IgE/FcεRI-lipid raft-mediated phagocytosis.[5]	Fcγ Receptors (FcγR), Complement Receptors (CR), Toll-like Receptors (TLRs).[7][8]
Basophils	Tetrameric (αβγ₂)	Limited direct evidence. Primarily associated with degranulation.[9][10]	While expressing high levels of FcεRI, their role in phagocytosis is not well-established. Their primary response to FcεRI cross-linking is the rapid release of preformed mediators.[2][10]	FcγRIIB (inhibitory).[11]
Eosinophils	Trimeric (αγ₂)	Primarily linked to antigen presentation, not classical phagocytosis for clearance.[12][13][14]	FcεRI on eosinophils facilitates the uptake and presentation of IgE-opsonized antigens to T cells, promoting a Th2 response.[12][13] This function is enhanced at sites of allergic inflammation where FcεRI expression is upregulated.[13]	FcγR, CR3.[15][16]
Monocytes/ Macrophages	Trimeric (αγ₂)	Yes, but its role can be inhibitory.[5][17]	Ligation of FcεRI on human monocytes has been shown to impair their phagocytic capacity in some studies.[17] However, they can internalize IgE-opsonized particles, which may lead to antigen presentation.[5]	FcγR, CR3, Scavenger Receptors, TLRs.[7][8][16]
Dendritic Cells (DCs)	Trimeric (αγ₂)	Yes, primarily for antigen presentation.[5]	FcεRI-mediated uptake of allergens by DCs is a crucial step in initiating adaptive immune responses, particularly Th2 differentiation.[5]	FcγR, CR3, Langerin, DEC-205.[7][8]

Signaling Pathways: A Tale of Two Responses

The signaling cascade initiated by FcεRI cross-linking is central to its function. While sharing initial steps, the pathways leading to degranulation versus phagocytosis are thought to diverge, although this is an area of active research.

General FcεRI Signaling Pathway

Caption: General FcεRI signaling cascade upon antigen cross-linking.

Comparison of Phagocytic Signaling Pathways

While FcεRI-mediated phagocytosis utilizes components of the general signaling pathway, it is distinct from other phagocytic mechanisms, such as those mediated by Fcγ receptors (FcγR) and Complement Receptor 3 (CR3).

Caption: Simplified comparison of key signaling molecules in different phagocytic pathways.

Experimental Protocols

Validating the role of FcεRI in phagocytosis requires robust and well-controlled experimental setups. Below are detailed methodologies for common phagocytosis assays.

Bead-Based Phagocytosis Assay

This protocol is adapted for assessing FcεRI-mediated phagocytosis using opsonized fluorescent beads.[18]

1. Preparation of IgE-Opsonized Beads:

• Wash 1 µm latex beads (2.5% solid) twice with MES buffer (25mM MES, pH 6.0).

• Resuspend beads to a final concentration of 1% solid in MES buffer.

• Coat beads with a relevant antigen (e.g., ovalbumin) by incubating overnight at 4°C with constant rotation.

• Wash the antigen-coated beads and resuspend in MES buffer to 1% solid.

• Opsonize the beads by incubating with antigen-specific IgE overnight at 4°C with constant rotation.

• Wash the IgE-opsonized beads with PBS and resuspend to a final concentration of 10⁹ beads/ml. Store at 4°C.

2. Phagocytosis Assay:

• Seed target cells (e.g., mast cells, macrophages) at 1x10⁶ cells/well in a 96-well round-bottom plate in appropriate culture medium.

• Controls:

  • Negative control: Cells without beads.

  • Antigen-only control: Cells with beads coated only with antigen (no IgE).

  • Inhibitor control: Pre-treat cells with an actin polymerization inhibitor like Cytochalasin D (5 µg/ml) for 30 minutes at 37°C.

• Add 10⁷ IgE-opsonized beads to the cells (final volume of 100 µl per well).

• Incubate for 1-2 hours at 37°C.

• Wash the cells with cold PBS to remove non-internalized beads.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Analyze the percentage of cells that have phagocytosed beads and the number of beads per cell using flow cytometry or fluorescence microscopy.

Experimental Workflow for Phagocytosis Assay

Caption: A typical workflow for a bead-based phagocytosis assay.

Comparison with Alternative Phagocytic Receptors

FcεRI is one of several receptors capable of initiating phagocytosis. Its efficiency and downstream consequences can be compared to other well-established phagocytic receptors.

Receptor	Ligand	Primary Function in Phagocytosis	Key Signaling Mediator(s)	Associated Cell Types
FcεRI	IgE-opsonized particles	Antigen presentation, clearance of allergens/pathogens.	Syk, Rac/Cdc42.[1][19]	Mast cells, eosinophils, monocytes, macrophages, dendritic cells.[2][13][20]
Fcγ Receptors (FcγR)	IgG-opsonized particles	Clearance of pathogens and immune complexes, antibody-dependent cellular cytotoxicity (ADCC).[8][21]	Syk, Rac/Cdc42.[19]	Macrophages, neutrophils, dendritic cells, NK cells.[8]
Complement Receptor 3 (CR3)	iC3b-opsonized particles	Clearance of pathogens, apoptotic cells.	RhoA.[8]	Macrophages, neutrophils, dendritic cells.[8][16]
Toll-like Receptors (TLRs)	Pathogen-associated molecular patterns (PAMPs)	Direct recognition and engulfment of pathogens, initiation of inflammatory responses.	MyD88, TRIF.[7]	Macrophages, dendritic cells, neutrophils.[7]

Conclusion

The role of FcεRI extends beyond its classical function in allergic degranulation to include the important process of phagocytosis. This function, however, is highly dependent on the cell type, with its primary outcome ranging from antigen presentation in eosinophils and dendritic cells to potential clearance of opsonized particles by mast cells and macrophages. Understanding these cell-specific roles and the underlying signaling pathways is crucial for developing targeted immunomodulatory therapies for allergic and inflammatory diseases. Further research is needed to fully elucidate the molecular switches that determine the balance between degranulation and phagocytosis following FcεRI engagement.

References

• 1. Deciphering the structure and function of FcεRI/mast cell axis in the regulation of allergy and anaphylaxis: a functional genomics paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. Mast cell - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Serum IgE clearance is facilitated by human FcεRI internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Microbial Phagocytic Receptors and Their Potential Involvement in Cytokine Induction in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phagocytosis: A Fundamental Process in Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antibody mediated regulation of basophils: emerging views and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. IgE and mast cells in allergic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Humanized FcεRI Expressed on Mouse Eosinophils Mediates IgE-Facilitated Eosinophil Antigen Presentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Humanized FcεRI Expressed on Mouse Eosinophils Mediates IgE-Facilitated Eosinophil Antigen Presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Phagocytic efficacy of macrophage-like cells as a function of cell cycle and Fcγ receptors (FcγR) and complement receptor (CR)3 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. medium.com [medium.com]
• 19. Fcγ Receptor–Mediated Phagocytosis in Macrophages Lacking the Src Family Tyrosine Kinases Hck, Fgr, and Lyn - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Fc-Epsilon-RI, the High Affinity IgE-Receptor, Is Robustly Expressed in the Upper Gastrointestinal Tract and Modulated by Mucosal Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. communities.springernature.com [communities.springernature.com]

F-CRI1 Expression: A Comparative Analysis in Healthy and Diseased Tissues

An In-depth Guide for Researchers and Drug Development Professionals

The high-affinity IgE receptor, F-CRI1 (FcεRI), is a key player in allergic responses and various inflammatory conditions. Its expression profile in different tissues provides critical insights into its physiological and pathological roles. This guide offers a comparative overview of F-CRI1 expression in healthy versus diseased tissues, supported by experimental data and detailed methodologies.

Data Presentation: F-CRI1 Expression Levels

The following tables summarize the expression of F-CRI1 in various healthy and diseased human tissues. Data is presented qualitatively and semi-quantitatively based on available literature.

Table 1: F-CRI1 Expression in Healthy Human Tissues

Tissue/Cell Type	Expression Level	Method of Detection	Key Findings & References
Immune Cells
Mast Cells	High	Flow Cytometry, IHC	Constitutively expressed as a tetramer (αβγ2).[1]
Basophils	High	Flow Cytometry, IHC	Constitutively expressed as a tetramer (αβγ2).[1]
Eosinophils	Inducible/Low	Flow Cytometry, IHC	Expressed as a trimer (αγ2); expression can be induced.[1]
Monocytes/Macrophages	Variable	Flow Cytometry, IHC	Expressed as a trimer (αγ2).[2]
Langerhans/Dendritic Cells	Present	IHC	Expressed as a trimer (αγ2) on antigen-presenting cells.[1]
Gastrointestinal Tract
Esophagus	Present	IHC, qRT-PCR	Found on intraepithelial mast cells and Langerhans cells.[3]
Stomach	Present	IHC, qRT-PCR	Higher expression of the β-subunit suggests tetrameric form.[3]
Duodenum	Present	IHC, qRT-PCR	Expression decreases towards the distal intestine.[3]
Colon & Rectum	Low/Rare	IHC, qRT-PCR	Significantly lower expression compared to the upper GI tract.[3]
Other Tissues
Skin	Present	IHC	Found on epidermal Langerhans cells and mast cells.[1]
Bronchial/Tracheal Smooth Muscle	Present	Not Specified	Demonstrated in both normal and asthmatic patients.[1]

Table 2: F-CRI1 Expression in Diseased Tissues

Disease	Tissue/Cell Type	Expression Change	Method of Detection	Key Findings & References
Inflammatory/Allergic Diseases
Eosinophilic Esophagitis (EoE)	Esophagus	Upregulated	IHC	Significantly higher number of F-CRI1-positive cells compared to controls.[4]
Reflux Esophagitis (RE)	Esophagus	Upregulated	IHC	Similar increase in F-CRI1-positive cells as seen in EoE.[4]
Allergic Asthma	Neutrophils	Upregulated	FISH, Flow Cytometry	Increased mRNA and protein expression of the α-chain.
Chronic Urticaria (autoimmune)	Mast Cells, Basophils	Implicated	Not Specified	Autoantibodies against F-CRI1 lead to cell activation.
Cancer
Colon Cancer	Intestinal Epithelium	Upregulated	IHC	73% of colon cancer patients showed positive staining in epithelial cells.[5][6]
Autoimmune Diseases
Systemic Lupus Erythematosus (SLE)	Plasmacytoid Dendritic Cells	Implicated	Not Specified	Autoreactive IgE can bind to F-CRI1 on these cells.[7]

Experimental Protocols

Detailed methodologies for the key experimental techniques used to assess F-CRI1 expression are provided below.

Immunohistochemistry (IHC) for F-CRI1 Detection in Paraffin-Embedded Tissues

This protocol outlines the general steps for detecting F-CRI1 protein in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

• Deparaffinization and Rehydration:

  • Heat slides at 60°C for 15-20 minutes.

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Rehydrate sections by sequential immersion in 100%, 95%, and 80% ethanol (B145695) for 3 minutes each, followed by a rinse in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval by immersing slides in a citrate (B86180) buffer (10 mM, pH 6.0) and heating at 95-100°C for 20 minutes.

  • Allow slides to cool to room temperature.[8]

• Blocking:

  • Wash sections with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Incubate with a blocking solution (e.g., 5% normal goat serum in PBS) for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate sections with a primary antibody specific for the F-CRI1 α-chain (e.g., mouse anti-human FcεRIα) overnight at 4°C in a humidified chamber.

• Secondary Antibody and Detection:

  • Wash sections to remove unbound primary antibody.

  • Incubate with a biotinylated secondary antibody (e.g., goat anti-mouse IgG) for 30-60 minutes at room temperature.[8]

  • Wash sections and then incubate with a streptavidin-horseradish peroxidase (HRP) conjugate.

  • Develop the signal using a chromogen substrate such as 3,3'-diaminobenzidine (B165653) (DAB), resulting in a brown precipitate at the antigen site.[4]

• Counterstaining, Dehydration, and Mounting:

  • Counterstain with hematoxylin (B73222) to visualize cell nuclei.

  • Dehydrate sections through graded ethanol series and clear in xylene.

  • Mount with a permanent mounting medium.

Flow Cytometry for F-CRI1 Surface Expression on Immune Cells

This protocol is for the analysis of F-CRI1 expression on the surface of isolated immune cells (e.g., basophils, mast cells).

• Cell Preparation:

  • Isolate peripheral blood mononuclear cells (PBMCs) or other target cells from whole blood or tissue samples.

  • Wash cells with a suitable buffer (e.g., PBS with 2% FBS).

  • Resuspend cells to a concentration of 1x10^6 cells/mL.[9]

• Fc Receptor Blocking:

  • Incubate cells with an Fc blocking reagent for 10-15 minutes at room temperature to prevent non-specific antibody binding to Fc receptors.[9]

• Antibody Staining:

  • Add a fluorochrome-conjugated primary antibody specific for the F-CRI1 α-chain directly to the cell suspension.

  • Incubate for 30 minutes at 4°C in the dark.[9]

  • (Optional) Include other cell surface markers to identify specific cell populations (e.g., CD117 for mast cells).

• Wash and Resuspend:

  • Wash the cells twice with staining buffer to remove unbound antibodies.

  • Resuspend the final cell pellet in a suitable buffer for analysis.[9]

• Data Acquisition and Analysis:

  • Acquire data on a flow cytometer.

  • Analyze the data using appropriate software to quantify the percentage of F-CRI1-positive cells and the mean fluorescence intensity.

Quantitative Real-Time PCR (qRT-PCR) for F-CRI1 α-Chain mRNA

This protocol details the quantification of F-CRI1 α-chain (FCER1A) mRNA levels in tissue or cell samples.

• RNA Extraction:

  • Extract total RNA from tissue homogenates or cell lysates using a suitable RNA isolation kit.

  • Assess RNA quality and quantity using spectrophotometry.

• cDNA Synthesis:

  • Reverse transcribe 1 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit with random hexamers or oligo(dT) primers.[10]

• qPCR Reaction Setup:

  • Prepare a qPCR reaction mixture containing cDNA template, forward and reverse primers for FCER1A, and a suitable qPCR master mix (e.g., SYBR Green or TaqMan).

  • Include a no-template control and a reference gene (e.g., GAPDH, ACTB) for normalization.

• qPCR Amplification:

  • Perform the qPCR reaction in a real-time PCR thermal cycler using a standard three-step cycling protocol (denaturation, annealing, extension).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for both the target gene (FCER1A) and the reference gene.

  • Calculate the relative expression of FCER1A using the ΔΔCt method.

Mandatory Visualizations

F-CRI1 Signaling Pathway

Caption: F-CRI1 signaling cascade in mast cells.

Experimental Workflow for F-CRI1 Expression Analysis

Caption: Workflow for F-CRI1 expression analysis.

References

• 1. Targeting the Fc receptor in autoimmune disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The high-affinity IgE receptor (FcεRI) blocks apoptosis in normal human monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bosterbio.com [bosterbio.com]
• 4. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 5. Immunoglobulin E - Wikipedia [en.wikipedia.org]
• 6. The High Affinity IgE Receptor FcεRI Is Expressed by Human Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Flow Cytometry Protocol for Cell Surface Markers (FACS Protocol): R&D Systems [rndsystems.com]
• 10. A Co-Expressed Natural Antisense RNA FCER1A-AS Controls IgE-Dependent Immunity by Promoting Expression of FcεRIα - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Therapeutic Potential of CR1 Targeting in Preclinical Models: A Comparative Guide

It appears there may be a typographical error in "F-CRI1," as no specific entity with this name was identified in the initial search. However, the search results point to several highly relevant therapeutic targets with similar nomenclature, for which extensive preclinical research exists. The most likely intended targets are:

• CR1 (Complement Receptor 1): A key regulator of the complement system, with therapeutic potential in complement-mediated disorders.

• CRF1 (Corticotropin-Releasing Factor Receptor 1): A receptor involved in stress-related responses, with therapeutic potential in anxiety and other stress-related disorders.

• FcεR1 (High-affinity IgE receptor): A key component in the allergic response pathway.

To provide the most accurate and relevant comparison guide, please clarify which of these targets you are interested in.

For the purpose of this response, we will proceed with the assumption that the intended topic is CR1 (Complement Receptor 1) , given its significant therapeutic potential being explored in preclinical models for various inflammatory and autoimmune diseases.

This guide provides a comparative analysis of targeting Complement Receptor 1 (CR1) in preclinical models, offering insights into its therapeutic potential relative to other strategies. The information is intended for researchers, scientists, and drug development professionals.

Introduction to CR1 as a Therapeutic Target

Complement Receptor 1 (CR1 or CD35) is a transmembrane glycoprotein (B1211001) that plays a crucial role in regulating the complement system, a key component of the innate immune system. CR1 acts as a negative regulator by binding to complement components C3b and C4b, accelerating the decay of C3 and C5 convertases, and acting as a cofactor for Factor I-mediated cleavage of C3b and C4b.[1][2] Dysregulation of the complement system is implicated in a variety of inflammatory and autoimmune diseases. Consequently, targeting CR1 to modulate complement activity presents a promising therapeutic strategy. Soluble forms of CR1, lacking the transmembrane and cytoplasmic domains, have been developed to harness its regulatory functions in a systemic manner.

Comparative Efficacy of CR1 Targeting Agents

The primary approach to targeting CR1 for therapeutic purposes involves the development of soluble recombinant forms of the receptor. One such agent, CSL040, a truncated soluble form of human CR1 (HuCR1), has demonstrated enhanced therapeutic potential in preclinical studies.[1]

Table 1: Comparison of Preclinical Efficacy of Soluble CR1 (CSL040) vs. Full-Length Soluble CR1

Parameter	CSL040	Full-Length Soluble CR1	Reference
In Vitro Complement Inhibition	More potent inhibitor	Less potent	[1]
Binding Affinity to C3b and C4b	Retained	Standard	[1]
In Vivo Efficacy (glomerulonephritis model)	Significant reduction in kidney damage at 20 and 60 mg/kg	Not specified	[1]
Pharmacokinetic Profile (mice)	Improved due to increased sialylation	Shorter half-life	[1]

Alternative Therapeutic Strategies

While CR1 targeting offers a specific mechanism for complement modulation, other therapeutic strategies for complement-mediated diseases exist. These often target different components of the complement cascade.

Table 2: Comparison of CR1 Targeting with Other Complement-Modulating Therapies

Therapeutic Target	Mechanism of Action	Examples of Agents	Preclinical Models	Key Findings
CR1	C3b/C4b binding, decay acceleration of convertases	CSL040 (soluble CR1)	Glomerulonephritis	Attenuates kidney damage and cellular infiltrates.[1]
C5	Inhibition of terminal complement pathway activation	Eculizumab, Ravulizumab	Various autoimmune and inflammatory models	Blocks formation of membrane attack complex (MAC).
C3	Central inhibition of all three complement pathways	Pegcetacoplan	Various autoimmune and inflammatory models	Broad-spectrum complement inhibition.
Factor D	Inhibition of the alternative pathway	Lampalizumab	Age-related macular degeneration models	Specific to the alternative pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are summaries of key experimental protocols used in the evaluation of CR1-targeting agents.

1. In Vitro Complement Inhibition Assays

• Objective: To assess the ability of a therapeutic agent to inhibit complement activation in vitro.

• Methodology:

  • Human serum is used as a source of complement proteins.

  • Complement activation is induced via the classical, alternative, or lectin pathways (e.g., using aggregated IgG for the classical pathway).

  • The test agent (e.g., CSL040) is added at various concentrations.

  • Complement activation is measured by quantifying the deposition of C3b or the formation of the membrane attack complex (C5b-9) using ELISA-based methods.

  • The concentration of the agent that produces 50% inhibition (IC50) is calculated.

2. In Vivo Model of Glomerulonephritis

• Objective: To evaluate the in vivo efficacy of a CR1-targeting agent in a model of complement-mediated kidney disease.

• Methodology:

  • An attenuated passive anti-glomerular basement membrane (GBM) antibody-induced glomerulonephritis model in mice is used.

  • Mice are administered the therapeutic agent (e.g., CSL040 at 20 and 60 mg/kg) prior to or concurrently with the anti-GBM antibody.

  • Kidney damage is assessed at a specified time point (e.g., 24 hours).

  • Endpoints include measurement of urine albumin to assess proteinuria, and histological analysis of kidney sections to quantify cellular infiltrates and tissue damage.[1]

3. Pharmacokinetic Studies

• Objective: To determine the pharmacokinetic profile (absorption, distribution, metabolism, and excretion) of a therapeutic agent.

• Methodology:

  • The therapeutic agent is administered to animals (e.g., mice) via a relevant route (e.g., intravenous injection).

  • Blood samples are collected at various time points post-administration.

  • The concentration of the agent in the plasma or serum is quantified using a validated assay (e.g., ELISA).

  • Pharmacokinetic parameters such as half-life (t1/2), clearance (CL), and volume of distribution (Vd) are calculated.

Visualizations

Below are diagrams illustrating key concepts related to CR1 targeting.

Caption: CR1 Signaling and Complement Regulation.

References

• 1. A novel soluble complement receptor 1 fragment with enhanced therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CR1/2 is an important suppressor of Adenovirus induced innate immune responses and is required for induction of neutralizing antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of F-CRI1: A Comprehensive Guide for Laboratory Personnel

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of laboratory reagents is paramount. This document provides a detailed protocol for the proper disposal of F-CRI1, emphasizing safe handling practices and environmental responsibility.

I. Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is crucial to handle F-CRI1 with the appropriate safety measures to minimize exposure risks.

Personal Protective Equipment (PPE): A comprehensive assessment of the necessary PPE should be conducted before handling F-CRI1.[1] Based on general laboratory safety standards for hazardous compounds, the following PPE is mandatory:

• Eye Protection: Wear appropriate safety glasses or goggles.[1] If there is a risk of splashes, a face shield should also be used.

• Gloves: Use chemical-resistant gloves.[2] It is recommended to double-glove for added protection.[1][3] Gloves should be inspected for any signs of damage before use and changed immediately if contaminated.[4][5]

• Lab Coat: A buttoned-down lab coat or a solid-front gown must be worn to protect clothing and skin.[1][6]

• Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved respirator is necessary.[1] All handling of solid F-CRI1 should be performed within a certified chemical fume hood to prevent inhalation.

Engineering Controls:

• Chemical Fume Hood: All manipulations of F-CRI1 that could generate dust or aerosols must be conducted in a chemical fume hood with an independent air supply.

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and in good working order in the laboratory.

II. F-CRI1 Disposal Protocol: A Step-by-Step Guide

The disposal of F-CRI1 must be carried out in a manner that ensures the safety of laboratory personnel and compliance with all applicable local, state, and federal regulations.[1]

Experimental Protocol for F-CRI1 Disposal:

• Waste Segregation:

  • Do not mix F-CRI1 waste with other waste streams unless explicitly instructed to do so by your institution's Environmental Health and Safety (EHS) office.

  • Incompatible materials must be kept separate to avoid dangerous chemical reactions.[7]

• Waste Collection:

  • Solid Waste:

    • Collect all solid F-CRI1 waste, including contaminated consumables (e.g., pipette tips, weighing paper), in a designated, leak-proof, and puncture-resistant container.[8][9]

    • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name "F-CRI1".[7]

  • Liquid Waste:

    • Collect all liquid waste containing F-CRI1 in a compatible, leak-proof container with a secure screw-top cap.[10]

    • The container must be clearly labeled as "Hazardous Waste" and specify the chemical name "F-CRI1" and the approximate concentration.

  • Sharps Waste:

    • Any sharps (e.g., needles, scalpels, contaminated broken glass) contaminated with F-CRI1 must be disposed of in a designated, puncture-resistant sharps container labeled with the biohazard symbol and as "Hazardous Waste".[7][8][9]

• Container Management:

  • Keep waste containers closed except when adding waste.[7]

  • Do not fill containers more than three-quarters full to prevent spills and allow for expansion.[9]

  • Store waste containers in a designated secondary containment bin to contain any potential leaks.[7][10]

• Decontamination:

  • All work surfaces and equipment that have come into contact with F-CRI1 must be thoroughly decontaminated.[1][4] Use a suitable solvent or cleaning agent known to be effective against the compound or a broad-spectrum decontaminant if the reactivity is unknown.

  • Dispose of all materials used for decontamination (e.g., wipes, absorbent pads) as solid F-CRI1 waste.

• Waste Pickup and Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[9][10]

  • Provide the EHS office with a complete and accurate inventory of the waste.

  • Do not dispose of F-CRI1 down the drain or in the regular trash under any circumstances.[7][9]

III. Spill Management

In the event of a spill, immediate and appropriate action is critical to mitigate exposure and environmental contamination.

Spill Scenario	Immediate Action
Minor Spill (Contained within a fume hood)	1. Alert personnel in the immediate area. 2. Wear appropriate PPE. 3. Cover the spill with a suitable absorbent material. 4. Carefully collect the absorbent material and place it in the designated F-CRI1 solid waste container. 5. Decontaminate the spill area.
Major Spill (Outside of a fume hood)	1. Evacuate the laboratory immediately. 2. Alert your supervisor and the institution's EHS office. 3. Prevent others from entering the contaminated area. 4. Await the arrival of trained emergency response personnel.

IV. Logical Workflow for F-CRI1 Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of F-CRI1.

Caption: F-CRI1 Disposal Workflow Diagram.

References

• 1. Guidelines for Laboratory Biosafety: Handling and Processing Specimens Associated with Novel Influenza A Viruses, Including Potential A(H5N1) Virus | Bird Flu | CDC [cdc.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. University of Glasgow - MyGlasgow - Safety & Environmental Protection Service - Biological safety - Containment Laboratories and Facilities - Containment Level 1 [gla.ac.uk]
• 4. Biosafety: Guidelines for Working with Pathogenic and Infectious Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ori.umkc.edu [ori.umkc.edu]
• 6. Basics of Biosafety Level 1 | Office of Clinical and Research Safety [vumc.org]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. mcgill.ca [mcgill.ca]
• 9. youtube.com [youtube.com]
• 10. mwcog.org [mwcog.org]

Essential Safety and Logistical Information for Handling F-CRI1

Disclaimer: The following information is a template for handling a hazardous chemical agent. The identifier "F-CRI1" does not correspond to a publicly recognized chemical entity, and therefore, no specific data is available. This guide is based on best practices for handling potent, hazardous laboratory chemicals and should be adapted to your specific compound's properties as determined by a formal risk assessment and Safety Data Sheet (SDS).

This document provides immediate, essential guidance for researchers, scientists, and drug development professionals on the safe handling, personal protective equipment (PPE) requirements, and disposal of the hypothetical hazardous compound F-CRI1. All procedures should be performed in a designated controlled area.

Personal Protective Equipment (PPE)

Proper PPE is the primary barrier against exposure to hazardous chemicals.[1][2] The level of PPE required depends on the nature of the work being conducted and the potential for exposure.

Recommended PPE for Handling F-CRI1

Body Area	Required PPE	Specifications
Eyes/Face	Safety Goggles & Face Shield	ANSI Z87.1 certified, provides splash and impact protection. A face shield should be worn over goggles when there is a significant splash hazard.[3]
Hands	Chemical-Resistant Gloves	Double-gloving with nitrile or neoprene gloves is recommended. Check for tears and degradation before and during use.
Body	Laboratory Coat & Chemical-Resistant Apron	A fully buttoned lab coat and a chemical-resistant apron are required. For large quantities, a disposable suit may be necessary.
Respiratory	Respirator	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required when handling the solid compound or concentrated solutions outside of a certified chemical fume hood.[3]
Feet	Closed-toe Shoes	Sturdy, closed-toe shoes are mandatory in the laboratory.

Chemical Properties and Exposure Limits (Hypothetical Data)

The following table summarizes hypothetical physicochemical properties and occupational exposure limits for F-CRI1.

Property	Value
Molecular Weight	450.3 g/mol
Appearance	White to off-white crystalline solid
Odor	Odorless
Permissible Exposure Limit (PEL)	0.05 µg/m³ (8-hour TWA)
Short-Term Exposure Limit (STEL)	0.2 µg/m³ (15-minute TWA)
Immediately Dangerous to Life or Health (IDLH)	1 mg/m³

Experimental Protocols

Skin Corrosion/Irritation Assay (Based on OECD 431)

This in vitro test method is used to assess the skin corrosion potential of a chemical.

• Preparation of Epidermal Tissue: Reconstituted human epidermis (RhE) models are equilibrated in assay medium overnight in a CO2 incubator.

• Application of F-CRI1: A solution of F-CRI1 in a suitable solvent (e.g., DMSO) is applied topically to the surface of the RhE tissue. A negative control (solvent) and a positive control (e.g., glacial acetic acid) are run in parallel.

• Exposure and Incubation: The tissues are exposed to F-CRI1 for defined periods (e.g., 3 minutes and 1 hour). After exposure, the test chemical is washed from the tissue surface.

• Cell Viability Assessment: The relative cell viability is measured by the enzymatic conversion of a vital dye (e.g., MTT) into a colored product, which is quantified by spectrophotometry.

• Data Interpretation: The cell viability is compared to the negative control. A chemical is identified as corrosive if the viability is below a certain threshold after a specific exposure time.

Operational Plans

Safe Handling Workflow

The following diagram outlines the standard operating procedure for handling F-CRI1 in a laboratory setting.

Caption: Workflow for the safe handling of F-CRI1.

Disposal Plans

All materials contaminated with F-CRI1 must be treated as hazardous waste.[4]

• Solid Waste: Includes contaminated gloves, pipette tips, vials, and unused solid F-CRI1.[4] Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Includes all solutions containing F-CRI1. Collect in a sealed, leak-proof, and chemically compatible container. Never pour F-CRI1 waste down the drain.[4][5]

• Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container.

• Decontamination: Work surfaces and equipment should be decontaminated with a validated cleaning agent. The cleaning material (e.g., wipes) must also be disposed of as hazardous waste.

Emergency Procedures

Spill Response Plan

In the event of an F-CRI1 spill, follow the steps outlined below.

Caption: Decision-making process for an F-CRI1 spill.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

References

• 1. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 2. Personal Protective Equipment (PPE): Protect the Worker with PPE [cdc.gov]
• 3. Components of Personal Protective Equipment (PPE) - MN Dept. of Health [health.state.mn.us]
• 4. benchchem.com [benchchem.com]
• 5. nems.nih.gov [nems.nih.gov]